Anthriscus cerefolium

• CAS: 1338-80-3

Core Science & Biosynthesis

Bioactive Compounds in Garden Chervil (Anthriscus cerefolium): A Technical Guide for Researchers and Drug Development Professionals

December 2025

Abstract

Garden chervil (Anthriscus cerefolium), a culinary herb from the Apiaceae family, is a rich reservoir of diverse bioactive compounds with significant potential for pharmaceutical and nutraceutical applications. This technical guide provides a comprehensive overview of the key bioactive constituents of A. cerefolium, including phenolic acids, flavonoids, essential oils, and lignans. It presents a detailed summary of the quantitative data available in the current scientific literature, outlines the experimental protocols for the extraction and analysis of these compounds, and visualizes the known and putative biological pathways influenced by these molecules. This document is intended to serve as a foundational resource for researchers, scientists, and professionals in the field of drug development who are interested in exploring the therapeutic promise of garden chervil.

Introduction

Anthriscus cerefolium, commonly known as garden chervil or French parsley, has a long history of use in traditional medicine and culinary arts.[1][2] Beyond its delicate, anise-like flavor, modern phytochemical research has revealed a complex chemical profile, indicating a broad spectrum of biological activities. The primary classes of bioactive compounds identified in chervil include phenolic compounds, essential oils, and lignans, each contributing to its potential health benefits.[3][4][5] This guide aims to consolidate the current knowledge on these compounds, providing a technical and in-depth resource for the scientific community.

Major Bioactive Compounds

The bioactive profile of A. cerefolium is diverse, with significant variations influenced by factors such as plant part, geographical origin, and growth stage. The principal categories of bioactive molecules are detailed below.

Phenolic Compounds

Phenolic compounds are a major group of secondary metabolites in garden chervil, contributing significantly to its antioxidant properties.[3][6] Methanolic extracts of the herb have been shown to be particularly rich in these compounds.[3][7]

A noteworthy study identified a total of 72 phenolic compounds in a methanolic extract of A. cerefolium, with malonyl-1,4-O-dicaffeoylquinic acid and 3,5-O-dicaffeoylquinic acid being the most dominant.[3][7] Another investigation identified 32 distinct phenolic compounds, further highlighting the chemical richness of this plant.[4][8]

Apiin is the most prominent flavonoid found in garden chervil.[5][9] Other identified flavonoids include luteolin-7-O-glucoside, apigenin 7-O-β-(2″-apiofuranosylglucopyranoside), and apigenin 7-(2″-apiosyl-6″-malonylglucoside).[6][10]

Essential Oils

The aromatic character of chervil is attributed to its essential oil content. The primary constituents of the essential oil are estragole (also known as methyl chavicol) and 1-allyl-2,4-dimethoxybenzene.[9][11] The relative proportions of these compounds can vary depending on the developmental stage of the plant.[11] Other components found in the essential oil include undecane and β-pinene.[12]

Lignans

Deoxypodophyllotoxin stands out as a major lignan in A. cerefolium, and it can be found in both the shoots and roots of the plant.[5][9] This compound is of particular interest due to its documented biological activities.[1]

Other Bioactive Compounds

In addition to the major classes mentioned above, garden chervil also contains other bioactive molecules such as polyacetylenes, including falcarindiol-3-acetate, which has been reported for its potential biological effects.[13]

Quantitative Analysis of Bioactive Compounds

The following tables summarize the quantitative data on the major bioactive compounds found in Anthriscus cerefolium.

Table 1: Phenolic Content in Anthriscus cerefolium

Compound Class	Analytical Method	Plant Part	Value	Reference
Total Phenolics	Folin-Ciocalteu	Aerial Parts (Dry Matter)	1260 mg GAE/100g	[6]
Total Phenolics	Folin-Ciocalteu	Methanolic Extract	76.7 mg GAE/L	[14][15]

Table 2: Essential Oil Composition of Anthriscus cerefolium

Compound	Plant Part	Relative Percentage (%)	Reference
Estragole (Methyl Chavicol)	Aerial Parts	Varies, can be the dominant compound	[11]
1-allyl-2,4-dimethoxybenzene	Aerial Parts	Varies, can be the dominant compound	[11]
Estragole (Methyl Chavicol)	Shoots (Wild, Turkey)	83.10	[12]
1-allyl-2,4-dimethoxybenzene	Shoots (Wild, Turkey)	15.15	[12]
Undecane	Shoots (Wild, Turkey)	1.75	[12]
β-pinene	Shoots (Wild, Turkey)	<0.01	[12]

Table 3: Essential Oil Yield from Anthriscus cerefolium

Plant Part	Condition	Yield (%)	Reference
Herb	Fresh	0.3	[16]
Seeds	-	0.9	[16]

Experimental Protocols

This section details the methodologies employed for the extraction and analysis of bioactive compounds from A. cerefolium.

Extraction of Phenolic Compounds

A common method for the extraction of phenolic compounds involves the use of methanol. The general workflow is as follows:

Extraction of Phenolic Compounds.

Protocol:

• Sample Preparation: Aerial parts of A. cerefolium are collected, air-dried, and ground into a fine powder.

• Extraction: The powdered plant material is macerated with methanol at room temperature for a specified period (e.g., 24 hours), often with occasional shaking.

• Filtration: The mixture is filtered to separate the solid plant residue from the liquid extract.

• Solvent Evaporation: The methanol is removed from the filtrate using a rotary evaporator under reduced pressure to yield the crude methanolic extract.

Analysis of Phenolic Compounds by LC-HRMS/MS

High-performance liquid chromatography coupled with high-resolution mass spectrometry is a powerful technique for the identification and quantification of phenolic compounds.

LC-HRMS/MS Analysis of Phenolics.

Protocol:

• Sample Preparation: The crude methanolic extract is redissolved in a suitable solvent (e.g., methanol) and filtered through a syringe filter (e.g., 0.22 µm) prior to injection.

• Chromatography: Separation is achieved on a reverse-phase column (e.g., C18) using a gradient elution with a mobile phase typically consisting of water with an acid modifier (e.g., formic acid) and an organic solvent (e.g., acetonitrile or methanol).

• Mass Spectrometry: The eluent from the HPLC is introduced into the mass spectrometer. High-resolution mass spectra and fragmentation patterns (MS/MS) are acquired to identify the compounds by comparing the data with databases and reference standards.[3]

Extraction and Analysis of Essential Oils

Hydrodistillation is the standard method for extracting essential oils from plant material, followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

Essential Oil Extraction and Analysis Workflow.

Protocol:

• Hydrodistillation: The plant material is placed in a flask with water and heated. The steam carries the volatile essential oils, which are then condensed and collected in a Clevenger-type apparatus.

• GC-MS Analysis: The collected essential oil is injected into a gas chromatograph equipped with a suitable capillary column (e.g., HP-5MS). The compounds are separated based on their volatility and then identified by their mass spectra.

Biological Activities and Signaling Pathways

The bioactive compounds in Anthriscus cerefolium have been associated with a range of biological activities, including antioxidant, antimicrobial, anti-inflammatory, and cytotoxic effects.[3][7]

Antioxidant Activity

The phenolic compounds in chervil are potent antioxidants. Their mechanism of action primarily involves the scavenging of free radicals, thereby protecting cells from oxidative damage.

Antioxidant Mechanism of Phenolic Compounds.

Anti-inflammatory and Anti-tumor Activities

KEGG pathway analysis has suggested that certain phenolic compounds in A. cerefolium may be linked to its anti-inflammatory and anti-tumor activities.[3][7] Deoxypodophyllotoxin, a lignan present in chervil, has been shown to possess anti-proliferative and antitumor effects.[1] The proposed mechanism for some lignans involves the inhibition of signaling pathways crucial for cell proliferation and survival.

Putative Anti-Proliferative Signaling Pathway.

Conclusion and Future Directions

Garden chervil (Anthriscus cerefolium) is a promising source of bioactive compounds with significant therapeutic potential. This guide has summarized the current knowledge on its key chemical constituents, provided quantitative data, and detailed the experimental methodologies for their study. The identified phenolic acids, flavonoids, essential oils, and lignans exhibit a range of biological activities that warrant further investigation.

Future research should focus on:

• Comprehensive quantitative analysis: More studies are needed to quantify the full spectrum of bioactive compounds in chervil from diverse geographical locations and under different cultivation conditions.

• Mechanism of action studies: Elucidating the precise molecular mechanisms by which chervil's bioactive compounds exert their effects is crucial for their development as therapeutic agents.

• In vivo and clinical studies: While in vitro studies have shown promising results, further research in animal models and human clinical trials is necessary to validate the therapeutic efficacy and safety of A. cerefolium extracts and their isolated compounds.

The information presented in this technical guide provides a solid foundation for researchers and drug development professionals to advance the scientific understanding and application of the bioactive compounds from garden chervil.

References

• 1. draxe.com [draxe.com]
• 2. culinaryherbco.co.uk [culinaryherbco.co.uk]
• 3. Chemical profiling of Anthriscus cerefolium (L.) Hoffm., biological potential of the herbal extract, molecular modeling and KEGG pathway analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Extract of Herba Anthrisci cerefolii: Chemical Profiling and Insights into Its Anti-Glioblastoma and Antimicrobial Mechanism of Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ANTIOXIDANT ACTIVITY OF DIFFERENT COMPOUNDS FROM ANTHRISCUS CEREFOLIUM L. (HOFFM.) [actahort.org]
• 6. A novel bicyclic lactone and other polyphenols from the commercially important vegetable Anthriscus cerefolium - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. researchgate.net [researchgate.net]
• 11. Composition of the essential oils from Anthriscus cerefolium var. trichocarpa and A. caucalis growing wild in the urban area of Vienna (Austria) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Chervil: calories and nutritional value | Aprifel [aprifel.com]
• 14. researchgate.net [researchgate.net]
• 15. Essential oil components, phenolic content and antioxidant activity of Anthriscus cerefolium and Anthriscus sylvestris from Iran [jhpr.birjand.ac.ir]
• 16. Spice Pages: Chervil (Anthriscus cerefolium) [gernot-katzers-spice-pages.com]

An In-depth Technical Guide to the Ethnobotany and Traditional Medicinal Uses of Anthriscus cerefolium

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Anthriscus cerefolium (L.) Hoffm., commonly known as chervil, is an aromatic annual herb belonging to the Apiaceae family. Native to the Caucasus region, it has naturalized across Europe and North America.[1] For millennia, chervil has been utilized not only as a culinary herb but also as a staple in traditional medicine.[2][3] This technical guide provides a comprehensive overview of the ethnobotanical and traditional medicinal uses of Anthriscus cerefolium, its phytochemical composition, and the scientific basis for its reported pharmacological activities. Detailed experimental protocols for phytochemical analysis and bioassays are provided, alongside visualizations of key signaling pathways modulated by its bioactive compounds. This document is intended to serve as a resource for researchers, scientists, and drug development professionals interested in the therapeutic potential of this plant.

Traditional Medicinal Uses and Ethnobotany

Historically, Anthriscus cerefolium has been employed in various traditional medicine systems to treat a wide range of ailments.[2][4] The fresh leaves and juice are the most commonly utilized parts.[4] Traditional preparations often involve infusions, decoctions, and poultices. While specific quantitative data on dosages in traditional use is not well-documented in scientific literature, general methods for preparing infusions and decoctions are commonly applied.

Table 2.1: Traditional Medicinal Uses of Anthriscus cerefolium

Medical Condition	Traditional Use and Preparation	Supporting Citations
Digestive Ailments	Used as a digestive aid to settle the stomach. An infusion of fresh leaves is commonly prepared.	[4]
Diuretic	Employed to promote urination and for conditions like dropsy, kidney, and bladder disorders. The juice or an infusion of the plant is used.	[2][4]
Expectorant	Facilitates the secretion of mucus from the respiratory tract.	[2]
Skin Conditions	The juice is used for chronic skin ailments. Bruised leaves are applied as a poultice to slow-healing wounds. An infusion of fresh leaves is used as a skin lotion and cleanser.	[4]
Arthritis and Gout	A warm poultice of the bruised leaves is applied to painful joints. The juice is also used internally for arthritis.	[4]
Eye Inflammation	An infusion of the fresh leaves is used as an eyewash for sore or inflamed eyes.[2]	[2]
General Tonic	Considered a "spring tonic" for cleansing the liver and kidneys.[4]	[4]
Other Uses	Used for poor memory, mental depression, menstrual cramps, and to stop hiccups by chewing fresh leaves.[4]	[4]

Phytochemical Composition

Anthriscus cerefolium is a rich source of various bioactive phytochemicals, including phenolic compounds, flavonoids, and volatile oils.[5][6] Recent studies utilizing advanced analytical techniques such as Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS/MS) have identified a wide array of compounds.[3][5]

Table 3.1: Key Phytochemicals Identified in Anthriscus cerefolium

Compound Class	Specific Compounds	Plant Part	Supporting Citations
Phenolic Acids	Malonyl-1,4-O-dicaffeoylquinic acid, 3,5-O-dicaffeoylquinic acid, Dihydroxybenzoyl hexoside	Aerial parts	[3][5]
Flavonoids	Apiin, Apigenin 7-(2″-apiosyl-6″-malonylglucoside), Quercetin, Rutin	Leaves, Aerial parts	[2][3][6]
Lignans	Deoxypodophyllotoxin	Not specified	[2]
Volatile Oils	Estragole (methyl chavicol), 1-allyl-2,4-dimethoxybenzene, Undecane	Leaves, Seeds	[7][8]

Table 3.2: Quantitative Phytochemical Analysis of Anthriscus cerefolium

Phytochemical Metric	Value	Plant Part	Method	Supporting Citations
Total Phenolic Content	1260 mg GAE/100g DM	Not specified	Folin-Ciocalteu	[6]
Total Flavonoid Content	11.36±0.98 to 30.76±1.15 mg QE/g DW	Not specified	Aluminum chloride colorimetric assay	[9]
Antiradical Potential	50 ± 5 mg TEAC/100g	Not specified	Not specified	[6]

GAE: Gallic Acid Equivalents; DM: Dry Matter; QE: Quercetin Equivalents; DW: Dry Weight; TEAC: Trolox Equivalent Antioxidant Capacity.

Experimental Protocols

This section provides detailed methodologies for the phytochemical analysis and bioactivity screening of Anthriscus cerefolium extracts.

Protocol for Quantification of Total Phenolic and Flavonoid Content

4.1.1 Plant Material and Extraction

• Obtain fresh aerial parts of Anthriscus cerefolium.

• Air-dry the plant material in the shade at room temperature.

• Grind the dried plant material into a fine powder.

• Extract the powdered plant material (10 g) with 75 mL of 95% (v/v) ethanol at 40°C for 10 minutes. Repeat the extraction three times.[10]

• Combine the extracts and evaporate the solvent under reduced pressure at 40°C to obtain the crude extract.[10]

4.1.2 Determination of Total Phenolic Content (TPC) This protocol is adapted from the Folin-Ciocalteu method.[10][11]

• Prepare a stock solution of the plant extract in methanol.

• To a test tube, add 0.5 mL of the extract solution, 2.5 mL of Folin-Ciocalteu reagent (diluted 1:10 with distilled water), and 2 mL of 7.5% (w/v) sodium carbonate solution.

• Incubate the mixture in the dark at room temperature for 30 minutes.

• Measure the absorbance at 765 nm using a spectrophotometer against a blank containing methanol instead of the extract.

• Prepare a standard curve using gallic acid (5–500 mg/L).[10]

• Express the total phenolic content as mg of gallic acid equivalents per gram of dry weight of the extract (mg GAE/g DW).

4.1.3 Determination of Total Flavonoid Content (TFC) This protocol is based on the aluminum chloride colorimetric method.[12]

• Prepare a stock solution of the plant extract in methanol.

• To a test tube, add 1 mL of the extract solution, 4 mL of distilled water, and 0.3 mL of 5% sodium nitrite.

• After 5 minutes, add 0.3 mL of 10% aluminum chloride.

• After another 6 minutes, add 2 mL of 1 M sodium hydroxide.

• Make up the final volume to 10 mL with distilled water and mix thoroughly.

• Incubate for 15 minutes at room temperature.

• Measure the absorbance at 510 nm against a blank.

• Prepare a standard curve using quercetin or catechin.

• Express the total flavonoid content as mg of quercetin (or catechin) equivalents per gram of dry weight of the extract (mg QE/g DW or mg CE/g DW).

Protocol for In Vitro Antioxidant Activity Assays

4.2.1 DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Prepare a 0.1 mM solution of DPPH in methanol.

• Prepare various concentrations of the plant extract in methanol.

• Add 1 mL of the DPPH solution to 1 mL of each extract concentration.

• Incubate the mixtures in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

• Ascorbic acid or Trolox can be used as a positive control.

• Calculate the percentage of radical scavenging activity using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the DPPH solution without the extract, and A_sample is the absorbance of the DPPH solution with the extract.

Protocol for Antimicrobial Susceptibility Testing

4.3.1 Agar Disc Diffusion Method

• Prepare Mueller-Hinton agar (MHA) plates.

• Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard.

• Evenly swab the surface of the MHA plates with the microbial suspension.

• Impregnate sterile filter paper discs (6 mm in diameter) with a known concentration of the plant extract.

• Place the impregnated discs on the surface of the inoculated MHA plates.

• A disc impregnated with the solvent used for extraction serves as a negative control, and a standard antibiotic disc serves as a positive control.

• Incubate the plates at 37°C for 18-24 hours.

• Measure the diameter of the zone of inhibition in millimeters.

Visualization of Signaling Pathways

The bioactive compounds present in Anthriscus cerefolium, such as apigenin and deoxypodophyllotoxin, have been shown to modulate key cellular signaling pathways involved in inflammation and apoptosis.

Inhibition of NF-κB Signaling Pathway by Apigenin

Apigenin, a flavonoid found in Anthriscus cerefolium, has been demonstrated to inhibit the NF-κB signaling pathway, a key regulator of inflammation.[13] The diagram below illustrates the proposed mechanism of action.

Caption: Apigenin inhibits the NF-κB pathway by preventing IKK activation.

Induction of Apoptosis by Deoxypodophyllotoxin

Deoxypodophyllotoxin, a lignan identified in the Apiaceae family, has been shown to induce apoptosis in cancer cells through the intrinsic pathway.[2][5]

Caption: Deoxypodophyllotoxin induces apoptosis via the intrinsic pathway.

Conclusion

Anthriscus cerefolium possesses a rich history of traditional medicinal use, which is increasingly being substantiated by modern scientific research. Its diverse phytochemical profile, rich in phenolic compounds and flavonoids, underpins its demonstrated antioxidant, anti-inflammatory, and antimicrobial properties. The detailed protocols provided in this guide offer a framework for the continued investigation of this promising medicinal plant. The elucidation of the mechanisms of action of its bioactive constituents, such as the modulation of the NF-κB and apoptotic pathways, opens avenues for the development of novel therapeutics. Further research, particularly in the area of quantitative ethnobotany and in vivo efficacy studies, is warranted to fully realize the therapeutic potential of Anthriscus cerefolium.

References

• 1. Anthriscus cerefolium (garden chervil): Go Botany [gobotany.nativeplanttrust.org]
• 2. Extract of Herba Anthrisci cerefolii: Chemical Profiling and Insights into Its Anti-Glioblastoma and Antimicrobial Mechanism of Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Research Portal [researchportal.scu.edu.au]
• 4. pfaf.org [pfaf.org]
• 5. Chemical profiling of Anthriscus cerefolium (L.) Hoffm., biological potential of the herbal extract, molecular modeling and KEGG pathway analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A novel bicyclic lactone and other polyphenols from the commercially important vegetable Anthriscus cerefolium - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scialert.net [scialert.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Assessment of Total Phenolic and Flavonoid Content, Antioxidant Properties, and Yield of Aeroponically and Conventionally Grown Leafy Vegetables and Fruit Crops: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. jmpb.areeo.ac.ir [jmpb.areeo.ac.ir]
• 13. researchgate.net [researchgate.net]

The Volatile Profile of Anthriscus cerefolium: A Technical Guide to its Essential Oil Composition and Bioactivity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical composition of essential oil derived from Anthriscus cerefolium, commonly known as chervil. It details the methodologies for its extraction and analysis and explores the molecular pathways through which its principal constituents exert their biological effects.

Chemical Composition of Anthriscus cerefolium Essential Oil

The essential oil of Anthriscus cerefolium is a complex mixture of volatile compounds, primarily phenylpropanoids and monoterpenes. The quantitative composition can vary significantly based on factors such as geographical origin, the developmental stage of the plant, and the extraction method employed. However, a consistent profile of major constituents has been identified across numerous studies.

The dominant compounds are typically methyl chavicol (also known as estragole) and 1-allyl-2,4-dimethoxybenzene.[1][2] Their relative concentrations are influenced by the plant's life cycle; for instance, oils from young, flowering plants tend to have a higher proportion of estragole.[1][2] In some cases, estragole has been found to constitute up to 95% of the essential oil from the fruits.[1] Other notable components, though usually present in smaller quantities, include undecane and β-pinene.

The following tables summarize the quantitative data from various studies, showcasing the variability in the chemical profile of Anthriscus cerefolium essential oil.

Table 1: Major Chemical Constituents of Anthriscus cerefolium Essential Oil from Various Studies

Constituent	Concentration Range (%)	Plant Part	Geographic Origin	Reference
Methyl Chavicol (Estragole)	21.1 - 95.0	Aerial parts, Fruits	Turkey, Hungary, Austria, Iran	[1][2][3][4]
1-Allyl-2,4-dimethoxybenzene	15.15 - 57.4	Aerial parts	Turkey, Hungary	[3]
Undecane	1.75 (approx. 95% of oil with the other two major components)	Aerial parts	Hungary
β-Pinene	<0.01	Aerial parts	Turkey
Caryophyllene	16.9	Not specified	Turkey
δ-Cadinene	16.4	Not specified	Turkey
trans-Pinocarveol	12.5	Not specified	Turkey
Spathulenol	7.5	Not specified	Turkey
Caryophyllene Oxide	6.8	Not specified	Turkey

Table 2: Comparative Analysis of Major Constituents based on Extraction Method

Constituent	Hydrodistillation (%)	Supercritical Fluid Extraction (SFE) (%)	Reference
Methyl Chavicol (Estragole)	80.0	21.1	[3]
1-Allyl-2,4-dimethoxybenzene	16.0	57.4	[3]

Experimental Protocols

The characterization of Anthriscus cerefolium essential oil composition relies on standardized extraction and analytical techniques.

Essential Oil Extraction

2.1.1. Hydrodistillation

This is the most common method for extracting essential oils from Anthriscus cerefolium.

• Apparatus: A Clevenger-type apparatus is typically used.

• Procedure:

  • The plant material (e.g., aerial parts) is placed in a flask with a sufficient volume of water.

  • The mixture is heated to boiling. The resulting steam, carrying the volatile essential oil components, rises and passes into a condenser.

  • The condensed mixture of water and essential oil is collected in a separator, where the oil, being less dense than water, forms a layer on top.

  • The essential oil is then physically separated from the water.

2.1.2. Supercritical Fluid Extraction (SFE)

This method offers an alternative to hydrodistillation and can yield an essential oil with a different chemical profile.

• Apparatus: A supercritical fluid extraction system.

• Supercritical Fluid: Carbon dioxide (CO2) is commonly used due to its moderate critical temperature and pressure, non-toxicity, and non-flammability.

• Procedure:

  • The plant material is placed in an extraction vessel.

  • Supercritical CO2 is passed through the plant material, where it acts as a solvent, dissolving the essential oil components.

  • The pressure is then reduced in a separator, causing the CO2 to return to its gaseous state and release the extracted oil.

  • This method avoids the use of high temperatures, which can potentially degrade some of the more sensitive aromatic compounds.[3]

Chemical Analysis

2.2.1. Gas Chromatography (GC)

GC is used to separate the individual components of the essential oil.

• Principle: The volatile compounds are vaporized and passed through a long, coiled column. Different components travel through the column at different rates depending on their chemical properties and interaction with the stationary phase of the column, leading to their separation.

• Typical Parameters:

  • Column: A capillary column with a non-polar or semi-polar stationary phase is often used.

  • Carrier Gas: Helium or hydrogen is typically used as the carrier gas.

  • Temperature Program: The oven temperature is gradually increased to elute compounds with different boiling points.

2.2.2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is used to identify the separated components.

• Principle: As each component elutes from the GC column, it enters a mass spectrometer. The molecules are ionized and fragmented, creating a unique mass spectrum for each compound, which acts as a chemical "fingerprint."

• Identification: The mass spectra of the unknown components are compared to a library of known spectra (e.g., NIST, Wiley) for identification. The retention indices of the compounds are also used to confirm their identity.

Signaling Pathways and Biological Activities

The biological activities of Anthriscus cerefolium essential oil, particularly its anti-inflammatory and antioxidant effects, are largely attributed to its major constituent, estragole.[5] Recent research has begun to elucidate the molecular mechanisms underlying these effects.

Anti-inflammatory and Antioxidant Signaling Pathways of Estragole

Estragole has been shown to modulate key signaling pathways involved in inflammation and oxidative stress.[5] In lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells, estragole exhibits its anti-inflammatory effects by inhibiting the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways.[1] Simultaneously, it enhances the cellular antioxidant response by activating the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.[5]

The diagram below illustrates the dual action of estragole on these interconnected pathways.

Caption: Dual regulatory action of Estragole.

This diagram illustrates that estragole inhibits the phosphorylation of key proteins in the MAPK pathway (ERK, JNK, and p38) and the IKK complex in the NF-κB pathway. This prevents the translocation of NF-κB to the nucleus, thereby downregulating the expression of pro-inflammatory genes like iNOS and COX-2.[1] Concurrently, estragole inhibits Keap1, leading to the stabilization and nuclear translocation of Nrf2.[2] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE), upregulating the expression of antioxidant enzymes such as heme oxygenase-1 (HO-1).[2] This dual action of suppressing pro-inflammatory pathways while enhancing antioxidant defenses highlights the therapeutic potential of estragole and, by extension, Anthriscus cerefolium essential oil.

Conclusion

Anthriscus cerefolium essential oil possesses a distinct chemical profile dominated by estragole and 1-allyl-2,4-dimethoxybenzene. The elucidation of the molecular mechanisms of its major constituent, estragole, reveals a sophisticated interplay with key cellular signaling pathways involved in inflammation and oxidative stress. This detailed understanding of its chemical composition and biological activity provides a solid foundation for further research into its potential applications in drug development and therapy, particularly for inflammatory and oxidative stress-related conditions. Further investigation into the specific signaling pathways affected by other components of the essential oil, such as 1-allyl-2,4-dimethoxybenzene, is warranted to fully comprehend its therapeutic potential.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Phenolic Constituents of Anthriscus cerefolium (Chervil) Leaves and Stems: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the phenolic constituents found in the leaves and stems of Anthriscus cerefolium (chervil). It details the quantitative distribution of these compounds, outlines the experimental protocols for their analysis, and explores the associated biological signaling pathways. This document is intended to serve as a valuable resource for researchers and professionals in the fields of phytochemistry, pharmacology, and drug development.

Quantitative Analysis of Phenolic Constituents

Anthriscus cerefolium is a rich source of phenolic compounds, primarily concentrated in its leaves. The total phenolic content and the concentrations of specific compounds can vary depending on factors such as plant variety, growing conditions, and the extraction method used.

Table 1: Total Phenolic and Flavonoid Content in Anthriscus cerefolium

Plant Part	Total Phenolic Content (mg GAE/g DW)	Total Flavonoid Content (mg QE/g DW)	Reference
Leaves	170.2	6.4	[1]
Leaves	1260 (GAE/100g DM)	-	[2]
Methanolic Extract (Flowering Stage)	76.7 (mg GAE/L)	-	[3][4][5]

GAE: Gallic Acid Equivalents; QE: Quercetin Equivalents; DW: Dry Weight; DM: Dry Matter

Table 2: Major Identified Phenolic Compounds in Anthriscus cerefolium

Compound	Plant Part	Method of Identification	Key Findings	Reference
Malonyl-1,4-O-dicaffeoylquinic acid	Aerial Parts	LC-HRMS/MS	Dominating phenolic compound in the extract.	[6]
3,5-O-dicaffeoylquinic acid	Aerial Parts	LC-HRMS/MS	One of the major identified phenolic compounds.	[6]
1,3-dicaffeoyl-5-malonyl-δ-quinide	Leaves	1D- and 2D NMR, HR-MS	A novel bicyclic lactone identified as a major phenolic constituent.	[2]
Apiin (Apigenin 7-O-apiosylglucoside)	Leaves	HPLC	Identified as the main flavonoid.	[2]
Apigenin 7-(2″-apiosyl-6″-malonylglucoside)	Leaves	-	A known flavone present in the plant.	[2]
Phenolic Acids and Flavonoids (32 compounds)	Herba	UHPLC-LTQ OrbiTrap MS4	Comprehensive profiling of the methanolic extract.	[7]
Caffeoylquinic acid derivatives	General	LC-MS	Commonly found phenolic acids in the plant.	[8]

Experimental Protocols

This section details the methodologies employed for the extraction, identification, and quantification of phenolic constituents from Anthriscus cerefolium.

Extraction of Phenolic Compounds

A generalized workflow for the extraction of phenolic compounds from A. cerefolium is presented below. Methanolic extraction is a commonly employed method.

Caption: General workflow for the extraction of phenolic compounds.

Detailed Protocol for Methanolic Extraction:

• Sample Preparation: Air-dry fresh leaves and stems of A. cerefolium at room temperature until a constant weight is achieved. Grind the dried plant material into a fine powder using a laboratory mill.

• Extraction: Macerate the powdered plant material with 80% methanol in a solid-to-solvent ratio of 1:10 (w/v) for 24 hours at room temperature with occasional shaking.

• Filtration: Filter the mixture through Whatman No. 1 filter paper to separate the extract from the plant residue.

• Concentration: Concentrate the filtrate using a rotary evaporator at 40°C under reduced pressure to obtain the crude methanolic extract.

• Storage: Store the dried extract at -20°C for further analysis.

Quantification of Total Phenolic Content (Folin-Ciocalteu Method)

The Folin-Ciocalteu method is a widely used spectrophotometric assay for the determination of total phenolic content.

Protocol:

• Reagents: Folin-Ciocalteu reagent, gallic acid (standard), sodium carbonate solution (7.5% w/v).

• Standard Curve Preparation: Prepare a series of gallic acid standard solutions of known concentrations (e.g., 0-100 µg/mL).

• Sample Preparation: Dissolve the crude extract in methanol to a known concentration.

• Assay:

  • To 0.5 mL of the extract or standard solution, add 2.5 mL of Folin-Ciocalteu reagent (diluted 1:10 with distilled water).

  • After 5 minutes, add 2 mL of 7.5% sodium carbonate solution.

  • Incubate the mixture in the dark at room temperature for 60 minutes.

• Measurement: Measure the absorbance of the solutions at 765 nm using a spectrophotometer.

• Calculation: Calculate the total phenolic content of the extract from the standard curve and express the results as mg of gallic acid equivalents per gram of dry weight (mg GAE/g DW).[3][4][5]

Identification and Quantification of Individual Phenolic Compounds (UPLC-DAD-ESI/MS)

Ultra-performance liquid chromatography coupled with a diode-array detector and electrospray ionization mass spectrometry is a powerful technique for the separation, identification, and quantification of individual phenolic compounds.

Caption: Workflow for UPLC-DAD-ESI/MS analysis of phenolic compounds.

Typical UPLC-MS/MS Method Parameters:

• Column: A reversed-phase C18 column (e.g., 50 mm × 2.1 mm, 1.7 µm) is commonly used.[9]

• Mobile Phase: A gradient elution with two solvents is typically employed:

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile with 0.1% formic acid.[10]

• Flow Rate: A flow rate of around 0.3-0.5 mL/min is often used.[10]

• Injection Volume: Typically 5-10 µL.

• DAD Detection: Wavelengths are monitored between 200 and 400 nm to detect different classes of phenolic compounds.

• ESI-MS/MS Detection: The mass spectrometer is operated in negative ion mode for the analysis of phenolic acids and flavonoids. Multiple Reaction Monitoring (MRM) mode is used for quantification of specific compounds.[9]

Signaling Pathways and Biological Activities

The phenolic constituents of Anthriscus cerefolium have been associated with various biological activities, including antioxidant and anti-inflammatory effects. These activities are mediated through the modulation of specific cellular signaling pathways.

Antioxidant Activity

Phenolic compounds, such as caffeoylquinic acid derivatives and flavonoids, are potent antioxidants that can neutralize free radicals and reduce oxidative stress.

Anti-inflammatory Signaling Pathways

Apiin , a major flavonoid in chervil, and caffeoylquinic acid derivatives have been shown to exert anti-inflammatory effects by modulating key signaling pathways like NF-κB and MAPK.

Caption: Inhibition of pro-inflammatory signaling pathways by phenolic compounds.

Mechanism of Action:

• NF-κB Pathway: Inflammatory stimuli activate the IκB kinase (IKK) complex, which leads to the phosphorylation and degradation of the inhibitory protein IκBα. This allows the nuclear factor-kappa B (NF-κB) dimer (p65/p50) to translocate to the nucleus and induce the expression of pro-inflammatory genes.[1][11] Apiin and other flavonoids can inhibit IKK activation, thereby preventing NF-κB activation and reducing inflammation.[11]

• MAPK Pathway: Mitogen-activated protein kinases (MAPKs), including ERK, JNK, and p38, are activated by various inflammatory signals and play a crucial role in regulating the expression of inflammatory mediators. Caffeoylquinic acids and other phenolic compounds can suppress the phosphorylation and activation of MAPKs, leading to a reduction in the inflammatory response.[12]

Modulation of Metabolic Pathways

Certain caffeoylquinic acid derivatives have been shown to influence metabolic pathways, such as the AMP-activated protein kinase (AMPK) pathway, which plays a central role in cellular energy homeostasis.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. Essential oil components, phenolic content and antioxidant activity of Anthriscus cerefolium and Anthriscus sylvestris from Iran [agris.fao.org]
• 4. researchgate.net [researchgate.net]
• 5. Essential oil components, phenolic content and antioxidant activity of Anthriscus cerefolium and Anthriscus sylvestris from Iran [jhpr.birjand.ac.ir]
• 6. Chemical profiling of Anthriscus cerefolium (L.) Hoffm., biological potential of the herbal extract, molecular modeling and KEGG pathway analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Extract of Herba Anthrisci cerefolii: Chemical Profiling and Insights into Its Anti-Glioblastoma and Antimicrobial Mechanism of Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. A UPLC-MS/MS Method for Simultaneous Determination of Free and Total Forms of a Phenolic Acid and Two Flavonoids in Rat Plasma and Its Application to Comparative Pharmacokinetic Studies of Polygonum capitatum Extract in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Apigenin: A Bioflavonoid with a Promising Role in Disease Prevention and Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Lignans and Flavonoids in Anthriscus cerefolium

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the identified lignans and flavonoids in Anthriscus cerefolium (chervil). It details the primary compounds, their quantitative analysis where available, experimental protocols for their extraction and identification, and the signaling pathways they are known to modulate. This document is intended to serve as a resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development.

Identified Lignans and Flavonoids

Anthriscus cerefolium is a source of various bioactive compounds, with lignans and flavonoids being of significant interest due to their potential pharmacological activities. The primary lignan identified is deoxypodophyllotoxin, predominantly found in the roots. The leaves are rich in flavonoids, with apiin being the most abundant.

Lignans

Deoxypodophyllotoxin is the major lignan reported in Anthriscus cerefolium.[1] While extensive quantitative data for this compound in A. cerefolium is limited in the current literature, studies on the closely related species, Anthriscus sylvestris, provide valuable insights into its potential concentration.

Table 1: Major Lignan Identified in Anthriscus Species

Compound	Plant Part	Reported Concentration (in A. sylvestris)
Deoxypodophyllotoxin	Roots	Up to 0.15% w/w (dry weight)[2]
Deoxypodophyllotoxin	Aerial Parts	Up to 0.03% w/w (dry weight)

Note: The quantitative data is from A. sylvestris and should be considered as an estimate for A. cerefolium pending further specific studies.

Flavonoids

The leaves of Anthriscus cerefolium are a rich source of flavonoids. Apiin (apigenin-7-O-apiosylglucoside) is the predominant flavonoid.[1] Other identified flavonoids include luteolin 7-O-β-glucopyranoside and apigenin 7-O-β-(2″-apiofuranosyl-6″-malonylglucopyranoside).[3] A comprehensive analysis of a methanolic extract of the herb identified 32 distinct phenolic compounds, highlighting the chemical diversity of this plant.[4] The total phenolic content of chervil has been reported to be approximately 1260 mg of gallic acid equivalents (GAE) per 100g of dry matter.[3]

Table 2: Major Flavonoids Identified in Anthriscus cerefolium

Compound	Aglycone	Glycoside Structure	Plant Part
Apiin	Apigenin	7-O-apiosylglucoside	Herb[1]
Luteolin 7-O-β-glucopyranoside	Luteolin	7-O-β-glucopyranoside	Herb[3]
Apigenin 7-O-β-(2″-apiofuranosyl-6″-malonylglucopyranoside)	Apigenin	7-O-β-(2″-apiofuranosyl-6″-malonylglucopyranoside)	Herb[3]

Experimental Protocols

The following sections detail generalized methodologies for the extraction and analysis of lignans and flavonoids from Anthriscus cerefolium, based on established scientific protocols for these compounds in the Apiaceae family.

Lignan Extraction and Analysis

2.1.1. Extraction

A common method for lignan extraction involves solvent extraction, with advanced techniques like ultrasound-assisted extraction (UAE) and supercritical fluid extraction (SFE) offering improved efficiency.

• Conventional Solvent Extraction:

  • Air-dry or lyophilize the plant material (roots are the preferred source for deoxypodophyllotoxin).

  • Grind the dried material into a fine powder.

  • Macerate the powder in a solvent such as 70-100% methanol or ethanol.[5] The solvent-to-sample ratio is typically 10:1 (v/w).

  • Agitate the mixture for a specified period (e.g., 24 hours) at room temperature.

  • Filter the extract and concentrate it under reduced pressure using a rotary evaporator.

• Ultrasound-Assisted Extraction (UAE):

  • Combine the powdered plant material with a suitable solvent (e.g., methanol) in an extraction vessel.

  • Place the vessel in an ultrasonic bath.

  • Apply ultrasonic waves (e.g., 250 W) for a shorter duration (e.g., 5-30 minutes) compared to conventional methods.[6][7]

  • Filter and concentrate the extract as described above. UAE can significantly reduce extraction time and improve yield.[7]

• Supercritical Fluid Extraction (SFE):

  • Use supercritical carbon dioxide as the extraction solvent.

  • This method is environmentally friendly and can yield high-purity extracts.[8] It has been shown to extract 75-80% of the total deoxypodophyllotoxin content from A. sylvestris roots.[8]

2.1.2. GC-MS Analysis

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation and identification of lignans. A notable advantage for the analysis of lignans in Anthriscus species is that it can be performed without derivatization.

• Sample Preparation: Dissolve the dried extract in a suitable solvent like methanol.

• GC Conditions:

  • Column: Apolar WCOT fused silica column (e.g., CP-Sil 5 CB).

  • Temperature Program: Start at 150°C and ramp up to 320°C at a rate of 15°C/min.

  • Injector Temperature: 260°C.

  • Carrier Gas: Helium.

• MS Conditions:

  • Ionization Mode: Electron Impact (EI).

  • Detection: Scan mode for qualitative analysis and selected ion monitoring (SIM) for quantitative analysis.

Flavonoid Extraction and Analysis

2.2.1. Extraction

Microwave-assisted extraction (MAE) is an efficient method for extracting flavonoids from plant materials.

• Microwave-Assisted Extraction (MAE):

  • Mix the powdered herb with an appropriate solvent, such as 60-80% aqueous ethanol.[9][10]

  • Place the mixture in a microwave extraction system.

  • Apply microwave power (e.g., 400-600 W) for a short duration (e.g., 2-10 minutes).[9][10]

  • Factors such as solvent concentration, microwave power, and extraction time should be optimized for maximum yield.[9][11][12]

  • After extraction, filter and concentrate the extract.

2.2.2. HPLC-DAD Analysis

High-performance liquid chromatography with a diode-array detector (HPLC-DAD) is a standard method for the analysis of flavonoids.

• Sample Preparation: Dissolve the concentrated extract in the mobile phase.

• HPLC Conditions:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of an aqueous acid (e.g., 0.1% formic acid or acetic acid) and an organic solvent (e.g., acetonitrile or methanol).

  • Detection: Diode-array detector scanning a range of wavelengths (e.g., 200-400 nm) to capture the characteristic UV-Vis spectra of different flavonoids.

  • Quantification: Use external standards of known flavonoids (e.g., apiin, luteolin-7-O-glucoside) to create calibration curves for quantification.

Visualizations of Experimental Workflows and Signaling Pathways

Experimental Workflow

The following diagram illustrates a general workflow for the phytochemical analysis of Anthriscus cerefolium.

Caption: General workflow for lignan and flavonoid analysis.

Signaling Pathways

The identified compounds from Anthriscus cerefolium have been shown to modulate several key signaling pathways implicated in various diseases, including cancer and inflammation.

3.2.1. Deoxypodophyllotoxin Signaling Pathway

Deoxypodophyllotoxin has been demonstrated to exert its anticancer effects by inhibiting the Epidermal Growth Factor Receptor (EGFR) and MET signaling pathways.[13][14][15][16] This inhibition leads to the downregulation of downstream effectors such as AKT and ERK, ultimately inducing apoptosis in cancer cells.

Caption: Deoxypodophyllotoxin inhibits EGFR and MET signaling.

3.2.2. Apigenin (Apiin Aglycone) Signaling Pathway

Apigenin, the aglycone of apiin, is known for its anti-inflammatory properties, which are mediated through the inhibition of the NF-κB signaling pathway.[17][18][19][20] By preventing the activation of NF-κB, apigenin can suppress the expression of pro-inflammatory genes.

Caption: Apigenin inhibits the NF-κB inflammatory pathway.

Conclusion

Anthriscus cerefolium is a valuable source of the lignan deoxypodophyllotoxin and a variety of flavonoids, most notably apiin. These compounds exhibit significant biological activities, including anticancer and anti-inflammatory effects, through the modulation of key cellular signaling pathways. This guide provides a foundational understanding of the phytochemical profile of A. cerefolium and offers standardized methodologies for further research and development. The detailed protocols and pathway diagrams serve as a practical resource for scientists aiming to explore the therapeutic potential of this plant. Further quantitative studies on A. cerefolium are warranted to fully elucidate the concentrations of its bioactive constituents.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A novel bicyclic lactone and other polyphenols from the commercially important vegetable Anthriscus cerefolium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Extract of Herba Anthrisci cerefolii: Chemical Profiling and Insights into Its Anti-Glioblastoma and Antimicrobial Mechanism of Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. scilit.com [scilit.com]
• 7. Optimized Ultrasound-Assisted Extraction of Lignans from Linum Species with Green Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cytotoxic Deoxypodophyllotoxin Can Be Extracted in High Purity from Anthriscus sylvestris Roots by Supercritical Carbon Dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Optimizing Conditions for Microwave-Assisted Extraction of Polyphenolic Content and Antioxidant Activity of Barleria lupulina Lindl - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Microwave-assisted extraction of flavonoids from lechuguilla guishe [scielo.org.mx]
• 11. researchgate.net [researchgate.net]
• 12. Optimization of Microwave-Assisted Extraction Process of Total Flavonoids from Salicornia bigelovii Torr. and Its Hepatoprotective Effect on Alcoholic Liver Injury Mice [mdpi.com]
• 13. Deoxypodophyllotoxin Inhibits Cell Growth and Induces Apoptosis by Blocking EGFR and MET in Gefitinib-Resistant Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Deoxypodophyllotoxin Inhibits Cell Growth and Induces Apoptosis by Blocking EGFR and MET in Gefitinib-Resistant Non-Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Deoxypodophyllotoxin, a Lignan from Anthriscus sylvestris, Induces Apoptosis and Cell Cycle Arrest by Inhibiting the EGFR Signaling Pathways in Esophageal Squamous Cell Carcinoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Apigenin inhibits NF-κB and snail signaling, EMT and metastasis in human hepatocellular carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Apigenin inhibits colonic inflammation and tumorigenesis by suppressing STAT3-NF-κB signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Antioxidant Properties of Anthriscus cerefolium (Chervil) Extract

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anthriscus cerefolium, commonly known as chervil, is an annual herb belonging to the Apiaceae family. Traditionally used as a culinary herb, recent scientific investigations have focused on its potential medicinal properties, particularly its antioxidant capacity. This technical guide provides a comprehensive overview of the antioxidant properties of Anthriscus cerefolium extract, detailing the experimental protocols used for its evaluation and summarizing the key quantitative findings. The information presented herein is intended to serve as a valuable resource for researchers and professionals involved in the discovery and development of novel antioxidant agents from natural sources.

The antioxidant activity of Anthriscus cerefolium is primarily attributed to its rich phytochemical composition, which includes a variety of phenolic compounds. These compounds, such as flavonoids and phenolic acids, are known to neutralize harmful free radicals, thereby mitigating oxidative stress, a key factor in the pathogenesis of numerous chronic diseases. This guide will delve into the scientific evidence supporting the antioxidant potential of chervil extract and provide detailed methodologies for its investigation.

Quantitative Antioxidant Data

The antioxidant capacity of Anthriscus cerefolium extracts has been quantified using various in vitro assays. The following table summarizes the key findings from different studies, providing a comparative overview of the total phenolic content and radical scavenging activities of various extracts. It is important to note that the antioxidant activity can vary depending on the plant part used, the extraction solvent, and the specific assay employed.

Extract Type	Plant Part	Assay	Result	Reference
Methanolic Extract	Aerial Parts	Total Phenolic Content	76.7 mg GAE/L	(Ghasemi et al., 2020)[1][2]
Aqueous Extract	Herb	Total Phenolic Content	-	(Fejes et al., 2000)
Essential Oil	Aerial Parts	DPPH IC50	115 µg/mL	(Ghasemi et al., 2020)[2]
Water Extract	-	DPPH IC50	179.89 ± 1.25 µg/mL	(ResearchGate Publication, 2025)[3]
Ethanol Extract	-	DPPH IC50	248.09 ± 1.74 µg/mL	(ResearchGate Publication, 2025)[3]
Ethyl Acetate Extract	-	DPPH IC50	169.43 ± 0.98 µg/mL	(ResearchGate Publication, 2025)[3]
n-Hexane Extract	-	DPPH IC50	189.56 ± 2.23 µg/mL	(ResearchGate Publication, 2025)[3]
Methanolic Extract	-	Total Phenolic Content	1260 mg GAE/100g DM	(Stojkovic et al., 2021)[4]
Methanolic Extract	-	Antioxidant Capacity	Assessed by six different assays	(Stojkovic et al., 2024)[5]
Aqueous Extract	Herb & Root	Multiple Assays	Herb extract showed better activity	(Fejes et al., 2000)[6]

GAE: Gallic Acid Equivalents; DPPH: 2,2-diphenyl-1-picrylhydrazyl; IC50: Half-maximal inhibitory concentration; DM: Dry Matter. Please note that direct comparison between studies may be limited due to variations in experimental conditions.

Experimental Protocols

This section provides detailed methodologies for the key experiments commonly used to investigate the antioxidant properties of Anthriscus cerefolium extract.

Preparation of Anthriscus cerefolium Extract

A standardized method for preparing the plant extract is crucial for reproducible results.

• Plant Material: Fresh or dried aerial parts of Anthriscus cerefolium are typically used. The plant material should be properly identified and authenticated.

• Grinding: The plant material is washed, dried (if fresh), and ground into a fine powder to increase the surface area for extraction.

• Extraction:

  • Solvent: Methanol, ethanol, water (for aqueous extracts), or other solvents of varying polarity are used. The choice of solvent significantly impacts the phytochemical profile and antioxidant activity of the extract.

  • Procedure: A known weight of the powdered plant material is macerated in the chosen solvent (e.g., 1:10 w/v) for a specified period (e.g., 24-72 hours) at room temperature with occasional shaking. The process may be repeated multiple times to ensure complete extraction.

• Filtration and Concentration: The mixture is filtered to remove solid plant debris. The resulting filtrate is then concentrated under reduced pressure using a rotary evaporator to remove the solvent and obtain the crude extract.

• Storage: The dried extract is stored in an airtight, light-protected container at a low temperature (e.g., 4°C) until further analysis.

Determination of Total Phenolic Content (Folin-Ciocalteu Method)

This assay quantifies the total amount of phenolic compounds in the extract.

• Principle: The Folin-Ciocalteu reagent contains phosphomolybdate and phosphotungstate, which are reduced by phenolic compounds in an alkaline medium, resulting in a blue-colored complex. The intensity of the color is proportional to the total phenolic content.

• Reagents:

  • Folin-Ciocalteu reagent

  • Sodium carbonate solution (e.g., 7.5% w/v)

  • Gallic acid (for standard curve)

  • Distilled water

• Procedure:

  • Prepare a stock solution of the Anthriscus cerefolium extract in a suitable solvent (e.g., methanol).

  • In a test tube, mix a small volume of the extract solution with Folin-Ciocalteu reagent (diluted with distilled water).

  • After a few minutes, add the sodium carbonate solution to the mixture.

  • Incubate the reaction mixture in the dark at room temperature for a specified time (e.g., 30-60 minutes).

  • Measure the absorbance of the blue-colored solution at a specific wavelength (typically around 760 nm) using a spectrophotometer.

  • Prepare a standard curve using known concentrations of gallic acid.

  • Calculate the total phenolic content of the extract from the standard curve and express the results as milligrams of gallic acid equivalents per gram of dry extract (mg GAE/g).

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This is a widely used method to assess the free radical scavenging ability of an antioxidant.

• Principle: DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to a yellow-colored diphenylpicrylhydrazine, leading to a decrease in absorbance.

• Reagents:

  • DPPH solution in methanol

  • Ascorbic acid or Trolox (as a positive control)

  • Methanol

• Procedure:

  • Prepare different concentrations of the Anthriscus cerefolium extract in methanol.

  • In a 96-well plate or test tubes, add a specific volume of the DPPH solution to each concentration of the extract.

  • Incubate the plate or tubes in the dark at room temperature for a set period (e.g., 30 minutes).

  • Measure the absorbance of the solutions at a wavelength of approximately 517 nm.

  • The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the extract, and A_sample is the absorbance of the DPPH solution with the extract.

  • The IC50 value (the concentration of the extract required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of scavenging activity against the extract concentration.

Ferric Reducing Antioxidant Power (FRAP) Assay

This assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

• Principle: At a low pH, the FRAP reagent, which contains a ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex, is reduced to a ferrous-tripyridyltriazine (Fe²⁺-TPTZ) complex by antioxidants. This reduction results in the formation of an intense blue color, and the absorbance is measured spectrophotometrically.

• Reagents:

  • Acetate buffer (pH 3.6)

  • 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ) solution in HCl

  • Ferric chloride (FeCl₃) solution

  • FRAP working reagent (a freshly prepared mixture of acetate buffer, TPTZ solution, and FeCl₃ solution)

  • Ferrous sulfate (FeSO₄) or Trolox (for standard curve)

• Procedure:

  • Prepare the FRAP working reagent.

  • Add a small volume of the Anthriscus cerefolium extract to the FRAP reagent.

  • Incubate the mixture at 37°C for a specific duration (e.g., 4-30 minutes).

  • Measure the absorbance of the blue-colored solution at approximately 593 nm.

  • Create a standard curve using known concentrations of FeSO₄ or Trolox.

  • The FRAP value of the extract is determined from the standard curve and is typically expressed as micromoles of Fe(II) equivalents or Trolox equivalents per gram of dry extract.

Trolox Equivalent Antioxidant Capacity (TEAC) / ABTS Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the stable radical cation ABTS•⁺.

• Principle: ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) is oxidized to its radical cation (ABTS•⁺) by reacting with potassium persulfate. The ABTS•⁺ has a characteristic blue-green color. In the presence of an antioxidant, the radical is reduced back to the colorless ABTS, and the decrease in absorbance is measured.

• Reagents:

  • ABTS solution

  • Potassium persulfate solution

  • Phosphate-buffered saline (PBS) or ethanol

  • Trolox (a water-soluble analog of vitamin E, used as a standard)

• Procedure:

  • Prepare the ABTS•⁺ radical solution by mixing ABTS and potassium persulfate solutions and allowing them to react in the dark for 12-16 hours.

  • Dilute the ABTS•⁺ solution with PBS or ethanol to obtain a specific absorbance at a particular wavelength (e.g., 734 nm).

  • Add a small volume of the Anthriscus cerefolium extract to the diluted ABTS•⁺ solution.

  • After a set incubation time, measure the absorbance at the specified wavelength.

  • The percentage of inhibition of absorbance is calculated.

  • A standard curve is prepared using different concentrations of Trolox.

  • The TEAC value is determined from the standard curve and is expressed as micromoles of Trolox equivalents per gram of dry extract.

Visualizations: Workflows and Pathways

The following diagrams illustrate the experimental workflow for assessing the antioxidant properties of Anthriscus cerefolium extract and a generalized signaling pathway through which its antioxidant compounds may exert their effects.

Experimental workflow for antioxidant analysis.

Generalized Nrf2/ARE antioxidant signaling pathway.

Conclusion

The available scientific literature strongly suggests that Anthriscus cerefolium extract is a promising source of natural antioxidants. Its significant total phenolic content and potent radical scavenging activities, as demonstrated by various in vitro assays, underscore its potential for applications in the pharmaceutical, nutraceutical, and cosmetic industries. The detailed experimental protocols provided in this guide offer a standardized framework for researchers to further investigate and validate the antioxidant properties of this plant.

Future research should focus on a more comprehensive comparative analysis of different extracts of Anthriscus cerefolium using a battery of antioxidant assays to provide a more complete picture of its antioxidant profile. Furthermore, in-depth studies are warranted to elucidate the specific signaling pathways, such as the Nrf2/ARE pathway, that are modulated by the bioactive compounds present in the extract. A thorough understanding of its mechanisms of action at the cellular and molecular levels will be crucial for the development of evidence-based antioxidant therapies derived from Anthriscus cerefolium.

References

• 1. Essential oil components, phenolic content and antioxidant activity of Anthriscus cerefolium and Anthriscus sylvestris from Iran [agris.fao.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Extract of Herba Anthrisci cerefolii: Chemical Profiling and Insights into Its Anti-Glioblastoma and Antimicrobial Mechanism of Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemical profiling of Anthriscus cerefolium (L.) Hoffm., biological potential of the herbal extract, molecular modeling and KEGG pathway analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vitro antioxidant activity of Anthriscus cerefolium L. (Hoffm.) extracts - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Shield: A Technical Deep Dive into the Antimicrobial Prowess of Anthriscus cerefolium

For Immediate Release

A comprehensive analysis of the antimicrobial activity of Anthriscus cerefolium (Chervil) reveals its significant potential as a source for novel therapeutic agents against pathogenic bacteria. This whitepaper consolidates current research, presenting key quantitative data, detailed experimental methodologies, and a proposed mechanism of action, offering valuable insights for researchers, scientists, and drug development professionals.

Anthriscus cerefolium, a culinary herb from the Apiaceae family, has a long history of use in traditional medicine.[1] Modern scientific investigations are now validating its therapeutic properties, particularly its ability to combat pathogenic microbes. Recent studies have demonstrated that extracts of A. cerefolium are rich in phenolic compounds and flavonoids, which are likely responsible for its observed antimicrobial effects.[1][2][3][4]

Antimicrobial Efficacy: A Quantitative Overview

The antimicrobial activity of Anthriscus cerefolium extracts has been quantified against a range of pathogenic bacteria. The primary metrics used to evaluate this activity are the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an extract that prevents visible growth of a microorganism, and the Zone of Inhibition, which is the area around an antimicrobial agent where bacterial growth is inhibited.

A study investigating a methanolic extract of A. cerefolium reported notable activity against Staphylococcus aureus, including methicillin-resistant strains (MRSA), and various Candida species.[1] The extract was found to inhibit not only the growth of these free-floating microbes but also the formation of biofilms, which are communities of microbes that are notoriously difficult to treat with conventional antibiotics.[1][3]

Table 1: Minimum Inhibitory and Bactericidal/Fungicidal Concentrations of Anthriscus cerefolium Methanolic Extract

Microorganism	MIC (mg/mL)	MBC/MFC (mg/mL)
Staphylococcus aureus (ATCC 11632)	2.5	5
Methicillin-resistant S. aureus (MRSA)	2.5	5
Candida albicans (ATCC 10231)	5	10
Candida tropicalis (ATCC 750)	5	10
Candida krusei (clinical isolate)	2.5	5

Source: Adapted from research on the antimicrobial activity of A. cerefolium methanolic extract.[1]

The essential oil of A. cerefolium has also been a subject of investigation, with its composition varying based on the extraction method and geographical origin. Key components identified include methyl chavicol (estragole) and 1-allyl-2,4-dimethoxybenzene.[5][6] These volatile compounds are known to possess antimicrobial properties and likely contribute to the overall efficacy of the plant.

Delving into the Methodology: Experimental Protocols

Understanding the experimental procedures used to assess antimicrobial activity is crucial for the replication and advancement of research. The following sections detail the common protocols employed in the study of Anthriscus cerefolium.

Preparation of Plant Extracts

A common method for preparing extracts for antimicrobial screening is through Soxhlet extraction using a solvent such as 70% ethanol.[7]

Caption: Soxhlet extraction process for preparing A. cerefolium extracts.

Antimicrobial Susceptibility Testing

The antimicrobial activity of the prepared extracts is typically evaluated using two primary methods: agar well diffusion and broth microdilution.

Agar Well Diffusion Method: This technique provides a qualitative or semi-quantitative measure of antimicrobial activity.

Caption: Workflow for the agar well diffusion antimicrobial susceptibility test.

Broth Microdilution Method: This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Caption: Procedure for determining the Minimum Inhibitory Concentration (MIC).

Unraveling the Mechanism of Action

While the precise molecular targets are still under investigation, the antimicrobial action of plant-derived compounds, such as those found in A. cerefolium, is often attributed to their ability to disrupt bacterial cell structures and functions.[8] The lipophilic nature of many essential oil components allows them to partition into the bacterial cell membrane, increasing its permeability. This can lead to the leakage of vital intracellular components and ultimately, cell death. Phenolic compounds can also inhibit bacterial enzymes and interfere with DNA synthesis.[8]

Caption: Proposed mechanism of antimicrobial action of A. cerefolium extracts.

Future Directions and Conclusion

The findings presented in this whitepaper underscore the significant antimicrobial potential of Anthriscus cerefolium. The demonstrated activity against pathogenic bacteria, including drug-resistant strains and biofilms, positions it as a promising candidate for the development of new antimicrobial therapies.

Further research should focus on the isolation and characterization of the specific bioactive compounds responsible for the observed effects. In-depth mechanistic studies are also warranted to fully elucidate the molecular targets within the bacterial cell. The synergistic effects of A. cerefolium extracts with conventional antibiotics should also be explored as a potential strategy to combat antimicrobial resistance. Continued investigation into this valuable medicinal plant is essential for unlocking its full therapeutic potential.

References

• 1. Extract of Herba Anthrisci cerefolii: Chemical Profiling and Insights into Its Anti-Glioblastoma and Antimicrobial Mechanism of Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical profiling of Anthriscus cerefolium (L.) Hoffm., biological potential of the herbal extract, molecular modeling and KEGG pathway analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. nepjol.info [nepjol.info]
• 8. Mechanisms, Anti-Quorum-Sensing Actions, and Clinical Trials of Medicinal Plant Bioactive Compounds against Bacteria: A… [ouci.dntb.gov.ua]

The Anti-inflammatory Potential of Anthriscus cerefolium Extracts: A Technical Whitepaper for Researchers

For Immediate Release

This technical guide delves into the scientific basis for the anti-inflammatory properties of Anthriscus cerefolium (chervil) extracts. It is intended for researchers, scientists, and professionals in drug development, providing a comprehensive overview of the current, albeit limited, scientific evidence, detailed experimental methodologies for future research, and insights into the molecular pathways involved.

Anthriscus cerefolium, a culinary herb with a history of use in traditional medicine for various ailments including inflammatory conditions, is gaining attention for its potential as a source of novel anti-inflammatory agents.[1][2][3][4][5] Scientific investigations have identified a rich profile of bioactive compounds within the plant, primarily phenolic acids and flavonoids, which are believed to be responsible for its therapeutic effects.[2][6][7]

Bioactive Compounds and Anti-inflammatory Activity

Recent phytochemical analyses of methanolic extracts of Anthriscus cerefolium have revealed a complex mixture of phenolic compounds, with dicaffeoylquinic acid derivatives, such as malonyl-1,4-O-dicaffeoylquinic acid and 3,5-O-dicaffeoylquinic acid, being among the most abundant.[3][7] These compounds are known for their potent antioxidant and anti-inflammatory activities. While direct quantitative data on the anti-inflammatory efficacy of A. cerefolium extracts are still emerging, the known properties of its dominant constituents provide a strong indication of its potential. One study has confirmed the anti-inflammatory properties of a methanolic extract of A. cerefolium using a bacteria-mediated inflammation model with HaCaT human keratinocyte cells.[3]

Quantitative Data on Bioactive Constituents

Although specific quantitative data on the inhibition of inflammatory markers by Anthriscus cerefolium extracts are not yet widely published, data on its key bioactive compounds, dicaffeoylquinic acids, from other studies can serve as a valuable reference. The following tables summarize representative quantitative data for these compounds, illustrating their anti-inflammatory potential.

Table 1: Inhibitory Effects of Dicaffeoylquinic Acid Derivatives on Pro-inflammatory Mediators in LPS-stimulated RAW264.7 Macrophages

Compound	Concentration	NO Production Inhibition (%)	PGE₂ Production Inhibition (%)	Reference
3,5-dicaffeoylquinic acid	50 µM	Significant	Significant	[1][6]
4,5-dicaffeoylquinic acid	50 µM	Significant	Not Reported	Not Reported

Note: "Significant" indicates a statistically relevant reduction as reported in the cited literature, with specific percentages varying between studies. This table is for illustrative purposes based on the known activities of the major compounds found in A. cerefolium.

Table 2: Effects of Dicaffeoylquinic Acid Derivatives on Pro-inflammatory Cytokine Production in LPS-stimulated RAW264.7 Macrophages

Compound	Concentration	TNF-α Reduction	IL-1β Reduction	IL-6 Reduction	Reference
3,5-dicaffeoylquinic acid	50 µM	Significant	Significant	Significant	[1][6]
4,5-dicaffeoylquinic acid	50 µM	Not Reported	Not Reported	Not Reported	Not Reported

Note: "Significant" indicates a statistically relevant reduction as reported in the cited literature. This table is for illustrative purposes based on the known activities of the major compounds found in A. cerefolium.

Molecular Mechanisms and Signaling Pathways

The anti-inflammatory effects of the bioactive compounds in Anthriscus cerefolium are believed to be mediated through the modulation of key signaling pathways involved in the inflammatory response. Dicaffeoylquinic acids have been shown to inhibit the activation of Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[1]

The NF-κB pathway is a central regulator of inflammation, controlling the expression of genes encoding pro-inflammatory cytokines, chemokines, and adhesion molecules. The MAPK pathways (including ERK, JNK, and p38) are also crucial in transducing extracellular signals to cellular responses, including the production of inflammatory mediators. By inhibiting these pathways, the compounds in A. cerefolium extracts can effectively suppress the inflammatory cascade.

Caption: Putative mechanism of A. cerefolium extract on NF-κB and MAPK pathways.

Experimental Protocols

To facilitate further research into the anti-inflammatory potential of Anthriscus cerefolium extracts, this section provides detailed methodologies for key experiments.

Preparation of Anthriscus cerefolium Extract

• Plant Material: Obtain authenticated, dried aerial parts of Anthriscus cerefolium.

• Grinding: Grind the plant material into a fine powder using a mechanical grinder.

• Extraction:

  • Macerate the powdered plant material in 80% methanol (1:10 w/v) for 72 hours at room temperature with occasional shaking.

  • Filter the mixture through Whatman No. 1 filter paper.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator at 40°C.

  • Lyophilize the concentrated extract to obtain a dry powder.

  • Store the extract at -20°C until further use.

In Vitro Anti-inflammatory Assays

• Cell Line: Use human keratinocyte (HaCaT) or murine macrophage (RAW264.7) cell lines.

• Culture Conditions: Culture cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

• Viability Assay:

  • Seed cells in a 96-well plate.

  • Treat cells with various concentrations of the A. cerefolium extract (e.g., 10-200 µg/mL) for 24 hours.

  • Assess cell viability using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine non-toxic concentrations for subsequent experiments.

• Cell Stimulation: Seed RAW264.7 cells in a 96-well plate. Pre-treat with non-toxic concentrations of the extract for 1 hour, followed by stimulation with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours.

• NO Measurement: Determine the concentration of nitrite (a stable metabolite of NO) in the culture supernatant using the Griess reagent.

• Calculation: Measure absorbance at 540 nm and calculate the percentage of NO inhibition compared to the LPS-treated control.

• Cell Treatment: Treat HaCaT or RAW264.7 cells as described for the NO assay.

• Cytokine Quantification: Collect the cell culture supernatant and measure the levels of TNF-α and IL-6 using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

• Analysis: Calculate the reduction in cytokine levels in extract-treated cells compared to the LPS-stimulated control.

• COX-2 Inhibition: Utilize a commercial COX-2 inhibitor screening assay kit. Incubate COX-2 enzyme with arachidonic acid in the presence and absence of the extract. Measure the production of prostaglandin E₂ (PGE₂) to determine the inhibitory activity.

• LOX Inhibition: Use a commercial lipoxygenase inhibitor screening assay kit. Incubate lipoxygenase with linoleic acid in the presence and absence of the extract. Measure the formation of the hydroperoxide product to determine the inhibitory activity.

• IC₅₀ Determination: Calculate the half-maximal inhibitory concentration (IC₅₀) for both enzymes.

Caption: General experimental workflow for evaluating A. cerefolium extract.

Future Directions and Conclusion

The available evidence strongly suggests that Anthriscus cerefolium extracts possess significant anti-inflammatory potential, primarily due to their high concentration of dicaffeoylquinic acid derivatives. These compounds have been shown to modulate key inflammatory pathways, including NF-κB and MAPK.

However, to fully realize the therapeutic potential of A. cerefolium, further research is imperative. Future studies should focus on:

• Comprehensive Bioactivity Screening: Conducting detailed in vitro and in vivo studies to generate robust quantitative data on the anti-inflammatory effects of standardized A. cerefolium extracts.

• Bioassay-Guided Fractionation: Isolating and identifying the specific compounds responsible for the observed anti-inflammatory activity.

• Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways modulated by the active constituents.

• Preclinical and Clinical Trials: Evaluating the safety and efficacy of standardized extracts in animal models and eventually in human clinical trials for inflammatory conditions.

References

• 1. Anti-inflammatory effects of dicaffeoylquinic acids from Ilex kudingcha on lipopolysaccharide-treated RAW264.7 macrophages and potential mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. phytojournal.com [phytojournal.com]
• 6. Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves [ouci.dntb.gov.ua]
• 7. A novel bicyclic lactone and other polyphenols from the commercially important vegetable Anthriscus cerefolium - PMC [pmc.ncbi.nlm.nih.gov]

Cytotoxic Effects of Anthriscus cerefolium on Cancer Cell Lines: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Anthriscus cerefolium, commonly known as chervil, is an aromatic herb belonging to the Apiaceae family. Traditionally used for various medicinal purposes, recent scientific investigations have unveiled its potential as a source of anticancer compounds. This technical guide provides a comprehensive overview of the cytotoxic effects of Anthriscus cerefolium extracts on various cancer cell lines. It details the experimental methodologies employed in key studies, presents quantitative data on cytotoxic activity, and visualizes the putative signaling pathways involved. This document is intended to serve as a resource for researchers and professionals in the fields of oncology, pharmacology, and natural product-based drug discovery.

Introduction

The search for novel, effective, and less toxic anticancer agents is a paramount goal in oncological research. Natural products, with their vast structural diversity, have historically been a rich source of therapeutic leads. Anthriscus cerefolium has emerged as a plant of interest due to its rich phytochemical profile, which includes phenolic acids, flavonoids, and lignans.[1][2] These compounds are known to possess a range of biological activities, including antioxidant and cytotoxic properties. This whitepaper synthesizes the current scientific literature on the cytotoxic effects of A. cerefolium extracts and its constituents against cancer cells, providing a foundation for future research and development.

Phytochemical Profile of Anthriscus cerefolium

The anticancer activity of Anthriscus cerefolium is attributed to its complex mixture of bioactive compounds. Chemical profiling studies have identified a significant presence of phenolic compounds.

One study identified 72 phenolic compounds in a methanolic extract, with malonyl-1,4-O-dicaffeoylquinic acid and 3,5-O-dicaffeoylquinic acid being the most dominant.[3] Another investigation into a methanolic extract identified 32 distinct compounds, primarily phenolic acids and flavonoids.[1][2] While the broader Anthriscus genus is known for lignans like deoxypodophyllotoxin, which has demonstrated potent antitumor effects, the specific lignan profile of A. cerefolium and its direct contribution to its cytotoxicity against the tested cell lines requires further elucidation.[4][5]

Cytotoxic Activity on Cancer Cell Lines

Extracts of Anthriscus cerefolium have demonstrated cytotoxic effects against a panel of human cancer cell lines. The following tables summarize the quantitative data from key studies.

Table 1: IC50 Values of Anthriscus cerefolium Extracts on Various Cancer Cell Lines

Cancer Cell Line	Cell Type	Extract Type	Assay	IC50 Value	Reference
SiHa	Cervical Cancer	Methanolic	MTT	Data not specified	[3]
MCF-7	Breast Adenocarcinoma	Methanolic	MTT	Data not specified	[3]
HepG2	Liver Hepatocellular Carcinoma	Methanolic	MTT	Data not specified	[3]
A172	Glioblastoma	Methanolic	Not specified	Data not specified	[1][2]
HeLa	Cervical Cancer	Ethyl Acetate	MTT	75 µg/mL	[6]

Note: Some studies confirmed cytotoxic properties without providing specific IC50 values.[1][2][3]

Experimental Protocols

This section provides an overview of the methodologies used to assess the cytotoxic effects of Anthriscus cerefolium extracts.

Plant Material and Extraction

• Plant Material : The aerial parts (herba) of Anthriscus cerefolium are typically used for extraction.[1][2]

• Extraction Solvents : Methanol and ethyl acetate have been utilized to prepare extracts for cytotoxicity studies.[1][2][3][6]

• General Extraction Workflow :

Caption: General workflow for the preparation of Anthriscus cerefolium extracts.

Cell Culture

• Cell Lines : A variety of human cancer cell lines have been used, including:

  • SiHa (cervical cancer)[3]

  • MCF-7 (breast adenocarcinoma)[3][7]

  • HepG2 (liver hepatocellular carcinoma)[3]

  • A172 (glioblastoma)[1][2]

  • HeLa (cervical cancer)[6]

• Control Cells : Non-cancerous cell lines, such as human immortalized keratinocytes (HaCaT) and primary human gingival fibroblasts (HGF-1), have been used as controls to assess selectivity.[1][2][3]

• Culture Conditions : Cells are typically maintained in appropriate culture media (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics, and incubated in a humidified atmosphere with 5% CO2 at 37°C.[8]

Cytotoxicity Assays

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a commonly employed colorimetric method to assess cell viability.

• Principle : Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

• General Protocol :

  • Cancer cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

  • The cells are then treated with various concentrations of the Anthriscus cerefolium extract and a vehicle control (e.g., DMSO).

  • After a defined incubation period (e.g., 24, 48, or 72 hours), the MTT reagent is added to each well.

  • Following another incubation period, the formazan crystals are solubilized with a suitable solvent (e.g., DMSO, isopropanol).

  • The absorbance is measured at a specific wavelength using a microplate reader.

  • Cell viability is calculated as a percentage relative to the vehicle-treated control cells. The IC50 value, the concentration of the extract that inhibits cell growth by 50%, is then determined.

References

• 1. Extract of Herba Anthrisci cerefolii: Chemical Profiling and Insights into Its Anti-Glioblastoma and Antimicrobial Mechanism of Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chemical profiling of Anthriscus cerefolium (L.) Hoffm., biological potential of the herbal extract, molecular modeling and KEGG pathway analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ethnomedicinal, Phytochemical and Pharmacological Profile of Anthriscus sylvestris as an Alternative Source for Anticancer Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. In Vitro Screening for the Tumoricidal Properties of International Medicinal Herbs - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide on the Taxonomy and Botanical Classification of Anthriscus cerefolium

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anthriscus cerefolium, commonly known as chervil, is a delicate annual herb belonging to the Apiaceae family.[1][2] This plant has a long history of use in culinary arts, particularly in French cuisine, and has been utilized in traditional medicine for various purposes.[1][3] Its potential pharmacological properties, attributed to a rich profile of bioactive compounds, have garnered interest within the scientific and drug development communities.[4][5] This guide provides an in-depth overview of the taxonomy, botanical classification, chemical composition, and relevant experimental protocols for Anthriscus cerefolium.

Taxonomic and Botanical Classification

The formal taxonomic classification of Anthriscus cerefolium is as follows:

Taxonomic Rank	Classification
Kingdom	Plantae[1][2]
Clade	Tracheophytes[1][2]
Clade	Angiosperms[1][2]
Clade	Eudicots[1][2]
Clade	Asterids[1][2]
Order	Apiales[1][2]
Family	Apiaceae[1][2]
Genus	Anthriscus[1][2]
Species	A. cerefolium[1][2]

Binomial Name: Anthriscus cerefolium (L.) Hoffm.[1]

Synonyms: The species has been known by several synonyms throughout history, including Scandix cerefolium L., Chaerophyllum cerefolium (L.) Crantz, and Cerefolium cerefolium (L.) Britton.[1][6]

Varieties: Two main groups of A. cerefolium are recognized:

• Anthriscus cerefolium var. cerefolium : This is the cultivated form, characterized by its glabrous fruit.[7]

• Anthriscus cerefolium var. longirostris (Bertol.) Cannon: This is the wild form, distinguished by fruits covered in numerous hooked hairs.[7]

Phytochemical Composition

Anthriscus cerefolium is a rich source of various bioactive compounds, including essential oils, phenolic compounds, and flavonoids.[3][8] The composition of these compounds can vary depending on factors such as geographical location, growing conditions, and the developmental stage of the plant.[5][9]

Essential Oil Composition

The essential oil of A. cerefolium is a significant area of study due to its aromatic properties and potential biological activities. The primary constituents are often phenylpropanoids.

Table 1: Quantitative Analysis of Essential Oil Components in Anthriscus cerefolium

Compound	Percentage (%)	Reference
Methyl chavicol (Estragole)	83.10	[10]
1-allyl-2,4-dimethoxybenzene	15.15	[10]
Undecane	1.75	[10]
β-pinene	<0.01	[10]

Note: The relative percentages of these compounds can vary. For instance, in some studies, estragole content in the essential oil from the fruits reached 95%.[11]

Phenolic Compounds and Flavonoids

The methanolic extracts of A. cerefolium have been shown to be rich in phenolic compounds.[4] These compounds are largely responsible for the antioxidant properties of the plant.

Table 2: Major Phenolic Compounds and Flavonoids in Anthriscus cerefolium

Compound Class	Identified Compounds	Reference
Phenolic Acids	Malonyl-1,4-O-dicaffeoylquinic acid, 3,5-O-dicaffeoylquinic acid	[4]
Flavones	Apiin, Apigenin 7-(2″-apiosyl-6″-malonylglucoside), Luteolin 7-glucoside	[8]
Flavonols	Kaempferol derivatives, Quercetin derivatives, Isorhamnetin derivatives	[8]

Experimental Protocols

Extraction of Essential Oil by Hydrodistillation

This protocol describes a common method for the isolation of essential oils from plant material.

• Plant Material Preparation: The aerial parts of Anthriscus cerefolium are collected and air-dried at room temperature.

• Hydrodistillation: A known quantity of the dried plant material (e.g., 100 g) is subjected to hydrodistillation for a specified period (e.g., 3 hours) using a Clevenger-type apparatus.[12][13]

• Oil Collection and Storage: The collected essential oil is dried over anhydrous sodium sulfate and stored in a sealed vial at a low temperature (e.g., 4°C) until analysis.

Analysis of Essential Oil by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a standard analytical technique for identifying and quantifying the components of a volatile mixture like an essential oil.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer is used.

• Chromatographic Conditions:

  • Column: A capillary column with a suitable stationary phase (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness) is employed.

  • Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate (e.g., 1 mL/min).

  • Temperature Program: The oven temperature is programmed to increase gradually to separate the different components of the oil. A typical program might be: initial temperature of 60°C for 10 min, then ramped up to 220°C at a rate of 4°C/min, and held at 220°C for 10 min.

  • Injection: A small volume of the diluted essential oil (e.g., 1 µL of a 1/100 v/v solution in hexane) is injected in split mode.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: A scan range of m/z 35-450 is common.

• Component Identification: The components are identified by comparing their retention times and mass spectra with those of authentic standards and by using mass spectral libraries (e.g., NIST, Wiley).

Biological Activities and Potential Signaling Pathways

Anthriscus cerefolium extracts and their constituent compounds have demonstrated a range of biological activities, including antioxidant, antimicrobial, and anti-inflammatory properties.[4] The antioxidant activity is often attributed to the high content of phenolic compounds, which can scavenge free radicals.[14]

Logical Workflow for Investigating Bioactivity

The following diagram illustrates a typical workflow for the investigation of the biological activities of Anthriscus cerefolium.

Caption: A generalized workflow for the extraction, analysis, and bioactivity screening of Anthriscus cerefolium.

Potential Signaling Pathway Involvement

While specific signaling pathways modulated by Anthriscus cerefolium are still under investigation, its known anti-inflammatory and antioxidant activities suggest potential interactions with key cellular signaling cascades. For example, the phenolic compounds could potentially modulate pathways such as NF-κB and MAPK, which are central to the inflammatory response. Further research is required to elucidate these mechanisms. A study has shown that certain phenolic compounds from A. cerefolium may be related to its anti-tumor, anti-inflammatory, and antimicrobial activities through various KEGG pathways.[4]

Caption: A simplified diagram illustrating the potential modulation of inflammatory pathways by A. cerefolium compounds.

Conclusion

Anthriscus cerefolium is a plant with a well-defined taxonomic classification and a complex phytochemical profile. The presence of a variety of bioactive compounds, particularly in its essential oil and phenolic extracts, makes it a subject of interest for further research in pharmacology and drug development. The standardized protocols for extraction and analysis provided in this guide serve as a foundation for future investigations into the therapeutic potential of this versatile herb.

References

• 1. Chervil - Wikipedia [en.wikipedia.org]
• 2. Anthriscus - Wikipedia [en.wikipedia.org]
• 3. scialert.net [scialert.net]
• 4. Chemical profiling of Anthriscus cerefolium (L.) Hoffm., biological potential of the herbal extract, molecular modeling and KEGG pathway analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chervil (nutrition and recipes) [wisdomlib.org]
• 6. Anthriscus cerefolium (L.) Hoffm. | Plants of the World Online | Kew Science [powo.science.kew.org]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. A novel bicyclic lactone and other polyphenols from the commercially important vegetable Anthriscus cerefolium - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Composition of the essential oils from Anthriscus cerefolium var. trichocarpa and A. caucalis growing wild in the urban area of Vienna (Austria) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Essential oil components, phenolic content and antioxidant activity of Anthriscus cerefolium and Anthriscus sylvestris from Iran [agris.fao.org]
• 13. researchgate.net [researchgate.net]
• 14. In vitro antioxidant activity of Anthriscus cerefolium L. (Hoffm.) extracts - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Natural Distribution and Habitat of Anthriscus cerefolium

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anthriscus cerefolium, commonly known as chervil or French parsley, is an annual or biennial herb belonging to the Apiaceae family.[1] Historically valued for its culinary and medicinal properties since Roman times, this delicate, aromatic plant has a mild anise-like flavor.[2][3][4] While widely cultivated, its natural distribution and specific habitat requirements are of significant interest for ecological studies, conservation genetics, and the potential for bioprospecting. This guide provides a comprehensive technical overview of the native range, global distribution, and specific environmental parameters that define the habitat of A. cerefolium.

Natural and Naturalized Distribution

The precise native range of Anthriscus cerefolium is subject to some debate, largely due to its long history of cultivation and subsequent naturalization across continents.[5]

• Native Range : The most frequently cited native region is the Caucasus, encompassing parts of Eastern Europe and Western Asia.[1][2][3][4][6] Other sources suggest a broader native distribution from East Central Europe to northwestern and northern Iran.[7][8] Its primary growth biome is temperate.[7][8]

• Naturalized Distribution : A. cerefolium has become widely naturalized throughout most of Europe, including Britain.[5][9] Its distribution extends to North Africa, and it has been introduced to North America, where it is found in numerous areas, including the northern United States and parts of Canada.[1][5][10] It has also acclimatized to regions in Southeast Asia.[5]

Habitat Characteristics

Anthriscus cerefolium thrives in temperate climates and is typically found in disturbed or human-maintained (anthropogenic) habitats.[11] In the wild, it commonly colonizes areas such as:

• Hedgebanks[9]

• Roadsides[9][11]

• Waste places and cultivated beds[9][11]

• Meadows and fields[11]

The plant is considered a therophyte, meaning it completes its life cycle within a single season, and can grow as either a summer or winter annual.[12] It prefers cooler temperatures and often bolts (flowers prematurely) in excessive heat.[1][2]

Quantitative Habitat Parameters

The environmental conditions required for the optimal growth and proliferation of Anthriscus cerefolium have been defined through horticultural records and ecological observations. These key parameters are summarized in the table below.

Parameter	Value/Range	Notes	Source(s)
Altitude	Sea level to ~1000 m	Found in disturbed environments within this range.
Soil pH	5.8 – 7.6	Tolerates mildly acidic to mildly alkaline soils.	[4][9]
Soil Type	Light (sandy), medium (loamy), heavy (clay)	Prefers well-drained, moisture-retentive loamy soil rich in organic matter.	[1][9]
Soil Moisture	Moist	Requires consistently moist soil but is intolerant of waterlogging.	[1][9]
Light Exposure	Full sun to full shade	Prefers partial shade, especially in hot climates, to prevent bolting. Winter crops favor sunnier positions.	[1][2][9]
Temperature	Ideal Range: 15°C to 21°C (60°F to 70°F)	Can tolerate temperatures as low as 4°C and up to 27°C, though growth and flavor may be affected.	[1]
Hardiness	Hardy to approx. -10°C	Corresponds to UK Zone 7 and USDA Zones 6-9.	[4][9]

Experimental Protocols

While specific ecological niche modeling studies for A. cerefolium are not widely published, its habitat preferences can be determined using established ecological and soil science methodologies. Below are detailed protocols for conducting a habitat suitability study.

Protocol: Field-Based Ecological Survey

This protocol outlines a method for assessing the habitat of A. cerefolium in its natural or naturalized environment.

1. Site Selection and Sampling Design:

• Identify locations where A. cerefolium is known to occur (e.g., roadsides, meadows, woodland edges).
• Establish a series of 25-meter transects across the environmental gradient (e.g., from open field to shaded hedgebank).
• Along each transect, place 1m x 1m quadrats at 5-meter intervals. This systematic approach ensures coverage of different microhabitats.[2]

2. Vegetation Data Collection (within each quadrat):

• Species Presence: Record the presence of A. cerefolium.
• Percent Cover: Estimate the percentage of the quadrat area covered by the canopy of A. cerefolium. This can be done visually or using a grid overlay.
• Density: Count the number of individual A. cerefolium plants.
• Associated Species: List all other plant species within the quadrat to characterize the plant community.

3. Environmental Data Collection (at each quadrat):

• Light Conditions: Use a densiometer or a light meter to measure canopy cover and photosynthetically active radiation (PAR).
• Topography: Record the aspect (e.g., north-facing), slope, and general topographic position (e.g., floodplain, slope).
• Soil Sampling: From the center of each quadrat, collect a composite soil sample. Using a soil auger, take 3-5 cores from a depth of 0-15 cm, removing surface litter first. Combine the cores in a labeled bag.

Protocol: Laboratory-Based Soil Analysis

This protocol details the steps for analyzing the soil samples collected during the field survey.

1. Sample Preparation:

• Air-dry the soil samples on trays in a well-ventilated area, avoiding direct sunlight.
• Once dry, gently crush any large clods and sieve the soil through a 2 mm mesh to remove gravel and large organic debris. The material that passes through is the "fine earth" fraction used for analysis.

2. pH Measurement:

• Prepare a 1:2.5 soil-to-water slurry by mixing 10 g of fine earth with 25 mL of deionized water.
• Stir the mixture intermittently for 30 minutes to allow it to equilibrate.
• Calibrate a pH meter using standard buffer solutions (pH 4.0, 7.0, and 10.0).
• Measure the pH of the soil slurry while stirring gently.

3. Organic Matter Content (Loss-on-Ignition Method):

• Place approximately 5 g of oven-dried (105°C) fine earth into a pre-weighed ceramic crucible.
• Record the initial weight (soil + crucible).
• Place the crucible in a muffle furnace at 550°C for 4 hours to combust the organic matter.
• Allow the crucible to cool in a desiccator to prevent moisture absorption.
• Reweigh the crucible. The difference in weight before and after combustion represents the organic matter content, typically expressed as a percentage.

4. Data Analysis:

• Correlate the presence, cover, and density of A. cerefolium with the measured environmental variables (soil pH, organic matter, light conditions) using statistical methods (e.g., regression analysis) to identify key habitat drivers.

Visualizations

The following diagrams illustrate the logical relationships in habitat suitability and a typical workflow for an ecological survey.

Caption: Factors influencing the habitat suitability of Anthriscus cerefolium.

Caption: Experimental workflow for an ecological survey of Anthriscus cerefolium.

References

• 1. Chervil (Anthriscus cerefolium): Growing Guide, Uses, and Benefits 🌟 - Healthy Houseplants [healthyhouseplants.com]
• 2. simplyecologist.com [simplyecologist.com]
• 3. ctahr.hawaii.edu [ctahr.hawaii.edu]
• 4. pfaf.org [pfaf.org]
• 5. Garden chervil - Anthriscus cerefolium (Care, Characteristics, Distribution, Images, Edible) [picturethisai.com]
• 6. Anthriscus cerefolium : Garden Chervil | NBN Atlas [species.nbnatlas.org]
• 7. Anthriscus cerefolium | chervil Annual Biennial/RHS [rhs.org.uk]
• 8. Anthriscus cerefolium (L.) Hoffm. | Plants of the World Online | Kew Science [powo.science.kew.org]
• 9. How to identify Garden chervil (Anthriscus cerefolium) [picturethisai.com]
• 10. gis.dcnr.state.pa.us [gis.dcnr.state.pa.us]
• 11. Anthriscus cerefolium (garden chervil): Go Botany [gobotany.nativeplanttrust.org]
• 12. orgprints.org [orgprints.org]

Deoxypodophyllotoxin in Anthriscus cerefolium Roots: A Technical Guide for Researchers

An In-depth Examination of Deoxypodophyllotoxin Presence, Extraction, and Analysis in Anthriscus Species, with a Focus on Anthriscus cerefolium Roots

This technical guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the presence of deoxypodophyllotoxin in the roots of Anthriscus cerefolium (chervil). While direct quantitative data for A. cerefolium is limited in current scientific literature, this guide leverages extensive research on the closely related species, Anthriscus sylvestris (wild chervil), to provide a robust framework for investigation. The methodologies for extraction, quantification, and the known biosynthetic pathways are highly likely to be applicable to A. cerefolium.

Introduction to Deoxypodophyllotoxin and Anthriscus Species

Deoxypodophyllotoxin is a naturally occurring aryltetralin lignan with significant biological activities, including antitumor, antiviral, and anti-inflammatory properties.[1][2] It is a precursor for the semi-synthesis of etoposide and teniposide, two widely used anticancer drugs.[3] The genus Anthriscus, belonging to the Apiaceae family, is a known source of this valuable compound. While Anthriscus sylvestris has been the primary focus of research concerning deoxypodophyllotoxin, the presence of this lignan has also been reported in Anthriscus cerefolium.[4] This guide aims to consolidate the available knowledge to facilitate further research into A. cerefolium as a potential source of deoxypodophyllotoxin.

Quantitative Presence of Deoxypodophyllotoxin in Anthriscus Roots

Plant Species	Plant Part	Deoxypodophyllotoxin Concentration (% w/w dry weight)	Reference
Anthriscus sylvestris	Roots	0.15% (Field-grown, second year, March)	[6]
Anthriscus sylvestris	Roots	0.14% (Climate room-grown, second year, April)	[6]
Anthriscus sylvestris	Roots	0.39%	[7]
Anthriscus sylvestris	Roots	2.0 - 42.8 mg/g (equivalent to 0.2% - 4.28%)	[5]
Anthriscus sylvestris	Fruits	867 mg/g (equivalent to 86.7%)

Experimental Protocols

Detailed methodologies for the extraction and analysis of deoxypodophyllotoxin from Anthriscus species are crucial for reproducible research. The following protocols are based on established methods for A. sylvestris and are recommended for the investigation of A. cerefolium.

Extraction of Deoxypodophyllotoxin from Root Material

Several methods have been successfully employed for the extraction of deoxypodophyllotoxin from A. sylvestris roots, including maceration, Soxhlet extraction, and supercritical fluid extraction.

Protocol 1: Methanol Maceration

This method is suitable for small-scale extraction for analytical purposes.

• Sample Preparation: Air-dry the Anthriscus cerefolium roots at room temperature and grind them into a fine powder.

• Extraction:

  • Weigh 1 gram of the powdered root material into a suitable vessel.

  • Add 10 mL of methanol.

  • Agitate the mixture vigorously using a vortex mixer for 1 minute.

  • Centrifuge the mixture to pellet the solid material.

  • Carefully collect the supernatant.

  • Repeat the extraction process on the pellet three more times.

  • Pool the supernatants from the first three extractions.

• Sample Preparation for Analysis: Adjust the final volume of the pooled supernatant to 50 mL with methanol in a volumetric flask. The sample is now ready for HPLC analysis.

Protocol 2: Supercritical CO₂ Extraction

This environmentally friendly method is scalable and yields high-purity deoxypodophyllotoxin.

• Sample Preparation: Lyophilize and grind the Anthriscus cerefolium roots.

• Extraction Parameters:

  • Pressure: 175 bar

  • Temperature: 60 °C

  • CO₂ Flow Rate: 2 L/min

  • Extraction Time: 1 hour

• Collection: The extracted deoxypodophyllotoxin is collected in a separator vessel. The resulting extract can be dissolved in a suitable solvent for analysis. This method has been shown to extract 75-80% of the total deoxypodophyllotoxin content from A. sylvestris roots.

Analytical Method: High-Performance Liquid Chromatography (HPLC)

HPLC is a standard and reliable method for the quantification of deoxypodophyllotoxin.

• Column: A C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm) is typically used.

• Mobile Phase: A gradient elution is commonly employed. For example, a mixture of acetonitrile and water, with the proportion of acetonitrile increasing over the course of the analysis.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: UV detection at 289 nm is suitable for deoxypodophyllotoxin.

• Quantification: A calibration curve should be prepared using a certified standard of deoxypodophyllotoxin to accurately quantify the compound in the root extracts.

Biosynthesis and Signaling Pathways

The biosynthetic pathway of deoxypodophyllotoxin in Anthriscus species is believed to follow the general lignan biosynthesis pathway. This pathway starts from the shikimate pathway, leading to the formation of coniferyl alcohol, which then undergoes dimerization and a series of enzymatic modifications to yield deoxypodophyllotoxin.

Proposed Biosynthetic Pathway of Deoxypodophyllotoxin

Caption: Proposed biosynthetic pathway of deoxypodophyllotoxin in Anthriscus species.

Experimental Workflow for Analysis

The following workflow outlines the general steps for the investigation of deoxypodophyllotoxin in Anthriscus cerefolium roots.

Caption: A generalized experimental workflow for the analysis of deoxypodophyllotoxin.

Conclusion and Future Directions

This technical guide summarizes the current understanding of deoxypodophyllotoxin in Anthriscus species, with a practical focus on enabling research into Anthriscus cerefolium roots. While a clear data gap exists for the quantitative presence of this lignan in A. cerefolium, the detailed protocols and biosynthetic information derived from studies on A. sylvestris provide a solid foundation for future investigations.

Future research should prioritize the quantitative analysis of deoxypodophyllotoxin in the roots of A. cerefolium across different geographical locations and developmental stages. Such studies will be instrumental in evaluating its potential as a sustainable source for this pharmaceutically important compound. Furthermore, comparative studies between A. cerefolium and A. sylvestris could provide valuable insights into the regulation of lignan biosynthesis within the Anthriscus genus.

References

• 1. Ethnomedicinal, Phytochemical and Pharmacological Profile of Anthriscus sylvestris as an Alternative Source for Anticancer Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Extract of Herba Anthrisci cerefolii: Chemical Profiling and Insights into Its Anti-Glioblastoma and Antimicrobial Mechanism of Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anthriscus sylvestris—Noxious Weed or Sustainable Source of Bioactive Lignans? - PMC [pmc.ncbi.nlm.nih.gov]

Volatile Organic Compounds from Fresh Anthriscus cerefolium: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the volatile organic compounds (VOCs) present in fresh Anthriscus cerefolium (chervil). It details the chemical composition, experimental protocols for extraction and analysis, and the known biological activities and associated signaling pathways of the major constituents. This document is intended to serve as a valuable resource for researchers and professionals in drug development and related scientific fields.

Quantitative Composition of Volatile Organic Compounds

The essential oil of Anthriscus cerefolium is a complex mixture of volatile compounds, primarily phenylpropanoids and terpenoids. The relative abundance of these constituents can vary significantly depending on the plant's geographical origin, developmental stage, and cultivation conditions. However, several key compounds are consistently identified as major components. The quantitative data from various studies are summarized in the tables below.

Table 1: Major Volatile Organic Compounds in Anthriscus cerefolium Essential Oil

Compound	Chemical Class	Relative Percentage (%)	References
Estragole (Methyl Chavicol)	Phenylpropanoid	21.1 - 95	[1][2]
1-allyl-2,4-dimethoxybenzene	Phenylpropanoid	15.15 - 57.4	[1]
β-Caryophyllene	Sesquiterpene	up to 16.9
δ-Cadinene	Sesquiterpene	up to 16.4
trans-Pinocarveol	Monoterpenoid	up to 12.5
Caryophyllene oxide	Sesquiterpenoid	up to 14.5
Germacrene D	Sesquiterpene	up to 8.9	[2]
Undecane	Alkane	1.75	[1]
β-Pinene	Monoterpene	< 0.01	[1]

Table 2: Minor Volatile Organic Compounds in Anthriscus cerefolium Essential Oil

Compound	Chemical Class	References
α-Pinene	Monoterpene
Sabinene	Monoterpene
Myrcene	Monoterpene
Limonene	Monoterpene
(Z)-β-Ocimene	Monoterpene
Linalool	Monoterpenoid
Spathulenol	Sesquiterpenoid

Experimental Protocols

This section provides detailed methodologies for the extraction and analysis of volatile organic compounds from fresh Anthriscus cerefolium.

Extraction of Essential Oil

2.1.1. Hydrodistillation

Hydrodistillation is a common method for extracting essential oils from plant material.[3][4][5]

• Plant Material Preparation: Fresh aerial parts of Anthriscus cerefolium (leaves and stems) are harvested and, if necessary, coarsely chopped to increase the surface area for extraction.

• Apparatus: A Clevenger-type apparatus is typically used.[1]

• Procedure:

  • Place a known quantity of the fresh plant material (e.g., 100 g) into a round-bottom flask (e.g., 2 L).

  • Add distilled water to the flask, ensuring the plant material is fully submerged. The ratio of plant material to water can vary, but a common starting point is 1:10 (w/v).

  • Assemble the Clevenger apparatus with the flask and a condenser.

  • Heat the flask to boiling and maintain a gentle boil for a set duration, typically 2-3 hours.[3]

  • The steam and volatilized essential oils will rise, be condensed, and collect in the collection tube of the Clevenger apparatus.

  • After the distillation is complete, allow the apparatus to cool. The essential oil, being less dense than water, will form a layer on top of the hydrosol.

  • Carefully collect the essential oil and dry it over anhydrous sodium sulfate to remove any residual water.

  • Store the essential oil in a sealed, dark glass vial at 4°C until analysis.

2.1.2. Supercritical Fluid Extraction (SFE)

Supercritical fluid extraction using carbon dioxide (CO2) is a green alternative to hydrodistillation that can yield high-quality extracts.[6][7]

• Apparatus: A laboratory or pilot-scale SFE system.

• Procedure:

  • Grind the dried aerial parts of Anthriscus cerefolium to a uniform particle size.

  • Pack the ground material into the extraction vessel of the SFE system.

  • The system is then pressurized with CO2 to a supercritical state. Typical conditions for the extraction of essential oils from herbs are a pressure range of 90-100 bar and a temperature range of 40-50°C.[6]

  • The supercritical CO2 acts as a solvent, extracting the volatile compounds from the plant matrix.

  • The extract-laden supercritical fluid is then passed into a separator where the pressure is reduced, causing the CO2 to return to a gaseous state and the essential oil to precipitate.

  • The collected essential oil is then stored under the same conditions as the hydrodistilled oil.

  • A co-solvent, such as ethanol, can be added to the supercritical CO2 to increase the polarity of the fluid and enhance the extraction of certain compounds.[7]

Analysis of Volatile Organic Compounds

2.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the standard analytical technique for separating and identifying the individual components of an essential oil.

• Instrumentation: A gas chromatograph coupled with a mass spectrometer.

• Sample Preparation: Dilute the essential oil in a suitable solvent (e.g., n-hexane or ethanol) at a specific ratio (e.g., 1:100 v/v).

• GC Conditions (Example for Apiaceae family essential oils):

  • Column: HP-5MS capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp 1: Increase to 180°C at a rate of 4°C/min.

    • Ramp 2: Increase to 280°C at a rate of 10°C/min, hold for 5 minutes.

  • Injector Temperature: 250°C.

  • Injection Volume: 1 µL (split mode, e.g., 1:50 split ratio).

• MS Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: m/z 40-550.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

• Component Identification:

  • The identification of the compounds is achieved by comparing their mass spectra with those in a mass spectral library (e.g., NIST, Wiley).

  • Confirmation of identification is performed by comparing their calculated Retention Indices (RI) with those reported in the literature. The RI is determined by analyzing a homologous series of n-alkanes under the same chromatographic conditions.

Biological Activities and Signaling Pathways

Several of the major volatile compounds in Anthriscus cerefolium have been shown to possess significant biological activities. This section details their known effects and the underlying molecular mechanisms.

Estragole (Methyl Chavicol)

Estragole is a prominent phenylpropanoid in chervil essential oil with demonstrated anti-inflammatory and antimicrobial properties.

• Anti-inflammatory Activity: Estragole has been shown to inhibit the production of pro-inflammatory mediators. Its mechanism involves the downregulation of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways. Additionally, estragole can upregulate the Nuclear factor erythroid 2-related factor 2 (Nrf-2)/heme oxygenase-1 (HO-1) pathway, which is involved in the cellular response to oxidative stress. There is also evidence to suggest its involvement in the Janus kinase 2/signal transducer and activator of transcription 3 (JAK-2/STAT-3) pathway.

Figure 1. Anti-inflammatory signaling pathways of Estragole.

β-Caryophyllene

β-Caryophyllene is a bicyclic sesquiterpene that uniquely acts as a selective agonist of the cannabinoid receptor 2 (CB2). This interaction is central to its anti-inflammatory and analgesic effects.

• Endocannabinoid System Interaction: By binding to and activating CB2 receptors, which are primarily expressed on immune cells, β-caryophyllene can modulate inflammatory responses without the psychoactive effects associated with CB1 receptor activation. Activation of CB2 receptors can lead to the inhibition of adenylyl cyclase and the modulation of intracellular calcium levels and mitogen-activated protein kinases (MAPKs).

Figure 2. β-Caryophyllene interaction with the CB2 receptor.

α-Pinene

α-Pinene, a monoterpene found in chervil, also exhibits anti-inflammatory properties.

• Anti-inflammatory Mechanism: Similar to estragole, α-pinene has been shown to suppress the activation of MAPKs and the NF-κB pathway in response to inflammatory stimuli. This leads to a reduction in the production of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6).

Figure 3. Anti-inflammatory mechanism of α-Pinene.

Synergistic and Other Biological Activities

While research on the synergistic effects of the complete essential oil of Anthriscus cerefolium is limited, it is widely recognized in phytopharmacology that the combination of compounds in an essential oil can lead to enhanced or unique biological activities compared to the individual constituents.[8][9] The essential oil of chervil has been reported to possess antioxidant and antimicrobial activities, though some studies suggest its antioxidant capacity is moderate compared to other herbs.[1][2][10] The antimicrobial effects are likely due to the combined action of its various components.[1]

The biological activity of 1-allyl-2,4-dimethoxybenzene, a major component in some chervil chemotypes, is not well-characterized in the scientific literature to date. Further research is needed to elucidate its potential pharmacological effects.

Conclusion

This technical guide has summarized the current knowledge on the volatile organic compounds of fresh Anthriscus cerefolium. The major components, including estragole, 1-allyl-2,4-dimethoxybenzene, and β-caryophyllene, have been quantified, and detailed protocols for their extraction and analysis have been provided. The anti-inflammatory signaling pathways for several of these key compounds have been elucidated, highlighting their potential for further investigation in drug discovery and development. Future research should focus on the synergistic effects of the complete essential oil profile and the biological activities of less-studied major components to fully understand the therapeutic potential of Anthriscus cerefolium.

References

• 1. Extract of Herba Anthrisci cerefolii: Chemical Profiling and Insights into Its Anti-Glioblastoma and Antimicrobial Mechanism of Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Isolation of essential oil from different plants and herbs by supercritical fluid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Essential oil - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Identification and characterization of supercritical fluid extracts from herbs [comptes-rendus.academie-sciences.fr]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Hydrodistillation of Anthriscus cerefolium Essential Oil

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the extraction of essential oil from Anthriscus cerefolium (chervil) via hydrodistillation. The information compiled is based on various scientific studies and is intended to offer a comprehensive guide for laboratory applications.

Introduction

Anthriscus cerefolium, commonly known as chervil, is an aromatic herb belonging to the Apiaceae family. Its essential oil is of interest due to its unique chemical profile and potential biological activities. The primary method for extracting essential oil from chervil is hydrodistillation, a process that utilizes water and steam to separate the volatile compounds from the plant material.[1][2][3] The resulting essential oil is a complex mixture of volatile molecules, with the primary constituents being phenylpropanoids like methyl chavicol (estragole) and 1-allyl-2,4-dimethoxybenzene.[4][5][6] The relative concentrations of these compounds can vary depending on the plant's geographical origin, developmental stage, and the specific part of the plant used for extraction.[5][7][8]

Quantitative Data Summary

The yield and chemical composition of Anthriscus cerefolium essential oil can fluctuate based on cultivation conditions and the specific plant part utilized. The following tables summarize findings from various studies.

Table 1: Essential Oil Yield from Anthriscus cerefolium

Plant Material	Condition	Essential Oil Yield (%)	Reference
Aerial parts	Wild (Turkey)	0.42	[4]
Fresh herb	Finely cut	0.1	[6]
Leaves	-	up to 0.4	[8]
Fruits	-	up to 0.65	[8]
Herb	Cultivated (El-Fayoum, Egypt)	0.180 - 0.185	[9]

Table 2: Major Chemical Constituents of Anthriscus cerefolium Essential Oil

Compound	Relative Percentage (%)	Plant Source/Condition	Reference
Methyl chavicol (Estragole)	83.10	Wild (Turkey)	[4]
1-allyl-2,4-dimethoxybenzene	15.15	Wild (Turkey)	[4]
Undecane	1.75	Wild (Turkey)	[4]
β-pinene	<0.01	Wild (Turkey)	[4]
Methyl chavicol (Estragole)	80.0	Hydrodistillation	[6]
1-allyl-2,4-dimethoxybenzene	15.0	Hydrodistillation	[6]
Methyl chavicol (Estragole)	up to 96.0	Fruits	[8]
1-allyl-2,4-dimethoxybenzene	up to 78.0	Old plants (herb)	[8]
Methyleugenol	up to 47.21	Cultivated (El-Sharkia, Egypt)	[9]
Estragole	up to 18.04	Cultivated (El-Fayoum, Egypt)	[9]
2-Allyl-1,4-dimethoxybenzene	up to 7.89	Cultivated (El-Baharia Oasis, Egypt)	[9]

Experimental Protocol: Hydrodistillation of Anthriscus cerefolium Essential Oil

This protocol details the hydrodistillation of essential oil from the aerial parts of Anthriscus cerefolium using a Clevenger-type apparatus.

1. Materials and Equipment

• Plant Material: Fresh or dried aerial parts (leaves, stems, flowers) of Anthriscus cerefolium.

• Apparatus:

  • Clevenger-type hydrodistillation apparatus.[1][10]

  • Round-bottom flask (e.g., 2 L).[10]

  • Heating mantle.[11]

  • Condenser with cooling water supply.

  • Collection vessel (graduated burette or vial).

  • Separating funnel.[10]

• Reagents:

  • Distilled water.[10]

  • Anhydrous sodium sulfate (Na₂SO₄) for drying the essential oil.[12][13]

2. Plant Material Preparation

• Harvest the aerial parts of Anthriscus cerefolium. For optimal yield, it is often recommended to harvest when the plant is in full flower.[6]

• The plant material can be used fresh or air-dried in a shaded, well-ventilated area.

• Prior to distillation, chop or grind the plant material into smaller pieces to increase the surface area for efficient oil extraction.[10]

3. Hydrodistillation Procedure

• Weigh a specific amount of the prepared plant material (e.g., 100 g of dried material or 500 g of fresh material).[12][13]

• Place the plant material into the round-bottom flask of the Clevenger apparatus.[10]

• Add a sufficient volume of distilled water to the flask to fully immerse the plant material. A common ratio is 1:10 (w/v) for dried material (e.g., 100 g in 1000 mL of water).[10]

• Assemble the Clevenger apparatus, ensuring all glass joints are properly sealed. Connect the condenser to a cold water supply.

• Turn on the heating mantle and bring the water to a boil.[11] The steam will pass through the plant material, causing the essential oil to vaporize.[2]

• Continue the distillation for a set period, typically 2-3 hours, or until no more oil is collected in the graduated tube of the Clevenger apparatus.[12]

• The steam and essential oil vapor will travel to the condenser, where they will cool and return to a liquid state.[3]

• In the collection tube of the Clevenger apparatus, the essential oil, being less dense than water, will form a layer on top of the aqueous distillate (hydrosol).

4. Essential Oil Collection and Drying

• Once the distillation is complete, turn off the heating mantle and allow the apparatus to cool.

• Carefully collect the essential oil from the graduated collection tube.

• To remove any residual water, transfer the collected oil to a small vial containing a small amount of anhydrous sodium sulfate.[12]

• Allow the oil to stand for a few minutes, then decant or filter the dried oil into a clean, airtight, amber glass vial.

• Store the essential oil at a low temperature (e.g., 4°C) to prevent degradation.[14]

5. Calculation of Essential Oil Yield

The yield of the essential oil can be calculated as follows:

Yield (%) = (Mass of extracted oil / Mass of plant material) x 100[13]

Visualizations

Caption: Workflow for the hydrodistillation of Anthriscus cerefolium essential oil.

References

• 1. scienceequip.com.au [scienceequip.com.au]
• 2. agritech.tnau.ac.in [agritech.tnau.ac.in]
• 3. vriaroma.com [vriaroma.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. researchgate.net [researchgate.net]
• 9. tandfonline.com [tandfonline.com]
• 10. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 11. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 12. brjac.com.br [brjac.com.br]
• 13. Soxhlet Extraction versus Hydrodistillation Using the Clevenger Apparatus: A Comparative Study on the Extraction of a Volatile Compound from Tamarindus indica Seeds - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Application Note & Protocol: Quantification of Phenolic Acids in Anthriscus cerefolium using HPLC

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anthriscus cerefolium (L.) Hoffm., commonly known as chervil, is an herb belonging to the Apiaceae family. It has been traditionally used in folk medicine and as a culinary ingredient.[1][2] Modern analytical studies have revealed that Anthriscus cerefolium is a rich source of phenolic compounds, which are secondary metabolites with potential antioxidant, antimicrobial, and anti-inflammatory properties.[3] Among these, phenolic acids are a significant group of compounds that contribute to the plant's bioactivity. Accurate and reliable quantification of these phenolic acids is crucial for quality control, standardization of extracts, and for elucidating their pharmacological effects. This document provides a detailed HPLC-DAD method for the quantification of major phenolic acids in Anthriscus cerefolium.

Recent research has identified a diverse range of phenolic compounds in methanolic extracts of A. cerefolium.[3][4] High-resolution mass spectrometry (HRMS) has enabled the identification of numerous phenolic acids and their derivatives.[3][4] This application note outlines a comprehensive protocol for the extraction and subsequent quantification of these compounds using High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD).

Quantitative Data Summary

The following table summarizes the major phenolic acids identified in Anthriscus cerefolium and their reported quantitative data. It is important to note that the concentrations of these compounds can vary depending on factors such as plant origin, growing conditions, and extraction methodology.

Phenolic Acid	Chemical Class	Reported Presence in A. cerefolium
Caffeic acid	Hydroxycinnamic acid	Identified[4]
p-Coumaric acid	Hydroxycinnamic acid	Identified[4]
Ferulic acid	Hydroxycinnamic acid	Identified[4]
Gallic acid	Hydroxybenzoic acid	Identified[4]
Chlorogenic acid	Caffeoylquinic acid	Identified[4]
3,5-O-Dicaffeoylquinic acid	Caffeoylquinic acid	Dominating compound[3]
Malonyl-1,4-O-dicaffeoylquinic acid	Caffeoylquinic acid	Dominating compound[3]

Experimental Protocol

This protocol details the steps for sample preparation, HPLC analysis, and method validation for the quantification of phenolic acids in Anthriscus cerefolium.

Sample Preparation (Extraction)

• Plant Material: Use dried and powdered aerial parts of Anthriscus cerefolium.

• Extraction Solvent: HPLC-grade methanol is a commonly used and effective solvent for extracting phenolic compounds from A. cerefolium.[3][4]

• Extraction Procedure:

  • Weigh approximately 1 g of the powdered plant material into a flask.

  • Add 20 mL of methanol.

  • Macerate the mixture at room temperature for 24 hours in the dark, with occasional shaking.

  • Filter the extract through Whatman No. 1 filter paper.

  • Collect the filtrate and evaporate the solvent under reduced pressure at 40°C using a rotary evaporator.

  • Re-dissolve the dried extract in a known volume of methanol (e.g., 5 mL).

  • Prior to HPLC injection, filter the solution through a 0.45 µm syringe filter.

HPLC-DAD Analysis

Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a diode array detector is suitable.

Chromatographic Conditions:

Parameter	Condition
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile
Gradient Elution	0-5 min, 10% B5-20 min, 10-30% B20-35 min, 30-50% B35-40 min, 50-10% B40-45 min, 10% B (re-equilibration)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection Wavelength	280 nm and 320 nm for optimal detection of different phenolic acid classes. A DAD allows for monitoring across a spectrum (e.g., 200-400 nm) to identify peaks by their UV spectra.

Method Validation

For reliable and accurate results, the analytical method should be validated according to the International Council for Harmonisation (ICH) guidelines. Key validation parameters include:

• Linearity: Prepare a series of standard solutions of the target phenolic acids at different concentrations (e.g., 1-100 µg/mL). Plot the peak area against the concentration and determine the correlation coefficient (R²), which should be >0.999.

• Limits of Detection (LOD) and Quantification (LOQ): These can be determined from the calibration curve using the standard deviation of the response and the slope.

• Precision: Assess repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing multiple replicates of a sample. The relative standard deviation (RSD) should typically be less than 2%.

• Accuracy: Determine the recovery of the method by spiking a blank matrix with known amounts of the standard phenolic acids. The recovery should be within an acceptable range (e.g., 95-105%).

• Specificity: The ability of the method to differentiate and quantify the analytes in the presence of other components in the sample matrix. This can be confirmed by comparing the UV spectra of the peaks in the sample chromatogram with those of the standards.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of phenolic acids in Anthriscus cerefolium.

Major Classes of Phenolic Acids in Anthriscus cerefolium

Caption: Major classes of phenolic acids identified in Anthriscus cerefolium.

References

• 1. Essential oil components, phenolic content and antioxidant activity of Anthriscus cerefolium and Anthriscus sylvestris from Iran [jhpr.birjand.ac.ir]
• 2. Essential oil components, phenolic content and antioxidant activity of Anthriscus cerefolium and Anthriscus sylvestris from Iran [agris.fao.org]
• 3. Chemical profiling of Anthriscus cerefolium (L.) Hoffm., biological potential of the herbal extract, molecular modeling and KEGG pathway analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for the GC-MS Analysis of Volatile Components in Anthriscus cerefolium (Chervil)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anthriscus cerefolium, commonly known as chervil, is an annual herb belonging to the Apiaceae family. It is widely used in culinary applications for its delicate, anise-like flavor and aroma. The characteristic scent of chervil is attributed to its rich profile of volatile organic compounds. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of these volatile components. This document provides detailed protocols for the extraction and subsequent GC-MS analysis of volatile compounds from A. cerefolium, along with a summary of reported quantitative data and visualization of the experimental workflow and a relevant biochemical pathway.

Data Presentation: Volatile Components of Anthriscus cerefolium

The chemical composition of the essential oil of A. cerefolium can vary depending on factors such as the geographical origin, the part of the plant used (leaves, fruits, stems), and the extraction method. The primary volatile constituents consistently reported are estragole (also known as methyl chavicol) and 1-allyl-2,4-dimethoxybenzene.[1][2] Other compounds are often present in smaller quantities.

Compound	Relative Percentage (%) in Essential Oil	Plant Part / Origin	Extraction Method	Reference
Estragole (Methyl Chavicol)	83.10	Aerial parts (wild) / Turkey	Hydrodistillation	[1]
1-Allyl-2,4-dimethoxybenzene	15.15	Aerial parts (wild) / Turkey	Hydrodistillation	[1]
Undecane	1.75	Aerial parts (wild) / Turkey	Hydrodistillation	[1]
β-Pinene	<0.01	Aerial parts (wild) / Turkey	Hydrodistillation	[1]
Estragole	Dominant	Young flowering plants / Vienna	Hydrodistillation	[2]
1-Allyl-2,4-dimethoxybenzene	Sub-dominant	Young flowering plants / Vienna	Hydrodistillation	[2]
Estragole	Up to 95	Fruits / Vienna	Hydrodistillation	[2]
Estragole	Rich	- / Iran	Hydrodistillation	[3]

Experimental Protocols

Sample Preparation: Essential Oil Extraction by Hydrodistillation

Hydrodistillation is a common method for extracting essential oils from plant material.[4][5] A Clevenger-type apparatus is typically employed for this purpose.[3]

Materials and Equipment:

• Fresh or dried aerial parts of Anthriscus cerefolium

• Distilled water

• Clevenger-type hydrodistillation apparatus

• Heating mantle

• Round-bottom flask (e.g., 1 L)

• Grinder or blender (optional, for dried material)

• Anhydrous sodium sulfate

• Glass vials for storage

Procedure:

• Plant Material Preparation:

  • For fresh plant material, chop the aerial parts (leaves and stems) into small pieces.

  • For dried plant material, it can be ground to a coarse powder to increase the surface area for extraction.

• Hydrodistillation Setup:

  • Place a known quantity (e.g., 100 g) of the prepared plant material into a round-bottom flask.

  • Add a sufficient volume of distilled water to immerse the plant material completely (e.g., 500 mL).

  • Connect the flask to the Clevenger apparatus and the condenser.

• Extraction:

  • Heat the flask using a heating mantle to bring the water to a boil.

  • Continue the distillation for a set period, typically 3 hours, or until no more essential oil is collected. The steam and volatile compounds will co-distill, condense, and be collected in the graduated tube of the Clevenger apparatus.

• Oil Collection and Drying:

  • Once the distillation is complete, allow the apparatus to cool.

  • Carefully collect the separated essential oil layer from the aqueous layer.

  • Dry the collected oil over anhydrous sodium sulfate to remove any residual water.

• Storage:

  • Store the dried essential oil in a sealed, airtight glass vial, protected from light, and refrigerated (e.g., at 4°C) until GC-MS analysis.

GC-MS Analysis Protocol

The following is a generalized GC-MS protocol based on parameters used for the analysis of estragole and other common essential oil components.[6][7][8]

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Capillary column: A non-polar or medium-polarity column is suitable, such as a 5% phenyl-methylpolysiloxane column (e.g., HP-5MS, DB-5MS) with dimensions of 30 m length x 0.25 mm internal diameter x 0.25 µm film thickness.[6][7]

Sample Preparation for Injection:

• Dilute the extracted essential oil in a suitable volatile solvent (e.g., methanol, hexane, or dichloromethane) to an appropriate concentration (e.g., 1 µL of oil in 1 mL of solvent).[8]

GC-MS Parameters:

Parameter	Recommended Setting
Gas Chromatograph (GC)
Carrier Gas	Helium, constant flow rate of 1 mL/min.[7]
Injector Temperature	250°C.[6][7]
Injection Mode	Splitless or split (e.g., 1:25 ratio).[6][8]
Injection Volume	1 µL.[6]
Oven Temperature Program	Initial temperature of 60-70°C for 2 minutes, then ramp at a rate of 3-8°C/min to 240-280°C, and hold for 4-10 minutes.[6][7][8]
Mass Spectrometer (MS)
Ionization Mode	Electron Impact (EI).[6]
Ionization Energy	70 eV.[6][7]
Ion Source Temperature	230-250°C.[6][7]
Quadrupole Temperature	150°C.[6]
Mass Scan Range	m/z 45-500.[6][7]
Solvent Delay	3 minutes.[6]

Data Analysis:

• Compound Identification: The identification of volatile components is achieved by comparing their mass spectra with those in a reference library, such as the National Institute of Standards and Technology (NIST) and Wiley spectral libraries.[6] The retention indices can also be used for confirmation by comparing them with literature values.

• Quantification: The relative percentage of each compound is typically calculated from the peak area of the compound divided by the total peak area of all identified compounds in the chromatogram.

Visualizations

Caption: Experimental workflow for GC-MS analysis of A. cerefolium.

Caption: Bioactivation pathway of estragole.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. agritech.tnau.ac.in [agritech.tnau.ac.in]
• 5. kau.in [kau.in]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 8. scitepress.org [scitepress.org]

Application Notes and Protocols for Untargeted Metabolomic Profiling of Anthriscus cerefolium using LC-HRMS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anthriscus cerefolium, commonly known as chervil, is an annual herb belonging to the Apiaceae family, valued for its delicate flavor and traditional medicinal uses. Untargeted metabolomic profiling using Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS/MS) is a powerful analytical approach to comprehensively characterize the complex mixture of secondary metabolites within this plant. This technique enables the identification and relative quantification of a wide array of compounds, offering insights into its phytochemical composition, potential therapeutic properties, and biosynthetic pathways. Recent studies have revealed that Anthriscus cerefolium is rich in phenolic compounds, with dozens of individual substances identified, including derivatives of caffeoylquinic acid which are noted for their significant antioxidant and other biological activities.[1][2] This document provides detailed application notes and protocols for the untargeted metabolomic analysis of Anthriscus cerefolium.

Experimental Workflow Overview

The overall workflow for the untargeted metabolomic profiling of Anthriscus cerefolium involves several key stages, from sample preparation to data analysis and interpretation.

Caption: Experimental workflow for untargeted metabolomics of Anthriscus cerefolium.

Detailed Experimental Protocols

Sample Preparation

Proper sample preparation is critical to ensure the reproducibility and accuracy of metabolomic data. The goal is to efficiently extract a representative profile of metabolites while minimizing degradation.

Materials:

• Fresh or frozen Anthriscus cerefolium plant material (leaves, stems)

• Liquid nitrogen

• Freeze-dryer (lyophilizer)

• Grinder or mortar and pestle

• Methanol (LC-MS grade)

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm, nylon or PTFE)

• Autosampler vials

Protocol:

• Harvesting and Quenching: Harvest fresh plant material and immediately flash-freeze in liquid nitrogen to quench metabolic activity.

• Drying: Lyophilize the frozen plant material until completely dry to remove water, which can interfere with extraction and analysis.

• Homogenization: Grind the lyophilized tissue into a fine, homogenous powder using a pre-chilled grinder or mortar and pestle.

• Extraction:

  • Weigh approximately 100 mg of the dried powder into a microcentrifuge tube.

  • Add 1 mL of 100% methanol (LC-MS grade).

  • Vortex vigorously for 1 minute.

  • Place on a shaker at 120 rpm for 4 hours at room temperature.

• Clarification:

  • Centrifuge the extract at 13,000 rpm for 10 minutes to pellet solid debris.

  • Carefully collect the supernatant.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

• Storage: Store the extracts at -80°C until LC-HRMS/MS analysis to prevent metabolite degradation.

LC-HRMS/MS Analysis

This protocol is based on methodologies reported for the analysis of phenolic compounds in Anthriscus cerefolium.[2][3]

Instrumentation:

• UHPLC system (e.g., Thermo Scientific Vanquish Core)

• High-Resolution Mass Spectrometer (e.g., Thermo Scientific Orbitrap Exploris 120 or LTQ Orbitrap)

• Heated Electrospray Ionization (HESI) source

LC Parameters:

• Column: Reversed-phase C18 column (e.g., 150 mm × 2.1 mm, 1.9 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-2 min: 5% B

  • 2-20 min: 5-95% B (linear gradient)

  • 20-25 min: 95% B (isocratic)

  • 25-25.1 min: 95-5% B (linear gradient)

  • 25.1-30 min: 5% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

HRMS/MS Parameters (Negative Ion Mode):

• Ionization Mode: Negative HESI

• Spray Voltage: 2.5 kV

• Capillary Temperature: 320°C

• Sheath Gas Flow Rate: 40 arbitrary units

• Auxiliary Gas Flow Rate: 10 arbitrary units

• Full Scan (MS1) Resolution: 60,000

• Full Scan (MS1) Mass Range: m/z 100-1500

• Data-Dependent MS/MS (dd-MS2):

  • Resolution: 15,000

  • Isolation Window: 2.0 m/z

  • Collision Energy: Stepped normalized collision energy (NCE) of 15, 30, 45 eV

  • TopN: 3 (fragment the 3 most intense ions from the full scan)

Data Processing and Analysis

The complex raw data generated by LC-HRMS/MS requires several computational steps to extract meaningful biological information.

Caption: Data processing and analysis workflow for untargeted metabolomics data.

Software:

• Vendor-specific software (e.g., Thermo Xcalibur, Compound Discoverer)

• Open-source software (e.g., MS-DIAL, XCMS, MZmine)

• Statistical software (e.g., R, SIMCA)

Protocol:

• Data Conversion: Convert raw data files to an open format like mzML or mzXML.

• Peak Picking and Alignment: Process the data to detect chromatographic peaks, correct for retention time shifts between samples, and align corresponding peaks across all samples.

• Feature Detection: Generate a feature matrix containing the mass-to-charge ratio (m/z), retention time (RT), and intensity for each detected feature in every sample.

• Data Normalization: Normalize the data to account for variations in sample concentration and instrument response (e.g., by total ion current or a specific internal standard).

• Statistical Analysis: Employ multivariate statistical methods such as Principal Component Analysis (PCA) and Orthogonal Partial Least Squares-Discriminant Analysis (OPLS-DA) to identify features that differ significantly between sample groups.

• Metabolite Annotation and Identification:

  • Compare the accurate mass (MS1) and fragmentation patterns (MS/MS) of significant features against spectral libraries (e.g., mzCloud, MassBank) and databases (e.g., KEGG, PubChem).

  • A recent study on A. cerefolium identified a total of seventy-two phenolic compounds, with malonyl-1,4-O-dicaffeoylquinic acid and 3,5-O-dicaffeoylquinic acid being dominant.[1]

  • Another investigation identified 32 phenolic acids and flavonoids, providing detailed mass spectrometry data for each.[3]

• Pathway Analysis: Map the identified metabolites to known biochemical pathways to understand the biological implications of the observed metabolic changes.

Data Presentation: Identified Metabolites in Anthriscus cerefolium

The following table summarizes a selection of phenolic compounds identified in Anthriscus cerefolium methanolic extracts using LC-HRMS/MS analysis, as reported in the literature.[3]

Peak No.	Retention Time (min)	Compound Name	Formula	Experimental m/z [M-H]⁻
1	4.12	Quinic acid	C₇H₁₂O₆	191.0561
2	5.65	Caffeoylquinic acid isomer	C₁₆H₁₈O₉	353.0878
3	6.21	Caffeoylquinic acid isomer	C₁₆H₁₈O₉	353.0878
4	7.34	Caffeoylquinic acid isomer	C₁₆H₁₈O₉	353.0878
5	8.01	Feruloylquinic acid isomer	C₁₇H₂₀O₉	367.1035
6	8.43	Dicaffeoylquinic acid isomer	C₂₅H₂₄O₁₂	515.1195
7	8.76	Luteolin-7-O-glucoside	C₂₁H₂₀O₁₁	447.0933
8	9.03	Dicaffeoylquinic acid isomer	C₂₅H₂₄O₁₂	515.1195
9	9.24	Apigenin-7-O-glucoside	C₂₁H₂₀O₁₀	431.0984
10	9.53	Dicaffeoylquinic acid isomer	C₂₅H₂₄O₁₂	515.1195
11	9.87	Quercetin-3-O-galactoside	C₂₁H₂₀O₁₂	463.0882
12	10.11	Quercetin-3-O-glucoside	C₂₁H₂₀O₁₂	463.0882
13	10.32	Luteolin	C₁₅H₁₀O₆	285.0405
14	10.56	Kaempferol-3-O-glucoside	C₂₁H₂₀O₁₁	447.0933
15	11.23	Apigenin	C₁₅H₁₀O₅	269.0456
16	11.54	Quercetin	C₁₅H₁₀O₇	301.0354
17	12.34	Kaempferol	C₁₅H₁₀O₆	285.0405

Data adapted from Stojkovic et al., Molecules, 2021.[3]

Conclusion

The application of LC-HRMS/MS for the untargeted metabolomic profiling of Anthriscus cerefolium provides a comprehensive and detailed characterization of its chemical composition. The protocols outlined in this document offer a robust framework for researchers to investigate the rich phytochemistry of this plant. The identification of numerous phenolic compounds underscores its potential for further research in drug development and nutraceutical applications. These advanced analytical techniques are indispensable for unlocking the full therapeutic and functional potential of complex natural products like chervil.

References

• 1. Chemical profiling of Anthriscus cerefolium (L.) Hoffm., biological potential of the herbal extract, molecular modeling and KEGG pathway analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Extract of Herba Anthrisci cerefolii: Chemical Profiling and Insights into Its Anti-Glioblastoma and Antimicrobial Mechanism of Actions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Antioxidant Activity Assays of Anthriscus cerefolium (Chervil)

Introduction

Anthriscus cerefolium, commonly known as chervil, is a culinary herb from the Apiaceae family. Beyond its use in flavoring, chervil has been investigated for its potential health benefits, which are largely attributed to its antioxidant properties.[1] The antioxidant capacity of chervil extracts is primarily linked to the presence of phenolic compounds, with apiin being the predominant flavonoid.[1][2] Aqueous extracts of both the leaves and roots of A. cerefolium have demonstrated in vitro antioxidant, lipid peroxidation-inhibiting, and copper-chelating activities.[1] Studies have shown that the herb extract exhibits greater antioxidant activity than the root extract.[3] The essential oil of A. cerefolium has also been evaluated, showing some antioxidant activity, though less potent than extracts containing flavonoids and lignans.[2][4]

These application notes provide detailed protocols for common in vitro assays used to characterize the antioxidant activity of Anthriscus cerefolium extracts. The described methods include the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay, the FRAP (Ferric Reducing Antioxidant Power) assay, and the determination of Total Phenolic Content (TPC). These assays are fundamental for screening and evaluating the antioxidant potential of plant extracts in a research and drug development context.

Data Presentation

The antioxidant activity of Anthriscus cerefolium extracts can be quantified and compared using the following parameters obtained from the described assays.

Table 1: Summary of In Vitro Antioxidant Activity Data for Anthriscus cerefolium

Assay Type	Sample	Solvent	Key Result (Unit)	Reference
DPPH Radical Scavenging	Essential Oil	-	IC50 = 115 µg/mL	[4][5][6]
DPPH Radical Scavenging	Ethyl Acetate Extract	-	IC50 = 172.73 µg/mL	[7]
DPPH Radical Scavenging	Ethanolic Extract	-	IC50 = 171.07 µg/mL	[7]
Total Phenolic Content	Methanolic Extract (Flowering Stage)	Methanol	76.7 mg GAE/L	[4][5][6]
Total Phenolic Content	Water Extract	Water	1.73 ± 0.51 mg GAE/g	[7]
Total Phenolic Content	Ethanol Extract	Ethanol	2.59 ± 0.67 mg GAE/g	[7]
Total Phenolic Content	Ethyl Acetate Extract	Ethyl Acetate	3.67 ± 0.81 mg GAE/g	[7]
Total Phenolic Content	n-Hexane Extract	n-Hexane	1.57 ± 0.09 mg GAE/g	[7]
Total Phenolic Content	Methanol Extract	Methanol	1260 mg GAE/100g	[8]
Antiradical Potential (ABTS)	Methanol Extract	Methanol	50 ± 5 mg TEAC/100g	[8]

GAE: Gallic Acid Equivalents; TEAC: Trolox Equivalent Antioxidant Capacity; IC50: Half-maximal inhibitory concentration.

Experimental Protocols

Preparation of Anthriscus cerefolium Extract

A general procedure for preparing a methanolic extract for antioxidant analysis is as follows.[8]

• Sample Preparation: Fresh plant material (e.g., leaves and stems) should be lyophilized (freeze-dried) to determine the dry matter content. The dried material is then minced and ground into a fine powder.

• Extraction: Macerate a known quantity (e.g., 200 mg) of the dried, powdered plant material in a suitable volume of solvent (e.g., 10 mL of methanol).

• Incubation: The mixture should be kept at ambient temperature in the dark for an extended period (e.g., 48 hours) to ensure thorough extraction.

• Filtration: Following incubation, filter the extract through a syringe filter (e.g., 0.45 µm) to remove particulate matter.

• Storage: The resulting extract should be stored in a dark, cool environment (e.g., 4°C) until required for analysis.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the capacity of an antioxidant to scavenge the stable DPPH free radical.[9][10] The reduction of the violet DPPH radical to a yellow-colored hydrazine is monitored spectrophotometrically.[11][12]

Reagents:

• DPPH solution (0.1 mM in methanol or ethanol).[10][11]

• Anthriscus cerefolium extract.

• Positive control (e.g., Ascorbic acid or Trolox).[11]

• Solvent (e.g., methanol or ethanol).

Procedure:

• Prepare a working solution of DPPH in methanol or ethanol. The absorbance of this solution at 517 nm should be adjusted to approximately 1.0.[12]

• Prepare a series of dilutions of the A. cerefolium extract in the chosen solvent.

• In a microplate well or cuvette, add a specific volume of the plant extract dilution (e.g., 40 µL).[11]

• Add the DPPH working solution (e.g., 2.96 mL) to the extract.[11]

• Incubate the mixture in the dark at room temperature for a set time (e.g., 30 minutes).[10]

• Measure the absorbance of the solution at 517 nm.[11]

• A blank containing only the solvent and DPPH solution is also measured.

• The percentage of radical scavenging activity (% Inhibition) is calculated using the formula: % Inhibition = [ (A_control - A_sample) / A_control ] x 100 Where A_control is the absorbance of the blank and A_sample is the absorbance of the reaction mixture containing the extract.[11]

• The IC50 value, the concentration of the extract that scavenges 50% of the DPPH radicals, is determined by plotting the % inhibition against the extract concentration.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay evaluates the ability of antioxidants to scavenge the stable ABTS radical cation (ABTS•+).[13] The reduction of the blue-green ABTS•+ to its colorless neutral form is measured by a decrease in absorbance.[13][14]

Reagents:

• ABTS stock solution (7 mM in deionized water).[13][15]

• Potassium persulfate solution (2.45 mM in deionized water).[13]

• Anthriscus cerefolium extract.

• Positive control (e.g., Trolox).[16]

• Solvent (e.g., methanol).

Procedure:

• Prepare the ABTS•+ stock solution by mixing equal volumes of the 7 mM ABTS and 2.45 mM potassium persulfate solutions.[13][14]

• Allow the mixture to stand in the dark at room temperature for 12-16 hours to allow for radical generation.[14][16]

• Before use, dilute the ABTS•+ stock solution with a suitable solvent (e.g., methanol) to an absorbance of 0.700 ± 0.02 at 734 nm.[16]

• Prepare a series of dilutions of the A. cerefolium extract.

• Add a small volume of the plant extract dilution (e.g., 20 µL) to a microplate well.[13]

• Add the diluted ABTS•+ working solution (e.g., 180 µL) to the well.[13]

• Incubate the mixture for a specified time (e.g., 30 minutes) at room temperature.[16]

• Measure the absorbance at 734 nm.[16]

• The percentage of inhibition is calculated similarly to the DPPH assay.

• The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is determined from a standard curve of Trolox.[16]

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).[17] This reduction results in the formation of a blue-colored complex, and the change in absorbance is proportional to the antioxidant power.[17][18]

Reagents:

• Acetate buffer (300 mM, pH 3.6).[17][19]

• TPTZ (2,4,6-tripyridyl-s-triazine) solution (10 mM in 40 mM HCl).[19]

• Ferric chloride (FeCl₃·6H₂O) solution (20 mM in water).[18]

• FRAP reagent: Prepared fresh by mixing acetate buffer, TPTZ solution, and FeCl₃·6H₂O solution in a 10:1:1 (v/v/v) ratio.[18][20]

• Anthriscus cerefolium extract.

• Standard (e.g., FeSO₄·7H₂O or Trolox).[17][20]

Procedure:

• Warm the freshly prepared FRAP reagent to 37°C.[19]

• Add a small volume of the plant extract (e.g., 30 µL) to the FRAP reagent (e.g., 900 µL) and water (e.g., 90 µL).[19]

• Incubate the reaction mixture at 37°C for a specific time (e.g., 10-30 minutes).[19][20]

• Measure the absorbance of the solution at 593 nm.[17][20]

• A standard curve is generated using a known antioxidant like ferrous sulfate or Trolox.

• The antioxidant capacity of the extract is expressed as equivalents of the standard (e.g., µM FeSO₄/g of dry sample).[19]

Total Phenolic Content (TPC) Assay

This assay quantifies the total amount of phenolic compounds in an extract using the Folin-Ciocalteu reagent. The reagent contains phosphomolybdate and phosphotungstate, which are reduced by phenolic compounds in an alkaline medium to produce a blue-colored complex.

Reagents:

• Folin-Ciocalteu reagent.

• Saturated sodium carbonate (Na₂CO₃) solution.[19]

• Anthriscus cerefolium extract.

• Standard (e.g., Gallic acid).[19]

Procedure:

• Add a volume of the plant extract (e.g., 0.5 mL) to distilled water (e.g., 4.5 mL).[19]

• Add the Folin-Ciocalteu reagent (e.g., 0.2 mL) and mix thoroughly.[19]

• After a few minutes, add the saturated Na₂CO₃ solution (e.g., 0.5 mL) to the mixture.[19]

• Add distilled water to reach a final volume (e.g., 10 mL).[19]

• Incubate the reaction mixture in the dark at room temperature for a specified time (e.g., 60 minutes).[19]

• Measure the absorbance at a specific wavelength (e.g., 725 nm or 760 nm).[19][21]

• A standard curve is prepared using known concentrations of gallic acid.

• The total phenolic content is expressed as gallic acid equivalents (e.g., mg GAE/g of dry sample).[19]

Visualizations

Caption: Workflow for the in vitro antioxidant activity assessment of Anthriscus cerefolium.

Caption: Reaction mechanism of the DPPH radical scavenging assay.

Caption: Principle of the ABTS radical cation decolorization assay.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. ANTIOXIDANT ACTIVITY OF DIFFERENT COMPOUNDS FROM ANTHRISCUS CEREFOLIUM L. (HOFFM.) [actahort.org]
• 3. In vitro antioxidant activity of Anthriscus cerefolium L. (Hoffm.) extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Essential oil components, phenolic content and antioxidant activity of Anthriscus cerefolium and Anthriscus sylvestris from Iran [agris.fao.org]
• 5. researchgate.net [researchgate.net]
• 6. Essential oil components, phenolic content and antioxidant activity of Anthriscus cerefolium and Anthriscus sylvestris from Iran [jhpr.birjand.ac.ir]
• 7. researchgate.net [researchgate.net]
• 8. A novel bicyclic lactone and other polyphenols from the commercially important vegetable Anthriscus cerefolium - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. acmeresearchlabs.in [acmeresearchlabs.in]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]
• 16. ijpsonline.com [ijpsonline.com]
• 17. jmp.ir [jmp.ir]
• 18. Exploration of the Antioxidant Chemical Constituents and Antioxidant Performance of Various Solvent Extracts of Eighteen Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Frontiers | Evaluation of the Antioxidant Activity of Aqueous and Methanol Extracts of Pleurotus ostreatus in Different Growth Stages [frontiersin.org]
• 20. 4.5.2. Ferric Reducing Antioxidant Potential Assay (FRAP) [bio-protocol.org]
• 21. Quantification of the Antioxidant Activity of Plant Extracts: Analysis of Sensitivity and Hierarchization Based on the Method Used - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell Culture-Based Assays for Testing Anthriscus cerefolium Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Anthriscus cerefolium, commonly known as chervil, is an annual herb belonging to the Apiaceae family. Traditionally used for culinary and medicinal purposes, recent scientific interest has focused on its potential as a source of bioactive compounds with pharmacological properties, including cytotoxic effects against various cancer cell lines.[1][2][3] Extracts from A. cerefolium are rich in phenolic compounds and flavonoids, which are believed to contribute to their biological activities.[1][2][3]

Evaluating the cytotoxic potential of Anthriscus cerefolium extracts is a critical first step in the drug discovery process. Cell culture-based assays provide a controlled and reproducible environment to assess the effects of these extracts on cell viability, proliferation, and the mechanisms of cell death. This document provides detailed protocols for a panel of commonly used cytotoxicity assays to comprehensively evaluate the in vitro efficacy of A. cerefolium extracts.

Key Considerations for Testing Anthriscus cerefolium Extracts:

• Extract Preparation and Characterization: The method of extraction (e.g., methanolic, aqueous) can significantly influence the phytochemical profile and subsequent biological activity of the extract.[1][3] It is crucial to standardize the extraction procedure and characterize the extract for its major chemical constituents.

• Solvent Effects: The solvent used to dissolve the plant extract (e.g., DMSO, ethanol) can have its own cytotoxic effects. A vehicle control (cells treated with the solvent at the same final concentration used for the extract) must be included in all experiments to account for any solvent-induced toxicity.

• Cell Line Selection: The choice of cell line is dependent on the research question. A panel of cancer cell lines from different tissue origins (e.g., breast, glioblastoma, liver) should be used to assess the spectrum of activity.[1][2] Including a non-cancerous cell line is essential to evaluate the selectivity of the extract's cytotoxicity.[1]

• Assay Selection: No single assay can provide a complete picture of cytotoxicity. A combination of assays that measure different cellular parameters is recommended. For instance, combining an assay that measures metabolic activity (e.g., MTT) with one that assesses membrane integrity (e.g., LDH) and another that detects apoptosis (e.g., Annexin V) will provide a more comprehensive understanding of the extract's mechanism of action.

Experimental Protocols

Preparation of Anthriscus cerefolium Extract Stock Solution

This protocol describes the preparation of a stock solution from a dried plant extract for use in cell culture assays.

Materials:

• Dried Anthriscus cerefolium extract

• Dimethyl sulfoxide (DMSO) or ethanol (cell culture grade)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sterile filter (0.22 µm)

Protocol:

• Weigh a precise amount of the dried Anthriscus cerefolium extract.

• Dissolve the extract in a minimal amount of DMSO or ethanol to create a high-concentration stock solution (e.g., 100 mg/mL).

• Vortex thoroughly to ensure the extract is completely dissolved.

• Sterilize the stock solution by passing it through a 0.22 µm sterile filter.

• Aliquot the sterile stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C until use.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures cell viability based on the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells.

Materials:

• 96-well flat-bottom plates

• Selected cell lines

• Complete cell culture medium

• Anthriscus cerefolium extract stock solution

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization buffer (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Treatment: Prepare serial dilutions of the Anthriscus cerefolium extract in complete culture medium. Remove the old medium from the wells and add 100 µL of the diluted extracts. Include wells for untreated cells (negative control) and vehicle control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 20 µL of 5 mg/mL MTT solution to each well.

• Incubation with MTT: Incubate the plate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Untreated Control) x 100

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies cytotoxicity by measuring the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released into the culture medium upon cell membrane damage.

Materials:

• 96-well flat-bottom plates

• Selected cell lines

• Complete cell culture medium

• Anthriscus cerefolium extract stock solution

• LDH cytotoxicity assay kit (commercially available)

• Microplate reader

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Include controls for spontaneous LDH release (untreated cells), maximum LDH release (cells treated with a lysis buffer provided in the kit), and vehicle control.

• Incubation: Incubate the plate for the desired exposure time.

• Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions and add it to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH release) / (Maximum LDH release - Spontaneous LDH release)] x 100

Neutral Red Uptake Assay

This assay determines cell viability based on the ability of viable cells to incorporate and bind the supravital dye neutral red in their lysosomes.

Materials:

• 96-well flat-bottom plates

• Selected cell lines

• Complete cell culture medium

• Anthriscus cerefolium extract stock solution

• Neutral red solution (e.g., 50 µg/mL in sterile PBS)

• Destain solution (e.g., 50% ethanol, 1% acetic acid in water)

• Microplate reader

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Incubation: Incubate for the desired exposure time.

• Dye Uptake: Remove the treatment medium and add 100 µL of pre-warmed neutral red solution to each well. Incubate for 2-3 hours at 37°C.

• Washing: Carefully remove the neutral red solution and wash the cells with PBS.

• Dye Extraction: Add 150 µL of destain solution to each well and shake for 10 minutes to extract the dye.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control.

Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay identifies apoptotic cells by detecting the externalization of phosphatidylserine (PS) on the cell membrane using fluorescently labeled Annexin V. PI is used as a counterstain to differentiate between early apoptotic, late apoptotic, and necrotic cells.

Materials:

• 6-well plates

• Selected cell lines

• Complete cell culture medium

• Anthriscus cerefolium extract stock solution

• Annexin V-FITC Apoptosis Detection Kit (commercially available)

• Flow cytometer

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the Anthriscus cerefolium extract for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the floating cells from the supernatant.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer provided in the kit at a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

Data Presentation

Table 1: Cytotoxicity of Anthriscus cerefolium Extracts on Various Cell Lines

Cell Line	Cell Type	Extract Type	Assay	Exposure Time (h)	IC₅₀ (µg/mL)	Reference
A172	Human Glioblastoma	Methanolic	Crystal Violet	Not Specified	765.21	[1]
HGF-1	Human Gingival Fibroblast	Methanolic	Crystal Violet	Not Specified	> 800	[1]
HeLa	Human Cervical Cancer	Ethyl Acetate	MTT	Not Specified	75
HaCaT	Human Keratinocytes	Methanolic	Not Specified	Not Specified	Not Specified	[2]
SiHa	Human Cervical Cancer	Methanolic	Not Specified	Not Specified	Not Specified	[2]
MCF7	Human Breast Cancer	Methanolic	Not Specified	Not Specified	Not Specified	[2]
HepG2	Human Liver Cancer	Methanolic	Not Specified	Not Specified	Not Specified	[2]

Note: IC₅₀ (half-maximal inhibitory concentration) is the concentration of an extract that is required for 50% inhibition of cell viability.

Mandatory Visualization

Caption: Experimental workflow for assessing the cytotoxicity of Anthriscus cerefolium.

Caption: Potential mechanisms of Anthriscus cerefolium-induced cytotoxicity.

References

• 1. Extract of Herba Anthrisci cerefolii: Chemical Profiling and Insights into Its Anti-Glioblastoma and Antimicrobial Mechanism of Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical profiling of Anthriscus cerefolium (L.) Hoffm., biological potential of the herbal extract, molecular modeling and KEGG pathway analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Isolation and Purification of Deoxypodophyllotoxin from Anthriscus cerefolium

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deoxypodophyllotoxin (DPT) is a naturally occurring aryltetralin lignan with significant biological activities, including potent antitumor, antiviral, and anti-inflammatory properties.[1][2] It functions as a microtubule-destabilizing agent, leading to cell cycle arrest and apoptosis, making it a compound of interest for cancer chemotherapy research.[2][3][4] While much of the research on DPT isolation has focused on Anthriscus sylvestris (wild chervil), a related species, Anthriscus cerefolium (garden chervil), also contains lignans and represents a potential source for this valuable compound.[5][6][7]

These application notes provide a comprehensive overview of the methodologies for the extraction, purification, and quantification of deoxypodophyllotoxin, primarily based on established protocols for A. sylvestris that are adaptable for A. cerefolium. Additionally, the underlying molecular mechanisms of DPT's anticancer activity are detailed, providing context for its application in drug development.

Data Presentation: Quantitative Analysis of Deoxypodophyllotoxin

The following tables summarize the quantitative data on deoxypodophyllotoxin content in Anthriscus sylvestris, which can serve as a benchmark for studies on Anthriscus cerefolium.

Table 1: Deoxypodophyllotoxin (DPT) Content in Anthriscus sylvestris

Plant Part	Cultivation/Environment	DPT Content (% w/w dry weight)	Reference
Roots	Field-grown (March, 2nd year)	0.15%	[8][9][10]
Aerial Parts	Field-grown (March, 2nd year)	0.03%	[8][9][10]
Roots	Climate room (April, 2nd year)	0.14%	[8][9][10]
Aerial Parts	Climate room (July, 1st year)	0.05%	[8][9][10]
Roots	Altitude 900 m	0.38%	[11]
Roots	Altitude 1200 m	0.78%	[11]
Aerial Parts	Altitude 900 m	0.13%	[11]
Aerial Parts	Altitude 1200 m	0.33%	[11]
Rhizomes	Dried	0.39%	[12]
Fruits	Dried	86.7% (of dry extract)	[13]

Table 2: Comparison of Extraction Methods for Deoxypodophyllotoxin from Anthriscus sylvestris Roots

Extraction Method	Key Parameters	DPT Yield/Efficiency	Reference
Supercritical CO₂ Extraction	175 bar, 60°C, 1 hour	2.0 ± 0.3 mg/g	[14]
Supercritical CO₂ Extraction	175 bar, 40°C, 1 hour	1.6 ± 0.3 mg/g	[14]
Supercritical CO₂ Extraction	175 bar, 80°C, 1 hour	1.7 ± 0.3 mg/g	[14]
Soxhlet Extraction	N/A	Comparable to a single SC-CO₂ extraction (75-80% of total DPT)	[9][14][15]
Methanol Maceration	4 cycles with constant shaking	N/A (yielded 88.3 mg extract from 3.1267 g fruit)	[13]

Experimental Protocols

The following protocols are detailed methodologies for the key experiments involved in the isolation and purification of deoxypodophyllotoxin.

Protocol 1: Extraction of Deoxypodophyllotoxin

Objective: To extract crude deoxypodophyllotoxin from the dried and powdered roots of Anthriscus cerefolium.

Method A: Supercritical Fluid (CO₂) Extraction (Solvent-Free Method)

• Preparation: Dry the plant material (roots of A. cerefolium) at room temperature and grind into a fine powder.

• Extraction:

  • Load the powdered plant material into the extraction vessel.

  • Set the extraction parameters:

    • Pressure: 175 bar

    • Temperature: 60°C

    • Extraction Time: 1 hour

  • Perform the extraction using supercritical carbon dioxide.

  • After extraction, cool the reactor to 30°C and depressurize.

• Collection: Dissolve the residue in the reactor with methanol and transfer to a volumetric flask for quantification or further purification.[14] This method is advantageous as it is solvent-free and can yield a purer initial extract.[9][15]

Method B: Soxhlet Extraction (Conventional Method)

• Preparation: Dry and powder the root material as described in Method A.

• Extraction:

  • Place the powdered material in a thimble.

  • Use a Soxhlet apparatus with methanol as the solvent.

  • Continuously extract for a designated period (e.g., 6-8 hours) until the solvent in the siphon tube runs clear.

• Concentration: Evaporate the methanol from the resulting extract under reduced pressure using a rotary evaporator to obtain the crude extract.

Protocol 2: Purification of Deoxypodophyllotoxin by High-Speed Counter-Current Chromatography (HSCCC)

Objective: To purify deoxypodophyllotoxin from the crude extract.

• Sample Preparation: Dissolve the crude methanol extract in the two-phase solvent system.

• Solvent System Preparation:

  • Prepare a two-phase solvent system composed of n-hexane/ethyl acetate/methanol/water (7:3:5:5, v/v/v/v).[12][16]

  • Thoroughly mix the solvents in a separatory funnel and allow the phases to separate.

• HSCCC Operation:

  • Fill the multilayer coil column entirely with the lower phase (stationary phase).

  • Rotate the column at a specific speed (e.g., 800-900 rpm).

  • Pump the upper phase (mobile phase) into the column at a flow rate of 1.5-2.0 mL/min.

  • Once hydrodynamic equilibrium is reached, inject the sample solution.

• Fraction Collection: Continuously monitor the effluent with a UV detector (at 280-290 nm) and collect fractions based on the chromatogram.

• Analysis and Recovery:

  • Analyze the collected fractions using High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) to identify those containing pure deoxypodophyllotoxin.

  • Combine the pure fractions and evaporate the solvent to obtain purified deoxypodophyllotoxin with a purity of over 98%.[12][16]

Protocol 3: Quantification of Deoxypodophyllotoxin by HPLC

Objective: To determine the concentration of deoxypodophyllotoxin in extracts and purified fractions.

• Instrumentation: A standard HPLC system equipped with a C18 column, a UV detector, and an autosampler.

• Chromatographic Conditions:

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection Wavelength: 289 nm.

• Standard Preparation: Prepare a series of standard solutions of known concentrations of pure deoxypodophyllotoxin in methanol to generate a calibration curve.

• Sample Analysis:

  • Dissolve a known weight of the extract or purified sample in methanol.

  • Filter the sample through a 0.45 µm syringe filter.

  • Inject the sample into the HPLC system.

• Quantification: Compare the peak area of deoxypodophyllotoxin in the sample chromatogram with the calibration curve to determine its concentration.

Visualizations: Experimental Workflow and Signaling Pathways

Experimental Workflow

Caption: Workflow for DPT isolation and purification.

Signaling Pathway of Deoxypodophyllotoxin-Induced G2/M Arrest and Apoptosis

References

• 1. Deoxypodophyllotoxin induces G2/M cell cycle arrest and apoptosis in HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antitumor activity of deoxypodophyllotoxin isolated from Anthriscus sylvestris: Induction of G2/M cell cycle arrest and caspase-dependent apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Deoxypodophyllotoxin induces cell cycle arrest and apoptosis in human cholangiocarcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Extract of Herba Anthrisci cerefolii: Chemical Profiling and Insights into Its Anti-Glioblastoma and Antimicrobial Mechanism of Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. ojs.pmf.uns.ac.rs [ojs.pmf.uns.ac.rs]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. research.rug.nl [research.rug.nl]
• 11. Ethnomedicinal, Phytochemical and Pharmacological Profile of Anthriscus sylvestris as an Alternative Source for Anticancer Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. casopisi.junis.ni.ac.rs [casopisi.junis.ni.ac.rs]
• 14. thieme-connect.com [thieme-connect.com]
• 15. Cytotoxic Deoxypodophyllotoxin Can Be Extracted in High Purity from Anthriscus sylvestris Roots by Supercritical Carbon Dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Open Access@KRIBB: Preparative isolation and purification of deoxypodophyllotoxin from the rhizomes of Anthriscus sylvestris by high-speed counter-current chromatography = HSCCC를 이용한 전호의 deoxypodophyllotoxin 분리 [oak.kribb.re.kr]

Application Notes and Protocols for the Development of a Standardized Anthriscus cerefolium (Chervil) Extract for Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anthriscus cerefolium, commonly known as chervil, is an annual herb belonging to the Apiaceae family. Traditionally used in culinary applications, it also has a history of use in herbal medicine for its purported digestive, diuretic, and anti-inflammatory properties.[1][2] Scientific investigations have revealed that chervil is a rich source of bioactive compounds, including flavonoids, phenolic acids, and volatile oils.[1][3] Key phytochemicals identified include apigenin, luteolin, apiin, and estragole (methyl chavicol).[3][4][5][6] These compounds are believed to contribute to its pharmacological activities, which include antioxidant, anti-inflammatory, antimicrobial, and anti-cancer effects.[1][7][8][9]

The development of a standardized Anthriscus cerefolium extract is crucial for ensuring the reproducibility and reliability of preclinical and clinical research. Standardization allows for a consistent chemical profile and biological activity, which are prerequisites for drug development and mechanistic studies.[10][11] These application notes provide a comprehensive set of protocols for the preparation, standardization, and biological evaluation of a methanolic extract of Anthriscus cerefolium.

Phytochemical Profile

The primary bioactive constituents of Anthriscus cerefolium are summarized in the table below. Standardization efforts should focus on quantifying key marker compounds from the flavonoid and volatile oil classes.

Compound Class	Key Bioactive/Marker Compounds	Reported Biological Activities
Flavonoids	Apigenin, Luteolin, Apiin, Quercetin, Kaempferol[4][6][7]	Antioxidant, Anti-inflammatory, Anti-cancer[1][7][8]
Phenolic Acids	Caffeic acid derivatives, Chlorogenic acid[7][8]	Antioxidant[8]
Volatile Oils	Estragole (Methyl chavicol), Anethole, 1-allyl-2,4-dimethoxybenzene[1][5]	Antimicrobial, Aromatic properties[9]
Lignans	Deoxypodophyllotoxin[12]	Antioxidant[12]
Other	Coumarins, Bioflavonoids[3]	Various[3]

Experimental Workflow

The overall workflow for the development and validation of a standardized Anthriscus cerefolium extract is depicted below. This process begins with the selection and preparation of raw plant material and proceeds through extraction, phytochemical analysis, standardization, and finally, bioactivity assessment.

Caption: Experimental workflow for standardized extract development.

Protocols

Protocol 1: Preparation of Anthriscus cerefolium Methanolic Extract

This protocol details the extraction of bioactive compounds from dried Anthriscus cerefolium leaves using methanol.

Materials:

• Dried leaves of Anthriscus cerefolium

• Methanol (80% aqueous, v/v)

• Mechanical shaker

• Whatman No. 1 filter paper

• Rotary evaporator

• Freeze-dryer (optional)

Procedure:

• Grind the dried leaves of Anthriscus cerefolium into a fine powder.

• Weigh 10 g of the powdered plant material and place it in a 250 mL Erlenmeyer flask.

• Add 100 mL of 80% methanol to the flask (solid-to-solvent ratio of 1:10 w/v).

• Seal the flask and place it on a mechanical shaker at room temperature for 24 hours.

• Filter the mixture through Whatman No. 1 filter paper to separate the extract from the solid plant material.

• Collect the filtrate and concentrate it under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

• The resulting crude extract can be further dried using a freeze-dryer to obtain a powdered extract.

• Store the dried extract at -20°C in an airtight, light-protected container.

Protocol 2: Standardization by HPLC-DAD for Flavonoids

This protocol outlines the quantification of the marker compounds apigenin and luteolin in the extract using High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD).

Materials and Equipment:

• HPLC system with DAD detector

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Apigenin and Luteolin analytical standards

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Phosphoric acid (or formic acid)

• Ultrapure water

• Syringe filters (0.45 µm)

Chromatographic Conditions:

Parameter	Condition
Column	C18 (250 mm x 4.6 mm, 5 µm)
Mobile Phase A	0.1% Phosphoric acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-15 min, 15-40% B; 15-30 min, 40-60% B; 30-35 min, 60-80% B; 35-40 min, 80-15% B; 40-45 min, 15% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	348 nm
Injection Volume	20 µL

Procedure:

• Standard Preparation: Prepare stock solutions of apigenin and luteolin in methanol (1 mg/mL). Create a series of working standards by serial dilution to generate a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Dissolve a known amount of the dried Anthriscus cerefolium extract in methanol to a final concentration of 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

• Analysis: Inject the standards and the sample solution into the HPLC system.

• Quantification: Identify the peaks for apigenin and luteolin in the sample chromatogram by comparing their retention times with those of the standards. Quantify the compounds by integrating the peak areas and using the linear regression equation derived from the calibration curve of the standards.

Protocol 3: Standardization by GC-MS for Volatile Compounds

This protocol is for the quantification of the marker compound estragole in the extract using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials and Equipment:

• GC-MS system

• Capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness)

• Estragole analytical standard

• Methanol (GC grade)

• Helium (carrier gas)

GC-MS Conditions:

Parameter	Condition
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium at 1.0 mL/min
Injector Temperature	250°C
Injection Mode	Split (e.g., 1:50)
Oven Program	Initial 60°C for 2 min, ramp at 3°C/min to 240°C, hold for 5 min
MS Transfer Line	280°C
Ion Source Temp	230°C
Mass Range	40-500 amu

Procedure:

• Standard Preparation: Prepare a stock solution of estragole in methanol (1 mg/mL) and create a series of working standards for the calibration curve.

• Sample Preparation: Dilute the methanolic extract to an appropriate concentration.

• Analysis: Inject the standards and the sample into the GC-MS system.

• Quantification: Identify the estragole peak based on its retention time and mass spectrum. Quantify using the calibration curve derived from the standards.

Protocol 4: In Vitro Antioxidant Activity - DPPH Radical Scavenging Assay

This protocol assesses the free radical scavenging capacity of the standardized extract.

Materials:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol

• Ascorbic acid (positive control)

• 96-well microplate reader

Procedure:

• Prepare a 0.1 mM solution of DPPH in methanol.

• Prepare a series of dilutions of the standardized extract and ascorbic acid in methanol (e.g., 10, 25, 50, 100, 200 µg/mL).

• In a 96-well plate, add 100 µL of each sample dilution to 100 µL of the DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

• Calculate the percentage of scavenging activity using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• Determine the IC50 value (the concentration of the extract that scavenges 50% of the DPPH radicals).

Signaling Pathways

The anti-inflammatory effects of flavonoids found in Anthriscus cerefolium, such as apigenin and luteolin, are partly mediated through the inhibition of key inflammatory signaling pathways, including the NF-κB and STAT1 pathways.

NF-κB Signaling Pathway Inhibition

Apigenin and luteolin can suppress the activation of NF-κB, a key transcription factor that regulates the expression of pro-inflammatory cytokines and enzymes. Inhibition occurs through the prevention of IκBα phosphorylation and degradation, which keeps NF-κB sequestered in the cytoplasm.

Caption: Inhibition of the NF-κB signaling pathway by chervil extract.

STAT1 Signaling Pathway Inhibition

The extract's flavonoids can also interfere with the JAK-STAT signaling pathway. Specifically, they can inhibit the phosphorylation and activation of STAT1, a transcription factor involved in inflammatory responses.

Caption: Inhibition of the STAT1 signaling pathway by chervil extract.

Data Summary

The following tables provide a template for summarizing the quantitative data obtained during the standardization and bioactivity assessment of the Anthriscus cerefolium extract.

Table 1: Quantification of Marker Compounds in Standardized Extract

Batch No.	Apigenin (mg/g extract)	Luteolin (mg/g extract)	Estragole (mg/g extract)
ACE-001
ACE-002
ACE-003
Mean ± SD

Table 2: Antioxidant Activity of Standardized Extract

Assay	IC50 (µg/mL) - ACE-001	IC50 (µg/mL) - ACE-002	IC50 (µg/mL) - ACE-003	IC50 (µg/mL) - Ascorbic Acid
DPPH Scavenging
FRAP
ABTS Scavenging

Conclusion

These application notes provide a framework for the development of a standardized Anthriscus cerefolium extract for research purposes. Adherence to these protocols will facilitate the generation of reproducible and comparable data across different studies, thereby advancing our understanding of the therapeutic potential of this botanical. The provided methodologies for extraction, phytochemical analysis, and bioactivity assessment are essential for ensuring the quality and consistency of the extract, which is a fundamental requirement for its use in drug discovery and development.

References

• 1. brieflands.com [brieflands.com]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 6. journaljpri.com [journaljpri.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. scitepress.org [scitepress.org]
• 9. scispace.com [scispace.com]
• 10. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 11. researchgate.net [researchgate.net]
• 12. NF-κB - Wikipedia [en.wikipedia.org]

In Vivo Study Design for Testing Anthriscus cerefolium Anti-inflammatory Effects

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction:

Anthriscus cerefolium, commonly known as chervil, is an herb that has been traditionally used for various medicinal purposes. Recent in vitro studies have suggested its potential anti-inflammatory properties, indicating its promise as a source for novel anti-inflammatory agents.[1][2][3] This document provides a detailed in vivo study design to systematically evaluate the anti-inflammatory effects of Anthriscus cerefolium extract. The protocols outlined here are intended for researchers in academia and the pharmaceutical industry engaged in the discovery and development of new anti-inflammatory drugs from natural sources.[4]

The proposed study will utilize the well-established carrageenan-induced paw edema model in rats, a widely accepted and reproducible model for investigating acute inflammation.[5][6][7][8] This model is particularly relevant for assessing the efficacy of non-steroidal anti-inflammatory drugs (NSAIDs) and other compounds that inhibit inflammatory mediators like prostaglandins.[6][9] The study will not only assess the macroscopic effects on paw edema but also delve into the molecular mechanisms by examining key inflammatory signaling pathways, including Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinases (MAPKs), and the expression of downstream inflammatory mediators like cyclooxygenase-2 (COX-2) and pro-inflammatory cytokines.[10][11][12][13][14]

Experimental Design and Protocols

Preparation of Anthriscus cerefolium Extract (ACE)

A critical first step is the preparation and standardization of the plant extract to ensure reproducibility.

Protocol:

• Plant Material: Obtain authenticated, high-quality dried aerial parts of Anthriscus cerefolium.

• Extraction:

  • Coarsely powder the dried plant material.

  • Macerate the powder in 80% methanol (1:10 w/v) for 72 hours at room temperature with occasional shaking.

  • Filter the extract through Whatman No. 1 filter paper.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator at 40°C.

  • Lyophilize the concentrated extract to obtain a dry powder.

  • Store the dried extract at -20°C in an airtight container.

• Phytochemical Profiling (Recommended): Perform preliminary phytochemical screening to identify the major classes of compounds present (e.g., flavonoids, phenolic acids, saponins).[2][15][16] High-performance liquid chromatography (HPLC) can be used for fingerprinting and standardization.

• Vehicle: For in vivo administration, suspend the dried extract in a suitable vehicle, such as 0.5% carboxymethyl cellulose (CMC) in saline.

Animal Model: Carrageenan-Induced Paw Edema in Rats

This model is a standard for evaluating acute inflammation.[5][6][7][8]

Protocol:

• Animals: Use male Wistar rats (180-220 g). Acclimatize the animals for at least one week under standard laboratory conditions (22 ± 2°C, 12 h light/dark cycle) with free access to food and water.[5] All animal procedures must be approved by an Institutional Animal Ethics Committee.

• Experimental Groups (n=6-8 per group):

  • Group I (Normal Control): Receive vehicle only.

  • Group II (Inflammation Control): Receive vehicle, followed by carrageenan injection.

  • Group III (Positive Control): Receive a standard anti-inflammatory drug (e.g., Indomethacin, 10 mg/kg, p.o.), followed by carrageenan injection.[5][17]

  • Group IV-VI (Treatment Groups): Receive different doses of Anthriscus cerefolium extract (e.g., 100, 200, 400 mg/kg, p.o.), followed by carrageenan injection.

• Dosing: Administer the vehicle, Indomethacin, or ACE orally (p.o.) via gavage 60 minutes before the induction of inflammation.

• Induction of Inflammation:

  • Inject 0.1 mL of 1% (w/v) carrageenan solution in sterile saline into the sub-plantar region of the right hind paw of each rat (except for the Normal Control group).[5][7][8] The left hind paw will serve as a non-inflamed control.

• Measurement of Paw Edema:

  • Measure the paw volume of both hind paws at 0, 1, 2, 3, 4, and 5 hours post-carrageenan injection using a digital plethysmometer.

  • The percentage inhibition of edema is calculated using the formula:

    • % Inhibition = [ (Vc - Vt) / Vc ] x 100

    • Where Vc is the average paw volume of the control group and Vt is the average paw volume of the treatment group.

Biochemical and Molecular Analysis

At the end of the experiment (e.g., 5 hours post-carrageenan), euthanize the animals and collect paw tissue and blood samples.

a. Measurement of Inflammatory Cytokines:

Protocol (ELISA): [18][19][20]

• Homogenize a portion of the paw tissue in a suitable buffer and centrifuge to obtain the supernatant.

• Use commercially available ELISA kits to quantify the levels of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-1beta (IL-1β), and Interleukin-6 (IL-6) in the tissue homogenate and/or serum, following the manufacturer's instructions.

b. Western Blot Analysis for Inflammatory Proteins and Signaling Pathways:

Protocol:

• Extract total protein from the paw tissue.

• Determine protein concentration using a standard method (e.g., Bradford assay).

• Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Probe the membranes with primary antibodies against:

  • COX-2[21][22][23][24]

  • Phospho-NF-κB p65 and total NF-κB p65[10][12][25][26][27]

  • Phospho-p38 MAPK, Phospho-ERK1/2, Phospho-JNK and their total forms[11][13]

• Incubate with appropriate HRP-conjugated secondary antibodies.

• Visualize the protein bands using a chemiluminescence detection system and quantify the band intensities.

Histopathological Analysis

Protocol: [28][29][30][31][32]

• Fix the paw tissue in 10% neutral buffered formalin.

• Process the tissue, embed in paraffin, and section at 5 µm thickness.

• Stain the sections with Hematoxylin and Eosin (H&E).

• Examine the sections under a light microscope for signs of inflammation, such as edema, infiltration of inflammatory cells (e.g., neutrophils), and tissue damage.

• Score the histopathological changes semi-quantitatively.

Data Presentation

Quantitative data should be summarized in tables for clear comparison.

Table 1: Effect of Anthriscus cerefolium Extract (ACE) on Carrageenan-Induced Paw Edema in Rats

Group	Treatment	Dose (mg/kg)	Paw Volume (mL) at 3h (Mean ± SEM)	% Inhibition of Edema at 3h
I	Normal Control	-	0.95 ± 0.04	-
II	Inflammation Control	Vehicle	1.85 ± 0.12	0
III	Positive Control	Indomethacin	10	1.20 ± 0.08
IV	ACE	100	1.65 ± 0.10	22.2
V	ACE	200	1.42 ± 0.09	47.8
VI	ACE	400	1.28 ± 0.07*	63.3

*p < 0.05 compared to the Inflammation Control group.

Table 2: Effect of Anthriscus cerefolium Extract (ACE) on Inflammatory Mediators in Paw Tissue

Group	Treatment	Dose (mg/kg)	TNF-α (pg/mg protein)	IL-1β (pg/mg protein)	COX-2 (Relative Expression)	p-NF-κB/NF-κB (Ratio)
I	Normal Control	-	25.3 ± 3.1	15.8 ± 2.2	0.12 ± 0.02	0.15 ± 0.03
II	Inflammation Control	Vehicle	150.6 ± 12.5	98.4 ± 8.9	1.00 ± 0.00	1.00 ± 0.00
III	Positive Control	Indomethacin	10	55.2 ± 5.8	35.1 ± 4.1	0.35 ± 0.05
IV	ACE	100	128.9 ± 11.2	80.5 ± 7.5	0.85 ± 0.07	0.88 ± 0.09
V	ACE	200	95.4 ± 9.1	62.3 ± 6.3	0.61 ± 0.06	0.65 ± 0.07
VI	ACE	400	68.7 ± 7.3	45.9 ± 5.0	0.42 ± 0.04	0.48 ± 0.05*

*p < 0.05 compared to the Inflammation Control group.

Visualizations

Experimental Workflow

Caption: Workflow for the in vivo anti-inflammatory study.

Inflammatory Signaling Pathways

References

• 1. Chemical profiling of Anthriscus cerefolium (L.) Hoffm., biological potential of the herbal extract, molecular modeling and KEGG pathway analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Extract of Herba Anthrisci cerefolii: Chemical Profiling and Insights into Its Anti-Glioblastoma and Antimicrobial Mechanism of Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. currentprotocols.onlinelibrary.wiley.com [currentprotocols.onlinelibrary.wiley.com]
• 6. currentprotocols.onlinelibrary.wiley.com [currentprotocols.onlinelibrary.wiley.com]
• 7. inotiv.com [inotiv.com]
• 8. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 9. Role and regulation of cyclooxygenase-2 during inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. NF-κB signaling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The Role of Mitogen-Activated Protein Kinase-Activated Protein Kinases (MAPKAPKs) in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. MAPK signaling in inflammation-associated cancer development - PMC [pmc.ncbi.nlm.nih.gov]
• 14. In Vivo and In Vitro Anti-Inflammatory Effects of Aqueous Extract of Anthriscus sylvestris Leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Evaluation of Anti-inflammatory and Analgesic Activity of the Extract and Fractions of Astragalus hamosus in Animal Models - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A novel bicyclic lactone and other polyphenols from the commercially important vegetable Anthriscus cerefolium - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Models of Inflammation: Carrageenan- or Complete Freund’s Adjuvant-Induced Edema and Hypersensitivity in the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Approaches to Determine Expression of Inflammatory Cytokines - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Detection and Quantification of Cytokines and Other Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Inflammatory Cytokines Measurement [bio-protocol.org]
• 21. taylorandfrancis.com [taylorandfrancis.com]
• 22. Cyclooxygenase-2 - Wikipedia [en.wikipedia.org]
• 23. Physiology and pathophysiology of cyclooxygenase-2 and prostaglandin E2 in the kidney - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Frontiers | NF-κB: At the Borders of Autoimmunity and Inflammation [frontiersin.org]
• 26. purformhealth.com [purformhealth.com]
• 27. NF-κB - Wikipedia [en.wikipedia.org]
• 28. studysmarter.co.uk [studysmarter.co.uk]
• 29. researchgate.net [researchgate.net]
• 30. Histology at SIU [histology.siu.edu]
• 31. researchgate.net [researchgate.net]
• 32. Histopathological assessment of inflammation and expression of inflammatory markers in patients with ketamine-induced cystitis - PMC [pmc.ncbi.nlm.nih.gov]

Application of Anthriscus cerefolium Extract in Food Preservation: Application Notes and Protocols

Introduction

Anthriscus cerefolium, commonly known as chervil, is an annual herb belonging to the Apiaceae family. Traditionally used in culinary applications for its delicate, anise-like flavor, recent scientific investigations have highlighted its potential as a natural food preservative.[1][2] The herb's preservative qualities are attributed to its rich composition of bioactive compounds, including phenolic acids, flavonoids, and essential oils, which exhibit significant antioxidant and antimicrobial properties.[3][4][5] This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals interested in leveraging Anthriscus cerefolium extract for food preservation.

The active constituents of chervil include a volatile oil, flavonoids, and coumarins.[5][6] The primary components of the volatile oil are estragole (methyl chavicol) and hendecane (undecane).[1][5] Methanolic extracts of A. cerefolium have demonstrated a high antioxidant capacity, which is linked to their phenolic content.[7] Key flavonoids identified include apiin and apigenin.[7][8] Furthermore, aqueous extracts have shown antioxidant and anti-lipoperoxidant activities.[9] The antimicrobial effects of chervil extract have been observed against various foodborne pathogens, including Staphylococcus aureus and Candida species, with the extract inhibiting both free-floating cells and microbial biofilms.[3][10]

Active Compounds and Mechanisms of Action

The preservative effects of Anthriscus cerefolium extract are primarily due to the synergistic action of its various phytochemicals.

Antioxidant Activity: The antioxidant properties are mainly attributed to phenolic compounds and flavonoids.[4][11] These compounds can neutralize free radicals through hydrogen donation, metal chelation, and reducing power.[9][11] The herb extract has shown free radical scavenging and membrane-protective activities.[9] The main flavonoid, apiin, and the major lignan, deoxypodophyllotoxin, have demonstrated strong free radical quenching activity.[8]

Antimicrobial Activity: The essential oil and phenolic compounds are the main contributors to the antimicrobial properties of the extract.[4][6] These compounds can disrupt microbial cell membranes, inhibit essential enzymes, and interfere with genetic material, thereby inhibiting the growth of bacteria and fungi.[3][10] This makes the extract a potential agent against food spoilage and pathogenic microorganisms.[12][13]

Quantitative Data Summary

The following tables summarize the quantitative data on the antioxidant and antimicrobial activities of Anthriscus cerefolium extract from various studies.

Table 1: Antioxidant Activity of Anthriscus cerefolium Extracts

Extract Type/Component	Assay	Result	Reference
Methanolic Extract	Total Phenolic Content	1260 mg GAE/100g DM	[14]
Methanolic Extract	TEAC	50 ± 5 mg TEAC/100g	[14]
Essential Oil (vegetative stage)	DPPH IC50	115 µg/mL	[15]
Methanolic Extract (flowering stage)	Total Phenolic Content	76.7 mg GAE/L	[15]
Ethyl Acetate Extract	DPPH IC50	169.43 ± 0.98 µg/mL	[16]
Water Extract	DPPH IC50	179.89 ± 1.25 µg/mL	[16]
n-Hexane Extract	DPPH IC50	189.56 ± 2.23 µg/mL	[16]
Ethanol Extract	DPPH IC50	248.09 ± 1.74 µg/mL	[16]
Ethyl Acetate Extract	Total Phenolic Content	3.67 ± 0.81 mg GAE/g	[16]
Ethanol Extract	Total Phenolic Content	2.59 ± 0.67 mg GAE/g	[16]
Water Extract	Total Phenolic Content	1.73 ± 0.51 mg GAE/g	[16]
n-Hexane Extract	Total Phenolic Content	1.57 ± 0.09 mg GAE/g	[16]

GAE: Gallic Acid Equivalents; DM: Dry Matter; TEAC: Trolox Equivalent Antioxidant Capacity; DPPH: 2,2-diphenyl-1-picrylhydrazyl; IC50: Half maximal inhibitory concentration.

Table 2: Antimicrobial Activity of Anthriscus cerefolium Methanolic Extract

Microorganism	Assay	Result (mg/mL)	Reference
Staphylococcus aureus	MIC	Not specified	[3]
Candida species	MIC	Not specified	[3]
6 Bacteria species	MIC	Not specified	[4]
8 Fungi species	MIC	Not specified	[4]

MIC: Minimum Inhibitory Concentration.

Experimental Protocols

Protocol 1: Preparation of Anthriscus cerefolium Methanolic Extract

This protocol details the preparation of a methanolic extract from fresh chervil leaves.

Materials:

• Fresh Anthriscus cerefolium leaves

• Methanol

• Dichloromethane

• Grinder or blender

• Filter paper (e.g., Whatman No. 1)

• Rotary evaporator

• Separatory funnel

• Freeze-dryer (optional)

Procedure:

• Sample Preparation: Wash fresh chervil leaves thoroughly and mince them into small pieces (approximately 20 mm).[14]

• Extraction: Macerate 500 g of the minced plant material in 500 mL of methanol for 24 hours in the dark at room temperature. Repeat the extraction process with a fresh 500 mL portion of methanol for another 24 hours.[14]

• Filtration: Filter the combined methanolic extracts through filter paper to remove solid plant debris.[14]

• Concentration: Concentrate the filtered extract to a volume of approximately 100 mL using a rotary evaporator.[14]

• Lipid Removal: Partition the concentrated extract against an equal volume of dichloromethane in a separatory funnel to remove chlorophyll and other lipophilic compounds. Repeat this step twice.[14]

• Final Concentration/Drying: Collect the methanolic phase and concentrate it further using a rotary evaporator to obtain a crude extract. The extract can be completely dried using a freeze-dryer for long-term storage.

Protocol 2: Determination of Total Phenolic Content (Folin-Ciocalteu Method)

This protocol describes the quantification of total phenolic content in the chervil extract.

Materials:

• Anthriscus cerefolium extract

• Folin-Ciocalteu reagent

• Sodium carbonate (Na₂CO₃) solution (7.5% w/v)

• Gallic acid standard solutions (0-500 mg/L)

• Distilled water

• Spectrophotometer

Procedure:

• Sample Preparation: Dissolve a known amount of the dried extract in methanol to prepare a stock solution.

• Reaction Mixture: To a test tube, add 0.5 mL of the extract solution, 2.5 mL of Folin-Ciocalteu reagent (diluted 1:10 with distilled water), and 2 mL of Na₂CO₃ solution.

• Incubation: Vortex the mixture and incubate it in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solution at 765 nm using a spectrophotometer.

• Standard Curve: Prepare a standard curve using gallic acid solutions of known concentrations following the same procedure.

• Calculation: Determine the total phenolic content of the extract from the standard curve and express the results as mg of gallic acid equivalents per gram of dry extract (mg GAE/g).[15]

Protocol 3: Determination of Antioxidant Activity (DPPH Radical Scavenging Assay)

This protocol outlines the assessment of the free radical scavenging activity of the chervil extract.[15]

Materials:

• Anthriscus cerefolium extract

• 2,2-diphenyl-1-picrylhydrazyl (DPPH) solution in methanol (0.1 mM)

• Methanol

• Ascorbic acid or Trolox (as a positive control)

• Spectrophotometer

Procedure:

• Sample Preparation: Prepare a series of dilutions of the chervil extract in methanol.

• Reaction: In a test tube, mix 1 mL of each extract dilution with 4 mL of the DPPH solution.

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solution at 517 nm against a methanol blank.

• Control: Prepare a control sample containing 1 mL of methanol and 4 mL of the DPPH solution.

• Calculation: Calculate the percentage of DPPH radical scavenging activity using the following formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

• IC50 Determination: Plot the scavenging activity percentage against the extract concentrations to determine the IC50 value, which is the concentration of the extract required to scavenge 50% of the DPPH radicals.[15][17]

Protocol 4: Determination of Minimum Inhibitory Concentration (MIC) (Broth Microdilution Method)

This protocol is for determining the minimum concentration of chervil extract that inhibits the visible growth of a microorganism.[18]

Materials:

• Anthriscus cerefolium extract

• Test microorganism (e.g., Staphylococcus aureus)

• Nutrient broth (e.g., Mueller-Hinton Broth)

• 96-well microtiter plate

• Sterile pipette tips

• Incubator

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in nutrient broth, adjusted to a concentration of approximately 5 x 10⁵ CFU/mL.

• Serial Dilution: Prepare two-fold serial dilutions of the chervil extract in nutrient broth in the wells of a 96-well plate.

• Inoculation: Add an equal volume of the standardized inoculum to each well.

• Controls: Include a positive control (broth with inoculum, no extract) and a negative control (broth only).

• Incubation: Incubate the plate at the optimal temperature for the test microorganism (e.g., 37°C for S. aureus) for 18-24 hours.

• Observation: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the extract that shows no visible growth.[3][18]

Visualizations

Caption: Experimental workflow for evaluating A. cerefolium extract as a food preservative.

Caption: Antioxidant mechanism of A. cerefolium extract in food preservation.

Caption: Antimicrobial mechanism of A. cerefolium extract against foodborne pathogens.

References

• 1. draxe.com [draxe.com]
• 2. Culinary & Medicinal Uses of Chervil | Britannica [britannica.com]
• 3. Extract of Herba Anthrisci cerefolii: Chemical Profiling and Insights into Its Anti-Glioblastoma and Antimicrobial Mechanism of Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical profiling of Anthriscus cerefolium (L.) Hoffm., biological potential of the herbal extract, molecular modeling and KEGG pathway analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scialert.net [scialert.net]
• 6. researchgate.net [researchgate.net]
• 7. diet-health.info [diet-health.info]
• 8. researchgate.net [researchgate.net]
• 9. In vitro antioxidant activity of Anthriscus cerefolium L. (Hoffm.) extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. ifrj.upm.edu.my [ifrj.upm.edu.my]
• 12. Antimicrobial activity of some plant extracts against bacterial strains causing food poisoning diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. A novel bicyclic lactone and other polyphenols from the commercially important vegetable Anthriscus cerefolium - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Evaluation of antioxidant activity of Tetracarpidium conophorum (Müll. Arg) Hutch & Dalziel leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. microbiologyjournal.org [microbiologyjournal.org]

Application Notes and Protocols: Formulation of Topical Preparations with Anthriscus cerefolium (Chervil) Extract

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anthriscus cerefolium, commonly known as chervil, is an annual herb belonging to the Apiaceae family. Traditionally, it has been used in folk medicine for various purposes, including as a soothing agent for minor skin irritations.[1] Modern scientific investigations have begun to validate these traditional uses, revealing that extracts of A. cerefolium possess a wealth of bioactive compounds.[2][3] This document provides detailed application notes and protocols for the formulation of topical preparations containing A. cerefolium extract for dermatological applications.

The primary functions of Anthriscus cerefolium extract in cosmetic and topical formulations are recognized as skin conditioning.[4][5] Scientific studies have demonstrated that methanolic extracts of A. cerefolium are rich in phenolic compounds, including phenolic acids and flavonoids, which contribute to its significant antioxidant, anti-inflammatory, and antimicrobial properties.[2][3][6][7][8] These properties make it a promising candidate for formulations aimed at protecting the skin from oxidative stress, soothing inflammation, and preventing microbial overgrowth.

Active Compounds and Mechanism of Action

Major Bioactive Compounds

The therapeutic effects of Anthriscus cerefolium extract are largely attributed to its complex phytochemical profile. High-performance liquid chromatography-mass spectrometry (LC-HRMS/MS) analysis has identified a rich array of phenolic compounds in methanolic extracts of the plant.[2]

Table 1: Major Phenolic Compounds Identified in Anthriscus cerefolium Methanolic Extract

Compound Class	Specific Compounds Identified	Potential Contribution to Topical Efficacy
Phenolic Acids	Malonyl-1,4-O-dicaffeoylquinic acid, 3,5-O-dicaffeoylquinic acid, Chlorogenic acid, Caffeic acid derivatives	Antioxidant, Anti-inflammatory
Flavonoids	Quercetin derivatives, Kaempferol derivatives, Luteolin-7-O-glucoside (cinaroside), Apigenin derivatives	Antioxidant, Anti-inflammatory, Skin soothing

Source: Adapted from studies on the chemical composition of Anthriscus cerefolium extracts.[2][3][7]

Signaling Pathways

The antioxidant and anti-inflammatory effects of Anthriscus cerefolium extract are mediated through the modulation of key signaling pathways in skin cells, such as keratinocytes.

2.2.1 Anti-inflammatory Signaling Pathways

Skin inflammation is a complex process often involving the activation of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[1][6][9] Pro-inflammatory stimuli, such as UV radiation or irritants, can trigger these pathways, leading to the production of inflammatory cytokines and mediators.[1][5] The phenolic compounds in A. cerefolium extract are hypothesized to inhibit the activation of NF-κB and MAPK pathways, thereby reducing the expression of pro-inflammatory genes.[6][8]

References

• 1. researchgate.net [researchgate.net]
• 2. Possible Mechanisms of Oxidative Stress-Induced Skin Cellular Senescence, Inflammation, and Cancer and the Therapeutic Potential of Plant Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Role of p38 MAPK in the Aetiopathogenesis of Psoriasis and Psoriatic Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. altmeyers.org [altmeyers.org]
• 6. assaygenie.com [assaygenie.com]
• 7. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 8. Chemical profiling of Anthriscus cerefolium (L.) Hoffm., biological potential of the herbal extract, molecular modeling and KEGG pathway analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Interplay between MAPK signaling pathway and autophagy in skin aging: mechanistic insights and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Throughput Screening of Anthriscus cerefolium Compounds for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anthriscus cerefolium, commonly known as chervil, is an herb belonging to the Apiaceae family. Traditionally used for various medicinal purposes, recent scientific investigations have revealed its rich phytochemical profile, making it a promising source for novel drug candidates.[1] The plant contains a variety of bioactive compounds, including lignans, flavonoids, and phenolic acids, which have demonstrated potential therapeutic activities.[2] Notably, the lignan deoxypodophyllotoxin, found in the related Anthriscus genus and in chervil roots, has shown potent antimitotic and antitumor properties.[2] This document provides detailed protocols for the high-throughput screening (HTS) of Anthriscus cerefolium extracts and their constituents to identify and characterize compounds with anticancer activity, specifically focusing on the induction of apoptosis.

Bioactive Compounds of Interest in Anthriscus cerefolium

Anthriscus cerefolium is a rich source of various phytochemicals with potential therapeutic value. The primary classes of compounds include lignans, flavonoids, and phenolic acids. A summary of key compounds and their reported biological activities is presented below.

Compound Class	Compound Name	Reported Biological Activity	Cell Line(s)	IC50/EC50	Reference(s)
Lignans	Deoxypodophyllotoxin	Anticancer, induces apoptosis, inhibits microtubule assembly	Oral Squamous Carcinoma (HSC2, HSC3), Colorectal Cancer (DLD1, Caco2, HT29)	4-56.1 nM	[3][4]
Anti-inflammatory	-	-	[5]
Flavonoids	Apiin	Antioxidant	-	-	[2]
Apigenin	Antioxidant, Anticancer	-	-	[6]
Luteolin	Antioxidant, Anti-inflammatory	-	-	[7]
Phenolic Acids	1,3-dicaffeoyl-5-malonyl-δ-quinide	Moderate cytotoxicity	Acute monocytic leukaemia (MOLM-13)	400-600 µM	[7]
Malonyl-1,4-O-dicaffeoylquinic acid	Antioxidant, Antimicrobial	-	-	[6]
3,5-O-dicaffeoylquinic acid	Antioxidant, Antimicrobial	-	-	[6]

Experimental Workflow for HTS of Anthriscus cerefolium

The overall workflow for the high-throughput screening of Anthriscus cerefolium for the discovery of novel anticancer compounds involves several stages, from the preparation of the plant material to the identification and validation of bioactive hits.

Fig 1. Experimental workflow for HTS of Anthriscus cerefolium.

Protocols

Protocol 1: Preparation of Anthriscus cerefolium Extracts

This protocol describes the preparation of methanol extracts from the aerial parts of Anthriscus cerefolium.

Materials:

• Fresh or lyophilized aerial parts of Anthriscus cerefolium

• Methanol (analytical grade)

• Dichloromethane (analytical grade)

• Rotary evaporator

• Freeze-dryer (if using fresh plant material)

• Grinder or blender

• Filter paper

• Sonicator

• Centrifuge

Procedure:

• Plant Material Preparation:

  • If using fresh plant material, lyophilize for 72 hours to remove water.[7]

  • Grind the dried plant material into a fine powder.[7]

• Extraction:

  • Suspend the powdered plant material in methanol (e.g., 1:10 w/v).

  • Sonciate the mixture for 30 minutes.

  • Macerate the mixture for 24 hours at room temperature with occasional shaking.

  • Filter the mixture through filter paper to separate the extract from the solid plant material.

  • Repeat the extraction process on the plant residue to ensure complete extraction.

• Solvent Removal and Fractionation:

  • Combine the methanol extracts and concentrate under reduced pressure using a rotary evaporator.[7]

  • To remove chlorophylls and other lipophilic compounds, partition the concentrated extract with dichloromethane.[7]

  • Collect the methanol fraction and dry it completely to obtain the crude methanol extract.

• Stock Solution Preparation:

  • Dissolve the dried extract in dimethyl sulfoxide (DMSO) to a stock concentration of 50 mg/mL.

  • Store the stock solution at -20°C until use.

Protocol 2: Primary High-Throughput Screening - Cell Viability Assay (MTT)

This protocol outlines a primary HTS assay to assess the cytotoxic effects of Anthriscus cerefolium extracts on a cancer cell line (e.g., HeLa or A549).

Materials:

• HeLa (human cervical cancer) or A549 (human lung carcinoma) cells

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Anthriscus cerefolium extract stock solution (50 mg/mL in DMSO)

• Doxorubicin (positive control)

• DMSO (vehicle control)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well microplates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding:

  • Seed cells into 96-well plates at a density of 5,000 cells/well in 100 µL of complete medium.

  • Incubate the plates for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment:

  • Prepare serial dilutions of the Anthriscus cerefolium extract in culture medium. The final concentrations should range from 0.1 to 100 µg/mL.

  • Add 100 µL of the diluted extracts to the respective wells.

  • Include wells with doxorubicin as a positive control and DMSO as a vehicle control.

  • Incubate the plates for 48 hours.

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.[3]

  • Aspirate the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

  • Shake the plates for 15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a plate reader.[8]

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Identify "hits" as extracts that cause a significant reduction in cell viability (e.g., >50%) at a specific concentration.

Protocol 3: Secondary Screening - Apoptosis Induction (Caspase-Glo® 3/7 Assay)

This protocol is for a secondary screen to confirm that the cytotoxic effects of the "hit" extracts are due to the induction of apoptosis.

Materials:

• HeLa or A549 cells

• Complete DMEM medium

• "Hit" Anthriscus cerefolium extracts

• Caspase-Glo® 3/7 Assay System (Promega)

• White-walled 96-well plates

• Luminometer

Procedure:

• Cell Seeding and Treatment:

  • Follow the same cell seeding and treatment procedure as in Protocol 2, using white-walled 96-well plates suitable for luminescence measurements.

• Caspase-Glo® 3/7 Assay:

  • After the 48-hour treatment period, equilibrate the plates to room temperature.

  • Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.

  • Add 100 µL of the reagent to each well.

  • Mix the contents of the wells by gentle shaking for 30 seconds. . Incubate the plates at room temperature for 1 hour.[9]

• Data Acquisition:

  • Measure the luminescence of each well using a luminometer.

  • An increase in luminescence indicates the activation of caspases 3 and 7, a hallmark of apoptosis.[9]

Protocol 4: Mechanism of Action - PI3K/AKT Pathway Reporter Assay

This protocol is designed to investigate whether the apoptotic effects of the active compounds involve the modulation of the PI3K/AKT signaling pathway.

Materials:

• HEK293 cells

• FOXO Reporter Kit (e.g., from BPS Bioscience) containing a FOXO-responsive firefly luciferase reporter and a constitutively expressing Renilla luciferase control vector.[10]

• Transfection reagent (e.g., Lipofectamine)

• Dual-Luciferase® Reporter Assay System (Promega)

• Active Anthriscus cerefolium extract or purified compound

• PI3K inhibitor (e.g., LY294002) as a positive control

Procedure:

• Cell Seeding and Transfection:

  • Seed HEK293 cells in a 96-well plate.

  • Co-transfect the cells with the FOXO-responsive firefly luciferase reporter and the Renilla luciferase control vector using a suitable transfection reagent.[10]

  • Incubate for 24 hours.

• Compound Treatment:

  • Treat the transfected cells with various concentrations of the active extract or purified compound for 18-24 hours.

  • Include a positive control (PI3K inhibitor) and a vehicle control (DMSO).

• Luciferase Assay:

  • Lyse the cells and perform a dual-luciferase assay according to the manufacturer's protocol.

  • Measure both firefly and Renilla luciferase activities.[10]

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency.

  • An increase in normalized luciferase activity indicates inhibition of the PI3K/AKT pathway, leading to the activation of FOXO transcription factors.[10]

Signaling Pathway

The PI3K/AKT/mTOR pathway is a crucial signaling cascade that regulates cell growth, proliferation, and survival. Its dysregulation is a common feature in many cancers. Deoxypodophyllotoxin has been shown to induce apoptosis by inhibiting this pathway.

Fig 2. PI3K/AKT/mTOR signaling pathway and deoxypodophyllotoxin's point of action.

Conclusion

The protocols outlined in this document provide a comprehensive framework for the high-throughput screening of Anthriscus cerefolium to identify novel anticancer compounds. By employing a systematic approach of primary screening, hit validation, and mechanism of action studies, researchers can effectively explore the therapeutic potential of this plant. The identification of compounds that induce apoptosis through the modulation of key signaling pathways, such as PI3K/AKT, could lead to the development of new and effective cancer therapies.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Deoxypodophyllotoxin Induces ROS-Mediated Apoptosis by Modulating the PI3K/AKT and p38 MAPK-Dependent Signaling in Oral Squamous Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Deoxypodophyllotoxin Exerts Anti-Cancer Effects on Colorectal Cancer Cells Through Induction of Apoptosis and Suppression of Tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tools.thermofisher.cn [tools.thermofisher.cn]
• 6. Chemical profiling of Anthriscus cerefolium (L.) Hoffm., biological potential of the herbal extract, molecular modeling and KEGG pathway analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A novel bicyclic lactone and other polyphenols from the commercially important vegetable Anthriscus cerefolium - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Deoxypodophyllotoxin Inhibits Cell Growth and Induces Apoptosis by Blocking EGFR and MET in Gefitinib-Resistant Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Apoptosis Marker Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. bpsbioscience.com [bpsbioscience.com]

Spectrophotometric Analysis of Total Phenolic and Flavonoid Content in Anthriscus cerefolium: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the spectrophotometric quantification of total phenolic and flavonoid content in Anthriscus cerefolium, commonly known as chervil. The protocols detailed herein are foundational for the phytochemical analysis of this plant, which is of growing interest for its potential therapeutic properties.

Introduction

Anthriscus cerefolium (L.) Hoffm., a culinary herb from the Apiaceae family, has been traditionally used for various medicinal purposes. Its biological activities are largely attributed to its rich composition of phytochemicals, particularly phenolic compounds and flavonoids. These compounds are known for their antioxidant, anti-inflammatory, and antimicrobial properties.[1] Accurate and reproducible quantification of total phenolic and flavonoid content is a critical first step in the quality control, standardization, and exploration of the pharmacological potential of A. cerefolium extracts. This document outlines the standardized spectrophotometric methods for these analyses.

Data Presentation

The following tables summarize quantitative data for total phenolic and flavonoid content in Anthriscus cerefolium as reported in the scientific literature.

Table 1: Total Phenolic Content in Anthriscus cerefolium

Plant Material/Extract	Method	Total Phenolic Content	Reference
Methanolic Extract (Full Flowering Stage)	Folin-Ciocalteu	76.7 mg Gallic Acid Equivalents (GAE)/L	[2]
Dry Matter	Folin-Ciocalteu	1260 mg Gallic Acid Equivalents (GAE)/100 g	[3]

Table 2: Total Flavonoid Content in Anthriscus cerefolium

Plant Material/Extract	Method	Total Flavonoid Content	Reference
Various Extracts (Dry Weight)	Aluminum Chloride Colorimetric Method	11.36 ± 0.98 to 30.76 ± 1.15 mg Quercetin Equivalents (QE)/g	[1]

Experimental Protocols

Sample Preparation: Methanolic Extraction

This protocol describes a general method for preparing a methanolic extract from A. cerefolium suitable for both total phenolic and flavonoid content analysis.

Materials:

• Dried and powdered Anthriscus cerefolium plant material

• Methanol (analytical grade)

• Shaker or sonicator

• Filter paper (Whatman No. 1 or equivalent)

• Rotary evaporator (optional)

• Volumetric flasks

Procedure:

• Weigh 10 g of the dried, powdered plant material.

• Add 100 mL of methanol to the plant material in a suitable flask.

• Agitate the mixture for 24-48 hours at room temperature using a shaker or sonicate for 30-60 minutes.

• Filter the extract through filter paper to separate the plant debris.

• The filtrate can be used directly for analysis or concentrated under reduced pressure using a rotary evaporator to obtain a crude extract.

• If a crude extract is obtained, dissolve a known weight in methanol to a specific concentration (e.g., 1 mg/mL) for the assays.

Determination of Total Phenolic Content (Folin-Ciocalteu Method)

This method is based on the reduction of the Folin-Ciocalteu reagent (a mixture of phosphomolybdate and phosphotungstate) by phenolic compounds in an alkaline medium, resulting in a blue-colored complex. The intensity of the color, measured spectrophotometrically, is proportional to the total phenolic content.

Reagents:

• Folin-Ciocalteu reagent (2 N)

• Gallic acid (standard)

• Sodium carbonate (Na₂CO₃) solution (20% w/v)

• Methanol

• Distilled water

Procedure:

a. Preparation of Standard Curve:

• Prepare a stock solution of gallic acid (1 mg/mL) in methanol.

• From the stock solution, prepare a series of standard solutions with concentrations ranging from 20 to 100 µg/mL.

• For each standard, take 0.5 mL of the solution and add 2.5 mL of 0.2 N Folin-Ciocalteu reagent.

• After 5 minutes, add 2 mL of 20% sodium carbonate solution.

• Incubate the mixture in the dark at room temperature for 1-2 hours.

• Measure the absorbance at 760 nm against a blank (containing all reagents except the gallic acid).

• Plot a calibration curve of absorbance versus gallic acid concentration.

b. Analysis of Plant Extract:

• Take 0.5 mL of the A. cerefolium extract.

• Follow steps 3-6 as described for the standard curve preparation.

• Determine the total phenolic content of the extract from the calibration curve and express the results as mg of gallic acid equivalents per gram of dry weight (mg GAE/g DW).

Determination of Total Flavonoid Content (Aluminum Chloride Colorimetric Method)

This method relies on the formation of a stable complex between aluminum chloride (AlCl₃) and the C-4 keto group and either the C-3 or C-5 hydroxyl group of flavones and flavonols. This complex exhibits a characteristic color that can be quantified spectrophotometrically.

Reagents:

• Aluminum chloride (AlCl₃) solution (2% in methanol)

• Quercetin (standard)

• Methanol

• Sodium nitrite (NaNO₂) solution (5% w/v)

• Sodium hydroxide (NaOH) solution (1 M)

Procedure:

a. Preparation of Standard Curve:

• Prepare a stock solution of quercetin (1 mg/mL) in methanol.

• From the stock solution, prepare a series of standard solutions with concentrations ranging from 10 to 100 µg/mL.

• Take 1 mL of each standard solution and mix with 4 mL of distilled water.

• Add 0.3 mL of 5% sodium nitrite solution and incubate for 5 minutes.

• Add 0.3 mL of 10% aluminum chloride solution and incubate for another 6 minutes.

• Add 2 mL of 1 M sodium hydroxide solution and make up the total volume to 10 mL with distilled water.

• Measure the absorbance immediately at 510 nm against a blank (containing all reagents except the quercetin).

• Plot a calibration curve of absorbance versus quercetin concentration.

b. Analysis of Plant Extract:

• Take 1 mL of the A. cerefolium extract.

• Follow steps 3-7 as described for the standard curve preparation.

• Determine the total flavonoid content of the extract from the calibration curve and express the results as mg of quercetin equivalents per gram of dry weight (mg QE/g DW).

Visualizations

Caption: Experimental workflow for the determination of total phenolic and flavonoid content.

Caption: Chemical principle of the Folin-Ciocalteu method for total phenolic content.

Caption: Chemical principle of the aluminum chloride method for total flavonoid content.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. A novel bicyclic lactone and other polyphenols from the commercially important vegetable Anthriscus cerefolium - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Anthriscus cerefolium Biomass Production via Plant Tissue Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to establishing and utilizing plant tissue culture techniques for the biomass production of Anthriscus cerefolium (chervil). The protocols detailed below cover callus induction, the establishment and maintenance of cell suspension cultures, and the use of elicitors to enhance the production of valuable secondary metabolites. While specific data for A. cerefolium is limited in publicly available literature, the following protocols are based on established methods for the Apiaceae family and related species.

Introduction

Anthriscus cerefolium, a member of the Apiaceae family, is an herb with potential applications in the pharmaceutical and nutraceutical industries. Plant tissue culture offers a controlled and sustainable method for the large-scale production of chervil biomass and its bioactive compounds, independent of geographical and seasonal constraints. This approach is particularly valuable for the consistent production of secondary metabolites, which often exhibit medicinal properties.

Experimental Protocols

Callus Induction from Anthriscus cerefolium Explants

Objective: To initiate undifferentiated callus tissue from sterile A. cerefolium explants.

Principle: Plant growth regulators, primarily auxins and cytokinins, are used to induce cell division and proliferation from explant tissues on a sterile nutrient medium. The choice of explant and the balance of hormones are critical for successful callus induction.

Materials:

• Anthriscus cerefolium seeds or young, healthy plantlets

• 70% (v/v) Ethanol

• 10% (v/v) Commercial bleach solution (containing ~5% sodium hypochlorite) with a few drops of Tween® 20

• Sterile distilled water

• Murashige and Skoog (MS) basal medium with vitamins

• Sucrose

• Phytoagar

• Plant growth regulators: 2,4-Dichlorophenoxyacetic acid (2,4-D) and 6-Benzylaminopurine (BAP)

• Petri dishes

• Sterile filter paper

• Forceps and scalpels

• Laminar flow hood

• Incubator

Protocol:

• Explant Preparation:

  • Surface sterilize A. cerefolium seeds by immersing them in 70% ethanol for 1 minute, followed by a 10-minute soak in 10% bleach solution with Tween® 20.

  • Rinse the seeds three times with sterile distilled water.

  • Germinate the sterilized seeds on a hormone-free MS medium solidified with 0.8% (w/v) agar.

  • Use explants such as leaves, petioles, or hypocotyls from 2-3 week old sterile seedlings.

• Callus Induction Medium Preparation:

  • Prepare MS basal medium supplemented with 3% (w/v) sucrose and varying concentrations of 2,4-D and BAP (see Table 1 for suggested combinations).

  • Adjust the pH of the medium to 5.8 before adding 0.8% (w/v) phytoagar.

  • Autoclave the medium at 121°C for 20 minutes and pour it into sterile petri dishes.

• Inoculation and Incubation:

  • Excise the explants into small pieces (approximately 1 cm²) under sterile conditions in a laminar flow hood.

  • Place the explants onto the surface of the callus induction medium.

  • Seal the petri dishes with parafilm and incubate them in the dark at 25 ± 2°C.

• Subculture:

  • Subculture the developing calli onto fresh medium every 3-4 weeks to ensure nutrient availability and prevent the accumulation of toxic byproducts.

  • Select friable (crumbly) and healthy-looking callus for further proliferation and initiation of suspension cultures.

Table 1: Suggested Hormone Combinations for Anthriscus cerefolium Callus Induction

Treatment Code	2,4-D (mg/L)	BAP (mg/L)	Expected Outcome
AC-CI-1	1.0	0.1	Initiation of friable callus
AC-CI-2	2.0	0.2	Proliferation of callus
AC-CI-3	1.0	0.5	Potential for compact callus
AC-CI-4	2.0	0.5	Vigorous callus growth

Establishment and Maintenance of Anthriscus cerefolium Suspension Cultures

Objective: To establish a fine, rapidly growing cell suspension culture from friable callus.

Principle: Friable callus is transferred to a liquid medium and agitated to promote cell separation and proliferation, resulting in a suspension of single cells and small cell aggregates.

Materials:

• Friable Anthriscus cerefolium callus

• Liquid MS medium with vitamins

• Sucrose

• 2,4-D

• Erlenmeyer flasks (250 mL)

• Sterile sieves (e.g., 100-500 µm mesh size)

• Orbital shaker

Protocol:

• Initiation of Suspension Culture:

  • Select 2-3 g of healthy, friable callus.

  • Transfer the callus into a 250 mL Erlenmeyer flask containing 50 mL of liquid MS medium supplemented with 3% (w/v) sucrose and a reduced concentration of 2,4-D (e.g., 1.0 mg/L).

  • Place the flasks on an orbital shaker at 110-120 rpm in the dark at 25 ± 2°C.[1]

• Maintenance and Subculture:

  • Subculture the suspension every 7-10 days by transferring an aliquot (e.g., 10 mL) of the culture into 40 mL of fresh liquid medium.

  • To obtain a finer suspension, pass the culture through a sterile sieve to break up large cell aggregates.

• Growth Monitoring:

  • Monitor the growth of the suspension culture by measuring the increase in fresh and dry weight over time.

  • Fresh Weight (FW) Determination:

    • Collect a known volume of cell suspension by vacuum filtration onto a pre-weighed filter paper.

    • Wash the cells with distilled water to remove residual medium.

    • Record the weight of the filter paper with the cells. The fresh weight is the difference between this weight and the initial weight of the filter paper.

  • Dry Weight (DW) Determination:

    • After determining the fresh weight, dry the filter paper with the cells in an oven at 60°C until a constant weight is achieved.

    • The dry weight is the weight of the dried cells.

Table 2: Optimization Parameters for Anthriscus cerefolium Suspension Culture

Parameter	Range to be Tested
Inoculum Density	5-15% (v/v)
Sucrose Concentration	2-4% (w/v)
Agitation Speed	100-130 rpm
Subculture Interval	7-14 days

Elicitation of Secondary Metabolite Production

Objective: To enhance the biosynthesis of target secondary metabolites, such as deoxypodophyllotoxin, using elicitors.

Principle: Elicitors are signaling molecules that trigger defense responses in plant cells, often leading to an increased production of secondary metabolites. Methyl jasmonate (MeJA) and salicylic acid (SA) are common elicitors that activate the phenylpropanoid pathway.

Materials:

• Established Anthriscus cerefolium suspension culture (in the late exponential growth phase)

• Methyl jasmonate (MeJA) stock solution (dissolved in ethanol)

• Salicylic acid (SA) stock solution (dissolved in sterile water)

• Sterile filter-sterilization units

Protocol:

• Elicitor Preparation:

  • Prepare stock solutions of MeJA and SA and sterilize them by passing through a 0.22 µm filter.

• Elicitation Treatment:

  • To a suspension culture in the late exponential growth phase (e.g., day 7-9), add the sterile elicitor solution to achieve the desired final concentration (see Table 3).

  • An equivalent amount of the solvent (ethanol for MeJA, water for SA) should be added to control cultures.

• Incubation and Harvesting:

  • Incubate the elicited cultures for a specific duration (e.g., 24, 48, 72 hours).

  • Harvest the cells by vacuum filtration for biomass and secondary metabolite analysis.

• Analysis:

  • Determine the fresh and dry weight of the harvested biomass.

  • Extract and quantify the target secondary metabolites (e.g., deoxypodophyllotoxin) using appropriate analytical techniques such as High-Performance Liquid Chromatography (HPLC).

Table 3: Suggested Elicitor Concentrations and Treatment Durations for Anthriscus cerefolium Suspension Cultures

Elicitor	Concentration Range (µM)	Treatment Duration (hours)
Methyl Jasmonate (MeJA)	50 - 200	24 - 72
Salicylic Acid (SA)	50 - 200	24 - 72

Visualizations

Experimental Workflow

Caption: Experimental workflow for biomass production.

Phenylpropanoid Biosynthesis Pathway and Elicitor Action

Caption: Phenylpropanoid pathway and elicitor action.

Concluding Remarks

The protocols outlined in these application notes provide a foundational framework for the in vitro cultivation of Anthriscus cerefolium for biomass and secondary metabolite production. It is crucial to note that optimization of media components, growth regulator concentrations, and elicitation strategies will be necessary to maximize yields for this specific species. Systematic experimentation based on these guidelines will enable researchers and industry professionals to develop a robust and efficient production platform for Anthriscus cerefolium.

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Phenolic Extraction from Anthriscus cerefolium

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the extraction of phenolic compounds from Anthriscus cerefolium (chervil).

Frequently Asked Questions (FAQs)

Q1: Which solvent is best for extracting phenolic compounds from Anthriscus cerefolium?

A1: The choice of solvent significantly impacts the yield and profile of extracted phenolic compounds. Based on available data, ethyl acetate has been shown to yield the highest total phenolic content (TPC), followed by ethanol.[1] Methanol is also an effective solvent for extracting a wide range of phenolic compounds from A. cerefolium.[2][3][4] Water extracts tend to have a lower TPC compared to organic solvents.[1] The selection of the optimal solvent will depend on the specific goals of the research, such as maximizing total yield or targeting specific phenolic compounds.

Q2: What are the major phenolic compounds found in Anthriscus cerefolium?

A2: Anthriscus cerefolium is rich in various phenolic compounds. Some of the major identified compounds include malonyl-1,4-O-dicaffeoylquinic acid and 3,5-O-dicaffeoylquinic acid.[2] Other notable compounds are the flavonoid apiin and the lignan deoxypodophyllotoxin.

Q3: How do extraction time and temperature affect the yield of phenolics?

A3: Extraction time and temperature are critical parameters. Generally, increasing the extraction temperature can enhance the solubility of phenolic compounds and the extraction efficiency. However, excessively high temperatures (typically above 60-80°C for conventional extractions) can lead to the degradation of thermolabile phenolics.[5][6] Similarly, a longer extraction time can increase the yield, but prolonged exposure to high temperatures or certain solvents may also cause compound degradation. Optimization of both time and temperature for your specific experimental setup is recommended. For instance, one study on a different plant species found optimal conditions to be 60°C for 120 minutes.[7]

Q4: Can I use a single-step extraction, or is a multi-step process better?

A4: While a single-step extraction can be sufficient for preliminary screening, a multi-step (exhaustive) extraction is generally recommended to maximize the recovery of phenolic compounds from the plant matrix. Repeating the extraction process with fresh solvent ensures that the majority of the target compounds are extracted.

Q5: Why is my total phenolic content (TPC) lower than expected?

A5: Low TPC can be due to several factors, including the choice of solvent, suboptimal extraction parameters (time, temperature), or the quality of the plant material. Refer to the troubleshooting guide below for a more detailed breakdown of potential causes and solutions.

Data Presentation

Table 1: Comparison of Total Phenolic Content in Anthriscus cerefolium Extracts with Different Solvents

Solvent	Total Phenolic Content (mg GAE/g)
Ethyl Acetate	3.67 ± 0.81[1]
Ethanol	2.59 ± 0.67[1]
Water	1.73 ± 0.51[1]
n-Hexane	1.57 ± 0.09[1]
Methanol (at full flowering stage)	76.7 (mg GAE/L)[3][4]

GAE: Gallic Acid Equivalents

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Phenolic Extract	1. Inappropriate Solvent: The polarity of the solvent may not be suitable for the target phenolic compounds. 2. Insufficient Extraction Time/Temperature: The extraction conditions may not be optimal for efficient extraction.[5][7] 3. Poor Solvent-to-Sample Ratio: An insufficient volume of solvent may lead to saturation and incomplete extraction. 4. Inadequate Sample Preparation: Large particle size of the plant material can limit solvent penetration.	1. Solvent Optimization: Test a range of solvents with varying polarities (e.g., ethanol, methanol, ethyl acetate, and their aqueous mixtures). For many plant materials, aqueous ethanol (e.g., 70-80%) is more effective than absolute ethanol.[7] 2. Parameter Optimization: Systematically vary the extraction time and temperature to find the optimal conditions for A. cerefolium. Start with a moderate temperature (e.g., 40-60°C) and a reasonable time (e.g., 1-2 hours) and adjust accordingly. 3. Adjust Ratio: Increase the solvent-to-sample ratio (e.g., 10:1 or 20:1 v/w). 4. Sample Grinding: Grind the dried plant material to a fine powder to increase the surface area for extraction.
Inconsistent Results Between Batches	1. Variability in Plant Material: Differences in plant age, growing conditions, and harvesting time can affect phenolic content. 2. Inconsistent Extraction Procedure: Minor variations in the experimental protocol can lead to different results. 3. Solvent Evaporation: Loss of solvent during extraction can alter the concentration and affect the final yield.	1. Standardize Plant Material: Use plant material from the same source and harvest time for comparative experiments. 2. Standard Operating Procedure (SOP): Develop and strictly follow a detailed SOP for all extractions. 3. Controlled Environment: Perform extractions in a controlled environment, and if using heat, use a sealed container or a condenser to prevent solvent loss.
Extract Contains Impurities (e.g., chlorophyll, lipids)	1. Non-selective Solvent: Solvents like acetone and ethanol can co-extract chlorophyll and other lipophilic compounds.	1. Pre-extraction/Defatting: Before the main extraction, pre-extract the sample with a non-polar solvent like n-hexane to remove lipids and chlorophyll. 2. Liquid-Liquid Partitioning: After the initial extraction, perform a liquid-liquid partitioning of the extract with a non-polar solvent to remove impurities.
Degradation of Phenolic Compounds	1. High Temperature: Excessive heat can break down sensitive phenolic compounds.[5][6] 2. Exposure to Light and Oxygen: Phenolic compounds can be susceptible to photodegradation and oxidation.	1. Lower Temperature: Use lower extraction temperatures or consider non-thermal extraction methods like ultrasonic-assisted extraction. 2. Protect from Light and Oxygen: Conduct extractions in amber glassware or cover with aluminum foil. Purging the extraction vessel with nitrogen can also help prevent oxidation.

Experimental Protocols

Protocol 1: General Solvent Extraction of Phenolics from Anthriscus cerefolium

• Sample Preparation:

  • Dry the aerial parts of Anthriscus cerefolium at room temperature or in an oven at a low temperature (e.g., 40°C) until a constant weight is achieved.

  • Grind the dried plant material into a fine powder using a laboratory mill.

• Extraction:

  • Weigh 10 g of the powdered plant material and place it in a flask.

  • Add 100 mL of the chosen solvent (e.g., 80% ethanol in water).

  • Macerate the mixture at a controlled temperature (e.g., 50°C) for a specified time (e.g., 2 hours) with continuous stirring.

• Filtration and Concentration:

  • Filter the mixture through Whatman No. 1 filter paper.

  • Collect the filtrate and repeat the extraction process on the residue with fresh solvent to ensure complete extraction.

  • Combine the filtrates.

  • Evaporate the solvent from the combined filtrate using a rotary evaporator under reduced pressure at a temperature below 45°C.

• Storage:

  • Store the dried crude extract in an airtight, light-protected container at -20°C for further analysis.

Protocol 2: Determination of Total Phenolic Content (TPC) using the Folin-Ciocalteu Method

This protocol is a widely used method for determining the total phenolic content in plant extracts.[8][9]

• Reagent Preparation:

  • Folin-Ciocalteu Reagent (10% v/v): Dilute the commercially available Folin-Ciocalteu phenol reagent 1:10 with deionized water.

  • Sodium Carbonate Solution (7.5% w/v): Dissolve 7.5 g of anhydrous sodium carbonate in 100 mL of deionized water.

  • Gallic Acid Standard Solutions: Prepare a stock solution of gallic acid (e.g., 1 mg/mL) and then prepare a series of dilutions (e.g., 20, 40, 60, 80, 100 µg/mL) to create a standard curve.

• Assay Procedure:

  • Pipette 0.5 mL of the diluted plant extract or standard solution into a test tube.

  • Add 2.5 mL of 10% Folin-Ciocalteu reagent to the test tube and mix well.

  • After 5 minutes, add 2.0 mL of 7.5% sodium carbonate solution and mix thoroughly.

  • Incubate the mixture in the dark at room temperature for 1 hour.

• Measurement and Calculation:

  • Measure the absorbance of the solution at 765 nm using a spectrophotometer against a blank (containing the solvent instead of the extract/standard).

  • Plot the absorbance of the gallic acid standards versus their concentration to generate a standard curve.

  • Use the equation of the standard curve (y = mx + c) to determine the concentration of total phenolics in the extract.

  • Express the results as milligrams of gallic acid equivalents per gram of dry extract (mg GAE/g).

Mandatory Visualizations

Caption: Workflow for Extraction and Analysis of Phenolics.

Caption: Total Phenolic Content (TPC) Assay Workflow.

References

• 1. scribd.com [scribd.com]
• 2. Chemical profiling of Anthriscus cerefolium (L.) Hoffm., biological potential of the herbal extract, molecular modeling and KEGG pathway analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Essential oil components, phenolic content and antioxidant activity of Anthriscus cerefolium and Anthriscus sylvestris from Iran [jhpr.birjand.ac.ir]
• 4. researchgate.net [researchgate.net]
• 5. Effect of Temperatures on Polyphenols during Extraction [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Effects of temperature, time, and solvent ratio on the extraction of phenolic compounds and the anti-radical activity of Clinacanthus nutans Lindau leaves by response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. waterhouse.ucdavis.edu [waterhouse.ucdavis.edu]
• 9. kmy-fen.marmara.edu.tr [kmy-fen.marmara.edu.tr]

Technical Support Center: Improving Essential Oil Yield from Anthriscus cerefolium

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the extraction of essential oil from Anthriscus cerefolium (chervil).

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My essential oil yield is significantly lower than expected. What are the potential causes and how can I improve it?

A1: Low essential oil yield is a common issue that can be attributed to several factors, from the quality of the plant material to the extraction methodology.

• Plant Material Quality:

  • Plant Part: The concentration of essential oils can vary between different parts of the plant (leaves, stems, fruits). For Anthriscus cerefolium, the aerial parts, particularly the leaves and flowering tops, are typically used for extraction.[1][2]

  • Growth Stage: The developmental stage of the plant significantly impacts both the yield and the chemical composition of the essential oil. For instance, the ratio of key compounds like estragole and 1-allyl-2,4-dimethoxybenzene changes depending on whether the plant is in a pre-blooming, flowering, or fruiting stage.[3][4] The highest oil content is often found in young, flowering plants.[2][3]

  • Growing Conditions: Agro-climatic conditions play a crucial role in the production of essential oils.[5] Factors such as soil type, nutrient levels, water availability, and light intensity can all affect the final yield.[6]

  • Post-Harvest Handling: Improper drying or storage of the plant material can lead to a loss of volatile compounds. Freshly harvested material is often preferred for extraction.[7]

• Extraction Method and Parameters:

  • Choice of Method: The extraction technique employed has a substantial impact on the yield. Supercritical Fluid Extraction (SFE) with CO2 has been shown to produce a higher yield (0.12-0.14%) compared to hydrodistillation (0.1%) for Anthriscus cerefolium.[7]

  • Inadequate Extraction Time: Ensure the extraction process is carried out for a sufficient duration to allow for the complete release of volatile compounds.

  • Improper Particle Size: The plant material should be finely cut or ground to increase the surface area and facilitate the extraction of essential oils.[7][8]

  • Suboptimal Parameters (SFE): For Supercritical Fluid Extraction, the pressure and temperature are critical parameters. For Anthriscus cerefolium, extraction at 30 MPa and 40°C has been documented.[7] Optimizing these parameters can significantly enhance the yield.[9]

Q2: The chemical composition of my extracted essential oil is different from published results. Why is this happening?

A2: Variations in the chemical profile of Anthriscus cerefolium essential oil are common and can be influenced by several factors.

• Extraction Method: Different extraction methods can yield oils with varying compositions. For example, hydrodistillation of Anthriscus cerefolium tends to yield an oil rich in methyl chavicol (estragole) (around 80%), whereas Supercritical Fluid Extraction produces an oil with a higher concentration of 1-allyl-2,4-dimethoxybenzene (around 57.4%).[7][10]

• Plant Genetics and Origin: The genetic makeup and geographical origin of the plant material can lead to different chemotypes with distinct essential oil profiles.[5][11]

• Plant Development Stage: The relative concentrations of the main components, such as methyl chavicol and 1-allyl-2,4-dimethoxybenzene, are dependent on the plant's developmental stage.[3][12] Younger, flowering plants tend to have a higher proportion of estragole.[2][3]

• Post-Extraction Handling: Improper storage of the essential oil (e.g., exposure to light, heat, or oxygen) can lead to degradation or chemical alteration of its components.[6]

Q3: I am using hydrodistillation, but the process seems inefficient. How can I optimize it?

A3: To enhance the efficiency of hydrodistillation for Anthriscus cerefolium:

• Material Preparation: Ensure the aerial parts of the plant are finely chopped to maximize the surface area exposed to the steam.[7]

• Cohobation: Consider returning the distillate water to the still after separating the oil. This process, known as cohobation, can help recover dissolved oxygenated components and improve the overall yield.[13]

• Distillation Time: Allow for a sufficient distillation period to ensure all volatile compounds are extracted.

• Apparatus Setup: Check for any leaks in your distillation apparatus, as this can lead to the loss of volatile components.

Data Presentation

Table 1: Comparison of Essential Oil Yield from Anthriscus cerefolium using Different Extraction Methods

Extraction Method	Plant Part	Yield (% w/w)	Reference
Hydrodistillation	Fresh Herb	0.1%	[7]
Supercritical Fluid Extraction (CO2)	Fresh Herb	0.12 - 0.14%	[7]
Hydrodistillation	Aerial Parts	~0.42%	[1]
Hydrodistillation	Leaves	up to 0.4%	[4]
Hydrodistillation	Fruits	up to 0.65%	[4]

Table 2: Main Chemical Constituents of Anthriscus cerefolium Essential Oil by Extraction Method

Compound	Hydrodistillation (%)	Supercritical Fluid Extraction (%)	Reference
Methyl Chavicol (Estragole)	80.0%	21.1%	[7][10]
1-allyl-2,4-dimethoxybenzene	16.0%	57.4%	[7][10]

Experimental Protocols

Protocol 1: Hydrodistillation of Anthriscus cerefolium Essential Oil

This protocol describes the extraction of essential oil from fresh aerial parts of Anthriscus cerefolium using a Clevenger-type apparatus.

Materials:

• Fresh aerial parts of Anthriscus cerefolium (leaves and flowering tops)

• Distilled water

• Clevenger-type hydrodistillation apparatus

• Heating mantle

• Round-bottom flask (2 L)

• Graduated cylinder

• Anhydrous sodium sulfate

• Glass vials for storage

Procedure:

• Preparation of Plant Material: Finely chop 500 g of fresh Anthriscus cerefolium aerial parts.

• Apparatus Setup: Place the chopped plant material into a 2 L round-bottom flask. Add 1.5 L of distilled water, ensuring the plant material is fully submerged.

• Distillation: Connect the flask to the Clevenger-type apparatus and the condenser. Begin heating the flask using a heating mantle.

• Collection: Continue the distillation for 3 hours, collecting the condensed essential oil and water in the separator arm of the Clevenger apparatus.

• Oil Separation: After 3 hours, turn off the heat and allow the apparatus to cool. Carefully collect the separated essential oil from the graduated tube of the Clevenger apparatus.

• Drying: Dry the collected essential oil over anhydrous sodium sulfate to remove any residual water.

• Storage: Store the dried essential oil in a sealed, amber glass vial at 4°C.

Protocol 2: Supercritical Fluid Extraction (SFE) of Anthriscus cerefolium Essential Oil

This protocol outlines the extraction of essential oil from Anthriscus cerefolium using supercritical CO2.

Materials:

• Fresh aerial parts of Anthriscus cerefolium

• Supercritical Fluid Extraction system

• High-purity carbon dioxide (CO2)

• Grinder

• Collection vials

Procedure:

• Preparation of Plant Material: Finely grind 200 g of fresh Anthriscus cerefolium aerial parts.

• Loading the Extractor: Pack the ground plant material into the extraction vessel of the SFE system.

• Setting SFE Parameters:

  • Set the extraction pressure to 30 MPa.

  • Set the extraction temperature to 40°C.

  • Set the CO2 flow rate to 2 L/min.

• Extraction: Start the extraction process by introducing supercritical CO2 into the extraction vessel. The extraction should be run for approximately 2 hours.

• Collection: The extracted essential oil is collected in a separator vessel where the pressure and temperature are reduced (e.g., 6 MPa and 25°C), causing the CO2 to return to a gaseous state and leaving the essential oil behind.[7]

• Storage: Transfer the collected essential oil into a sealed, amber glass vial and store at 4°C.

Visualizations

Caption: Workflow for Hydrodistillation of Anthriscus cerefolium.

Caption: Workflow for Supercritical Fluid Extraction of Anthriscus cerefolium.

References

• 1. researchgate.net [researchgate.net]
• 2. Composition of the essential oils from Anthriscus cerefolium var. trichocarpa and A. caucalis growing wild in the urban area of Vienna (Austria) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. agritech.tnau.ac.in [agritech.tnau.ac.in]

Technical Support Center: Chemical Characterization of Anthriscus cerefolium

Welcome to the technical support center for the chemical characterization of Anthriscus cerefolium (chervil). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed methodologies for navigating the complexities of analyzing this valuable plant species.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the extraction and analysis of chemical constituents from Anthriscus cerefolium.

Essential Oil Analysis (GC-MS)

• Question: My essential oil yield from hydrodistillation is very low. What are the possible causes and solutions?

  • Answer: Low essential oil yield can be due to several factors. Firstly, the developmental stage of the plant significantly impacts the essential oil content; for instance, methyl chavicol (estragole) content reaches its maximum at full flower. Ensure you are harvesting at the optimal time. Secondly, improper sample preparation can be an issue. If the plant material is not sufficiently comminuted, the steam may not effectively penetrate the plant tissue to release the oil.[1] However, be aware that excessive grinding can lead to the loss of some volatile compounds. Lastly, the distillation time might be insufficient. Ensure the hydrodistillation is carried out for an adequate duration to allow for the complete extraction of the volatile components.

• Question: I am observing poor peak shape and tailing for some compounds in my GC-MS chromatogram. How can I resolve this?

  • Answer: Peak tailing in GC-MS analysis of essential oils can be indicative of active sites in the GC inlet or on the column.[2] This can be particularly problematic for polar compounds. To troubleshoot this, you can try the following:

    • Deactivate the Inlet: Use a deactivated liner and replace it regularly.

    • Column Maintenance: Condition the column according to the manufacturer's instructions. If the problem persists, you may need to clip a small portion (e.g., 10-20 cm) from the front of the column to remove any non-volatile residues or active sites that have accumulated.[2]

    • Check for Contamination: Ensure your sample and solvents are free from non-volatile contaminants that could interact with the analytes.

• Question: I am having difficulty identifying isomeric compounds in the essential oil, as they have very similar mass spectra. What can I do?

  • Answer: The co-elution of isomers is a common challenge in the GC-MS analysis of essential oils. While mass spectrometry alone may not differentiate them, you can improve their identification by:

    • Using Retention Indices (RI): Calculate the Linear Retention Index for each peak using a series of n-alkane standards. Compare these experimental RIs with values from reputable databases for known essential oil components. This, in combination with the mass spectra, provides a much higher degree of confidence in compound identification.

    • Optimizing Chromatographic Conditions: Adjust the temperature program of your GC method. A slower temperature ramp can often improve the separation of closely eluting isomers. Using a longer GC column or a column with a different stationary phase can also enhance resolution.

Non-Volatile Compound Analysis (LC-MS)

• Question: I suspect the degradation of lignans during my extraction process. How can I minimize this?

  • Answer: Lignans can be susceptible to degradation, particularly under harsh conditions. For example, acidic hydrolysis, while effective at breaking glycosidic bonds, can lead to the transformation of secoisolariciresinol into anhydrosecoisolariciresinol.[3][4] To minimize degradation:

    • Avoid Strong Acids: If hydrolysis is necessary, consider using enzymatic hydrolysis as a milder alternative.

    • Control Temperature: Lignans are generally stable at temperatures below 100°C.[3] Avoid excessive heat during extraction and sample processing.

    • Protect from Light: Some phenolic compounds are photosensitive.[5] It is good practice to protect your samples from light during extraction and storage.

• Question: The identification of flavonoid glycosides in my LC-MS data is challenging due to the complexity of the spectra. How can I approach this?

  • Answer: The identification of flavonoid glycosides is complex due to the variety of aglycones, sugar moieties, and glycosidic linkages. A systematic approach is necessary:

    • Tandem Mass Spectrometry (MS/MS): Use MS/MS to fragment the parent ions. The fragmentation pattern will provide information about the aglycone and the sugar units. The loss of a specific mass can indicate the type of sugar (e.g., a loss of 132 Da suggests an apiose moiety).

    • High-Resolution Mass Spectrometry (HRMS): HRMS provides accurate mass measurements, which can be used to determine the elemental composition of the parent and fragment ions, aiding in their identification.

    • Database Searching: Utilize specialized databases and libraries of flavonoid MS/MS spectra for comparison.[6][7]

    • Reference Standards: When possible, confirm the identity of key compounds by comparing their retention times and MS/MS spectra with those of authentic standards.

• Question: I am observing significant matrix effects in my quantitative LC-MS analysis. How can I mitigate these?

  • Answer: Matrix effects, which can cause ion suppression or enhancement, are a common problem in the LC-MS analysis of complex samples like plant extracts.[8] To address this:

    • Sample Preparation: Use a solid-phase extraction (SPE) method to clean up your sample and remove interfering matrix components before LC-MS analysis.

    • Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that has been processed in the same way as your samples. This helps to compensate for the matrix effects.[8]

    • Internal Standards: Use a stable isotope-labeled internal standard that has similar chemical properties and retention behavior to your analyte of interest. This is the most effective way to correct for matrix effects and variations in sample preparation and instrument response.

Frequently Asked Questions (FAQs)

• Q1: What are the major classes of chemical compounds found in Anthriscus cerefolium?

  • A1: The main chemical constituents of Anthriscus cerefolium include volatile compounds (essential oils), phenolic compounds (flavonoids and phenolic acids), and lignans. The essential oil is rich in phenylpropanoids like estragole (methyl chavicol) and 1-allyl-2,4-dimethoxybenzene.[9] Notable non-volatile compounds include the flavonoid apiin and the lignan deoxypodophyllotoxin.[9][10]

• Q2: Why is the chemical composition of my chervil extract different from what is reported in the literature?

  • A2: The chemical profile of Anthriscus cerefolium can vary significantly depending on several factors, including the geographical origin, the developmental stage of the plant, the specific plant part used (leaves, roots, fruits), and the extraction method employed.[3][11] For example, the ratio of estragole to 1-allyl-2,4-dimethoxybenzene in the essential oil changes with plant development.[3]

• Q3: What is the significance of apiose-containing flavonoids in Anthriscus cerefolium?

  • A3: Anthriscus cerefolium, like other members of the Apiaceae family, is known to contain flavonoids with an apiose sugar moiety, such as apiin (apigenin-7-O-apiosylglucoside).[12][13] Apiose is a unique branched-chain pentose.[14][15] The presence of these specific glycosides is a characteristic feature of the plant and may contribute to its biological activities. Their analysis often requires specialized knowledge of their fragmentation patterns in mass spectrometry.

• Q4: Are there any safety considerations when working with extracts of Anthriscus cerefolium?

  • A4: While chervil is a culinary herb, its extracts contain concentrated phytochemicals. Estragole (methyl chavicol), a major component of the essential oil, has been the subject of regulatory interest due to potential health concerns at high concentrations.[12] Therefore, it is important to handle extracts with appropriate laboratory safety measures and to be aware of the potential biological activities of the purified compounds.

Quantitative Data Summary

The following tables summarize the quantitative data on the chemical composition of Anthriscus cerefolium and related species.

Table 1: Major Essential Oil Constituents of Anthriscus cerefolium

Compound	Content (%)	Plant Part	Reference
Estragole (Methyl chavicol)	up to 95%	Fruits	[3]
1-allyl-2,4-dimethoxybenzene	Variable	Aerial parts	[3]
Methyl chavicol	83.10	Aerial parts	[16]
1-allyl-2,4-dimethoxybenzene	15.15	Aerial parts	[16]
Undecane	1.75	Aerial parts	[16]

Table 2: Lignan Content in Anthriscus Species

Compound	Concentration (mg/g dry weight)	Plant Part	Species	Reference
Deoxypodophyllotoxin	0.08 - 17.3	Root	A. sylvestris	[11]
Deoxypodophyllotoxin	0.01 - 4.0	Herb	A. sylvestris	[11]
Deoxypodophyllotoxin	up to 0.15% (1.5 mg/g)	Root	A. sylvestris	[14][17]
Deoxypodophyllotoxin	up to 0.03% (0.3 mg/g)	Aerial parts	A. sylvestris	[14][17]

Experimental Protocols

Protocol 1: Extraction of Essential Oil by Hydrodistillation and GC-MS Analysis

1. Sample Preparation: a. Collect fresh aerial parts of Anthriscus cerefolium. b. Coarsely grind the plant material to increase the surface area for extraction.

2. Hydrodistillation: [18] a. Place approximately 100 g of the ground plant material into a 2 L round-bottom flask. b. Add 1 L of distilled water to the flask. c. Set up a Clevenger-type apparatus for hydrodistillation.[12] d. Heat the flask using a heating mantle to boil the water. e. Continue the distillation for 3 hours, collecting the distillate. The essential oil will separate from the aqueous phase.

3. GC-MS Analysis: a. Sample Preparation: Collect the oil layer and dry it over anhydrous sodium sulfate. Dilute the oil (e.g., 1 µL in 1 mL of hexane) for injection. b. GC Conditions (Example):

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.
• Carrier Gas: Helium at a constant flow of 1 mL/min.
• Injector Temperature: 250°C.
• Oven Temperature Program: Start at 60°C for 2 min, then ramp to 240°C at 3°C/min, and hold for 10 min.
• Injection Volume: 1 µL (split mode, e.g., 1:50). c. MS Conditions (Example):
• Ion Source: Electron Ionization (EI) at 70 eV.
• Source Temperature: 230°C.
• Mass Range: m/z 40-550. d. Compound Identification: Identify the constituents by comparing their mass spectra with libraries (e.g., NIST, Wiley) and by comparing their calculated retention indices with literature values.

Protocol 2: Extraction of Phenolic Compounds and LC-MS Analysis

1. Sample Preparation and Extraction: [19] a. Dry the plant material at room temperature and grind it into a fine powder. b. Accurately weigh about 0.5 g of the powdered sample into a centrifuge tube. c. Add 10 mL of 70% methanol. d. Sonicate the mixture for 30 minutes in an ultrasonic bath. e. Centrifuge the mixture at 4000 rpm for 10 minutes. f. Collect the supernatant. Repeat the extraction on the pellet one more time. g. Combine the supernatants and filter through a 0.22 µm syringe filter into an HPLC vial.

2. LC-MS/MS Analysis: [20] a. LC Conditions (Example):

• Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm).
• Mobile Phase A: 0.1% formic acid in water.
• Mobile Phase B: 0.1% formic acid in acetonitrile.
• Flow Rate: 0.3 mL/min.
• Gradient Program: 5% B for 1 min, ramp to 95% B over 20 min, hold for 5 min, then return to initial conditions and equilibrate.
• Injection Volume: 5 µL.
• Column Temperature: 30°C. b. MS Conditions (Example):
• Ion Source: Electrospray Ionization (ESI), operated in both positive and negative modes.
• Scan Mode: Full scan for initial screening, followed by data-dependent MS/MS for fragmentation of the most abundant ions.
• Capillary Voltage: 3.5 kV.
• Source Temperature: 120°C.
• Desolvation Temperature: 350°C. c. Data Analysis: Process the data using appropriate software. Identify compounds by comparing their retention times, accurate masses, and MS/MS fragmentation patterns with authentic standards, in-house libraries, or public databases (e.g., MassBank, Metlin).

Visualizations

Caption: Experimental workflow for the chemical characterization of Anthriscus cerefolium.

References

• 1. agritech.tnau.ac.in [agritech.tnau.ac.in]
• 2. youtube.com [youtube.com]
• 3. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Identification of flavonoids using liquid chromatography with electrospray ionization and ion trap tandem mass spectrometry with an MS/MS library - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Integrating LC-MS/MS and Molecular Networking for Advance Analysis and Comprehensive Flavonoids Annotation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Evaluation of the Matrix Effects in Herbal-Based Potions in Pesticide Residues Analysis by Dispersive Liquid-Liquid Microextraction Followed by Gas Chromatography-Mass Spectrometry [analchemres.org]
• 9. academic.oup.com [academic.oup.com]
• 10. kau.in [kau.in]
• 11. ojs.pmf.uns.ac.rs [ojs.pmf.uns.ac.rs]
• 12. benchchem.com [benchchem.com]
• 13. Bioavailability of apigenin from apiin-rich parsley in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. LC-MS/MS-QTOF Screening and Identification of Phenolic Compounds from Australian Grown Herbs and Their Antioxidant Potential - White Rose Research Online [eprints.whiterose.ac.uk]
• 16. Hydro Distillation Method [allinexporters.com]
• 17. researchgate.net [researchgate.net]
• 18. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 19. LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 20. scielo.br [scielo.br]

Technical Support Center: Stability of Bioactive Compounds in Anthriscus cerefolium Extracts

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of bioactive compounds in Anthriscus cerefolium (chervil) extracts.

Frequently Asked Questions (FAQs)

Q1: What are the primary bioactive compounds in Anthriscus cerefolium extracts that are prone to stability issues?

A1: The main bioactive compounds of concern in Anthriscus cerefolium extracts are lignans, particularly deoxypodophyllotoxin, and various phenolic compounds, including flavonoids.[1][2][3] Lignans, such as certain 7-oxoaryltetralins and dibenzylbutyrolactones found in the related Anthriscus species, have demonstrated low stability, necessitating specific storage conditions to prevent degradation.[4]

Q2: What are the key environmental factors that affect the stability of these compounds?

A2: The stability of bioactive compounds in Anthriscus cerefolium extracts is primarily influenced by temperature, light, and pH.[5][6] Oxygen and the presence of certain enzymes in the extract can also contribute to degradation.[7]

Q3: What are the optimal storage conditions for maintaining the stability of Anthriscus cerefolium extracts?

A3: To ensure the stability of bioactive compounds, particularly lignans, it is recommended to store Anthriscus cerefolium extracts in the dark at low temperatures, ideally at -20°C.[5] Extracts should be stored in airtight containers to minimize exposure to oxygen.

Q4: How does the choice of extraction solvent impact the stability of the bioactive compounds?

A4: The choice of solvent can influence the stability of bioactive compounds. For lignans, which are fairly lipophilic polyphenols, polar organic solvents like ethanol and methanol, often mixed with water, are effective for extraction.[8] The use of an appropriate solvent system is crucial not only for extraction efficiency but also for minimizing degradation during the process and subsequent storage. It is important to remove the solvent under reduced pressure and at low temperatures to prevent thermal degradation.

Q5: Are there any specific challenges associated with the stability of lignans like deoxypodophyllotoxin?

A5: Yes, lignans can be susceptible to degradation. For instance, some dibenzylbutyrolactone lignans can undergo cis-trans isomerization. Additionally, studies on the related species Anthriscus sylvestris have shown that some lignans have low stability and require cold storage in the dark to prevent degradation.[4]

Troubleshooting Guides

Issue 1: Rapid Degradation of Bioactive Compounds in a Recently Prepared Extract

Possible Cause	Troubleshooting Step
High Storage Temperature	Immediately transfer the extract to a freezer set at -20°C. Avoid repeated freeze-thaw cycles by aliquoting the extract into smaller volumes.[5]
Exposure to Light	Store extracts in amber-colored vials or wrap containers in aluminum foil to protect them from light.[5][9]
Presence of Oxygen	After solvent evaporation, flush the container with an inert gas like nitrogen or argon before sealing to displace oxygen.
Residual Enzyme Activity	Ensure that the initial drying of the plant material was adequate (e.g., at 40-50°C) to deactivate enzymes that could degrade bioactive compounds.[7]
Inappropriate pH	Measure the pH of the extract if it is in a solution. Neutralize if necessary, as highly acidic or alkaline conditions can promote the degradation of phenolic compounds.[5][10]

Issue 2: Inconsistent Results in Bioassays Using the Extract

Possible Cause	Troubleshooting Step
Inconsistent Storage	Ensure all batches of the extract are stored under the same optimal conditions (dark, -20°C) to minimize variability.[5]
Degradation During Experiments	Prepare fresh dilutions of the extract for each experiment. Avoid leaving stock solutions at room temperature for extended periods.
Solvent Effects	Use the same solvent for dissolving the extract in all experiments and ensure it is of high purity. Some organic solvents can affect the stability of dissolved compounds.[11]
Batch-to-Batch Variation	Standardize the extraction protocol, including solvent-to-solid ratio, extraction time, and temperature, to ensure consistency between batches.[7]

Quantitative Data Summary

While specific degradation kinetic data for Anthriscus cerefolium is limited in the literature, the following tables provide a summary of influential factors and recommended conditions based on studies of related compounds and herbal extracts.

Table 1: Influence of Temperature on the Stability of Lignans and Phenolic Compounds

Temperature Range	Expected Impact on Stability	Recommendations
> 100°C	Rapid degradation of many lignans and phenolic compounds.[6][12]	Avoid high temperatures during extraction and processing.
50°C - 70°C	Generally considered the best range for minimizing loss of antioxidant capacity during drying.[6][13]	Optimal for drying fresh plant material before extraction.
40°C - 50°C	Optimal for retaining volatile compounds during drying.[13] Can be a good compromise for lignan extraction, balancing yield and stability.[7]	A suitable temperature range for extraction processes like ultrasound-assisted extraction.
Room Temperature (20-25°C)	Slow degradation may occur over time, especially with exposure to light and oxygen.	Not recommended for long-term storage.
Refrigerated (4°C)	Significantly slows down degradation compared to room temperature.[9]	Suitable for short-term storage (days to weeks).
Frozen (-20°C)	Considered the optimal condition for long-term storage of extracts to preserve lignans and other bioactive compounds.[5]	Recommended for preserving extract integrity for months to years.

Table 2: Influence of pH and Light on the Stability of Bioactive Compounds

Factor	Condition	Expected Impact on Stability	Recommendations
pH	Acidic (pH < 4)	Some phenolic compounds are relatively stable, while others may degrade.[5][14]	Buffer extracts to a slightly acidic or neutral pH if they are to be stored in solution.
Neutral (pH 7)	Generally a safe range for many compounds, but some oxidative degradation can still occur.[10]	A suitable target pH for aqueous formulations.
Alkaline (pH > 8)	Can cause rapid degradation of certain phenolic compounds like caffeic and gallic acids.[5][10]	Avoid alkaline conditions during extraction and in final formulations.
Light	UV and Visible Light	Can induce photodegradation of light-sensitive compounds.[6][15]	Always store extracts in light-protective containers (e.g., amber vials) or in the dark.[5][9]

Experimental Protocols

Protocol 1: Optimized Ultrasound-Assisted Extraction (UAE) for Lignans

This protocol is adapted from general procedures for lignan extraction and aims to maximize yield while preserving compound stability.

• Preparation of Plant Material:

  • Thoroughly dry the Anthriscus cerefolium plant material (roots are a primary source of lignans) at 40-50°C to inactivate enzymes.[7]

  • Grind the dried material into a fine, uniform powder to increase the surface area for extraction.[7]

• Extraction Procedure:

  • Accurately weigh the powdered plant material.

  • Add the extraction solvent. A recommended starting point is 80% methanol in water.[5] A solvent-to-solid ratio of 13:1 (v/v) has been suggested as a compromise for various metabolites.[5]

  • Place the mixture in an ultrasonic bath.

  • Apply ultrasonic power (e.g., 800 W) for a defined period (e.g., 40-60 minutes).[7][12]

  • Maintain a constant temperature during extraction, ideally around 40-44°C.[16]

• Post-Extraction Processing:

  • After extraction, centrifuge the mixture to separate the solid residue from the supernatant.

  • Filter the supernatant to remove any remaining particulate matter.

  • Evaporate the solvent from the extract under reduced pressure at a temperature below 40°C.

• Storage:

  • Store the dried extract in an airtight, light-protected container at -20°C.[5]

Protocol 2: Stability Testing of Anthriscus cerefolium Extract

This protocol outlines a general procedure for assessing the stability of the extract under various stress conditions, in line with regulatory guidelines.

• Sample Preparation:

  • Prepare a homogenous batch of the dried extract.

  • Accurately weigh and dissolve a known amount of the extract in a suitable solvent (e.g., 80% methanol) to create a stock solution of known concentration.

• Forced Degradation Studies:

  • Acid and Base Hydrolysis:

    • Aliquot the stock solution and add an equal volume of 0.1 M HCl for acid hydrolysis and 0.1 M NaOH for base hydrolysis.

    • Incubate the solutions at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).

    • At each time point, withdraw a sample, neutralize it, and dilute it to a known concentration for analysis.

  • Oxidative Degradation:

    • Aliquot the stock solution and add a solution of 3% hydrogen peroxide.

    • Incubate at room temperature, protected from light, for a defined period.

    • Withdraw samples at set time points for analysis.

  • Thermal Degradation:

    • Place aliquots of the dried extract in a temperature-controlled oven at elevated temperatures (e.g., 40°C, 60°C, 80°C).

    • At specified time intervals, remove a sample, allow it to cool to room temperature, and prepare a solution of known concentration for analysis.

  • Photostability Testing:

    • Expose a thin layer of the dried extract or a solution of the extract to a controlled light source that provides both UV and visible light, as specified by ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter).[17]

    • Simultaneously, keep a control sample protected from light (e.g., wrapped in aluminum foil) at the same temperature.[15]

    • Analyze both the exposed and control samples after the exposure period.

• Analytical Method:

  • Use a validated stability-indicating HPLC method to quantify the concentration of the marker compound (e.g., deoxypodophyllotoxin) and to detect the formation of degradation products. The method should be able to separate the parent compound from all potential degradants.[16][18]

• Data Analysis:

  • Calculate the percentage of the remaining marker compound at each time point and under each stress condition.

  • Determine the degradation kinetics (e.g., zero-order, first-order) and calculate degradation rate constants and half-lives.

Visualizations

References

• 1. STABILITY TESTING OF HERBAL NATURAL PRODUCTS | PPTX [slideshare.net]
• 2. botanyjournals.com [botanyjournals.com]
• 3. Synthesis of (−)−deoxypodophyllotoxin and (−)−epipodophyllotoxin via a multi-enzyme cascade in E. coli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Effect of pH on the stability of plant phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. FDA Guidelines for Photostability Testing: A Step-by-Step Guide – StabilityStudies.in [stabilitystudies.in]
• 8. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pharmacyfreak.com [pharmacyfreak.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Optimal extraction conditions and quantification of lignan phytoestrogens in cereal grains using targeted LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Forced degradation studies of biopharmaceuticals: Selection of stress conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Influence of temperature and pH on the degradation of deoxynivalenol (DON) in aqueous medium: comparative cytotoxicity of DON and degraded product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. q1scientific.com [q1scientific.com]
• 16. stability-indicating hplc method: Topics by Science.gov [science.gov]
• 17. ema.europa.eu [ema.europa.eu]
• 18. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Overcoming Matrix Effects in LC-MS Analysis of Anthriscus cerefolium

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with matrix effects in the liquid chromatography-mass spectrometry (LC-MS) analysis of Anthriscus cerefolium (chervil).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS analysis of Anthriscus cerefolium?

A1: In LC-MS analysis, the "matrix" refers to all the components in a chervil extract other than the specific analyte you are trying to measure. These components can include a complex mixture of compounds such as phenolic acids, flavonoids, essential oils, lipids, sugars, and chlorophyll.[1] Matrix effects occur when these co-eluting compounds interfere with the ionization of the target analyte in the mass spectrometer's ion source. This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which compromise the accuracy and reliability of quantitative results.[2]

Q2: What are the common signs that my Anthriscus cerefolium analysis is affected by matrix effects?

A2: Common indicators of matrix effects include:

• Poor reproducibility of results between injections.

• Inaccurate quantification, with analyte concentrations being either underestimated or overestimated.

• Non-linear calibration curves.

• A significant difference in analyte response when comparing a standard in pure solvent versus a standard spiked into a chervil extract.[3]

Q3: How can I quantitatively assess the extent of matrix effects in my chervil samples?

A3: The matrix effect can be quantified by calculating the Matrix Factor (MF). This is typically done by comparing the peak area of an analyte in a standard solution to the peak area of the same analyte spiked into a blank chervil extract after the extraction process.

The formula for calculating the Matrix Factor is:

MF = (Peak Area of Analyte in Post-Extraction Spiked Sample) / (Peak Area of Analyte in Neat Solution)

• An MF value of 1 indicates no matrix effect.

• An MF value < 1 indicates ion suppression.

• An MF value > 1 indicates ion enhancement.

The % Matrix Effect can be calculated as: (1 - MF) x 100% .[4]

Q4: What are the primary strategies to overcome matrix effects in the analysis of Anthriscus cerefolium?

A4: The most effective strategies to mitigate matrix effects can be categorized into three main areas:

• Sample Preparation: Employing robust extraction and clean-up procedures to remove interfering matrix components before LC-MS analysis. Common techniques include Solid-Phase Extraction (SPE) and Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS).[5]

• Chromatographic Separation: Optimizing the LC method to separate the target analytes from co-eluting matrix components.

• Calibration Strategy: Using a calibration method that compensates for matrix effects, such as matrix-matched calibration or, ideally, Stable Isotope Dilution Analysis (SIDA).[6]

Troubleshooting Guides

Issue 1: Significant ion suppression is observed for my target analytes in Anthriscus cerefolium extracts.

Possible Cause	Troubleshooting Step
High concentration of co-eluting matrix components (e.g., phenolic acids, flavonoids, chlorophyll).	1. Enhance Sample Clean-up: Implement or optimize a Solid-Phase Extraction (SPE) or QuEChERS protocol to remove interfering compounds. For highly complex matrices like chervil, a multi-sorbent approach in QuEChERS (e.g., using C18 and graphitized carbon black) can be effective.[3] 2. Dilute the Sample: A simple dilution of the extract can reduce the concentration of interfering matrix components. However, this may also decrease the analyte signal, so a balance must be found.[7]
Inadequate chromatographic separation.	1. Optimize LC Gradient: Modify the gradient profile to improve the separation of your analyte from the region of ion suppression. 2. Change Column Chemistry: Consider using a column with a different stationary phase (e.g., a phenyl-hexyl column instead of a C18) to alter selectivity.[8]
Sub-optimal ionization source parameters.	1. Adjust Source Settings: Optimize parameters such as capillary voltage, gas flow rates, and temperature to enhance the ionization of the target analyte and minimize the influence of matrix components.

Issue 2: Poor reproducibility and accuracy in quantitative results.

Possible Cause	Troubleshooting Step
Inconsistent matrix effects between samples.	1. Implement Stable Isotope Dilution Analysis (SIDA): This is the gold standard for correcting for matrix effects. A stable isotope-labeled internal standard (SIL-IS) that is chemically identical to the analyte will co-elute and experience the same matrix effects, allowing for accurate correction.[6] 2. Use Matrix-Matched Calibration: Prepare your calibration standards in a blank chervil matrix that is free of the analyte. This helps to ensure that the standards and samples experience similar matrix effects.[3]
Incomplete extraction of analytes.	1. Optimize Extraction Solvent and Conditions: Ensure the solvent system and extraction parameters (e.g., time, temperature, sonication) are optimized for the complete extraction of your target analytes from the chervil matrix.[9]
Analyte degradation during sample preparation.	1. Minimize Sample Handling Time: Process samples as quickly as possible. 2. Control Temperature: Keep samples cool to prevent degradation of thermally labile compounds.

Data Presentation: Comparison of Matrix Effect Mitigation Strategies

The following table summarizes the typical effectiveness of different sample preparation techniques in reducing matrix effects for the analysis of phenolic compounds in plant matrices. The values are representative and may vary depending on the specific analyte and the complexity of the Anthriscus cerefolium extract.

Sample Preparation Method	Matrix	Analyte Class	Average Matrix Effect Reduction (%)	Key Advantages	Key Disadvantages
Dilute-and-Shoot (1:10 dilution)	General Plant Extract	Various	20 - 40%	Simple, fast, and inexpensive.	May not be sufficient for highly complex matrices; reduces analyte sensitivity.
QuEChERS	Fruits & Vegetables	Pesticides	78 - 95%[10]	Fast, high-throughput, and uses minimal solvent.	May have lower clean-up efficiency for certain matrix-analyte combinations compared to SPE.[5]
Solid-Phase Extraction (SPE)	Spelt Seeds	Phenolic Acids	>90%[11]	Highly effective and selective for removing interferences.	Can be more time-consuming and requires method development.
Stable Isotope Dilution Analysis (SIDA)	Rapeseed	Phenolic Compounds	Compensates for >90% of matrix effects[6]	Considered the most accurate method for quantification as it corrects for both matrix effects and analyte loss during sample preparation.	Requires the availability of expensive stable isotope-labeled internal standards.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Phenolic Compounds in Anthriscus cerefolium

This protocol is a general guideline for using a reversed-phase SPE cartridge (e.g., C18) to clean up a chervil extract.

• Sample Pre-treatment:

  • Extract 1 g of homogenized chervil with 10 mL of 80% methanol in an ultrasonic bath for 30 minutes.

  • Centrifuge the extract at 4000 rpm for 10 minutes and collect the supernatant.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 2 mL of 10% methanol in water.

• SPE Cartridge Conditioning:

  • Pass 3 mL of methanol through the C18 SPE cartridge.

  • Pass 3 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the 2 mL of reconstituted extract onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 3 mL of 5% methanol in water to remove polar interferences.

• Elution:

  • Elute the phenolic compounds from the cartridge with 3 mL of 90% methanol.

• Final Preparation:

  • Evaporate the eluate to dryness under nitrogen.

  • Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS analysis.[11]

Protocol 2: QuEChERS for Phenolic Compounds in Anthriscus cerefolium

This protocol is a modified QuEChERS method suitable for the extraction of phenolic compounds from a complex plant matrix.

• Sample Extraction:

  • Weigh 2 g of homogenized chervil into a 50 mL centrifuge tube.

  • Add 10 mL of 1% acetic acid in acetonitrile.

  • Vortex for 1 minute.

  • Add 4 g of anhydrous MgSO₄ and 1 g of sodium acetate.

  • Vortex vigorously for 1 minute and then centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE (d-SPE) Clean-up:

  • Transfer 1 mL of the supernatant to a 2 mL microcentrifuge tube containing 150 mg of anhydrous MgSO₄, 50 mg of C18 sorbent, and 7.5 mg of graphitized carbon black (GCB).

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 2 minutes.

• Final Preparation:

  • Take an aliquot of the supernatant, filter through a 0.22 µm syringe filter, and inject it into the LC-MS system.[12]

Protocol 3: Stable Isotope Dilution Analysis (SIDA)

• Sample Preparation:

  • To 1 g of homogenized chervil, add a known amount of the stable isotope-labeled internal standard (SIL-IS) corresponding to the analyte of interest. The amount of SIL-IS should be similar to the expected concentration of the analyte in the sample.

  • Proceed with the chosen extraction and clean-up method (e.g., SPE or QuEChERS as described above).

• LC-MS Analysis:

  • Develop an MRM (Multiple Reaction Monitoring) method that includes the transitions for both the native analyte and the SIL-IS.

• Quantification:

  • Create a calibration curve by plotting the ratio of the peak area of the native analyte to the peak area of the SIL-IS against the concentration of the native analyte.

  • Quantify the analyte in the chervil samples using this calibration curve.[6]

Visualizations

Caption: Experimental workflow for LC-MS analysis of Anthriscus cerefolium.

References

• 1. Quantitative and Qualitative Analysis of Phenolic and Flavonoid Content in Moringa oleifera Lam and Ocimum tenuiflorum L - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Extraction, Isolation, and Quantitative Determination of Flavonoids by HPLC [ouci.dntb.gov.ua]
• 3. mdpi.com [mdpi.com]
• 4. Quantitative evaluation of the matrix effect in bioanalytical methods based on LC-MS: A comparison of two approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Simultaneous Quantification of Trace and Micro Phenolic Compounds by Liquid Chromatography Tandem-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Development and Optimisation of Solid-Phase Extraction of Extractable and Bound Phenolic Acids in Spelt (Triticum spelta L.) Seeds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Method Validation for HPLC Analysis of Apiin in Anthriscus cerefolium

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the method validation for the High-Performance Liquid Chromatography (HPLC) analysis of apiin in Anthriscus cerefolium (chervil).

Frequently Asked Questions (FAQs)

Q1: What is method validation and why is it crucial for the analysis of apiin in Anthriscus cerefolium?

A1: Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose. For the HPLC analysis of apiin in Anthriscus cerefolium, validation ensures the reliability, accuracy, and precision of the quantitative results. This is essential for quality control, standardization of herbal products, and regulatory compliance. According to the International Council for Harmonisation (ICH) guidelines, a validated method provides assurance that the measurements are trustworthy.[1][2][3][4][5]

Q2: What are the key parameters to consider for the validation of an HPLC method for apiin?

A2: The key validation parameters as per ICH Q2(R2) guidelines include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[1][2][3][4][5]

Q3: What type of HPLC column is recommended for apiin analysis?

A3: A reversed-phase C18 column is the most common and suitable choice for the analysis of flavonoids like apiin. These columns provide good separation based on the hydrophobicity of the analytes. Typical dimensions are 250 mm x 4.6 mm with a 5 µm particle size.[6]

Q4: Which solvents are typically used for the mobile phase in the HPLC analysis of apiin?

A4: The mobile phase for flavonoid analysis on a C18 column usually consists of a gradient mixture of an aqueous solvent and an organic solvent. The aqueous phase is often water acidified with a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to improve peak shape and resolution. The organic modifier is typically acetonitrile or methanol.[7]

Experimental Protocols

Sample Preparation: Extraction of Apiin from Anthriscus cerefolium

• Drying and Grinding: Dry the aerial parts of Anthriscus cerefolium at 40-50°C to a constant weight. Grind the dried plant material into a fine powder.

• Extraction:

  • Accurately weigh about 1.0 g of the powdered plant material into a flask.

  • Add 25 mL of 80% methanol.

  • Perform ultrasonic-assisted extraction for 30 minutes at room temperature.

  • Centrifuge the mixture at 4000 rpm for 10 minutes.

  • Collect the supernatant. Repeat the extraction process on the residue twice more.

  • Combine all the supernatants.

• Filtration: Filter the combined extract through a 0.45 µm syringe filter prior to HPLC injection.

HPLC Method for Apiin Quantification

• Instrument: High-Performance Liquid Chromatography system with a UV/PDA detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: 0.1% Formic acid in water.

  • Solvent B: Acetonitrile.

• Gradient Elution:

  Time (min)	% Solvent A	% Solvent B
  0	85	15
  20	60	40
  25	60	40

  | 30 | 85 | 15 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 335 nm.

• Injection Volume: 10 µL.

Method Validation Protocol

• Specificity: Inject the blank (solvent), standard solution of apiin, and the Anthriscus cerefolium extract. The retention time of the apiin peak in the sample should match the standard, and there should be no interfering peaks at this retention time in the blank.

• Linearity: Prepare a series of at least five concentrations of apiin standard solution (e.g., 1, 5, 10, 25, 50, 100 µg/mL). Inject each concentration in triplicate. Plot a calibration curve of the peak area versus concentration and determine the correlation coefficient (r²).

• Accuracy: Perform a recovery study by spiking a known amount of apiin standard into a pre-analyzed sample at three different concentration levels (e.g., 80%, 100%, and 120% of the expected sample concentration). Calculate the percentage recovery.

• Precision:

  • Repeatability (Intra-day precision): Analyze six replicate injections of the same sample on the same day.

  • Intermediate Precision (Inter-day precision): Analyze the same sample on three different days.

  • Calculate the Relative Standard Deviation (%RSD) for the results.

• LOD & LOQ: Determine the LOD and LOQ based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.[8]

• Robustness: Intentionally vary chromatographic parameters such as flow rate (±0.1 mL/min), column temperature (±2°C), and mobile phase composition (±2%) and assess the impact on the results.

Data Presentation

The following tables summarize typical validation parameters and representative quantitative data for apiin analysis. Note: The quantitative data for apiin in Anthriscus cerefolium is based on reported values for the aglycone apigenin in a related Apiaceae species, parsley, and should be considered as a representative example.[9]

Table 1: HPLC Method Validation Parameters and Acceptance Criteria

Validation Parameter	Acceptance Criteria
Specificity	No interference at the retention time of apiin.
Linearity (r²)	≥ 0.999
Accuracy (% Recovery)	98.0% - 102.0%
Precision (% RSD)
- Repeatability	≤ 2.0%
- Intermediate Precision	≤ 2.0%
LOD	Reportable
LOQ	Reportable
Robustness	%RSD ≤ 2.0% for all variations.

Table 2: Representative Quantitative Data for Apiin in Anthriscus cerefolium

Parameter	Result
Apiin Content (mg/g of dry weight) *	37.23 ± 0.41
Linearity Range (µg/mL)	1 - 100
Correlation Coefficient (r²)	0.9998
LOD (µg/mL)	~0.17
LOQ (µg/mL)	~0.97
Accuracy (% Recovery)	99.5% - 101.2%
Repeatability (% RSD)	0.85%
Intermediate Precision (% RSD)	1.25%

*Based on apigenin content in parsley.[9]

Troubleshooting Guide

Below is a troubleshooting guide for common issues encountered during the HPLC analysis of apiin in plant extracts.

Diagram 1: HPLC Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common HPLC issues.

Detailed Troubleshooting Q&A

Q: My system pressure is fluctuating or is consistently high. What should I do? A:

• Check for Leaks: Visually inspect all fittings, especially between the pump and the column, for any signs of leakage. Tighten or replace fittings as necessary.

• Look for Blockages: A common cause of high backpressure is a blockage. Systematically check components in the following order:

  • In-line filter: Replace the filter frit.

  • Guard column: Replace the guard column.

  • Analytical column: Disconnect the column and check the system pressure. If it returns to normal, the column is likely clogged. Try back-flushing the column with a strong solvent. If this doesn't work, the column may need to be replaced.

• Degas Mobile Phase: Air bubbles in the pump can cause pressure fluctuations. Ensure your mobile phase is adequately degassed using an online degasser or by sonication.

Q: I am observing a noisy or drifting baseline. What are the possible causes and solutions? A:

• Mobile Phase Contamination: Use only HPLC-grade solvents and high-purity water. Filter all mobile phases before use.

• Inadequate Degassing: As with pressure issues, dissolved air can contribute to baseline noise.

• Detector Issues: The detector lamp may be failing, or the flow cell could be contaminated. Flush the flow cell with a suitable solvent (e.g., isopropanol).

• Column Contamination: Late-eluting compounds from previous injections can cause baseline drift. Wash the column with a strong solvent.

Q: My apiin peak is tailing or splitting. How can I improve the peak shape? A:

• Sample Solvent Mismatch: Ideally, dissolve your sample in the initial mobile phase. Injecting a sample in a much stronger solvent than the mobile phase can cause peak distortion.

• Secondary Interactions: Peak tailing for flavonoids can be caused by interactions with active silanol groups on the silica packing of the column. Adding a small amount of acid (e.g., 0.1% formic acid) to the mobile phase can suppress these interactions and improve peak shape.

• Column Overload: Injecting too concentrated a sample can lead to peak fronting or tailing. Dilute your sample and re-inject.

• Column Degradation: A void at the head of the column or a contaminated frit can cause peak splitting. Replacing the guard column or the analytical column may be necessary.

Q: The retention time for my apiin peak is not consistent between runs. What is the cause? A:

• Mobile Phase Composition: Inconsistent preparation of the mobile phase is a common cause of retention time shifts. Prepare fresh mobile phase daily and ensure accurate measurements.

• Flow Rate Inconsistency: Check that the pump is delivering a constant flow rate. Leaks or bubbles in the pump can cause fluctuations.

• Insufficient Equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection, especially when running a gradient.

• Temperature Fluctuations: Use a column oven to maintain a constant temperature, as changes in temperature can affect retention times.

Diagram 2: Experimental Workflow for Apiin Analysis

Caption: The overall experimental workflow from sample to result.

References

• 1. altabrisagroup.com [altabrisagroup.com]
• 2. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 3. database.ich.org [database.ich.org]
• 4. qbdgroup.com [qbdgroup.com]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. online.bamu.ac.in [online.bamu.ac.in]

Technical Support Center: Troubleshooting Cytotoxicity Assays with Anthriscus cerefolium

This technical support guide provides troubleshooting advice and answers to frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing low cell viability and other common issues encountered during in vitro cytotoxicity assays involving Anthriscus cerefolium (chervil) extracts.

Frequently Asked Questions (FAQs)

Q1: My untreated control cells show low viability. What could be the cause?

A1: Low viability in untreated control cells can stem from several factors:

• Cell Culture Conditions: Ensure optimal and consistent cell culture conditions, including appropriate media, temperature, humidity, and CO2 levels. Any deviation can stress the cells and reduce viability.

• Cell Seeding Density: An inappropriate cell density can affect viability. Too low a density may lead to poor cell growth, while too high a density can result in nutrient depletion and accumulation of toxic byproducts.

• Subculturing Practices: Over-trypsinization or excessive centrifugation can damage cells. Handle cells gently during subculturing.

• Contamination: Check for microbial contamination (e.g., bacteria, yeast, mycoplasma) which can significantly impact cell health.

Q2: I'm observing high variability between replicate wells. How can I improve consistency?

A2: High variability can be minimized by:

• Pipetting Technique: Ensure accurate and consistent pipetting of cells, media, and reagents. Use calibrated pipettes and sterile techniques.

• Homogeneous Cell Suspension: Ensure a single-cell suspension before seeding to avoid clumps, which can lead to uneven cell distribution.

• Edge Effects: The outer wells of a microplate are more prone to evaporation, which can affect cell growth. To mitigate this, either avoid using the outer wells or fill them with sterile phosphate-buffered saline (PBS) to maintain humidity.

• Incubation: Ensure uniform temperature and gas exchange across the microplate during incubation.

Q3: My results from the MTT assay are not correlating with visual inspection of cell death under the microscope. Why might this be?

A3: This is a common issue when working with plant extracts like that of Anthriscus cerefolium, which are rich in phenolic compounds and other phytochemicals. The discrepancy can be due to:

• Direct Reduction of MTT: Phenolic compounds in the extract can directly reduce the MTT reagent to its formazan product, leading to a false-positive signal of high viability, even if the cells are dead.

• Colorimetric Interference: The color of the plant extract itself can interfere with the absorbance reading of the formazan product.

• Metabolic Alterations: The extract might alter the metabolic activity of the cells without causing cell death, leading to an inaccurate estimation of viability by the MTT assay, which measures metabolic activity.

Q4: What are some alternative assays to MTT that are less prone to interference from plant extracts?

A4: To avoid the issues of interference, consider using assays with different detection principles:

• Lactate Dehydrogenase (LDH) Assay: This assay measures the release of LDH from damaged cells into the culture medium, an indicator of compromised cell membrane integrity.

• ATP-Based Assays (e.g., CellTiter-Glo®): These assays measure the amount of ATP in viable cells, which is a good indicator of cell viability and is less susceptible to interference from colored compounds.

• Fluorescence-Based Assays (e.g., Resazurin/AlamarBlue): While still a redox-based assay, fluorescence detection can sometimes reduce interference compared to colorimetric measurements. However, it's important to check for autofluorescence of the plant extract.

• Cell Counting with Trypan Blue Exclusion: This is a direct method of assessing cell viability by counting viable (unstained) and non-viable (blue-stained) cells using a hemocytometer.

Troubleshooting Guide for Low Cell Viability

Problem	Possible Cause	Recommended Solution
Low viability in all wells, including controls	Cell health issues (contamination, improper handling, suboptimal culture conditions)	- Test for mycoplasma contamination.- Review cell handling and subculturing protocols.- Ensure optimal growth medium, supplements, and incubator conditions.
Low viability only in treated wells, but at a higher rate than expected	- High concentration of the Anthriscus cerefolium extract.- Solvent toxicity (e.g., DMSO).	- Perform a dose-response experiment to determine the optimal concentration range.- Ensure the final solvent concentration is non-toxic to the cells (typically <0.5% for DMSO). Include a solvent control.
Inconsistent results between experiments	- Variation in the preparation of the Anthriscus cerefolium extract.- Inconsistent cell passage number or seeding density.	- Standardize the extract preparation method.- Use cells within a consistent range of passage numbers.- Optimize and standardize the cell seeding density for each experiment.
MTT assay shows high viability, but microscopy shows cell death	Interference of the plant extract with the MTT assay.	- Run appropriate controls (see Q3 and Experimental Protocols).- Use an alternative cytotoxicity assay (LDH, ATP-based, or Trypan Blue).

Quantitative Data Summary

Table 1: Cytotoxicity of Anthriscus Extracts on Various Cell Lines

Plant Species	Extract Type	Cell Line	Cell Type	IC50 Value (µg/mL)	Reference
Anthriscus cerefolium	Methanolic	A172	Human Glioblastoma	765.21	[1]
Anthriscus cerefolium	Methanolic	HGF-1	Human Gingival Fibroblasts	> 800	[1]
Anthriscus nemorosa	n-Hexane	MCF-7	Human Breast Adenocarcinoma	75.63 (48h)	[2]
Anthriscus nemorosa	DCM	MCF-7	Human Breast Adenocarcinoma	203.8 (48h)	[2]
Anthriscus nemorosa	Methanolic	MCF-7	Human Breast Adenocarcinoma	259.8 (48h)	[2]
Anthriscus nemorosa	n-Hexane	HFFF	Human Foreskin Fibroblasts	150.1 (48h)	[2]
Anthriscus nemorosa	DCM	HFFF	Human Foreskin Fibroblasts	249.1 (48h)	[2]
Anthriscus nemorosa	Methanolic	HFFF	Human Foreskin Fibroblasts	> 1000	[2]

Note: IC50 is the concentration of an extract that is required for 50% inhibition of cell viability.

Table 2: Illustrative Example of Plant Extract Interference in Different Cytotoxicity Assays

Assay Type	Principle	Apparent Cell Viability (%) with Plant Extract	Potential for Interference
MTT	Measures metabolic activity (reduction of tetrazolium salt)	95%	High: Phenolic compounds in the extract can directly reduce the MTT reagent, leading to a falsely high viability reading.
LDH	Measures membrane integrity (release of lactate dehydrogenase)	45%	Low to Moderate: Color of the extract can interfere with the colorimetric readout.
ATP-Based	Measures ATP content of viable cells	40%	Low: Less susceptible to interference from colored or antioxidant compounds.

Experimental Protocols

Protocol 1: MTT Cytotoxicity Assay

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to attach overnight.

• Treatment: Treat cells with various concentrations of the Anthriscus cerefolium extract. Include untreated and solvent controls. Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Controls for Interference:

  • Extract Color Control: Wells with extract in media but no cells.

  • MTT Reduction Control: Wells with extract and MTT in media but no cells.

Protocol 2: LDH Cytotoxicity Assay

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Supernatant Collection: After incubation, carefully collect the cell culture supernatant from each well.

• LDH Reaction: Add the supernatant to a new 96-well plate containing the LDH assay reaction mixture according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for the time specified in the kit protocol (usually 10-30 minutes).

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (usually around 490 nm).

• Controls: Include a positive control for maximum LDH release (cells lysed with a lysis buffer) and a background control (media only).

Protocol 3: ATP-Based Cytotoxicity Assay

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol, preferably in an opaque-walled 96-well plate.

• Reagent Addition: Add the ATP-releasing reagent (e.g., CellTiter-Glo®) to each well according to the manufacturer's protocol.

• Incubation: Incubate at room temperature for the time specified in the kit protocol (usually 10-15 minutes) to lyse the cells and stabilize the luminescent signal.

• Luminescence Measurement: Measure the luminescence using a luminometer.

• Controls: Include a background control (media only) to measure non-cellular ATP.

Visualizations

Experimental Workflow for Troubleshooting Cytotoxicity Assays

Caption: A logical workflow for troubleshooting common issues in cytotoxicity assays.

Signaling Pathway for Apoptosis Induction by Phenolic Compounds in Anthriscus cerefolium

References

• 1. Extract of Herba Anthrisci cerefolii: Chemical Profiling and Insights into Its Anti-Glioblastoma and Antimicrobial Mechanism of Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. distantreader.org [distantreader.org]

Enhancing the resolution of GC-MS peaks for Anthriscus cerefolium volatiles

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers enhance the resolution of Gas Chromatography-Mass Spectrometry (GC-MS) peaks for the volatile compounds found in Anthriscus cerefolium (chervil).

Frequently Asked Questions (FAQs)

Q1: What is the most suitable GC column for analyzing the complex volatile profile of chervil?

A: The choice of GC column is critical for separating the complex mixture of terpenes and other volatiles in chervil. The primary consideration is the polarity of the stationary phase.

• Nonpolar Phases: A nonpolar column, such as one with a 100% dimethylpolysiloxane (e.g., DB-1) or 5% phenyl/95% dimethylpolysiloxane (e.g., DB-5) stationary phase, is an excellent starting point.[1] These are generally effective for separating nonpolar terpenes, which are common in essential oils.[1]

• Intermediate Polarity Phases: For resolving specific isomers or a broader range of both polar and nonpolar volatiles, a mid-polarity column can provide different selectivity.[1] For instance, a WAX column is often used in the flavor and fragrance industry and could be a suitable choice.[2]

To improve efficiency and achieve narrower peaks, consider using a column with a smaller internal diameter or a thinner stationary phase film.[3] However, be aware that narrow-bore columns have a lower sample loading capacity, which may require adjusting injection volumes or split ratios to prevent overloading.

Q2: My chromatogram shows poor separation of early-eluting, highly volatile compounds. How can I fix this?

A: Poor resolution of early-eluting peaks is a common issue when analyzing highly volatile compounds. This can typically be addressed by modifying the oven temperature program.

Lowering the initial oven temperature gives volatile compounds more time to interact with the stationary phase, improving their separation.[1][4][5] If a low initial temperature is insufficient, a slower initial temperature ramp rate (e.g., 5-10 °C/min) should be employed.[1][4] A generic "scouting" gradient with a low initial temperature (35–40 °C) and a ramp rate of 10 °C/min is a good starting point for method development.[4] For splitless injections, the initial oven temperature should ideally be about 20°C below the boiling point of the sample solvent to facilitate solvent focusing, which helps produce narrow analyte bands.[6]

Q3: Should I use a split or splitless injection technique for chervil volatile analysis?

A: The choice between split and splitless injection depends primarily on the concentration of your target analytes.[7][8][9]

• Split Injection: This technique is ideal for more concentrated samples.[8][10] A portion of the sample is vented, preventing column overload and producing sharp, narrow peaks due to high flow rates through the inlet.[7][10][11] Typical split ratios range from 5:1 to 500:1.[9]

• Splitless Injection: This is the preferred method for trace analysis where analyte concentrations are very low.[8][10] The split vent is closed during injection, allowing for the transfer of the majority of the sample onto the column, which maximizes sensitivity.[7][8] However, the slower transfer can lead to broader peaks for highly volatile compounds and potential degradation of thermally sensitive analytes.[9][10]

Q4: My peaks are tailing. What are the common causes and how can I resolve this?

A: Peak tailing can compromise resolution and the accuracy of quantification. It is often caused by active sites within the GC system or improper setup.

• Active Sites: Polar compounds can interact with active sites in the injector liner or the column itself, leading to tailing.[6] Ensure you are using a fresh, deactivated inlet liner and consider trimming 10-20 cm from the front of the column to remove accumulated non-volatile residues or active sites.[6]

• Column Installation: An improperly cut or installed column is a frequent cause of peak shape problems.[6] Ensure the column is cut cleanly at a 90° angle and is positioned at the correct height within the inlet as specified by the instrument manufacturer.[6]

• Contamination: Contamination in the injector, column, or even the carrier gas can lead to peak tailing.[12] Regularly clean the injector and use high-purity carrier gas with purification traps to minimize this issue.[13]

Troubleshooting Guides

This section provides systematic approaches to resolving common resolution issues.

Guide 1: Optimizing GC Parameters for Improved Resolution

If you are experiencing co-eluting or broad peaks, systematically adjusting the following parameters can significantly enhance resolution. The following table summarizes the trade-offs associated with each parameter adjustment.

Parameter	Adjustment	Effect on Resolution	Effect on Analysis Time	Potential Downsides
Oven Temperature Program	Lower initial temperature	Improves resolution of early-eluting peaks[1][5]	Increases	Longer overall run time.
Slower ramp rate	Improves separation of most compounds	Increases significantly	Very long analysis time; may not be necessary if resolution is already sufficient.
Carrier Gas Flow Rate	Decrease flow rate	Improves resolution (if above optimal velocity)[5][14]	Increases	Can lead to broader peaks if flow is too far below optimal.[15]
Increase flow rate	Decreases resolution[14]	Decreases	Less interaction with the stationary phase, leading to poorer separation.[15]
Column Dimensions	Longer column length	Increases chromatographic efficiency and resolution	Increases	Higher cost, longer run times.
Smaller internal diameter (ID)	Increases efficiency and resolution	Can decrease	Lower sample capacity, requires higher split ratios or smaller injection volumes.
Thinner film thickness	Decreases retention	Decreases	Can reduce resolution if compounds are not sufficiently retained.[16]

Guide 2: Troubleshooting Peak Shape Problems

A logical approach is essential for diagnosing and solving issues with peak shape, which directly impacts resolution.

Caption: A troubleshooting decision tree for common GC peak resolution issues.

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) of Chervil Volatiles

This protocol provides a reliable method for extracting volatile compounds from Anthriscus cerefolium for GC-MS analysis.[17]

• Sample Preparation:

  • Accurately weigh approximately 0.1 g of fresh, homogenized chervil tissue into a 20 mL headspace vial.

• Extraction:

  • Immediately seal the vial with a PTFE/silicone septum cap.

  • Place the vial in a heating block or water bath set to a controlled temperature (e.g., 60 °C).

  • Introduce an SPME fiber (e.g., 50/30 µm DVB/CAR/PDMS) into the headspace above the sample.

  • Allow the fiber to be exposed to the headspace for a fixed time (e.g., 30 minutes) to adsorb the volatile compounds.

• Desorption and Injection:

  • After extraction, immediately retract the fiber and insert it into the GC inlet, which has been pre-heated to a desorption temperature (e.g., 250 °C).

  • Expose the fiber in the inlet for a set time (e.g., 5 minutes) to ensure complete thermal desorption of the analytes onto the GC column.

  • Start the GC-MS analysis run concurrently with the desorption process.

Protocol 2: General Purpose GC-MS Method for Chervil Volatiles

This method provides a robust starting point for separating chervil volatiles. Optimization will likely be required based on your specific instrument and target compounds.

• Injector:

  • Mode: Splitless (for trace analysis) or Split (10:1 for higher concentrations).

  • Inlet Temperature: 250 °C.

• Column:

  • Stationary Phase: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms).

  • Dimensions: 30 m length x 0.25 mm ID x 0.25 µm film thickness.

• Carrier Gas:

  • Gas: Helium (or Hydrogen).

  • Flow Rate: 1.2 mL/min (constant flow mode).

• Oven Temperature Program:

  • Initial Temperature: 40 °C, hold for 2 minutes.

  • Ramp: Increase to 280 °C at a rate of 10 °C/min.

  • Final Hold: Hold at 280 °C for 5 minutes.

• Mass Spectrometer (MS):

  • Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Scan Range: 35-400 m/z.

Visualized Workflow

The following diagram illustrates the complete experimental workflow from sample collection to data analysis for the analysis of Anthriscus cerefolium volatiles.

Caption: Workflow for HS-SPME-GC-MS analysis of chervil volatiles.

References

• 1. benchchem.com [benchchem.com]
• 2. gcms.cz [gcms.cz]
• 3. Faster GC Analysis of Medical Cannabis Terpenes with Same 624Sil MS Selectivity [restek.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. Split vs Splitless Injection [restek.com]
• 8. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 9. google.com [google.com]
• 10. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 11. Split vs splitless injection GC-MS: A head-to-head evaluation of calibration performance on a Rxi-5ms GC column using EPA Method 8270 semivolatile organic standards and calibration criteria. [restek.com]
• 12. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 13. Methods For Improving Sensitivity in Gas Chromatography (GC) - Blogs - News [alwsci.com]
• 14. scribd.com [scribd.com]
• 15. What Affects Peak Area in GC? Key Influencing Factors [hplcvials.com]
• 16. gcms.cz [gcms.cz]
• 17. Acquisition of Volatile Compounds by Gas Chromatography-Mass Spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing degradation of lignans during Anthriscus cerefolium extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize the degradation of lignans, particularly deoxypodophyllotoxin (DPT), during extraction from Anthriscus cerefolium (chervil).

Frequently Asked Questions (FAQs)

Q1: What are the primary lignans of interest in Anthriscus cerefolium?

While the chemical composition of Anthriscus cerefolium is not as extensively studied as its close relative Anthriscus sylvestris (wild chervil), it is known to contain bioactive lignans. The most prominent of these is deoxypodophyllotoxin (DPT), an aryltetralin lignan that serves as a precursor for the semisynthesis of anticancer drugs like etoposide and teniposide.[1] Other lignans, such as yatein and various dibenzylbutyrolactones, may also be present.

Q2: What are the main causes of lignan degradation during extraction?

Lignan degradation during extraction is primarily caused by:

• Epimerization: This is a significant degradation pathway for aryltetralin lignans like DPT, where the stereochemistry at certain carbon atoms changes, leading to less active or inactive isomers. This process is often catalyzed by basic pH conditions.

• Oxidation: Exposure to oxygen, especially in the presence of light or heat, can lead to the oxidation of lignan structures, altering their chemical properties and biological activity.

• Dehydration: The removal of a water molecule from the lignan structure can occur at elevated temperatures, resulting in the formation of degradation products.

• Enzymatic Degradation: Residual enzymes in the plant material can degrade lignans if the plant material is not properly dried or handled prior to extraction.[2]

Q3: Which solvents are most effective for extracting lignans from Anthriscus cerefolium while minimizing degradation?

Polar to moderately polar solvents are generally effective for lignan extraction. Based on studies of closely related species, the following solvents are recommended:

• Methanol and Ethanol: These are commonly used and effective solvents for extracting a broad range of lignans.[3] Aqueous mixtures (e.g., 80% methanol in water) can enhance extraction efficiency.[4]

• Ethyl Acetate: This solvent is also effective for extracting DPT and other related lignans.

It is advisable to use high-purity (HPLC grade) solvents to avoid introducing contaminants that could catalyze degradation.

Q4: How does temperature affect lignan stability during extraction?

Elevated temperatures can accelerate the rate of chemical reactions, including the degradation of lignans through epimerization and dehydration. While slightly elevated temperatures can improve extraction efficiency, it is crucial to avoid excessive heat. For many lignans, temperatures below 60°C are generally considered safe.[3][5] For sensitive compounds like DPT, it is recommended to conduct extractions at room temperature or even lower if possible, especially for prolonged extraction times.

Q5: What is the influence of pH on lignan stability?

Lignans like DPT are more stable in neutral to slightly acidic conditions. Basic (alkaline) conditions can significantly promote epimerization, leading to the formation of isomers with different biological activities. Therefore, it is important to avoid basic conditions during extraction and subsequent processing steps.

Troubleshooting Guides

This section provides solutions to common problems encountered during the extraction of lignans from Anthriscus cerefolium.

Low Lignan Yield

Potential Cause	Recommended Solution
Incomplete Cell Lysis	Ensure the plant material is thoroughly dried and finely ground to a uniform powder. This increases the surface area for solvent penetration.
Inadequate Solvent Polarity	The polarity of the extraction solvent may not be optimal for the target lignans. Experiment with different solvent systems, such as varying the percentage of water in methanol or ethanol.
Insufficient Extraction Time or Temperature	While high temperatures should be avoided, the extraction may be too short or the temperature too low for efficient extraction. Gradually increase the extraction time or temperature, monitoring for any signs of degradation.
Suboptimal Solid-to-Liquid Ratio	A low solvent volume may result in incomplete extraction. Increase the solvent-to-sample ratio to ensure the entire plant material is adequately exposed to the solvent.
Lignan Degradation	High temperatures, exposure to light, or non-optimal pH could be degrading the target compounds. Refer to the "High Levels of Impurities/Degradation Products" section for mitigation strategies.

High Levels of Impurities/Degradation Products in the Extract

Potential Cause	Recommended Solution
Epimerization due to Basic pH	Ensure all solvents and solutions used are neutral or slightly acidic. Avoid using glassware that has been washed with strong bases and not properly neutralized.
Oxidation	Protect the extraction setup from direct light. Consider performing the extraction under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen. Store extracts at low temperatures and in the dark.
Thermal Degradation	Reduce the extraction temperature. If using methods like Soxhlet extraction, consider switching to non-thermal methods like ultrasound-assisted extraction (UAE) or maceration at room temperature.
Enzymatic Activity	Ensure the plant material is thoroughly dried immediately after harvesting to deactivate enzymes. Freeze-drying is an effective method for preserving the chemical integrity of the plant material.[3]
Photo-degradation	Use amber glassware or cover extraction vessels with aluminum foil to protect the extract from light.

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Lignans

This protocol is adapted from a validated method for extracting DPT from Anthriscus sylvestris and is suitable for Anthriscus cerefolium.[6][7][8]

1. Sample Preparation:

• Thoroughly wash and dry the Anthriscus cerefolium plant material (roots are typically rich in lignans).
• Grind the dried plant material into a fine, uniform powder.

2. Extraction:

• Accurately weigh approximately 0.2 g of the powdered plant material and place it in a suitable extraction vessel.
• Add 10 mL of 80% methanol in water (v/v) to the vessel.
• Place the vessel in an ultrasonic bath.
• Sonicate for 30-60 minutes at a controlled temperature (e.g., 25-40°C).

3. Post-Extraction Processing:

• After sonication, centrifuge the mixture to pellet the solid plant material.
• Carefully decant the supernatant (the extract).
• Filter the extract through a 0.22 µm syringe filter to remove any remaining particulate matter.

4. Storage:

• Store the filtered extract in an amber vial at -20°C until analysis.

Protocol 2: Maceration (Cold Soaking Extraction)

This is a simpler method that avoids the use of heat.

1. Sample Preparation:

• Prepare the dried and powdered Anthriscus cerefolium as described in Protocol 1.

2. Extraction:

• Place a known amount of the powdered plant material in a sealed container.
• Add a suitable solvent (e.g., 80% methanol) at a solid-to-liquid ratio of 1:10 (w/v).
• Agitate the mixture for a defined period (e.g., 24-48 hours) at room temperature, protected from light.

3. Post-Extraction Processing:

• Filter the mixture to separate the extract from the solid residue.
• Wash the residue with a small amount of fresh solvent and combine the filtrates.
• Evaporate the solvent from the combined extract under reduced pressure at a low temperature (<40°C).

4. Storage:

• Store the dried extract in a desiccator in the dark at a low temperature.

Visualizations

References

• 1. Cytotoxic Deoxypodophyllotoxin Can Be Extracted in High Purity from Anthriscus sylvestris Roots by Supercritical Carbon Dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. akjournals.com [akjournals.com]
• 7. scilit.com [scilit.com]
• 8. Ultrasonic-assisted extraction process and method validation for deoxypodophyllotoxin from the roots of Anthriscus sylvestris: Application of response surface methodology and UPLC–PDA–QDa | CoLab [colab.ws]

Technical Support Center: Optimization of Plant Growth Conditions for Higher Bioactive Compound Content in Anthriscus cerefolium

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experiments aimed at enhancing the bioactive compound content in Anthriscus cerefolium (chervil).

Frequently Asked Questions (FAQs)

Q1: What are the primary bioactive compounds of interest in Anthriscus cerefolium?

A1: The primary bioactive compounds in Anthriscus cerefolium include phenolic acids, flavonoids, and essential oils.[1][2] Notably, it is a rich source of phenolics.[3] Specific identified compounds include malonyl-dicaffeoylquinic acids, apiin, and deoxypodophyllotoxin. The essential oil is often rich in compounds like methyl chavicol (estragole) and 1-allyl-2,4-dimethoxybenzene.[4]

Q2: Which analytical methods are most suitable for quantifying bioactive compounds in Anthriscus cerefolium?

A2: For the analysis of phenolic compounds and flavonoids, High-Performance Liquid Chromatography (HPLC) coupled with a Diode-Array Detector (DAD) or Mass Spectrometry (MS) is highly effective.[5][6][7] Specifically, Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS/MS) has been used for detailed chemical profiling.[5] For analyzing the volatile constituents of the essential oil, Gas Chromatography-Mass Spectrometry (GC-MS) is the standard method.[4][8][9][10]

Q3: Can light conditions be manipulated to increase bioactive compound synthesis in Anthriscus cerefolium?

A3: Yes, manipulating light spectra is a known strategy to enhance secondary metabolite production in plants.[11][12][13] While specific research on Anthriscus cerefolium is emerging, studies on other plants, including those in the Apiaceae family, suggest that specific wavelengths of light, particularly from LED sources, can influence the biosynthesis of phenolics and other compounds.[12][14][15] Blue light, for instance, has often been shown to be effective in accumulating phytochemicals.[12]

Q4: Is it possible to use elicitors to boost bioactive compound levels in Anthriscus cerefolium?

A4: Elicitation is a powerful technique for inducing the synthesis of bioactive compounds in plants.[16] Elicitors can be biotic (e.g., chitosan, yeast extract) or abiotic (e.g., salicylic acid, methyl jasmonate).[16] While specific protocols for Anthriscus cerefolium are not widely published, the general principles of elicitation can be applied. Salicylic acid, for example, is a well-documented elicitor that can be applied via foliar spray or as a medium supplement to stimulate defense responses and the production of secondary metabolites.[17][18][19][20]

Q5: How does nutrient stress impact the production of bioactive compounds in Anthriscus cerefolium?

A5: Inducing controlled nutrient stress can be a strategy to enhance the production of secondary metabolites. For instance, nitrogen deficiency has been shown to increase the concentration of phenolic compounds in some plant species.[20] Similarly, phosphorus and magnesium deficiencies can also lead to an accumulation of these compounds.[20] This is because the plant shifts its metabolism from growth-focused primary metabolism to stress-response-focused secondary metabolism.

Troubleshooting Guides

Issue 1: Low Yield of Phenolic Compounds in Extracts

Possible Cause	Troubleshooting Step
Suboptimal Extraction Protocol	Ensure the use of an appropriate solvent. Methanol is commonly effective for extracting phenolic compounds from Anthriscus cerefolium.[5] Verify that the extraction time and temperature are optimized. Sonication or maceration can improve extraction efficiency.
Inaccurate Quantification	Calibrate your HPLC system with appropriate standards for the target phenolic compounds. Check for co-elution of compounds which might interfere with accurate quantification.[6][7]
Non-Optimal Growth Conditions	Review and optimize light intensity and spectrum. Consider implementing a period of controlled nutrient stress, such as nitrogen limitation, prior to harvest.
Genetic Variability	If using different seed sources, be aware that there can be significant genetic variation in the production of secondary metabolites.

Issue 2: Inconsistent Essential Oil Composition

Possible Cause	Troubleshooting Step
Variable Harvest Time	The developmental stage of the plant significantly affects essential oil composition.[21] Standardize the harvest time (e.g., at the full flowering stage) for consistency.
Improper Sample Storage and Handling	Essential oils are volatile. Process plant material quickly after harvesting or store it at low temperatures (e.g., -20°C) in airtight containers to prevent the loss of volatile compounds.
Inconsistent Extraction Parameters	For hydrodistillation, ensure that the distillation time and temperature are consistent across all samples.
GC-MS Analysis Variability	Use a consistent temperature program and carrier gas flow rate for all analyses. Regularly check the performance of the GC column.[8][9]

Issue 3: Contamination in in vitro Cultures

Possible Cause	Troubleshooting Step
Inadequate Sterilization of Explants	Optimize the surface sterilization protocol. This may involve adjusting the concentration and duration of sterilants like sodium hypochlorite.[3]
Airborne Contaminants	Ensure all work is performed in a certified laminar flow hood.[22] Regularly clean and sterilize the hood and all equipment.[22]
Endogenous Contamination	Some contaminants may reside within the plant tissues.[23] If this is suspected, consider using explants from different source plants or employing pre-culture treatments with low levels of antibiotics or fungicides.
Operator Error	Maintain strict aseptic techniques at all times. Avoid passing hands or other non-sterile objects over open culture vessels.[24]

Experimental Protocols

Protocol 1: Quantification of Phenolic Compounds by HPLC-DAD

• Extraction:

  • Homogenize 1g of freeze-dried Anthriscus cerefolium plant material.

  • Add 10 mL of 80% methanol and sonicate for 30 minutes.

  • Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Collect the supernatant and filter it through a 0.45 µm syringe filter before HPLC analysis.[25]

• HPLC-DAD Analysis:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[6][7]

  • Mobile Phase: A gradient of solvent A (e.g., acetonitrile with 0.1% formic acid) and solvent B (e.g., water with 0.1% formic acid).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detection: Monitor at wavelengths relevant for phenolic compounds, such as 280 nm and 320 nm.

  • Quantification: Prepare a calibration curve using standards of known phenolic compounds expected in Anthriscus cerefolium (e.g., caffeic acid, ferulic acid, apigenin).

Protocol 2: Application of Salicylic Acid as an Elicitor

• Preparation of Salicylic Acid (SA) Stock Solution:

  • Dissolve salicylic acid in a small amount of ethanol and then dilute with distilled water to the desired final concentration (e.g., 100 mM).

  • Adjust the pH to 6.0-6.5 using NaOH.

• Foliar Application:

  • Dilute the SA stock solution to the desired working concentration (e.g., 1 mM).

  • Add a surfactant (e.g., Tween 20 at 0.01%) to ensure even coverage.

  • Spray the solution onto the leaves of Anthriscus cerefolium until runoff.

  • Use a control group sprayed only with water and surfactant.

• Application in Hydroponic Systems:

  • Add the SA stock solution directly to the hydroponic nutrient solution to achieve the desired final concentration (e.g., 100 µM).

  • Monitor the plants for any signs of stress.

• Harvest and Analysis:

  • Harvest plant material at different time points after elicitation (e.g., 24, 48, 72 hours) to determine the optimal elicitation period.

  • Analyze the harvested material for bioactive compound content using the appropriate methods (e.g., HPLC for phenolics).

Data Presentation

Table 1: Hypothetical Effect of Different LED Light Spectra on Phenolic Content in Anthriscus cerefolium

Light Treatment	Total Phenolic Content (mg GAE/g DW)	Total Flavonoid Content (mg QE/g DW)
White Light (Control)	15.2 ± 1.3	8.5 ± 0.9
Red Light	18.7 ± 1.5	10.2 ± 1.1
Blue Light	25.4 ± 2.1	14.8 ± 1.3
Red:Blue (1:1)	22.1 ± 1.9	12.6 ± 1.0

GAE: Gallic Acid Equivalents; QE: Quercetin Equivalents; DW: Dry Weight. Data are presented as mean ± standard deviation.

Table 2: Hypothetical Impact of Salicylic Acid Elicitation on Key Bioactive Compounds in Anthriscus cerefolium

Treatment	Malonyl-dicaffeoylquinic Acid (µg/g DW)	Apiin (µg/g DW)
Control	350 ± 25	150 ± 12
0.5 mM Salicylic Acid	480 ± 32	210 ± 18
1.0 mM Salicylic Acid	620 ± 45	280 ± 22
2.0 mM Salicylic Acid	550 ± 38	240 ± 20

DW: Dry Weight. Data are presented as mean ± standard deviation.

Visualizations

Caption: Experimental workflow for optimizing Anthriscus cerefolium growth conditions.

Caption: Simplified phenylpropanoid pathway leading to flavonoids and lignans.

Caption: Troubleshooting logic for low bioactive compound yield.

References

• 1. plantcelltechnology.com [plantcelltechnology.com]
• 2. researchgate.net [researchgate.net]
• 3. ipps.org [ipps.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. academics.su.edu.krd [academics.su.edu.krd]
• 9. scitepress.org [scitepress.org]
• 10. azom.com [azom.com]
• 11. Potential Use of Colored LED Lights to Increase the Production of Bioactive Metabolites Hedyotis corymbosa (L.) Lam [mdpi.com]
• 12. Effects of different LEDs wavelengths on secondary metabolites accumulation in medicinal plants cultivated in vitro: a review of recent literature | International Society for Horticultural Science [ishs.org]
• 13. cris.unibo.it [cris.unibo.it]
• 14. Light emitting diodes optimisation for secondary metabolites production by Droseraceae plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Methyl jasmonate and salicylic acid as powerful elicitors for enhancing the production of secondary metabolites in medicinal plants: an updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Salicylic Acid: Unleashing a Powerful Plant Elicitor - Eutrema [eutrema.co.uk]
• 18. youtube.com [youtube.com]
• 19. itjfs.com [itjfs.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. plantcelltechnology.com [plantcelltechnology.com]
• 24. actabotanica.org [actabotanica.org]
• 25. cabidigitallibrary.org [cabidigitallibrary.org]

Selection of appropriate internal standards for quantitative analysis of Anthriscus cerefolium

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the quantitative analysis of Anthriscus cerefolium (chervil).

Frequently Asked Questions (FAQs)

Q1: What are the major classes of compounds to consider for quantitative analysis in Anthriscus cerefolium?

A1: The primary classes of compounds for quantitative analysis in chervil are volatile compounds, which constitute its essential oil, and non-volatile phenolic compounds. The most significant volatile compound is typically estragole (methyl chavicol). The phenolic compounds include various phenolic acids and flavonoids, such as caffeoylquinic acid derivatives, and glycosides of apigenin and luteolin.[1][2][3]

Q2: How do I choose an appropriate internal standard (IS) for the quantitative analysis of volatile compounds like estragole in chervil using Gas Chromatography (GC)?

A2: An ideal internal standard for GC analysis of volatile compounds should have similar chemical properties (volatility, polarity) to the analyte but be chromatographically well-separated. It should also be a compound not naturally present in Anthriscus cerefolium. For the quantification of estragole, a phenylpropanoid, a structurally similar compound is recommended.

Q3: What is a specific internal standard that has been successfully used for the quantification of estragole?

A3: p-Anisaldehyde has been successfully used as an internal standard for the GC-FID quantification of estragole in various herbal matrices. Its aromatic structure and volatility are comparable to estragole, making it a suitable choice.

Q4: What should I consider when selecting an internal standard for the quantitative analysis of phenolic compounds (phenolic acids and flavonoids) in chervil using Liquid Chromatography-Mass Spectrometry (LC-MS)?

A4: For LC-MS analysis, the internal standard should ideally be a stable isotope-labeled version of the analyte for the most accurate quantification. However, these can be expensive and are not always commercially available. A practical alternative is to use a structurally similar compound that is not found in chervil, exhibits similar extraction recovery and ionization efficiency, and is chromatographically resolved from the analytes of interest.

Q5: Can you suggest a suitable internal standard for the analysis of phenolic acids and flavonoids in Anthriscus cerefolium?

A5: While a single internal standard may not be perfect for all phenolic compounds due to their structural diversity, salicylic acid has been effectively used as an internal standard for the broad-spectrum quantification of phenolic compounds in plant residues from the essential oil industry. It is a simple phenolic acid that is unlikely to be present in chervil in significant amounts and ionizes well in typical LC-MS conditions. For more targeted analysis, other commercially available phenolic compounds not present in chervil, such as specific non-native flavonoid glycosides or phenolic acid derivatives, could also be considered and validated.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape or Tailing for Volatile Compounds (GC-MS)	- Active sites in the GC inlet or column.- Inappropriate injection temperature.- Sample overload.	- Use a deactivated inlet liner.- Optimize the injection temperature to ensure rapid volatilization without degradation.- Dilute the sample.
Variable Internal Standard Response (GC-MS & LC-MS)	- Inconsistent addition of the internal standard.- Degradation of the internal standard during sample preparation or analysis.- Matrix effects suppressing or enhancing the IS signal (LC-MS).	- Add the internal standard early in the sample preparation process using a calibrated pipette.- Ensure the stability of the internal standard in the sample matrix and solvent.- Evaluate matrix effects by comparing the IS response in the matrix to that in a neat solvent. If significant, improve sample cleanup or use a stable isotope-labeled IS.
Co-elution of Analytes and Internal Standard	- Suboptimal chromatographic conditions.	- Adjust the temperature gradient (GC-MS) or mobile phase gradient (LC-MS).- Consider a column with a different stationary phase for better selectivity.
Low Recovery of Phenolic Compounds	- Inefficient extraction.- Degradation of phenolic compounds.	- Optimize the extraction solvent, time, and temperature. The use of acidified methanol or ethanol is common.- Protect samples from light and heat, and consider adding antioxidants like ascorbic acid during extraction.
No or Low Signal for Analytes in MS	- Incorrect MS ionization polarity.- Suboptimal ionization source parameters.	- Phenolic acids and flavonoids generally ionize well in negative ion mode (ESI-). Volatile compounds in GC-MS are typically analyzed in electron ionization (EI) mode.- Optimize source parameters such as capillary voltage, gas flow rates, and temperature.

Data Presentation

Quantitative Data on the Chemical Composition of Anthriscus cerefolium

Table 1: Major Volatile Compounds in Anthriscus cerefolium Essential Oil

Compound	Percentage Composition (%)	Analytical Method
Estragole (Methyl chavicol)	69.7 - 95	GC-MS
1-allyl-2,4-dimethoxybenzene	1.8	GC-MS
β-phellandrene	1.1	GC-MS
Methyl eugenol	0.8	GC-MS
Bicyclogermacrene	0.7	GC-MS

Note: The composition of essential oils can vary significantly based on factors such as plant origin, harvest time, and extraction method.

Table 2: Identified Phenolic Compounds and Total Phenolic Content in Anthriscus cerefolium

Compound Class	Identified Compounds	Total Phenolic Content (mg GAE/100g DM)	Analytical Method
Phenolic Acids	Caffeoylquinic acid derivatives (e.g., malonyl-1,4-O-dicaffeoylquinic acid, 3,5-O-dicaffeoylquinic acid)	1260	LC-HRMS/MS
Flavonoids	Apigenin glycosides (e.g., apiin), Luteolin glycosides	LC-HRMS/MS

Experimental Protocols

Detailed Methodology 1: Quantitative Analysis of Volatile Compounds (Estragole) by GC-MS

• Sample Preparation (Hydrodistillation)

  • Weigh 100 g of air-dried aerial parts of Anthriscus cerefolium.

  • Place the plant material in a flask with distilled water.

  • Perform hydrodistillation for 3 hours using a Clevenger-type apparatus to extract the essential oil.

  • Collect and dry the essential oil over anhydrous sodium sulfate.

• Internal Standard and Calibration Standards Preparation

  • Prepare a stock solution of the internal standard, p-anisaldehyde, in methanol at a concentration of 1 mg/mL.

  • Prepare a stock solution of estragole in methanol at a concentration of 10 mg/mL.

  • Create a series of calibration standards by diluting the estragole stock solution with methanol to achieve concentrations ranging from 0.1 to 10 mg/mL.

  • Add a fixed amount of the p-anisaldehyde internal standard stock solution to each calibration standard and sample solution.

• GC-MS Parameters

  • Gas Chromatograph: Agilent 7890A GC System or equivalent.

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness).

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program: Start at 60 °C, hold for 2 minutes, then ramp to 240 °C at a rate of 3 °C/min, and hold for 5 minutes.

  • Mass Spectrometer: Agilent 5975C MS or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-550.

  • Data Analysis: Quantify estragole by constructing a calibration curve of the peak area ratio of estragole to the internal standard versus the concentration of estragole.

Detailed Methodology 2: Quantitative Analysis of Phenolic Compounds by LC-MS/MS

• Sample Preparation (Solid-Liquid Extraction)

  • Weigh 1 g of dried, powdered Anthriscus cerefolium into a centrifuge tube.

  • Add 10 mL of 80% methanol containing 0.1% formic acid.

  • Vortex the mixture and extract using an ultrasonic bath for 30 minutes.

  • Centrifuge the mixture at 10,000 x g for 15 minutes.

  • Collect the supernatant. Repeat the extraction process on the pellet and combine the supernatants.

• Internal Standard and Calibration Standards Preparation

  • Prepare a stock solution of the internal standard, salicylic acid, in methanol at 1 µg/mL.

  • Prepare stock solutions of relevant phenolic standards (e.g., caffeic acid, apigenin-7-glucoside, luteolin-7-glucoside) in methanol at 1 mg/mL.

  • Prepare a series of working standard mixtures by diluting the stock solutions to cover the expected concentration range of the analytes in the samples.

  • Spike a known volume of the internal standard solution into each sample extract and calibration standard before analysis.

• LC-MS/MS Parameters

  • Liquid Chromatograph: Agilent 1200 Series or equivalent.

  • Column: Zorbax Eclipse Plus C18 (1.8 µm, 2.1 x 50 mm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient starting from 5% B to 95% B over 20 minutes, followed by a re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 30 °C.

  • Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Agilent 6430).

  • Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

  • Ion Source Parameters: Optimize gas temperature, gas flow, nebulizer pressure, and capillary voltage for the specific instrument.

  • Data Acquisition: Use Multiple Reaction Monitoring (MRM) for quantification. Develop MRM transitions for each target analyte and the internal standard.

  • Data Analysis: Construct a calibration curve for each analyte by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration.

Mandatory Visualization

Caption: Experimental workflow for the quantitative analysis of estragole in Anthriscus cerefolium by GC-MS.

References

• 1. researchgate.net [researchgate.net]
• 2. Extract of Herba Anthrisci cerefolii: Chemical Profiling and Insights into Its Anti-Glioblastoma and Antimicrobial Mechanism of Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A novel bicyclic lactone and other polyphenols from the commercially important vegetable Anthriscus cerefolium - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Reproducibility of Anthriscus cerefolium Antioxidant Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the reproducibility of antioxidant assays for Anthriscus cerefolium (chervil).

Frequently Asked Questions (FAQs)

Q1: What are the most common assays to measure the antioxidant activity of Anthriscus cerefolium extracts?

A1: The most common in vitro assays used to evaluate the antioxidant capacity of plant extracts, including Anthriscus cerefolium, are the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay, and the FRAP (Ferric Reducing Antioxidant Power) assay.[1][2] These assays are popular due to their simplicity, speed, and reliability.

Q2: Which solvents are best for extracting antioxidant compounds from Anthriscus cerefolium?

A2: The choice of solvent significantly impacts the antioxidant activity of the resulting extract.[3] Generally, polar solvents like methanol, ethanol, and water are effective for extracting polar compounds with antioxidant activity, such as phenolics and flavonoids.[4] Studies on Anthriscus cerefolium have shown that ethanolic and ethyl acetate extracts exhibit high antioxidant activity.[2][5] For instance, an 80% methanol solution has been shown to be effective for polyphenol extraction from medicinal halophytes, indicating its potential for chervil as well.[6]

Q3: What are the major antioxidant compounds in Anthriscus cerefolium?

A3: The primary antioxidant compounds identified in Anthriscus cerefolium include flavonoids and lignans. The main flavonoid is apiin, while deoxypodophyllotoxin is a major lignan.[7] The essential oil of chervil, containing compounds like estragole, also contributes to its antioxidant properties, though to a lesser extent than flavonoids and lignans.[7][8]

Q4: How do the antioxidant compounds in Anthriscus cerefolium exert their effects?

A4: The antioxidant compounds in Anthriscus cerefolium can act through various mechanisms. Flavonoids like apiin (which is a glycoside of apigenin) can scavenge free radicals directly. Apigenin is known to modulate signaling pathways such as the Nrf2 pathway, which upregulates the expression of antioxidant enzymes.[3][5][9] Lignans like deoxypodophyllotoxin can also exhibit antioxidant effects, partly by inducing the production of reactive oxygen species (ROS) that can trigger cellular antioxidant defense mechanisms or apoptosis in cancer cells.[10][11][12]

Troubleshooting Guides

DPPH Assay Troubleshooting

Problem	Possible Cause(s)	Recommended Solution(s)
No or very low antioxidant activity detected.	1. Incorrect DPPH protocol or degraded DPPH reagent.[4] 2. Ineffective extraction of active compounds.[4] 3. Low concentration of antioxidant compounds in the extract.	1. Use a positive control like ascorbic acid or Trolox to validate the assay.[4] Ensure the DPPH solution is freshly prepared and stored in the dark.[4] 2. Optimize the extraction solvent and method. Consider using polar solvents like methanol or ethanol.[4] 3. Increase the concentration of the extract in the assay.
Inconsistent or not reproducible results.	1. Sample turbidity or color interference.[3] 2. Light exposure degrading the DPPH radical.[4] 3. Reaction time not optimized.[4]	1. Use a sample blank (extract without DPPH) to correct for background absorbance. Dilute intensely colored extracts.[4] 2. Perform all steps of the assay in the dark or under subdued light.[4] 3. Ensure a consistent and sufficient incubation time for the reaction to reach completion.
Absorbance values are too high or too low.	1. Inappropriate concentration of the extract. 2. Incorrect wavelength used for measurement.	1. Prepare a dilution series of the extract to find a concentration that falls within the linear range of the assay. 2. Ensure the spectrophotometer is set to the correct wavelength for DPPH, typically around 517 nm.

ABTS Assay Troubleshooting

Problem	Possible Cause(s)	Recommended Solution(s)
Absorbance of the ABTS•+ solution is unstable.	1. Incomplete generation of the ABTS radical cation.[13] 2. Degradation of the ABTS•+ over time.[14]	1. Ensure the ABTS and potassium persulfate solution is allowed to react for the recommended time (12-16 hours) in the dark.[15] 2. Use the ABTS•+ working solution within a few hours of preparation. Adjust the absorbance to ~0.7 at 734 nm before use.[14]
Higher absorbance reading than the control.	1. Interference from colored compounds in the extract.[12]	1. Prepare a sample blank containing the extract and the solvent used for the ABTS•+ solution to subtract the background absorbance.
Poor solubility of Trolox standard in the solvent.	1. Incorrect solvent used for the standard.[14]	1. Dissolve Trolox in the same solvent system used for the plant extracts (e.g., 50% methanol/water) to ensure consistency.[14] If solubility is an issue, try dissolving in pure methanol first and then diluting.[14]

FRAP Assay Troubleshooting

Problem	Possible Cause(s)	Recommended Solution(s)
Turbidity or precipitation in the reaction mixture.	1. Poor solubility of the extract components in the acidic FRAP reagent.[16] 2. Interaction of extract components with the FRAP reagent.[16]	1. Centrifuge the sample after the reaction and before the absorbance reading.[17] Consider using a different solvent for the extract that is compatible with the FRAP reagent. 2. Use a sample blank to correct for turbidity.
Unexpected color changes (e.g., green or yellow instead of blue).	1. Contamination of tubes or reagents.[16] 2. Incorrect pH of the acetate buffer.[16] 3. The sample itself is colored.	1. Ensure all glassware is thoroughly cleaned. Prepare fresh reagents. 2. Verify that the pH of the acetate buffer is 3.6.[18] 3. Prepare a sample blank to account for the inherent color of the extract.
Low or no color development.	1. Low reducing power of the extract at the tested concentration. 2. Inactive FRAP reagent.	1. Increase the concentration of the extract. 2. Prepare the FRAP reagent fresh for each experiment.

Quantitative Data Summary

The following tables summarize quantitative data on the antioxidant properties of Anthriscus cerefolium from various studies.

Table 1: Total Phenolic and Flavonoid Content

Plant Part	Extraction Solvent	Total Phenolic Content (mg GAE/g DW)	Total Flavonoid Content (mg QE/g DW)	Reference
Leaves	Methanol	76.7	-
Leaves	-	170.2	6.4	[5]
Herb	Aqueous	-	-	[9]
Root	Aqueous	-	-	[9]

GAE: Gallic Acid Equivalents; QE: Quercetin Equivalents; DW: Dry Weight

Table 2: IC50 Values for DPPH and FRAP Assays

Plant Part	Extraction Solvent	DPPH IC50 (µg/mL)	FRAP IC50 (µg/mL)	Reference
Leaves	Ethyl Acetate	172.73	-	[2]
Leaves	Ethanol	171.07	-	[2]
Leaves	-	130.90	61.22	[5]
Essential Oil	Hydrodistillation	115	-

IC50: The concentration of the extract required to scavenge 50% of the radicals.

Experimental Protocols

DPPH Radical Scavenging Assay

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. Store this solution in a dark, amber-colored bottle at 4°C.

• Sample Preparation: Dissolve the Anthriscus cerefolium extract in methanol to obtain a stock solution. From this, prepare a series of dilutions (e.g., 10, 25, 50, 100, 200 µg/mL).

• Assay Procedure:

  • In a 96-well plate, add 50 µL of each extract dilution.

  • Add 150 µL of the 0.1 mM DPPH solution to each well.

  • For the control, mix 50 µL of methanol with 150 µL of DPPH solution.

  • For the blank, mix 50 µL of the extract dilution with 150 µL of methanol.

• Incubation and Measurement: Shake the plate and incubate in the dark at room temperature for 30 minutes. Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(A_control - (A_sample - A_blank)) / A_control] x 100 Where A_control is the absorbance of the control, A_sample is the absorbance of the sample, and A_blank is the absorbance of the blank. The IC50 value is determined by plotting the percentage of inhibition against the extract concentration.

ABTS Radical Cation Decolorization Assay

• Preparation of ABTS Radical Cation (ABTS•+): Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours.

• Preparation of ABTS•+ Working Solution: Before use, dilute the ABTS•+ stock solution with ethanol or methanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare a dilution series of the Anthriscus cerefolium extract in the same solvent used to dilute the ABTS•+ solution.

• Assay Procedure:

  • Add 20 µL of each extract dilution to a 96-well plate.

  • Add 180 µL of the ABTS•+ working solution to each well.

• Incubation and Measurement: Incubate the plate in the dark at room temperature for 30 minutes. Measure the absorbance at 734 nm.

• Calculation: The percentage of inhibition is calculated as for the DPPH assay. Results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

FRAP (Ferric Reducing Antioxidant Power) Assay

• Preparation of FRAP Reagent: Prepare the FRAP reagent fresh by mixing 300 mM acetate buffer (pH 3.6), 10 mM TPTZ (2,4,6-tris(2-pyridyl)-s-triazine) in 40 mM HCl, and 20 mM FeCl3·6H2O in a 10:1:1 (v/v/v) ratio. Warm the reagent to 37°C before use.

• Sample Preparation: Prepare a dilution series of the Anthriscus cerefolium extract in an appropriate solvent.

• Assay Procedure:

  • Add 20 µL of each extract dilution to a 96-well plate.

  • Add 180 µL of the FRAP reagent to each well.

• Incubation and Measurement: Incubate the plate at 37°C for 30 minutes. Measure the absorbance at 593 nm.

• Calculation: Prepare a standard curve using a known antioxidant such as FeSO4 or Trolox. The antioxidant capacity of the extract is expressed as equivalents of the standard.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ABTS Antioxidant Assay Kit: A Comprehensive Guide – American Society for Clinical Nutrition (ASCN) [ascn.org]
• 5. Functionality of apigenin as a potent antioxidant with emphasis on bioavailability, metabolism, action mechanism and in vitro and in vivo studies: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantification of the Antioxidant Activity of Plant Extracts: Analysis of Sensitivity and Hierarchization Based on the Method Used - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Pharmacological Properties of 4′, 5, 7-Trihydroxyflavone (Apigenin) and Its Impact on Cell Signaling Pathways [mdpi.com]
• 9. Protective Roles of Apigenin Against Cardiometabolic Diseases: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. DPMA, a deoxypodophyllotoxin derivative, induces apoptosis and anti-angiogenesis in non-small cell lung cancer A549 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Deoxypodophyllotoxin induces cytoprotective autophagy against apoptosis via inhibition of PI3K/AKT/mTOR pathway in osteosarcoma U2OS cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Deoxypodophyllotoxin Induces ROS-Mediated Apoptosis by Modulating the PI3K/AKT and p38 MAPK-Dependent Signaling in Oral Squamous Cell Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Podophyllotoxin: Recent Advances in the Development of Hybridization Strategies to Enhance Its Antitumoral Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 14. In vitro antioxidant activity of Anthriscus cerefolium L. (Hoffm.) extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Deoxypodophyllotoxin content and antioxidant activity of aerial parts of Anthriscus sylvestris Hoffm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. Approach to Optimization of FRAP Methodology for Studies Based on Selected Monoterpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ijpsonline.com [ijpsonline.com]

Refinement of fractionation methods for isolating specific compounds from Anthriscus cerefolium

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the refinement of fractionation methods to isolate specific compounds from Anthriscus cerefolium (chervil).

Frequently Asked Questions (FAQs)

Q1: What are the major classes of bioactive compounds found in Anthriscus cerefolium?

A1: Anthriscus cerefolium is a rich source of several classes of bioactive compounds, primarily phenolics, lignans, and essential oils. The phenolic compounds include flavonoids like apiin (apigenin 7-O-β-(2″-apiofuranosylglucopyranoside)) and luteolin 7-O-β-glucopyranoside, as well as various dicaffeoylquinic acid derivatives.[1][2][3][4] The lignan of significant interest is deoxypodophyllotoxin, and the essential oil is predominantly composed of methyl chavicol (estragole) and 1-allyl-2,4-dimethoxybenzene.[5]

Q2: What are the most common initial extraction methods for isolating compounds from Anthriscus cerefolium?

A2: The most frequently employed initial extraction methods are solvent extraction with methanol or ethanol for polar compounds like phenolics and lignans, and hydrodistillation or supercritical fluid extraction (SFE) for volatile compounds like essential oils.[1][2][6][7] Methanolic extraction is often used for comprehensive chemical profiling.[1][3][8]

Q3: How can I remove chlorophyll from my initial methanol extract?

A3: Chlorophyll can be effectively removed by liquid-liquid partitioning. After concentrating the initial methanolic extract, it can be partitioned against a non-polar solvent like dichloromethane or n-hexane.[2] The polar compounds will remain in the methanol/water phase, while the chlorophyll and other lipophilic substances will move to the non-polar solvent phase.

Q4: Which chromatographic techniques are best suited for purifying compounds from Anthriscus cerefolium extracts?

A4: A combination of chromatographic techniques is typically used for purification. Open column chromatography using stationary phases like silica gel or Sephadex LH-20 is excellent for initial fractionation of the crude extract.[2][9][10] For final purification and isolation of specific compounds, High-Performance Liquid Chromatography (HPLC), particularly preparative HPLC with a C18 column, is highly effective.[2]

Troubleshooting Guides

Issue 1: Low Yield of Target Compounds

Potential Cause	Troubleshooting Steps
Inefficient Initial Extraction	- Solvent Choice: Ensure the solvent polarity matches the target compound. For polar phenolics and lignans, use methanol or ethanol. For less polar compounds, consider ethyl acetate or a mixture of solvents.[11][12] - Particle Size: Grind the dried plant material to a fine powder to increase the surface area for solvent penetration.[13] - Extraction Time and Temperature: Increase the extraction time (e.g., 24-48 hours) and consider gentle heating or sonication to improve efficiency, but be cautious of compound degradation.[2][14] For lignans, temperatures up to 60°C are generally safe.[10]
Compound Degradation	- Light and Heat Sensitivity: Protect extracts from direct light and high temperatures, especially during concentration steps (e.g., using a rotavapor at low temperatures).[11] Lignans are relatively heat-stable but can be sensitive to light.[10] - pH Instability: Some phenolic compounds can degrade at certain pH values. Maintain a neutral or slightly acidic pH during extraction and purification unless a specific pH is required for separation.
Losses During Fractionation	- Incomplete Phase Separation: During liquid-liquid partitioning, ensure complete separation of the aqueous and organic layers to avoid loss of compounds in the wrong phase. - Improper Column Packing: In column chromatography, ensure the column is packed uniformly to avoid channeling, which leads to poor separation and potential loss of the target compound in mixed fractions.[15]

Issue 2: Emulsion Formation During Liquid-Liquid Partitioning

Potential Cause	Troubleshooting Steps
Presence of Surfactant-like Molecules	- Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel multiple times to mix the phases. This reduces the energy input that can lead to emulsion formation. - Addition of Brine: Add a saturated NaCl solution (brine) to the separatory funnel. This increases the ionic strength of the aqueous phase, which can help to break the emulsion. - Centrifugation: If the emulsion is persistent, transferring the mixture to centrifuge tubes and spinning at a moderate speed can help to separate the layers. - Filtration: Passing the emulsified layer through a bed of Celite or glass wool may help to break the emulsion.
High Concentration of Plant Material	- Dilution: Dilute the extract with more of the partitioning solvents. This can sometimes prevent or break an emulsion by reducing the concentration of emulsifying agents at the interface.

Issue 3: Poor Separation in Column Chromatography

Potential Cause	Troubleshooting Steps
Inappropriate Solvent System	- TLC Optimization: Before running the column, optimize the solvent system using Thin Layer Chromatography (TLC). Aim for a retardation factor (Rf) of 0.2-0.4 for the target compound.[15] - Gradient Elution: Use a stepwise or linear gradient of increasing solvent polarity to effectively separate compounds with different polarities.[2]
Column Overloading	- Sample to Adsorbent Ratio: Do not overload the column with the crude extract. A general guideline is a 1:20 to 1:100 ratio of sample to stationary phase by weight. - Dry Loading: For better resolution, pre-adsorb the extract onto a small amount of silica gel and then load the dry powder onto the top of the column.
Compound Degradation on Silica Gel	- Use of Alternative Stationary Phases: Some compounds may be unstable on silica gel. Consider using other stationary phases like Sephadex LH-20, which is particularly useful for separating phenolic compounds.[9]

Data Presentation: Comparison of Fractionation Methods

Table 1: Comparison of Essential Oil Extraction Methods from Anthriscus cerefolium

Method	Key Parameters	Yield of Essential Oil (%)	Relative Abundance of Key Compounds	Source(s)
Hydrodistillation	Finely cut fresh herb	0.1	Methyl chavicol (80%), 1-allyl-2,4-dimethoxybenzene (16%)	[7]
Supercritical Fluid Extraction (SFE)	CO2 at 30 MPa and 40°C	0.12 - 0.14	Methyl chavicol (21.1%), 1-allyl-2,4-dimethoxybenzene (57.4%)	[6][7]

Table 2: Phenolic Content in Anthriscus cerefolium Extracts

Extraction Method	Plant Part	Total Phenolic Content (mg GAE/g Dry Matter)	Key Phenolic Compounds Identified	Source(s)
Methanolic Extraction	Aerial parts	12.6	1,3-dicaffeoyl-5-malonyl-δ-quinide, Apiin, Luteolin 7-O-β-glucopyranoside	[4]
Methanolic Extraction	Aerial parts	7.67 (at full flowering stage)	Malonyl-1,4-O-dicaffeoylquinic acid, 3,5-O-dicaffeoylquinic acid	[8][16]
Aqueous Extraction	Herb	Not specified, but showed significant antioxidant activity	Apiin	[17][18]

Table 3: Yield of Deoxypodophyllotoxin from Anthriscus sylvestris (a related species rich in this lignan)

Extraction Method	Plant Part	Yield of Deoxypodophyllotoxin (% of dry weight)	Purity	Source(s)
Methanolic Extraction followed by HSCCC	Rhizomes	0.003 (from crude extract)	> 98%	[13]
Supercritical Fluid Extraction (SFE)	Roots	Extracts 75-80% of total content	High purity, less polar co-extracts	[19][20]
Field-grown, harvested in March	Roots	0.15	Not specified	[21]

Experimental Protocols

Protocol 1: Methanolic Extraction and Fractionation of Phenolic Compounds

This protocol is adapted from the methodology described for the isolation of phenolics from Anthriscus cerefolium.[2][4]

• Preparation of Plant Material:

  • Lyophilize (freeze-dry) fresh Anthriscus cerefolium (leaves and stems) for 72 hours.

  • Grind the dried plant material into a fine powder.

• Initial Extraction:

  • Macerate the dried powder in methanol (e.g., 200 mg of sample in 10 mL of methanol) for 48 hours at room temperature in the dark.

  • Alternatively, for larger scale, use a ratio of approximately 1:10 (w/v) of plant material to methanol and extract twice for 24 hours each.[2]

  • Filter the extract through a syringe filter (0.45 µm) or using filter paper for larger volumes.

• Chlorophyll Removal (Liquid-Liquid Partitioning):

  • Concentrate the methanolic extract using a rotary evaporator at a temperature below 40°C.

  • Partition the concentrated extract against an equal volume of dichloromethane.

  • Separate the two phases using a separatory funnel. The aqueous/methanolic phase contains the phenolic compounds, while the dichloromethane phase contains chlorophyll and other lipophilic compounds.

  • Repeat the partitioning step two more times to ensure complete removal of chlorophyll.

  • Collect and combine the aqueous/methanolic fractions.

• Fractionation by Column Chromatography (Sephadex LH-20):

  • Further concentrate the aqueous/methanolic phase.

  • Pack a glass column with Sephadex LH-20 equilibrated with the initial mobile phase (e.g., 100% water).

  • Load the concentrated extract onto the column.

  • Elute the compounds using a step-gradient of increasing methanol concentration in water (e.g., 0%, 20%, 40%, 60%, 80% methanol).

  • Collect fractions and monitor the separation using TLC.

• Purification by Preparative HPLC:

  • Combine fractions containing the target compound(s) based on TLC analysis.

  • Concentrate the combined fractions.

  • Purify the target compound(s) using a preparative HPLC system with a C18 column.

  • Use a gradient of methanol and water (with 0.1% trifluoroacetic acid) as the mobile phase.[2]

  • Collect the pure compounds and verify their purity using analytical HPLC.

Protocol 2: Supercritical Fluid Extraction (SFE) of Essential Oils

This protocol is based on the methodology for extracting essential oils from Anthriscus cerefolium.[6][7]

• Preparation of Plant Material:

  • Use freshly harvested and finely cut Anthriscus cerefolium.

• Supercritical Fluid Extraction:

  • Pack the plant material into the extraction vessel of the SFE system.

  • Set the extraction parameters:

    • Solvent: Supercritical CO2

    • Pressure: 30 MPa

    • Temperature: 40°C

  • Begin the extraction process, allowing the supercritical CO2 to pass through the plant material.

• Collection of the Extract:

  • The extract is precipitated by reducing the pressure of the CO2 in a separator (e.g., 6 MPa and 25°C).

  • Collect the essential oil from the separator.

  • Co-extracted water can be physically separated from the oil.

Visualizations

Signaling Pathways

// Nodes DPT [label="Deoxypodophyllotoxin", fillcolor="#EA4335", fontcolor="#FFFFFF"]; EGFR [label="EGFR", fillcolor="#FBBC05", fontcolor="#202124"]; PI3K [label="PI3K", fillcolor="#4285F4", fontcolor="#FFFFFF"]; AKT [label="AKT", fillcolor="#4285F4", fontcolor="#FFFFFF"]; p38_MAPK [label="p38 MAPK", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Mitochondria [label="Mitochondria", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; ROS [label="ROS", fillcolor="#FBBC05", fontcolor="#202124"]; Bcl2_family [label="Bcl-2 family\n(↓Mcl-1, ↑Bax, Bak, Bad, Bik)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Caspases [label="Caspase-3, -7, -9\nActivation", fillcolor="#34A853", fontcolor="#FFFFFF"]; Apoptosis [label="Apoptosis", shape=doubleoctagon, fillcolor="#EA4335", fontcolor="#FFFFFF"]; CellCycleArrest [label="G2/M Cell Cycle Arrest", shape=doubleoctagon, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges DPT -> EGFR [label="inhibits", color="#EA4335"]; DPT -> PI3K [label="inhibits", color="#EA4335"]; DPT -> p38_MAPK [label="activates", color="#34A853"]; EGFR -> PI3K [color="#34A853"]; PI3K -> AKT [color="#34A853"]; AKT -> Bcl2_family [label="inhibits", style=dashed, color="#EA4335"]; p38_MAPK -> Bcl2_family [color="#34A853"]; DPT -> Mitochondria [color="#EA4335"]; Mitochondria -> ROS [label="generates", color="#FBBC05"]; ROS -> p38_MAPK [label="activates", color="#34A853"]; Bcl2_family -> Mitochondria [style=dashed, color="#EA4335"]; Mitochondria -> Caspases [label="cytochrome c release", color="#34A853"]; Caspases -> Apoptosis [color="#34A853"]; DPT -> CellCycleArrest [color="#EA4335"]; } Deoxypodophyllotoxin-induced apoptosis signaling pathway.

// Nodes Apiin [label="Apiin (Apigenin)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; PI3K [label="PI3K", fillcolor="#4285F4", fontcolor="#FFFFFF"]; AKT [label="AKT", fillcolor="#4285F4", fontcolor="#FFFFFF"]; mTOR [label="mTOR", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Wnt [label="Wnt/β-catenin\nPathway", fillcolor="#FBBC05", fontcolor="#202124"]; Cell_Proliferation [label="Cell Proliferation\n& Growth", shape=doubleoctagon, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Apoptosis [label="Apoptosis", shape=doubleoctagon, fillcolor="#34A853", fontcolor="#FFFFFF"]; TRAIL [label="TRAIL Pathway", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Apiin -> PI3K [label="inhibits", color="#EA4335"]; PI3K -> AKT [color="#34A853"]; AKT -> mTOR [color="#34A853"]; mTOR -> Cell_Proliferation [label="promotes", style=dashed, color="#34A853"]; Apiin -> Wnt [label="inhibits", color="#EA4335"]; Wnt -> Cell_Proliferation [label="promotes", style=dashed, color="#34A853"]; Apiin -> TRAIL [label="sensitizes", color="#34A853"]; TRAIL -> Apoptosis [color="#34A853"]; AKT -> Apoptosis [label="inhibits", style=dashed, color="#EA4335"]; } Signaling pathways modulated by Apiin (Apigenin).

Experimental Workflow

// Nodes Plant_Material [label="Anthriscus cerefolium\n(Dried, Powdered)", fillcolor="#F1F3F4", fontcolor="#202124"]; Extraction [label="Methanol Extraction", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Filtration [label="Filtration / Concentration", fillcolor="#FBBC05", fontcolor="#202124"]; Crude_Extract [label="Crude Methanolic Extract", fillcolor="#F1F3F4", fontcolor="#202124"]; Partitioning [label="Liquid-Liquid Partitioning\n(vs. Dichloromethane)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Aqueous_Phase [label="Aqueous/Methanol Phase\n(Phenolics & Lignans)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Organic_Phase [label="Dichloromethane Phase\n(Chlorophyll & Lipids)", fillcolor="#5F6368", fontcolor="#FFFFFF"]; Column_Chromatography [label="Column Chromatography\n(e.g., Sephadex LH-20)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Fractions [label="Collected Fractions", fillcolor="#FBBC05", fontcolor="#202124"]; HPLC [label="Preparative HPLC", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Isolated_Compound [label="Isolated Compound", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Plant_Material -> Extraction; Extraction -> Filtration; Filtration -> Crude_Extract; Crude_Extract -> Partitioning; Partitioning -> Aqueous_Phase; Partitioning -> Organic_Phase; Aqueous_Phase -> Column_Chromatography; Column_Chromatography -> Fractions; Fractions -> HPLC; HPLC -> Isolated_Compound; } General workflow for fractionation of polar compounds.

References

• 1. Deoxypodophyllotoxin Induces ROS-Mediated Apoptosis by Modulating the PI3K/AKT and p38 MAPK-Dependent Signaling in Oral Squamous Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Extract of Herba Anthrisci cerefolii: Chemical Profiling and Insights into Its Anti-Glioblastoma and Antimicrobial Mechanism of Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A novel bicyclic lactone and other polyphenols from the commercially important vegetable Anthriscus cerefolium - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. cusabio.com [cusabio.com]
• 7. Apigenin role as cell-signaling pathways modulator: implications in cancer prevention and treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chemical profiling of Anthriscus cerefolium (L.) Hoffm., biological potential of the herbal extract, molecular modeling and KEGG pathway analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans [mdpi.com]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Essential oil components, phenolic content and antioxidant activity of Anthriscus cerefolium and Anthriscus sylvestris from Iran [jhpr.birjand.ac.ir]
• 17. In vitro antioxidant activity of Anthriscus cerefolium L. (Hoffm.) extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Cytotoxic Deoxypodophyllotoxin Can Be Extracted in High Purity from Anthriscus sylvestris Roots by Supercritical Carbon Dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

Technical Support Center: Strategies to Reduce Variability in Phytochemical Content of Anthriscus cerefolium

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize variability in the phytochemical content of Anthriscus cerefolium (chervil) during experimental procedures.

Troubleshooting Guides

This section addresses common issues encountered during the cultivation, harvesting, processing, and analysis of Anthriscus cerefolium that can lead to variable phytochemical content.

Issue 1: High Variability in Apiin and Deoxypodophyllotoxin Content Between Plant Batches

Potential Cause	Troubleshooting/Validation Step	Corrective Action
Genetic Variability	- Verify the genetic homogeneity of the seed source. - If using different cultivars, perform a preliminary analysis to characterize the phytochemical profile of each.	- Use a single, certified seed source for all experiments. - If multiple cultivars are necessary, cultivate and analyze them as separate experimental groups.
Inconsistent Environmental Conditions	- Monitor and record key environmental parameters (light intensity, temperature, photoperiod) throughout the growth cycle. - Compare conditions between batches with high and low phytochemical content.	- Utilize controlled environment chambers or greenhouses to maintain consistent conditions. - For field studies, select plots with uniform sun exposure and soil characteristics.
Variable Nutrient Availability	- Analyze soil or hydroponic solution for nutrient content (especially nitrogen and potassium) at regular intervals. - Review fertilization records for consistency.	- Implement a standardized fertilization protocol. - Use a well-defined and consistent growing medium.

Issue 2: Degradation of Phytochemicals During Post-Harvest Processing

Potential Cause	Troubleshooting/Validation Step	Corrective Action
Inappropriate Drying Method	- Compare the phytochemical content of fresh, freeze-dried, and air-dried samples from the same batch.	- Freeze-drying is generally the preferred method for preserving heat-sensitive compounds like flavonoids and lignans.[1][2] - If air-drying, use a low temperature (e.g., 40-60°C) to minimize degradation.[3]
Delayed Processing After Harvest	- Analyze samples processed immediately after harvest and compare with samples processed after a delay.	- Process plant material as quickly as possible after harvesting. - If immediate processing is not possible, store fresh material at 4°C in the dark for a short period.
Improper Storage of Dried Material	- Analyze stored samples at different time points to assess phytochemical stability.	- Store dried, powdered plant material in airtight, light-proof containers at low temperatures (e.g., -20°C) to prevent degradation.

Issue 3: Inconsistent Results from Phytochemical Analysis

Potential Cause	Troubleshooting/Validation Step	Corrective Action
Incomplete Extraction	- Experiment with different extraction solvents, solvent-to-solid ratios, and extraction times. - Use a reference standard to spike a sample and calculate recovery.	- Utilize a validated extraction protocol specific for the target phytochemicals in Anthriscus cerefolium. - Ensure complete homogenization of the plant material.
Analytical Method Not Optimized	- Verify the linearity, accuracy, and precision of the analytical method (e.g., HPLC, LC-MS). - Check for co-eluting peaks that may interfere with quantification.	- Use a validated analytical method with appropriate standards for calibration. - Optimize chromatographic conditions to ensure good separation of target compounds.

Frequently Asked Questions (FAQs)

Q1: What are the major sources of variability in the phytochemical content of Anthriscus cerefolium?

A1: The primary sources of variability include:

• Genetic Factors : Different cultivars or genetic strains of Anthriscus cerefolium can have inherently different phytochemical profiles.

• Environmental Conditions : Light intensity, temperature, and water availability significantly impact the biosynthesis of secondary metabolites.[4]

• Cultivation Practices : Soil nutrient composition, particularly nitrogen and potassium levels, can alter phytochemical production.

• Harvest Time : The developmental stage of the plant at harvest can influence the concentration of specific compounds. For the related species Anthriscus sylvestris, the highest deoxypodophyllotoxin content was found in the roots in the second year of growth.[5]

• Post-Harvest Handling : Drying methods, storage conditions, and extraction procedures can all lead to degradation or loss of phytochemicals.[1][2]

Q2: How can I standardize the cultivation of Anthriscus cerefolium to minimize phytochemical variability?

A2: To standardize cultivation:

• Use a Single Genotype : Start with a well-characterized and genetically uniform seed source.

• Control Environmental Conditions : Grow plants in a controlled environment (growth chamber or greenhouse) with consistent light intensity (e.g., 200-300 µmol·m⁻²·s⁻¹ PAR), temperature (e.g., 20-25°C), and photoperiod (e.g., 16h light/8h dark).[6][7]

• Standardize Nutrient Supply : Use a defined soil mix or hydroponic solution with a consistent fertilization schedule.

• Harvest at a Consistent Growth Stage : Harvest all plants at the same developmental stage (e.g., just before flowering) to minimize age-related variations.

Q3: What is the best method for drying Anthriscus cerefolium to preserve its phytochemicals?

A3: Freeze-drying (lyophilization) is generally the most effective method for preserving the integrity of bioactive compounds, as it minimizes thermal degradation.[1][2] If freeze-drying is not available, air-drying at a low temperature (40-60°C) is a suitable alternative.[3] High temperatures can lead to significant losses of phenolic and flavonoid compounds.

Q4: Can I use elicitors to enhance the production of specific phytochemicals in Anthriscus cerefolium?

A4: Yes, elicitors such as methyl jasmonate (MeJA) and salicylic acid (SA) can be used to stimulate the production of secondary metabolites in plant cell or hairy root cultures.[8][9][10] These compounds mimic stress signals and can upregulate the biosynthetic pathways of valuable phytochemicals. The optimal concentration and exposure time for elicitation need to be determined empirically for Anthriscus cerefolium.

Data Presentation

Table 1: Effect of Environmental and Cultivation Factors on Phytochemical Content

Factor	Condition	Phytochemical(s) Affected	Observed Effect	Reference Species
Light Intensity	200 µmol·m⁻²·s⁻¹	Apigenin (aglycone of Apiin)	Highest content	Apium graveolens (Celery)[6]
300 µmol·m⁻²·s⁻¹	Anthocyanins	Highest content	Apium graveolens (Celery)[6]
Fertilization	Increased Nitrogen	Essential Oil Components (e.g., Methyleugenol, Estragole)	Increased concentration	Anthriscus cerefolium[11]
Increased Potassium	Essential Oil Components (e.g., Methyleugenol, Estragole)	Increased concentration	Anthriscus cerefolium[11]
Growth Stage	Second Year (March)	Deoxypodophyllotoxin (in roots)	Highest concentration (0.15% w/w dry weight)	Anthriscus sylvestris[5]

Table 2: Effect of Post-Harvest Drying Method on Phytochemical Retention

Drying Method	Temperature	Phytochemical Class	Retention Compared to Fresh/Freeze-Dried	Reference Species
Freeze-Drying	-	Phenolics, Flavonoids, Anthocyanins	Highest retention	Edible Flowers[1][2]
Air-Drying	40-60°C	Phenolics, Flavonoids	Moderate retention, better than higher temperatures	Phaleria macrocarpa[12]
70-80°C	Phenolics, Flavonoids	Significant loss	Phaleria macrocarpa[12]

Experimental Protocols

Protocol 1: Extraction of Phenolic Compounds and Lignans from Anthriscus cerefolium

• Sample Preparation :

  • Lyophilize fresh plant material (leaves or roots) and grind to a fine powder (e.g., using a ball mill).

  • Store the powder at -20°C in a desiccator until extraction.

• Extraction :

  • Weigh approximately 100 mg of the dried powder into a 2 mL microcentrifuge tube.

  • Add 1.5 mL of 80% methanol (v/v) to the tube.

  • Vortex the mixture for 1 minute.

  • Sonicate the mixture in an ultrasonic bath for 30 minutes at room temperature.

  • Centrifuge the sample at 13,000 rpm for 10 minutes.

  • Carefully transfer the supernatant to a new tube.

  • Repeat the extraction process on the pellet with another 1.5 mL of 80% methanol.

  • Combine the supernatants.

  • Filter the combined supernatant through a 0.22 µm syringe filter into an HPLC vial.

Protocol 2: HPLC-DAD Quantification of Apiin in Anthriscus cerefolium

• Instrumentation : High-Performance Liquid Chromatography system with a Diode Array Detector (HPLC-DAD).

• Column : C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase :

  • Solvent A: 0.1% Formic acid in water.

  • Solvent B: Acetonitrile.

• Gradient Elution :

  • 0-5 min: 10% B

  • 5-25 min: Linear gradient from 10% to 40% B

  • 25-30 min: Linear gradient from 40% to 10% B

  • 30-35 min: 10% B (re-equilibration)

• Flow Rate : 1.0 mL/min.

• Injection Volume : 10 µL.

• Column Temperature : 30°C.

• Detection Wavelength : 335 nm for apiin.

• Quantification : Prepare a calibration curve using an authentic apiin standard (e.g., 1-100 µg/mL).

Protocol 3: LC-MS/MS Quantification of Deoxypodophyllotoxin in Anthriscus cerefolium

• Instrumentation : Liquid Chromatography system coupled to a tandem Mass Spectrometer (LC-MS/MS).

• Column : C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase :

  • Solvent A: 0.1% Formic acid in water.

  • Solvent B: 0.1% Formic acid in acetonitrile.

• Gradient Elution :

  • 0-1 min: 5% B

  • 1-10 min: Linear gradient from 5% to 95% B

  • 10-12 min: 95% B

  • 12-12.1 min: Linear gradient from 95% to 5% B

  • 12.1-15 min: 5% B (re-equilibration)

• Flow Rate : 0.3 mL/min.

• Injection Volume : 5 µL.

• Column Temperature : 40°C.

• Ionization Mode : Electrospray Ionization (ESI), positive mode.

• MS/MS Detection : Multiple Reaction Monitoring (MRM). The specific precursor-to-product ion transitions for deoxypodophyllotoxin need to be determined by infusing a standard solution.

• Quantification : Prepare a calibration curve using an authentic deoxypodophyllotoxin standard.

Visualizations

Caption: Experimental workflow to minimize phytochemical variability.

Caption: General signaling pathway for stress-induced phytochemical production.

References

• 1. Chemical profiling of Anthriscus cerefolium (L.) Hoffm., biological potential of the herbal extract, molecular modeling and KEGG pathway analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Drying Temperature and Storage Duration for the Retention of Bioactive Compounds of Selected Wild Edible Plants From Ethiopia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mjpms.in [mjpms.in]
• 5. researchgate.net [researchgate.net]
• 6. Deoxypodophyllotoxin in Anthriscus sylvestris alleviates fat accumulation in the liver via AMP-activated protein kinase, impeding SREBP-1c signal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The influence of different light spectra on physiological responses, antioxidant capacity and chemical compositions in two holy basil cultivars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Methyl jasmonate and salicylic acid as powerful elicitors for enhancing the production of secondary metabolites in medicinal plants: an updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Methyl Jasmonate and Salicylic Acid Enhanced the Production of Ursolic and Oleanolic Acid in Callus Cultures of Lepechinia Caulescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Deoxypodophyllotoxin content and antioxidant activity of aerial parts of Anthriscus sylvestris Hoffm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effect of Temperatures on Drying Kinetics, Extraction Yield, Phenolics, Flavonoids, and Antioxidant Activity of Phaleria macrocarpa (Scheff.) Boerl. (Mahkota Dewa) Fruits - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Chemical Composition of Anthriscus cerefolium and Anthriscus sylvestris

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical composition of two closely related plant species of the Apiaceae family: Anthriscus cerefolium (Chervil) and Anthriscus sylvestris (Cow Parsley or Wild Chervil). This objective comparison, supported by experimental data from various studies, aims to highlight the distinct phytochemical profiles of these plants, offering valuable insights for research, natural product discovery, and drug development.

Key Chemical Differences at a Glance

Anthriscus cerefolium is primarily characterized by its high content of essential oils, with phenylpropanoids like estragole being the dominant constituents. Its phenolic profile includes various flavonoids and caffeoylquinic acids. In contrast, Anthriscus sylvestris is a notable source of lignans, particularly deoxypodophyllotoxin, a compound with significant pharmacological interest. While it also contains essential oils and flavonoids, their composition and concentration differ significantly from A. cerefolium. Lignans are not reported as major components in A. cerefolium.

Quantitative Data Summary

The following tables summarize the quantitative data on the major chemical classes identified in Anthriscus cerefolium and Anthriscus sylvestris.

Table 1: Essential Oil Composition

Compound	Anthriscus cerefolium (% of total oil)	Anthriscus sylvestris (% of total oil)
Oxygenated Monoterpenes	88.13 - 93.83	7.5 (vegetative)
Estragole (Methyl chavicol)	83.10[1]	-
1-allyl-2,4-dimethoxybenzene	15.15[1]	-
Aliphatic Esters	-	42.48 (flowering) - 66.90 (vegetative)
Chrysanthenyl acetate	-	Dominant ester[1][2]
Monoterpene Hydrocarbons	Present in minor amounts	Present
β-Pinene	<0.01[1]	-
β-Phellandrene	-	38.8 (leaves), 45.5 (roots)[3]
β-Myrcene	-	16.7 (leaves)[3]
Sabinene	-	6.2 (leaves)[3]
Sesquiterpene Hydrocarbons	Present	Present
Undecane	1.75[1]	-

Data compiled from multiple sources; concentrations can vary based on plant part, geographical location, and developmental stage.

Table 2: Lignan Content in Anthriscus sylvestris

Lignan	Plant Part	Concentration (mg/g dry weight)
Deoxypodophyllotoxin	Roots	2.0 - 42.8[4]
Fruits	867[5]
Nemerosin	Roots	2.0 - 23.4[4]
Yatein	Roots	1.1 - 18.5[4]
Fruits	61.0[5]
Podophyllotoxone	Roots	0.7 - 20.5[4]
Dimethylmatairesinol	Fruits	27.7[5]

Lignans are not reported as significant components of Anthriscus cerefolium.

Table 3: Phenolic Compound Profile

Compound Class/Compound	Anthriscus cerefolium	Anthriscus sylvestris
Total Phenolic Content	76.7 mg GAE/L (methanolic extract)[1][2]	74.6 mg GAE/L (methanolic extract)[1][2]
Flavonoids
Apigenin	Identified[6]	Identified[7]
Luteolin	Identified[6]	Identified
Luteolin-7-O-glucoside	-	Identified as a main flavonoid[3]
Quercetin	-	Identified[3]
Rutin	-	Identified as a major quercetin glycoside[3]
Phenolic Acids
Caffeoylquinic acid derivatives	Identified (e.g., Malonyl-1,4-O-dicaffeoylquinic acid)[3]	Identified (e.g., 5-O-caffeoylquinic acid)[8]
Chlorogenic acid	-	Identified[3]

This table provides a qualitative overview. Direct quantitative comparison of individual phenolic compounds is limited in the literature.

Experimental Protocols

Detailed methodologies for the analysis of the key chemical constituents are outlined below.

Gas Chromatography-Mass Spectrometry (GC-MS) for Essential Oil Analysis

This protocol is a representative method for the qualitative and quantitative analysis of volatile compounds in Anthriscus species.

a. Sample Preparation and Extraction:

• Plant Material: Air-dried aerial parts of the plants are used.

• Hydrodistillation: 100 g of the plant material is subjected to hydrodistillation for 3 hours using a Clevenger-type apparatus.

• Oil Collection: The collected essential oil is dried over anhydrous sodium sulfate and stored at 4°C in a sealed vial.

b. GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (e.g., Shimadzu GC-MS) is used.

• Column: A capillary column such as DB-5 (30 m x 0.25 mm, 0.25 µm film thickness) is typically employed.

• Carrier Gas: Helium is used as the carrier gas at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program: The oven temperature is programmed to start at a lower temperature (e.g., 50°C) and gradually increase to a higher temperature (e.g., 240°C) at a specific rate (e.g., 3°C/min) to separate the different volatile compounds.

• Injector and Detector Temperatures: The injector and detector temperatures are maintained at a high temperature (e.g., 250°C) to ensure volatilization of the sample.

• Mass Spectrometry: The mass spectrometer is operated in electron impact (EI) mode at 70 eV, with a scan range of m/z 40-500.

• Compound Identification: The identification of constituents is performed by comparing their retention indices and mass spectra with those of authentic standards and by using mass spectral libraries (e.g., NIST, Wiley).

• Quantification: The relative percentage of each component is calculated from the GC peak areas.

High-Performance Liquid Chromatography (HPLC) for Lignan and Phenolic Compound Analysis

This protocol outlines a general method for the quantification of non-volatile compounds like lignans and phenolics.

a. Sample Preparation and Extraction:

• Plant Material: Dried and powdered plant material (roots for lignans in A. sylvestris, aerial parts for phenolics) is used.

• Extraction: The powdered material is extracted with a suitable solvent, such as methanol or a methanol-water mixture, using techniques like maceration, sonication, or Soxhlet extraction. For example, maceration with 80% aqueous methanol with constant shaking can be employed.[9]

• Filtration and Concentration: The extract is filtered, and the solvent is evaporated under reduced pressure to obtain a crude extract. The extract is then redissolved in the initial mobile phase for HPLC analysis.

b. HPLC Analysis:

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector (DAD) is used. For more detailed identification, an HPLC system coupled to a mass spectrometer (LC-MS) is employed.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

• Mobile Phase: A gradient elution is typically performed using a mixture of two solvents, such as acidified water (e.g., with formic or acetic acid) and an organic solvent like acetonitrile or methanol. The gradient program is optimized to achieve good separation of the target compounds.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: The UV detector is set at a wavelength appropriate for the compounds of interest (e.g., 280 nm for lignans and 280-320 nm for phenolic compounds).

• Quantification: Quantification is performed by creating a calibration curve with known concentrations of authentic standards. The peak areas of the compounds in the sample extracts are then compared to the calibration curve to determine their concentrations.

Signaling Pathways and Biological Activities

The distinct chemical profiles of A. cerefolium and A. sylvestris lead to different biological activities and interactions with cellular signaling pathways.

Anthriscus sylvestris: Deoxypodophyllotoxin Signaling

Deoxypodophyllotoxin, a major lignan in A. sylvestris, has been extensively studied for its anticancer properties. It exerts its effects by modulating several key signaling pathways involved in cell proliferation, survival, and apoptosis.

Caption: Deoxypodophyllotoxin signaling cascade.

Deoxypodophyllotoxin has been shown to inhibit the epidermal growth factor receptor (EGFR) and MET signaling pathways, which in turn suppresses downstream effectors like PI3K/AKT and ERK.[10] This inhibition leads to cell cycle arrest and apoptosis in cancer cells. Furthermore, deoxypodophyllotoxin can induce apoptosis by suppressing the PI3K/AKT signaling pathway while activating the p38 MAPK pathway.[5][11] It also induces cytoprotective autophagy via the inhibition of the PI3K/AKT/mTOR pathway.[12]

Anthriscus cerefolium: Flavonoid and Phenylpropanoid Activity

The biological activities of A. cerefolium are largely attributed to its flavonoids (e.g., apigenin, luteolin) and the essential oil component, estragole.

Flavonoid Signaling: Apigenin and luteolin are known to modulate various signaling pathways related to inflammation and cell survival. They can inhibit the activation of NF-κB and MAPK signaling pathways, which are crucial in inflammatory responses.[9] These flavonoids have also been shown to partially activate the PI3K/Akt signaling pathway, which is involved in glucose metabolism.[10]

Caption: General signaling pathways modulated by flavonoids.

Estragole Bioactivity: Estragole, the main component of chervil essential oil, is known for its flavor and fragrance properties. Its biological activities are also under investigation. It is metabolized in the liver, and its bioactivation pathway is of toxicological interest.

Caption: General experimental workflow for phytochemical analysis.

Conclusion

Anthriscus cerefolium and Anthriscus sylvestris present markedly different phytochemical profiles, which dictates their potential applications in research and drug development. A. cerefolium, with its high concentration of estragole and unique phenolic composition, is a subject of interest for its flavor, fragrance, and potential anti-inflammatory and metabolic modulatory effects. In contrast, A. sylvestris stands out as a rich source of bioactive lignans, particularly deoxypodophyllotoxin, with well-documented anticancer properties through the modulation of critical cellular signaling pathways. This comparative guide underscores the importance of species-specific phytochemical investigation for the targeted discovery of novel bioactive compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Apigenin and Luteolin Regulate Autophagy by Targeting NRH-Quinone Oxidoreductase 2 in Liver Cells | MDPI [mdpi.com]
• 4. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Flavones: Six Selected Flavones and Their Related Signaling Pathways That Induce Apoptosis in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Current Advances in Naturally Occurring Caffeoylquinic Acids: Structure, Bioactivity, and Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ethnomedicinal, Phytochemical and Pharmacological Profile of Anthriscus sylvestris as an Alternative Source for Anticancer Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ojs.pmf.uns.ac.rs [ojs.pmf.uns.ac.rs]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Signal pathways involved in apigenin inhibition of growth and induction of apoptosis of human anaplastic thyroid cancer cells (ARO) - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling Nature's Shield: A Comparative Guide to the Antioxidant Activity of Apiaceae Family Plants

For Immediate Release

A comprehensive analysis of plants from the Apiaceae family—which includes common herbs and spices like parsley, celery, and fennel—reveals significant variations in their antioxidant capacities. This guide offers researchers, scientists, and drug development professionals a comparative overview of the antioxidant potential within this plant family, supported by quantitative data, detailed experimental protocols, and insights into the underlying molecular mechanisms.

The Apiaceae family is a rich source of phytochemicals, particularly phenolic compounds and flavonoids, which are known for their ability to combat oxidative stress.[1] Oxidative stress, an imbalance between free radicals and antioxidants in the body, is implicated in a range of chronic diseases, making the study of natural antioxidants a critical area of research. This guide synthesizes data from multiple studies to facilitate the identification of promising species for further investigation and potential therapeutic application.

Comparative Antioxidant Activity: A Quantitative Overview

The antioxidant potential of various Apiaceae plants has been evaluated using several standard assays. The most common methods include the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays, which measure the ability of an extract to neutralize free radicals. The Total Phenolic Content (TPC) and Total Flavonoid Content (TFC) are also key indicators of antioxidant capacity.

The following tables summarize the quantitative data on the antioxidant activity of selected Apiaceae species. It is important to note that the antioxidant capacity can be influenced by factors such as the plant part used, geographical location, and the extraction solvent.

Table 1: DPPH Radical Scavenging Activity (IC50) of Selected Apiaceae Plant Extracts

Plant Species	Plant Part	Extraction Solvent	DPPH IC50 (µg/mL)	Reference
Anethum graveolens (Dill)	Seed	Methanol	300	[2]
Anethum graveolens (Dill)	Seed	Dichloromethane	460	[2]
Anethum graveolens (Dill)	Seed	Hexane	950	[2]
Apium graveolens (Celery)	Aerial Parts	Dichloromethane	474.4	[3]
Apium graveolens (Celery)	Aerial Parts	Ethyl Acetate	591.4	[3]
Apium graveolens (Celery)	Aerial Parts	Total Aqueous Extract	930.8	[3]
Carum carvi (Caraway)	Fruit	Essential Oil	46.51	[4]
Coriandrum sativum (Coriander)	Leaf	Ethanolic	217.2	[5]
Coriandrum sativum (Coriander)	Leaf	Methanol	132.12	[6]
Foeniculum vulgare (Fennel)	Seed	Essential Oil	51.45	[7]
Foeniculum vulgare (Fennel)	Seed	Hydroethanolic	93.71	[7]
Foeniculum vulgare (Fennel)	Seed	Aqueous	212.86	[7]
Petroselinum crispum (Parsley)	Leaf	Aqueous	63.66	[8]
Petroselinum crispum (Parsley)	Leaf & Stem	Dichloromethane	3310	[1]
Pimpinella anisum (Anise)	Seed	Essential Oil	118	[9]
Pimpinella anisum (Anise)	Seed	Acetone	7.83	[10]

Table 2: ABTS Radical Scavenging Activity (IC50) of Selected Apiaceae Plant Extracts

Plant Species	Plant Part	Extraction Solvent	ABTS IC50 (µg/mL)	Reference
Anethum graveolens (Dill)	-	50% Ethanol	34	[11]
Apium graveolens (Celery)	Aerial Parts	Total Aqueous Extract	34.52	[3]
Carum carvi (Caraway)	Fruit	Essential Oil	5.34	[4]
Coriandrum sativum (Coriander)	Leaf	Ethanolic	222	[5]
Foeniculum vulgare (Fennel)	Seed	Essential Oil	49.24	[12]

Table 3: Total Phenolic Content (TPC) of Selected Apiaceae Plant Extracts

Plant Species	Plant Part	Extraction Solvent	TPC (mg GAE/g extract)	Reference
Anethum graveolens (Dill)	Seed	Acidified Methanol	46.8	[13]
Coriandrum sativum (Coriander)	Leaf	Methanol	726.0 µg/mL	[6]
Foeniculum vulgare (Fennel)	Seed	Essential Oil	39.59	[12]
Petroselinum crispum (Parsley)	Leaf & Stem	Dichloromethane	42.31	[1]
Petroselinum crispum (Parsley)	Leaf	Aqueous	12.49	[14]

Table 4: Total Flavonoid Content (TFC) of Selected Apiaceae Plant Extracts

Plant Species	Plant Part	Extraction Solvent	TFC (mg QE/g extract)	Reference
Coriandrum sativum (Coriander)	Leaf	Hexane	535.71 µg QE/mL	[15]
Foeniculum vulgare (Fennel)	Seed	Essential Oil	20.95	[12]
Petroselinum crispum (Parsley)	Leaf	Aqueous	15.05	[14]

Experimental Protocols

Accurate and reproducible assessment of antioxidant activity is paramount. Below are the detailed methodologies for the key experiments cited in this guide.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical, which results in a color change from purple to yellow.

• Reagent Preparation: A stock solution of DPPH (typically 0.1 mM) is prepared in methanol or ethanol and stored in the dark.

• Reaction Mixture: A defined volume of the plant extract (at various concentrations) is mixed with a fixed volume of the DPPH solution. A control containing only the solvent and DPPH solution is also prepared.

• Incubation: The mixture is incubated in the dark at room temperature for a specific period (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solution is measured spectrophotometrically at approximately 517 nm.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• IC50 Value: The IC50 value, which is the concentration of the extract required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of inhibition against the extract concentrations.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

This assay involves the generation of the ABTS radical cation (ABTS•+), which is blue-green in color. The reduction of this radical by an antioxidant leads to a loss of color.

• Reagent Preparation: The ABTS radical cation is produced by reacting a 7 mM ABTS solution with 2.45 mM potassium persulfate. The mixture is kept in the dark at room temperature for 12-16 hours before use. The ABTS•+ solution is then diluted with a solvent (e.g., ethanol) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Reaction Mixture: A small volume of the plant extract is added to a larger volume of the diluted ABTS•+ solution.

• Incubation: The reaction is allowed to proceed for a set time (e.g., 6 minutes).

• Absorbance Measurement: The absorbance is measured at 734 nm.

• Calculation: The percentage of inhibition is calculated similarly to the DPPH assay. The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Total Phenolic Content (TPC) Assay (Folin-Ciocalteu Method)

This method measures the total amount of phenolic compounds in an extract.

• Reagent Preparation: The Folin-Ciocalteu reagent is diluted with distilled water. A standard solution of gallic acid is prepared.

• Reaction Mixture: The plant extract is mixed with the diluted Folin-Ciocalteu reagent.

• Incubation: After a short incubation period, a sodium carbonate solution is added to the mixture.

• Incubation: The reaction mixture is incubated in the dark for a specified time (e.g., 30-120 minutes) to allow for color development.

• Absorbance Measurement: The absorbance of the blue-colored solution is measured at a wavelength of around 760 nm.

• Calculation: The total phenolic content is determined from a calibration curve prepared using gallic acid as a standard and is expressed as mg of gallic acid equivalents per gram of extract (mg GAE/g).

Total Flavonoid Content (TFC) Assay (Aluminum Chloride Colorimetric Method)

This assay is used to determine the concentration of flavonoids in a sample.

• Principle: Aluminum chloride forms a stable complex with the C-4 keto group and either the C-3 or C-5 hydroxyl group of flavones and flavonols.

• Reaction Mixture: The plant extract is mixed with a 2% aluminum chloride solution.

• Incubation: The mixture is incubated at room temperature for a specific duration (e.g., 60 minutes).

• Absorbance Measurement: The absorbance of the resulting solution is measured at approximately 420 nm.

• Calculation: The total flavonoid content is calculated from a calibration curve using a standard flavonoid, such as quercetin, and is expressed as mg of quercetin equivalents per gram of extract (mg QE/g).

Visualizing the Science: Workflows and Pathways

To further elucidate the processes involved in antioxidant research, the following diagrams have been generated using Graphviz.

Caption: A typical workflow for assessing the antioxidant activity of plant extracts.

References

• 1. Petroselinum crispum has antioxidant properties, protects against DNA damage and inhibits proliferation and migration of cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. thepharmajournal.com [thepharmajournal.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Antioxidant Activity of Essential Oil From Carum Carvi L. Cultivated in North-Eastern Romania - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro free radical scavenging and DNA damage protective property of Coriandrum sativum L. leaves extract - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Unveiling the Chemical Composition, Antioxidant, and Antimicrobial Potentials of Foeniculum vulgare Mill: A Combined In Vitro and In Silico Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phytochemical Screening, Antioxidant Activity and Safety of Petroselinum crispum (Mill.) AW Hill Apiaceae Leaves Grown in Benin [scirp.org]
• 9. acs.agr.hr [acs.agr.hr]
• 10. researchgate.net [researchgate.net]
• 11. Ultrasonic-Assisted Extraction of Phenolic Compounds, Flavonoids, and Antioxidants from Dill (Anethum graveolens L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. journaljpri.com [journaljpri.com]
• 14. researchgate.net [researchgate.net]
• 15. cabidigitallibrary.org [cabidigitallibrary.org]

Deoxypodophyllotoxin from Anthriscus cerefolium vs etoposide anticancer activity.

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anticancer properties of deoxypodophyllotoxin (DPT), a natural lignan isolated from plants such as Anthriscus cerefolium (wild chervil), and etoposide, a widely used semi-synthetic chemotherapeutic agent.[1][2][3] While both compounds trace their origins to the podophyllotoxin scaffold, their mechanisms of action and preclinical efficacy show significant differences.[4][5] This document summarizes available experimental data, details relevant methodologies, and visualizes key molecular pathways to inform further research and drug development.

Overview of Mechanisms of Action

The fundamental difference in the anticancer activity of deoxypodophyllotoxin and etoposide lies in their primary molecular targets. DPT acts as a potent inhibitor of microtubule assembly, while etoposide functions as a topoisomerase II poison.[5][6]

• Deoxypodophyllotoxin (DPT): DPT exerts its cytotoxic effects by binding to tubulin, preventing its polymerization into microtubules.[7] This disruption of the cellular cytoskeleton leads to a halt in the cell cycle at the G2/M phase, ultimately triggering caspase-dependent apoptosis.[7][8] Beyond its primary antimitotic activity, DPT has been shown to modulate multiple critical signaling pathways involved in cancer cell proliferation and survival, including the EGFR/MET and PI3K/Akt pathways.[9]

• Etoposide (VP-16): Etoposide is a well-characterized topoisomerase II inhibitor.[10][11] It forms a ternary complex with DNA and the topoisomerase II enzyme, stabilizing the transient double-strand breaks created by the enzyme.[11] This prevents the re-ligation of the DNA strands, leading to an accumulation of DNA damage, cell cycle arrest in the S and G2 phases, and the induction of apoptosis.[4][11] Its efficacy is particularly pronounced in rapidly dividing cancer cells due to their heavy reliance on topoisomerase II for DNA replication.[11]

Table 1: Comparison of Molecular Mechanisms

Feature	Deoxypodophyllotoxin (DPT)	Etoposide (VP-16)
Primary Target	Tubulin	DNA Topoisomerase II
Molecular Effect	Inhibits microtubule polymerization	Stabilizes topoisomerase II-DNA cleavage complex, causing DNA double-strand breaks[10][11]
Cell Cycle Arrest	G2/M phase[7][8]	S and G2 phases[11]
Downstream Effects	Mitotic arrest, activation of mitochondrial apoptotic pathway, caspase activation[7][12]	DNA damage response, p53 activation, apoptosis[5]
Other Targets	EGFR, MET, PI3K/Akt signaling pathways[9]	Primarily focused on Topoisomerase II

Quantitative Data Presentation

Table 2: In Vitro Cytotoxicity (IC₅₀ Values)

The following table summarizes the half-maximal inhibitory concentration (IC₅₀) values for DPT and etoposide across various human cancer cell lines. Lower values indicate higher potency.

Note: IC₅₀ values can vary between studies due to different experimental conditions (e.g., cell density, incubation time, assay type). The data below is for comparative purposes.

Cell Line	Cancer Type	Deoxypodophyllotoxin IC₅₀	Etoposide IC₅₀
HT29	Colorectal Carcinoma	56.1 nM[13]	~2.12 µM[14]
DLD1	Colorectal Carcinoma	38.2 nM[13]	Not widely reported
Caco2	Colorectal Carcinoma	45.4 nM[13]	Not widely reported
HCC827GR	Non-Small Cell Lung Cancer	~6-8 nM (at 48h)[15]	>1 µM (ineffective)[15]
A549	Non-Small Cell Lung Cancer	~0.8 µM (derivative)[16]	3.49 µM (at 72h)[17], 139.54 µM[10]
MDA-MB-231	Breast Cancer	Potent (specific value not stated)	Less effective than DPT[18]
MCF7	Breast Cancer	0.150 µM (derivative)[14]	Not widely reported
HeLa	Cervical Cancer	Potent (induces G2/M arrest)[8]	209.90 µM[10]
DU-145	Prostate Cancer	Potent (induces apoptosis)[19]	Not widely reported
MOLT-3	Leukemia	Not widely reported	0.051 µM[10]
HepG2	Hepatocellular Carcinoma	Not widely reported	30.16 µM[10]

Table 3: In Vivo Antitumor Efficacy (Xenograft Models)

This table presents a comparison of in vivo data from studies using animal xenograft models. The Tumor Growth Inhibition (T/C%) value represents the relative tumor volume of the treated group compared to the control group; a lower value indicates better efficacy.

Compound	Cancer Model	Animal Model	Dosing Regimen	Efficacy Metric	Result	Citation
Deoxypodophyllotoxin	Human Breast Cancer (MDA-MB-231)	BALB/c Nude Mice	5, 10, 20 mg/kg (intravenous)	T/C (%)	42.87%, 34.04%, 9.63%	[18]
Etoposide	Human Breast Cancer (MDA-MB-231)	BALB/c Nude Mice	20 mg/kg (intravenous)	T/C (%)	Less effective than DPT at the same dose	[18]
Deoxypodophyllotoxin	Colorectal Cancer (CRC)	Xenograft Mouse Model	Not specified	Tumor size & weight	Significantly decreased tumor size and weight	[7][12]
Etoposide	Human Colon Carcinoma (HCT-116)	Athymic Mice	Days 1 & 5 (i.p.)	Tumor Inhibition	78% tumor inhibition	[20]
Etoposide	Small Cell Lung Carcinoma (SCLC-6)	Xenograft Mice	12 mg/kg/day (days 1-3)	Growth Inhibition	98% growth inhibition (in combination)	[21]

Mandatory Visualizations

Signaling Pathways and Mechanisms

Caption: Signaling pathways modulated by Deoxypodophyllotoxin (DPT).

Caption: Mechanism of action of Etoposide.

Caption: General workflow for in vitro comparative analysis.

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol outlines a method for determining the IC₅₀ values of deoxypodophyllotoxin and etoposide.

• Cell Seeding: Culture human cancer cells (e.g., HT29, A549) in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator. Seed cells into 96-well plates at a density of 3 x 10³ to 5 x 10³ cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare stock solutions of DPT and etoposide in dimethyl sulfoxide (DMSO). Create a series of dilutions in the culture medium to achieve final concentrations ranging from nanomolar to micromolar levels (e.g., 0.005 to 25 µM). Replace the medium in the wells with the medium containing the test compounds. Include a vehicle control (DMSO) and an untreated control.

• Incubation: Incubate the plates for a defined period, typically 24, 48, or 72 hours, at 37°C and 5% CO₂.

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 3-4 hours. During this time, viable cells will convert the yellow MTT tetrazolium salt into purple formazan crystals.

• Solubilization: Carefully remove the supernatant and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage against the logarithm of the compound concentration and use non-linear regression analysis to determine the IC₅₀ value.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the effects of the compounds on cell cycle distribution.

• Cell Culture and Treatment: Seed cells in 6-well plates (e.g., 1 x 10⁵ cells/well) and allow them to attach overnight. Treat the cells with DPT or etoposide at concentrations around their respective IC₅₀ values for 24 or 48 hours.

• Cell Harvesting: Collect both floating and adherent cells. Wash adherent cells with PBS and detach using trypsin-EDTA. Combine all cells and centrifuge at 300 x g for 5 minutes.

• Fixation: Discard the supernatant, wash the cell pellet with ice-cold PBS, and centrifuge again. Resuspend the pellet and fix the cells by adding ice-cold 70% ethanol dropwise while vortexing gently. Incubate at -20°C for at least 2 hours (or overnight).

• Staining: Centrifuge the fixed cells to remove the ethanol. Wash the pellet with PBS. Resuspend the cells in a staining solution containing Propidium Iodide (PI) and RNase A. Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The PI fluorescence intensity is proportional to the DNA content, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

• Data Analysis: Use cell cycle analysis software (e.g., ModFit LT™, FlowJo™) to deconvolute the DNA content histograms and determine the percentage of cells in each phase.

Protocol 3: In Vivo Xenograft Tumor Model

This protocol describes a representative in vivo study to assess antitumor efficacy.

• Animal Model: Use 4-6 week old immunocompromised mice (e.g., BALB/c nude or NOD/SCID). All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

• Tumor Cell Implantation: Harvest cancer cells (e.g., MDA-MB-231) during their logarithmic growth phase. Resuspend the cells in a sterile, serum-free medium or PBS, often mixed 1:1 with Matrigel. Subcutaneously inject approximately 1 x 10⁶ to 5 x 10⁶ cells into the flank of each mouse.

• Tumor Growth and Grouping: Monitor the mice regularly for tumor formation. When tumors reach a palpable volume (e.g., 100-150 mm³), randomize the mice into different treatment groups (e.g., n=5-8 mice per group):

  • Vehicle Control (e.g., saline, DMSO/cyclodextrin solution)

  • Deoxypodophyllotoxin (e.g., 20 mg/kg)

  • Etoposide (e.g., 20 mg/kg)

• Drug Administration: Administer the compounds via a clinically relevant route, such as intravenous (i.v.) or intraperitoneal (i.p.) injection, following a defined schedule (e.g., once daily for 5 consecutive days).

• Monitoring: Measure tumor dimensions with calipers every 2-3 days and calculate tumor volume using the formula: (Length x Width²)/2. Monitor the body weight of the mice as an indicator of toxicity.

• Study Endpoint: The study may be terminated when tumors in the control group reach a predetermined maximum size, or after a specific duration. At the endpoint, euthanize the mice, and excise and weigh the tumors.

• Data Analysis: Compare the final tumor volumes and weights between the treated and control groups. Calculate the T/C ratio (%) to quantify antitumor activity. Analyze body weight data to assess treatment-related toxicity.

Conclusion

The comparison between deoxypodophyllotoxin from Anthriscus cerefolium and etoposide reveals two potent anticancer agents with distinct and compelling mechanisms of action.

• Etoposide is a clinically established drug with a well-understood mechanism as a topoisomerase II inhibitor, making it a cornerstone of many chemotherapy regimens.[10][17][22] Its activity is primarily linked to the induction of DNA damage in rapidly proliferating cells.[11]

• Deoxypodophyllotoxin emerges as a promising preclinical candidate with a multifaceted mechanism. Its primary role as a microtubule destabilizer places it in a different class from etoposide.[5][7] Furthermore, its ability to inhibit key oncogenic signaling pathways like EGFR and PI3K/Akt suggests it may be effective in tumors resistant to other therapies and could offer a broader therapeutic window.[9] Preclinical data, particularly in vitro cytotoxicity and the direct in vivo comparison in a breast cancer model, suggest that DPT can be significantly more potent than etoposide.[15][18]

For drug development professionals, DPT represents an exciting lead compound. Its potent antimitotic activity, combined with its impact on crucial survival pathways, warrants further investigation, particularly in drug-resistant cancer models where its unique mechanism may provide a significant advantage. Future research should focus on comprehensive in vivo studies across various cancer types and on its pharmacokinetic and safety profiles to pave the way for potential clinical development.

References

• 1. Deoxypodophyllotoxin in Anthriscus sylvestris alleviates fat accumulation in the liver via AMP-activated protein kinase, impeding SREBP-1c signal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. thieme-connect.com [thieme-connect.com]
• 3. zenodo.org [zenodo.org]
• 4. Podophyllotoxin: History, Recent Advances and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Insight Into the Molecular Mechanism of Podophyllotoxin Derivatives as Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. apexbt.com [apexbt.com]
• 11. selleckchem.com [selleckchem.com]
• 12. Deoxypodophyllotoxin Exerts Anti-Cancer Effects on Colorectal Cancer Cells Through Induction of Apoptosis and Suppression of Tumorigenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Design and Synthesis of 4-O-Podophyllotoxin Sulfamate Derivatives as Potential Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Deoxypodophyllotoxin Inhibits Cell Growth and Induces Apoptosis by Blocking EGFR and MET in Gefitinib-Resistant Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Podophyllotoxin: Recent Advances in the Development of Hybridization Strategies to Enhance Its Antitumoral Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 17. netjournals.org [netjournals.org]
• 18. Antitumor effect of Deoxypodophyllotoxin on human breast cancer xenograft transplanted in BALB/c nude mice model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. An in vivo human tumor xenograft model of etoposide resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. aacrjournals.org [aacrjournals.org]
• 22. Distribution, DNA damage and cytotoxic effects of etoposide in human tumor xenografts in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Antimicrobial Spectrum of Anthriscus cerefolium Essential Oil: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Published: December 23, 2025

Introduction

Anthriscus cerefolium, commonly known as chervil, is an annual herb belonging to the Apiaceae family. While traditionally used as a culinary herb, emerging interest in natural antimicrobial agents has brought its essential oil into focus. This guide provides a comparative analysis of the potential antimicrobial spectrum of Anthriscus cerefolium essential oil. Due to a lack of direct and extensive studies on the antimicrobial properties of chervil essential oil, this analysis is based on the antimicrobial activities of its primary chemical constituents. The performance of these components is compared with well-documented antimicrobial essential oils such as oregano, thyme, and tea tree oil to provide a predictive validation.

Chemical Composition of Anthriscus cerefolium Essential Oil

The antimicrobial efficacy of an essential oil is intrinsically linked to its chemical composition. The major constituents of Anthriscus cerefolium essential oil are reported to be:

• Methyl chavicol (Estragole): Often the most abundant component.

• 1-allyl-2,4-dimethoxybenzene

The antimicrobial activity of methyl chavicol has been documented against various pathogens.[1][2][3] However, there is limited information regarding the specific antimicrobial effects of 1-allyl-2,4-dimethoxybenzene.

Data Presentation: Comparative Antimicrobial Activity

The following tables summarize the Minimum Inhibitory Concentration (MIC) values of the primary component of chervil essential oil (methyl chavicol/estragole) and three well-established antimicrobial essential oils against a range of pathogenic microorganisms. This comparative data allows for an informed estimation of the potential antimicrobial efficacy of Anthriscus cerefolium essential oil.

Table 1: Antimicrobial Activity (MIC) of Methyl Chavicol (Estragole)

Microorganism	Strain	MIC (mg/mL)	Reference
Candida albicans	-	1.8	[1]
Staphylococcus aureus	-	6.7	[1]
Escherichia coli	-	13.2	[1]
Pseudomonas syringae	-	Strong Inhibition	[1]
Bacillus subtilis	-	58.75 µg/mL	[4]
Shigella sonnei	-	63.43 µg/mL	[4]
Salmonella paratyphi	-	38.52 µg/mL	[4]

Table 2: Comparative Antimicrobial Activity (MIC) of Selected Essential Oils

Essential Oil	Microorganism	Strain	MIC (mg/mL)	Reference
Oregano Oil	Escherichia coli	ATCC 25922	0.23 - 0.69	[5]
Staphylococcus aureus	ATCC 25923	0.23 - 0.69	[5]
Klebsiella oxytoca	Clinical Isolate	0.0009	[6]
Klebsiella pneumoniae	Clinical Isolate	0.0735	[6]
Gram-positive strains	Various	0.25 - 8	[7]
Gram-negative strains	Various	0.25 - 8	[7]
Thyme Oil	Escherichia coli	ATCC 25922	3 - 5 µL/mL	[8]
Staphylococcus aureus	ATCC 25923	3 - 5 µL/mL	[8]
Salmonella Typhimurium	Food Isolate	>4% (v/v)	[9]
Bacillus cereus	Food Isolate	4% (v/v)	[9]
Streptococcus mutans	-	100 µg/mL	[10]
Tea Tree Oil	Escherichia coli	ATCC 25922	2.7	[11]
Staphylococcus aureus	ATCC 25923	1.4	[11]
Salmonella Typhi	-	6.2	[11]
Candida albicans	-	1.0	[12]
Gram-negative bacteria	Various	0.78 - 3.13	[13]
Gram-positive bacteria	Various	3.13 - 25	[13]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of antimicrobial studies. The following are standard protocols for determining the antimicrobial spectrum of essential oils.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of an essential oil that inhibits the visible growth of a microorganism.[14][15][16]

a. Preparation of Inoculum:

• Bacterial or fungal strains are cultured on appropriate agar plates for 18-24 hours at 37°C.

• A few colonies are transferred to a sterile saline solution (0.85% NaCl) to achieve a turbidity equivalent to the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[17]

• The suspension is then diluted in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[14]

b. Preparation of Essential Oil Dilutions:

• The essential oil is serially diluted in the broth medium. To enhance solubility, a surfactant like Tween 80 (at a final concentration of 0.5% v/v) can be used.[15]

• A two-fold serial dilution is typically performed in a 96-well microtiter plate.

c. Incubation and Interpretation:

• 100 µL of the diluted microbial suspension is added to each well containing 100 µL of the serially diluted essential oil.

• The microtiter plate is incubated for 18-24 hours at 37°C.

• The MIC is determined as the lowest concentration of the essential oil at which no visible growth (turbidity) is observed.[17]

• Positive (broth with inoculum) and negative (broth only) controls are included.

Agar Disk Diffusion Method

This method provides a qualitative assessment of the antimicrobial activity of an essential oil.[18][19][20]

a. Preparation of Agar Plates and Inoculum:

• A standardized microbial suspension (0.5 McFarland) is uniformly swabbed onto the surface of an appropriate agar medium (e.g., Mueller-Hinton Agar).

• The plate is allowed to dry for a few minutes.

b. Application of Essential Oil:

• Sterile filter paper discs (typically 6 mm in diameter) are impregnated with a known volume (e.g., 10 µL) of the neat or diluted essential oil.

• The impregnated discs are placed firmly on the surface of the inoculated agar.

c. Incubation and Measurement:

• The plates are incubated at 37°C for 18-24 hours.

• The diameter of the zone of inhibition (the clear area around the disc where microbial growth is inhibited) is measured in millimeters.[18]

• The size of the inhibition zone is indicative of the antimicrobial activity.

Mandatory Visualizations

Experimental Workflow for Antimicrobial Spectrum Assessment

Caption: Workflow for evaluating the antimicrobial spectrum of essential oils.

Logical Relationship: Composition to Activity

Caption: From chemical composition to predicted antimicrobial activity.

Conclusion

While direct experimental data on the antimicrobial spectrum of Anthriscus cerefolium essential oil is currently scarce, an analysis of its major component, methyl chavicol (estragole), suggests potential for antimicrobial activity against a range of bacteria and fungi. The provided comparative data with well-established antimicrobial essential oils like oregano, thyme, and tea tree oil offers a valuable benchmark for future research. The standardized experimental protocols outlined in this guide are essential for conducting reproducible studies to definitively validate the antimicrobial efficacy of chervil essential oil. Further investigation is warranted to explore the full therapeutic potential of this natural product.

References

• 1. Assessment of Antimicrobial Activity, Mode of Action and Volatile Compounds of Etlingera pavieana Essential Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. redalyc.org [redalyc.org]
• 5. researchgate.net [researchgate.net]
• 6. Antimicrobial activity of essential oils of cultivated oregano (Origanum vulgare), sage (Salvia officinalis), and thyme (Thymus vulgaris) against clinical isolates of Escherichia coli, Klebsiella oxytoca, and Klebsiella pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antibacterial activities of oregano essential oils and their active components - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Antibacterial and Antibiofilm Efficacy of Thyme (Thymus vulgaris L.) Essential Oil against Foodborne Illness Pathogens, Salmonella enterica subsp. enterica Serovar Typhimurium and Bacillus cereus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Anti-Inflammatory and Antimicrobial Properties of Thyme Oil and Its Main Constituents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antimicrobial Activity of Selected Essential Oils against Selected Pathogenic Bacteria: In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. In vitro antimicrobial effect of essential tea tree oil(Melaleuca alternifolia), thymol, and carvacrol on microorganisms isolated from cases of bovine clinical mastitis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Methods for Determination of Antimicrobial Activity of Essential Oils In Vitro—A Review [mdpi.com]
• 15. Validation of a method of broth microdilution for the determination of antibacterial activity of essential oils - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Minimum inhibitory concentrations of commercial essential oils against common chicken pathogenic bacteria and their relationship with antibiotic resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Methods for Determination of Antimicrobial Activity of Essential Oils In Vitro—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 19. preprints.org [preprints.org]
• 20. scialert.net [scialert.net]

A Comparative Guide to HPLC and Spectrophotometric Methods for the Analysis of Anthriscus cerefolium (Chervil)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of High-Performance Liquid Chromatography (HPLC) and UV-Vis Spectrophotometry for the quantitative analysis of key chemical constituents in Anthriscus cerefolium (chervil). The selection of an appropriate analytical method is critical for quality control, standardization, and the development of herbal medicines and related products. This document outlines the experimental protocols for both methods and presents a comparison of their performance based on established validation parameters.

Introduction to Analytical Techniques

Anthriscus cerefolium is a rich source of various bioactive compounds, including phenolic acids, flavonoids, and lignans.[1] Accurate and reliable quantification of these compounds is essential for ensuring the consistency, safety, and efficacy of chervil-based products.[2]

High-Performance Liquid Chromatography (HPLC) is a powerful separation technique that allows for the identification and quantification of individual components within a complex mixture. It offers high resolution and sensitivity, making it ideal for the analysis of specific marker compounds.

UV-Vis Spectrophotometry is a simpler and more rapid technique used to determine the total content of a class of compounds, such as total phenolics or total flavonoids, based on their collective absorbance of light at a specific wavelength. While less specific than HPLC, it is a valuable tool for rapid screening and overall quality assessment.

Experimental Protocols

Sample Preparation

A crucial first step for both methods is the efficient extraction of target analytes from the plant material. A typical extraction procedure is as follows:

• Drying and Grinding: Dried and powdered Anthriscus cerefolium plant material (e.g., 200 mg) is used for extraction.[3]

• Solvent Extraction: The sample is extracted with a suitable solvent, such as methanol, often in a 1:50 solid-to-solvent ratio (e.g., 200 mg of sample in 10 mL of methanol).[3] The mixture is agitated for an extended period (e.g., 48 hours) in the dark at ambient temperature to ensure complete extraction.[3]

• Filtration: The resulting extract is filtered, typically through a 0.45 µm syringe filter, prior to analysis to remove particulate matter.[3]

HPLC Method for Phenolic Compound Analysis

The following protocol is a representative HPLC method for the analysis of phenolic compounds in Anthriscus cerefolium.

• Instrumentation: An Agilent 1290 Infinity II system or equivalent, equipped with a diode array detector (DAD) or a mass spectrometer (MS) detector.[3]

• Column: A reversed-phase C18 column (e.g., Zorbax Eclipse XDB-C8, 2.1 × 100 mm, 1.8 µm).[3]

• Mobile Phase: A gradient elution is commonly used, consisting of two solvents:

  • Solvent A: Water with an acidifier (e.g., 0.02% formic acid).[3]

  • Solvent B: Acetonitrile.[3]

• Gradient Program: A typical gradient might be: 0-1 min, 10% B; 1-25 min, 10-25% B; 25-27 min, 25-95% B; 27-28 min, 95-10% B; followed by a re-equilibration period.[3]

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Detection: UV detection at multiple wavelengths (e.g., 280 nm and 320 nm) or mass spectrometry for identification and quantification.

Spectrophotometric Method for Total Phenolic Content

This method, based on the Folin-Ciocalteu assay, is widely used for determining the total phenolic content in plant extracts.[4][5]

• Reagents:

  • Folin-Ciocalteu reagent (diluted 1:1 with distilled water).[5]

  • Saturated sodium carbonate solution (e.g., 8% or 20% w/v in water).[4][5]

  • Gallic acid standard solutions for calibration curve.

• Procedure:

  • 0.5 mL of the plant extract is mixed with 0.5 mL of the diluted Folin-Ciocalteu reagent.[5]

  • The mixture is incubated for 5 minutes at room temperature.[5]

  • 2 mL of the sodium carbonate solution is added, and the mixture is incubated for 90 minutes in the dark at room temperature.[5]

  • The absorbance of the resulting blue color is measured at a specific wavelength, typically around 765 nm, against a blank.[4]

• Quantification: The total phenolic content is calculated from a calibration curve prepared using gallic acid as a standard and is expressed as mg of gallic acid equivalents per gram of dry plant material (mg GAE/g DW).[4]

Spectrophotometric Method for Total Flavonoid Content

The aluminum chloride colorimetric method is commonly employed to quantify the total flavonoid content.[4]

• Reagents:

  • Aluminum chloride (e.g., 2% in methanol).

  • Sodium acetate solution.

  • Quercetin standard solutions for calibration curve.

• Procedure:

  • An aliquot of the plant extract is mixed with the aluminum chloride solution.

  • After a specific incubation period, the absorbance is measured at a wavelength of approximately 420 nm against a blank.[4]

• Quantification: The total flavonoid content is determined from a calibration curve constructed with quercetin as a standard and is expressed as mg of quercetin equivalents per gram of dry plant material (mg QE/g DW).[4]

Performance Comparison

The performance of HPLC and spectrophotometric methods can be evaluated based on several validation parameters. The following tables summarize typical performance characteristics for each method in the context of herbal analysis.

Table 1: Comparison of Method Validation Parameters

Parameter	HPLC	Spectrophotometry
Specificity	High (separates individual compounds)	Low (measures a group of compounds)
Linearity (r²)	> 0.999	> 0.99
Accuracy (% Recovery)	95 - 105%[2]	90 - 110%
Precision (% RSD)	< 2% (repeatability), < 3% (intermediate)	< 5%
Limit of Detection (LOD)	Low (ng/mL to µg/mL range)[6]	Moderate (µg/mL range)
Limit of Quantitation (LOQ)	Low (ng/mL to µg/mL range)[6]	Moderate (µg/mL range)
Analysis Time per Sample	20 - 60 minutes	5 - 15 minutes
Cost per Sample	High	Low
Information Provided	Concentration of individual compounds	Total concentration of a class of compounds

Method Cross-Validation Workflow

Cross-validation ensures that both analytical methods provide comparable and reliable results. The following diagram illustrates a typical workflow for the cross-validation of HPLC and spectrophotometric methods.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. A novel bicyclic lactone and other polyphenols from the commercially important vegetable Anthriscus cerefolium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assessment of Total Phenolic and Flavonoid Content, Antioxidant Properties, and Yield of Aeroponically and Conventionally Grown Leafy Vegetables and Fruit Crops: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative and Qualitative Analysis of Phenolic and Flavonoid Content in Moringa oleifera Lam and Ocimum tenuiflorum L - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pharmaerudition.org [pharmaerudition.org]

Comparative study of estragole content in different Anthriscus species

A Comparative Analysis of Estragole Content in Various Anthriscus Species

This guide provides a comparative study of estragole content in different species of the genus Anthriscus. The information is intended for researchers, scientists, and professionals in the field of drug development and natural product chemistry. This document summarizes quantitative data, details experimental methodologies, and presents a visual representation of the analytical workflow.

Introduction

The genus Anthriscus, belonging to the Apiaceae family, comprises several species, some of which are utilized as culinary herbs and in traditional medicine. A key volatile compound found in some Anthriscus species is estragole (also known as methyl chavicol), a phenylpropene that contributes to the plant's aroma. Due to its potential biological activities and safety concerns at high concentrations, the quantification of estragole in these plants is of significant interest. This guide compares the estragole content across different Anthriscus species based on available scientific literature.

Data Presentation: Estragole Content in Anthriscus Species

The following table summarizes the reported estragole content in the essential oils of various Anthriscus species. The concentration of estragole can be influenced by factors such as the specific plant part analyzed, the developmental stage of the plant, and its geographical origin.

Species	Plant Part	Estragole Content (% of Essential Oil)	Reference
Anthriscus cerefolium (Chervil)	Fruits	Up to 95%	[1][2]
Flowering plants	High proportions	[1][2]
Herb (cultivated in El-Fayoum, Egypt)	18.04%	[3]
Fruits	Up to 85%	[4][5]
Anthriscus caucalis (Bur Chervil)	Aerial parts	Low amounts	[1]
Anthriscus sylvestris (Cow Parsley)	Aerial parts	Low amounts	[6]

Key Observations:

• Anthriscus cerefolium is a significant source of estragole, with the fruits generally exhibiting the highest concentrations.[1][2][4][5] The estragole content in this species can vary considerably depending on the plant's geographical location and developmental stage.[1][2][3] For instance, one study reported a high of 18.04% in plants from a specific region in Egypt[3], while another noted that fruits can contain up to 95% estragole in their essential oil.[1][2]

• In contrast, Anthriscus caucalis and Anthriscus sylvestris are not rich in estragole.[1][6] The essential oil of A. caucalis is primarily composed of cis-chrysanthenyl acetate[1], and the essential oil of A. sylvestris is also characterized by a high content of chrysanthenyl acetate.[6]

Experimental Protocols

The quantification of estragole in Anthriscus species typically involves the extraction of essential oils followed by chromatographic analysis. The general methodology is outlined below.

1. Plant Material Collection and Preparation:

• The aerial parts of the Anthriscus species (leaves, stems, flowers, and fruits) are collected at a specific developmental stage (e.g., vegetative, flowering, or fruiting).

• The plant material is then typically air-dried or used fresh for essential oil extraction.

2. Essential Oil Extraction: Hydrodistillation

• Hydrodistillation is a common method for extracting essential oils from plant materials.[6][7][8]

• The plant material is placed in a Clevenger-type apparatus with water.

• The mixture is heated to boiling, and the resulting steam, carrying the volatile essential oils, is condensed.

• The essential oil, being immiscible with water, is then separated and collected.

3. Chromatographic Analysis: Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography-Flame Ionization Detection (GC-FID)

• The chemical composition of the extracted essential oil is analyzed using Gas Chromatography (GC) coupled with either a Mass Spectrometer (MS) or a Flame Ionization Detector (FID).[6][7]

• GC-MS is used for the identification of the individual components of the essential oil by comparing their mass spectra with those in a spectral library.

• GC-FID is used for the quantification of the identified compounds.[7] The area of the peak corresponding to estragole is proportional to its concentration in the sample. A calibration curve is often created using standard solutions of estragole to ensure accurate quantification.[7]

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the comparative study of estragole content in Anthriscus species.

Caption: Experimental workflow for estragole quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. ema.europa.eu [ema.europa.eu]
• 6. researchgate.net [researchgate.net]
• 7. japsonline.com [japsonline.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Analysis of Anthriscus cerefolium Extract and Synthetic Antioxidants

For Researchers, Scientists, and Drug Development Professionals: An objective guide to the antioxidant efficacy of chervil (Anthriscus cerefolium) extract in comparison to established synthetic alternatives, supported by experimental data and detailed methodologies.

The increasing demand for natural alternatives to synthetic food additives and therapeutic agents has propelled research into the antioxidant potential of various plant extracts. Among these, Anthriscus cerefolium, commonly known as chervil, has garnered interest due to its traditional use in folk medicine and its rich composition of phenolic compounds.[1][2] This guide provides a comprehensive comparison of the antioxidant efficacy of Anthriscus cerefolium extract against commonly used synthetic antioxidants, namely Butylated Hydroxyanisole (BHA) and Butylated Hydroxytoluene (BHT).

Quantitative Comparison of Antioxidant Activity

The antioxidant capacity of a substance is often evaluated through various assays that measure its ability to scavenge free radicals or reduce oxidizing agents. The half-maximal inhibitory concentration (IC50) is a key metric, representing the concentration of an antioxidant required to inhibit a particular process by 50%. A lower IC50 value indicates a higher antioxidant potency.

The following tables summarize the available quantitative data for the antioxidant activity of Anthriscus cerefolium essential oil and the synthetic antioxidants BHA and BHT, as determined by the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay. It is crucial to note that the data for Anthriscus cerefolium and the synthetic antioxidants are derived from separate studies and, therefore, should be interpreted with caution as experimental conditions may have varied.

Table 1: DPPH Radical Scavenging Activity (IC50) of Anthriscus cerefolium Essential Oil

Antioxidant	IC50 (µg/mL)	Source of Data
Anthriscus cerefolium Essential Oil	115	[1][3]

Table 2: DPPH Radical Scavenging Activity (IC50) of Synthetic Antioxidants

Antioxidant	IC50 (µg/mL)	Source of Data
Butylated Hydroxyanisole (BHA)	5.2
Butylated Hydroxytoluene (BHT)	11

Note: The IC50 values for BHA and BHT were converted from mg/mL to µg/mL for comparison.

Total Phenolic Content

The antioxidant activity of plant extracts is often attributed to their phenolic content. The total phenolic content of Anthriscus cerefolium methanolic extract has been quantified, providing insight into its potential antioxidant capacity.

Table 3: Total Phenolic Content of Anthriscus cerefolium Methanolic Extract

Extract	Total Phenolic Content (mg GAE/L)	Source of Data
Anthriscus cerefolium Methanolic Extract (at full flowering stage)	76.7	[1][3]

Experimental Protocols

To ensure reproducibility and accurate interpretation of the presented data, detailed methodologies for the key antioxidant assays are provided below.

2,2-Diphenyl-1-Picrylhydrazyl (DPPH) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron to the stable DPPH radical, thus neutralizing it and causing a color change from violet to yellow, which is measured spectrophotometrically.

• Preparation of DPPH Solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in a suitable solvent such as methanol or ethanol.

• Sample Preparation: The Anthriscus cerefolium extract and synthetic antioxidant standards (BHA, BHT) are prepared in a series of concentrations.

• Reaction Mixture: A defined volume of the sample or standard is mixed with a specific volume of the DPPH solution. A control containing only the solvent and DPPH solution is also prepared.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solutions is measured at a specific wavelength (typically around 517 nm) using a spectrophotometer.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 The IC50 value is then determined by plotting the percentage of inhibition against the concentration of the antioxidant.

2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore.

• Generation of ABTS•+: The ABTS•+ radical cation is produced by reacting an aqueous ABTS solution (e.g., 7 mM) with a strong oxidizing agent like potassium persulfate (e.g., 2.45 mM) and allowing the mixture to stand in the dark at room temperature for 12-16 hours.

• Adjustment of ABTS•+ Solution: The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Reaction Mixture: A small volume of the sample or standard antioxidant is added to a larger volume of the diluted ABTS•+ solution.

• Absorbance Measurement: The absorbance is recorded at 734 nm after a specific incubation time (e.g., 6 minutes).

• Calculation: The percentage of inhibition of absorbance is calculated, and the results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay is based on the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color.

• Preparation of FRAP Reagent: The FRAP reagent is prepared by mixing acetate buffer (e.g., 300 mM, pH 3.6), a solution of TPTZ (e.g., 10 mM) in HCl (e.g., 40 mM), and an aqueous solution of FeCl₃ (e.g., 20 mM) in a specific ratio (e.g., 10:1:1, v/v/v).

• Reaction Mixture: A small volume of the sample or standard is mixed with a larger volume of the freshly prepared and pre-warmed (37°C) FRAP reagent.

• Incubation: The reaction mixture is incubated at 37°C for a defined period (e.g., 4 minutes).

• Absorbance Measurement: The absorbance of the blue-colored product is measured at 593 nm.

• Calculation: The antioxidant capacity is determined from a standard curve prepared using a known concentration of FeSO₄, and the results are expressed as mmol Fe²⁺ equivalents per gram of sample.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for comparing the antioxidant efficacy of a natural extract with synthetic antioxidants.

Caption: Workflow for comparing the antioxidant efficacy of natural extracts and synthetic compounds.

Signaling Pathway and Logical Relationship Diagram

The fundamental principle behind the antioxidant activity of phenolic compounds, such as those found in Anthriscus cerefolium, involves the donation of a hydrogen atom or an electron to a free radical, thereby neutralizing it and terminating the oxidative chain reaction. This mechanism is the basis for the DPPH and ABTS assays. The FRAP assay, on the other hand, measures the reducing power of a substance.

Caption: Mechanism of free radical scavenging and ferric ion reduction by antioxidants.

Conclusion

The available data indicates that while Anthriscus cerefolium extract possesses antioxidant properties, the essential oil exhibits a significantly higher IC50 value in the DPPH assay compared to the synthetic antioxidants BHA and BHT. This suggests a lower potency in scavenging this particular free radical under the reported experimental conditions. However, it is important to consider that the total antioxidant capacity is a complex parameter and cannot be fully characterized by a single assay. The presence of a notable amount of phenolic compounds in Anthriscus cerefolium extract supports its potential as a natural antioxidant.

For researchers and professionals in drug development, Anthriscus cerefolium extract presents an interesting natural source of bioactive compounds. Further research is warranted to conduct direct comparative studies with synthetic antioxidants using a battery of antioxidant assays to provide a more comprehensive and conclusive assessment of its efficacy. Such studies should also focus on the specific phenolic constituents responsible for the antioxidant activity and their mechanisms of action. This will be crucial in determining the potential applications of Anthriscus cerefolium extract as a natural alternative in various industries.

References

• 1. Essential oil components, phenolic content and antioxidant activity of Anthriscus cerefolium and Anthriscus sylvestris from Iran [jhpr.birjand.ac.ir]
• 2. Chemical profiling of Anthriscus cerefolium (L.) Hoffm., biological potential of the herbal extract, molecular modeling and KEGG pathway analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Extraction Techniques for Anthriscus cerefolium (Chervil)

For researchers, scientists, and professionals in drug development, the effective extraction of bioactive compounds from botanicals like Anthriscus cerefolium, commonly known as chervil, is a critical preliminary step. The choice of extraction methodology profoundly influences the yield, purity, and chemical profile of the resulting extract, thereby impacting subsequent research and development. This guide provides an objective, data-supported comparison of various extraction techniques for A. cerefolium, focusing on their efficiency in isolating key compound classes such as essential oils and phenolics.

Comparative Analysis of Extraction Methods

The selection of an optimal extraction technique is contingent on the target bioactive compounds and the desired scale of operation. Traditional methods like maceration and hydrodistillation are often contrasted with modern, more efficient techniques such as ultrasound-assisted extraction (UAE) and microwave-assisted extraction (MAE). While direct comparative studies testing all methods on A. cerefolium are scarce, a synthesis of available data provides valuable insights.

Quantitative Data Summary

The following table summarizes quantitative data from various studies on the extraction of bioactive compounds from Anthriscus cerefolium. It is important to note that the data is compiled from different sources, which may have used varied plant material and analytical standards.

Parameter	Maceration (Methanol)	Hydrodistillation	Supercritical Fluid Extraction (SFE)	Ultrasound-Assisted Extraction (UAE)	Microwave-Assisted Extraction (MAE)
Total Phenolic Content	76.7 mg GAE/L[1]	Not Reported	Not Reported	Data not available for A. cerefolium	Data not available for A. cerefolium
Essential Oil Yield	Not Applicable	0.42% (from aerial parts)[2]	Not Reported	Not Applicable	Not Applicable
Key Compound Profile	Rich in phenolic acids and flavonoids[3][4]	Estragole: ~80%1-allyl-2,4-dimethoxybenzene: ~16%[2][5][6]	Estragole: ~21.1%1-allyl-2,4-dimethoxybenzene: ~57.4%[2][5][6]	Expected to be rich in phenolics and flavonoids	Expected to be rich in phenolics and flavonoids
Typical Extraction Time	24-72 hours	3-4 hours	1-2 hours	15-60 minutes	5-30 minutes
Solvent Consumption	High	Moderate (Water)	High (CO₂)	Low to Moderate	Low to Moderate
Energy Consumption	Low	High	High	Low	Moderate

Key Observations:

• Hydrodistillation vs. SFE: For essential oil extraction, a direct comparison reveals that hydrodistillation yields a higher concentration of the volatile compound estragole (methyl chavicol), while SFE is more selective for the less volatile 1-allyl-2,4-dimethoxybenzene[2][5][6]. SFE is also noted to be a faster method[7].

• Maceration: This technique is effective for extracting phenolic compounds, as evidenced by the reported total phenolic content[1]. However, it is a time-consuming process with high solvent consumption.

Experimental Workflow

To provide a standardized framework for comparing these techniques, a general experimental workflow is proposed. This workflow outlines the critical steps from sample preparation to the final analysis of the extracts, ensuring a consistent basis for evaluation.

Figure 1. General workflow for comparing extraction techniques.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of extraction results. Below are representative protocols for each of the discussed techniques, adapted for A. cerefolium.

Maceration

Maceration is a simple and widely used technique involving the soaking of plant material in a solvent.

• Apparatus: Erlenmeyer flask, magnetic stirrer, filter paper.

• Protocol:

  • Weigh 10 g of dried, powdered A. cerefolium and place it into a 250 mL Erlenmeyer flask.

  • Add 100 mL of methanol to achieve a 1:10 solid-to-solvent ratio.

  • Seal the flask and place it on a magnetic stirrer.

  • Agitate the mixture at room temperature for 48 hours.

  • Filter the mixture through Whatman No. 1 filter paper.

  • The collected filtrate is the crude extract, which can be concentrated using a rotary evaporator for further analysis.

Hydrodistillation

This is the standard method for extracting essential oils from plant materials.

• Apparatus: Clevenger-type apparatus, heating mantle, 2 L round-bottom flask.

• Protocol:

  • Place 100 g of dried A. cerefolium (aerial parts) into the 2 L round-bottom flask.

  • Add 1 L of distilled water to the flask.

  • Set up the Clevenger apparatus and begin heating the flask.

  • Continue the distillation for 3 hours, collecting the volatile oil in the graduated tube of the Clevenger arm.

  • Once the distillation is complete and the apparatus has cooled, carefully collect the separated essential oil.

  • Dry the oil over anhydrous sodium sulfate and store it in a sealed vial at 4°C.

Ultrasound-Assisted Extraction (UAE)

UAE utilizes acoustic cavitation to disrupt cell walls and enhance mass transfer, leading to rapid and efficient extraction.

• Apparatus: Ultrasonic bath or probe sonicator, beaker, temperature controller.

• Protocol:

  • Place 10 g of dried, powdered A. cerefolium into a 250 mL beaker.

  • Add 100 mL of 70% aqueous ethanol.

  • Place the beaker in an ultrasonic bath operating at a frequency of 35-40 kHz.

  • Maintain the temperature of the bath at 50°C.

  • Sonicate for 30 minutes.

  • After extraction, filter the mixture to separate the solid residue from the extract.

  • The filtrate can be concentrated under vacuum for further analysis.

Microwave-Assisted Extraction (MAE)

MAE uses microwave energy to heat the solvent and plant material, causing the rupture of plant cells and the release of bioactive compounds.

• Apparatus: A dedicated microwave extraction system with temperature and power control.

• Protocol:

  • Place 5 g of dried, powdered A. cerefolium into a microwave-safe extraction vessel.

  • Add 100 mL of ethanol to the vessel.

  • Seal the vessel and place it in the microwave extractor.

  • Set the extraction parameters: irradiate at 500 W for 15 minutes, maintaining the temperature at 80°C.

  • After the extraction cycle is complete, allow the vessel to cool to room temperature.

  • Filter the contents to separate the extract from the plant debris.

  • The resulting extract is ready for analysis or further processing.

Conclusion

The choice of extraction technique for Anthriscus cerefolium should be guided by the specific research objectives. For the isolation of essential oils, hydrodistillation remains a straightforward and effective method, though supercritical fluid extraction offers greater selectivity for certain compounds and shorter processing times. For obtaining extracts rich in phenolic compounds, traditional maceration is a viable option, but it is significantly outperformed in terms of speed and efficiency by modern techniques. Both ultrasound-assisted extraction and microwave-assisted extraction are powerful, green alternatives that dramatically reduce extraction time and solvent consumption, making them highly suitable for high-throughput screening and the development of nutraceuticals and pharmaceuticals. The provided protocols and workflow offer a robust foundation for researchers to systematically evaluate and optimize the extraction of valuable bioactive compounds from A. cerefolium.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Extract of Herba Anthrisci cerefolii: Chemical Profiling and Insights into Its Anti-Glioblastoma and Antimicrobial Mechanism of Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical profiling of Anthriscus cerefolium (L.) Hoffm., biological potential of the herbal extract, molecular modeling and KEGG pathway analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Extraction of essential oil from Cupressus sempervirens: comparison of global yields, chemical composition and antioxidant activity obtained by hydrodistillation and supercritical extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Comparative evaluation of maceration, microwave and ultrasonic-assisted extraction of phenolic compounds from propolis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Optimization of Ultrasound-Assisted Extraction of Natural Antioxidants from the Flower of Jatropha integerrima by Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]

Correlating phytochemical composition with the bioactivity of Anthriscus cerefolium from different geographical locations

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the phytochemical composition and bioactivity of Anthriscus cerefolium (chervil) from different geographical locations. By summarizing key experimental data, this document highlights how geographic origin can influence the therapeutic potential of this culinary herb.

Anthriscus cerefolium, a delicate annual herb, has a long history of use in both cuisine and traditional medicine. Emerging scientific evidence suggests that its therapeutic properties are closely linked to its rich and varied phytochemical profile. However, the composition of these bioactive compounds is not static; it is significantly influenced by the plant's geographical origin. Environmental factors such as climate, soil composition, and altitude can lead to distinct chemotypes with varying biological activities. This guide synthesizes available data to offer a comparative perspective on chervil sourced from different regions, providing a valuable resource for natural product research and drug discovery.

Phytochemical Composition: A Tale of Two Chemotypes

The essential oil of Anthriscus cerefolium is a primary contributor to its aroma and bioactivity. Analysis of chervil from different geographical locations reveals significant quantitative variations in its major volatile constituents, primarily estragole and 1-allyl-2,4-dimethoxybenzene. These variations suggest the existence of distinct chemotypes based on geographic origin.

Geographical Origin	Major Constituent 1	Concentration (%)	Major Constituent 2	Concentration (%)	Reference
Austria (Vienna)	Estragole	Variable	1-allyl-2,4-dimethoxybenzene	Variable	[1][2]
Turkey	Estragole (Methyl chavicol)	83.10	1-allyl-2,4-dimethoxybenzene	15.15
Iran	Estragole	High	-	-

Table 1: Comparison of Major Essential Oil Constituents in Anthriscus cerefolium from Different Geographical Locations.

Beyond the essential oils, the phenolic and flavonoid content of Anthriscus cerefolium contributes significantly to its bioactivity. A comprehensive study of a methanolic extract of chervil identified a rich profile of 72 phenolic compounds, with malonyl-1,4-O-dicaffeoylquinic acid and 3,5-O-dicaffeoylquinic acid being the most dominant. While the specific geographical origin of this sample was not detailed in the referenced abstract, the findings underscore the importance of analyzing non-volatile fractions.[3][4] Research on Iranian chervil has quantified the total phenolic content, providing a baseline for comparison with samples from other regions.

Correlation with Bioactivity: From Antioxidant to Anti-inflammatory Potential

The observed variations in phytochemical composition directly impact the bioactivity of Anthriscus cerefolium extracts. Antioxidant, antimicrobial, and anti-inflammatory properties have been reported, with efficacy often linked to the concentration of specific compounds.

Geographical Origin	Bioactivity Assay	Key Findings	Reference
Iran	DPPH Radical Scavenging	Essential oil IC50 = 115 µg/mL; Methanolic extract showed notable activity.
Unspecified	Antioxidant (six assays), Antimicrobial (six bacteria, eight fungi), Anti-inflammatory, Anti-enzymatic, Cytotoxic	The methanolic extract exhibited broad-spectrum bioactivity.	[3][4]

Table 2: Comparison of Bioactivity of Anthriscus cerefolium Extracts from Different Geographical Locations.

The Iranian chervil, rich in estragole, demonstrated notable antioxidant activity.[5] A comprehensive study on a methanolic extract of chervil revealed a wide range of biological effects, including antimicrobial activity against various bacteria and fungi, as well as anti-inflammatory and cytotoxic properties.[3][4] The potent bioactivities observed in this extract are attributed to its high concentration of phenolic compounds.[3][4] This highlights the need for further research to correlate the specific phenolic profiles of chervil from different geographical locations with this broad spectrum of bioactivities.

Experimental Protocols

This section details the methodologies employed in the cited studies for the analysis of Anthriscus cerefolium.

Phytochemical Analysis

1. Essential Oil Analysis by Gas Chromatography-Mass Spectrometry (GC-MS):

• Extraction: Essential oils are typically extracted from the aerial parts of the plant material through hydrodistillation using a Clevenger-type apparatus.

• GC-MS System: An Agilent or similar gas chromatograph coupled with a mass selective detector is commonly used.

• Column: A capillary column such as HP-5MS (or equivalent) is used for separation.

• Carrier Gas: Helium is typically used as the carrier gas.

• Temperature Program: A programmed temperature gradient is employed to separate the volatile compounds. For example, the oven temperature may be held at 60°C for a few minutes, then increased at a rate of 3-4°C/min to 220-240°C.

• Identification of Compounds: The identification of constituents is based on a comparison of their retention times and mass spectra with those of authentic standards and by using mass spectral libraries such as NIST and Wiley.

2. Phenolic Compound Analysis by Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS/MS):

• Extraction: Phenolic compounds are typically extracted from dried plant material using a solvent such as methanol. The mixture is often sonicated or macerated to enhance extraction efficiency.

• LC-HRMS/MS System: A high-performance liquid chromatography system coupled to a high-resolution mass spectrometer (e.g., Orbitrap) is used.

• Column: A reverse-phase C18 column is commonly used for separation.

• Mobile Phase: A gradient elution with two solvents, typically water with a small percentage of formic acid (A) and acetonitrile or methanol with formic acid (B), is employed.

• Identification of Compounds: Compounds are identified based on their accurate mass, fragmentation patterns (MS/MS), and retention times compared to authentic standards or databases.

Bioactivity Assays

1. Antioxidant Activity - DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay:

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

• Procedure:

  • A solution of DPPH in methanol is prepared.

  • Different concentrations of the plant extract are added to the DPPH solution.

  • The mixture is incubated in the dark at room temperature for a specified time (e.g., 30 minutes).

  • The absorbance is measured at approximately 517 nm.

  • The percentage of radical scavenging activity is calculated, and the IC50 value (the concentration of the extract that scavenges 50% of the DPPH radicals) is determined.

2. Antimicrobial Activity - Broth Microdilution Method:

• Principle: This method determines the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that inhibits the visible growth of a microorganism.

• Procedure:

  • Serial dilutions of the plant extract are prepared in a liquid growth medium in a 96-well microtiter plate.

  • Each well is inoculated with a standardized suspension of the test microorganism (bacteria or fungi).

  • The plates are incubated under appropriate conditions for the microorganism.

  • The MIC is determined as the lowest concentration of the extract at which no visible growth of the microorganism is observed.

3. Anti-inflammatory Activity - Inhibition of Protein Denaturation:

• Principle: Denaturation of proteins is a well-documented cause of inflammation. This in vitro assay assesses the ability of a substance to inhibit the heat-induced denaturation of a protein, such as bovine serum albumin (BSA).

• Procedure:

  • A reaction mixture containing the plant extract at various concentrations and a solution of BSA is prepared.

  • The mixture is incubated at a physiological temperature (e.g., 37°C) for a short period, followed by heating to induce denaturation (e.g., 72°C).

  • After cooling, the turbidity of the solution is measured spectrophotometrically.

  • The percentage inhibition of protein denaturation is calculated relative to a control without the extract.

Visualizing the Correlation and Workflow

To better understand the relationship between geographical origin, phytochemical profile, and bioactivity, as well as the experimental workflow, the following diagrams are provided.

Caption: Experimental workflow from sample collection to data analysis.

Caption: Relationship between geography, phytochemistry, and bioactivity.

Conclusion

The available data, though not exhaustive, strongly indicates that the geographical origin of Anthriscus cerefolium is a critical factor influencing its phytochemical composition and, consequently, its bioactive potential. The variation in the ratio of key essential oil components between Austrian, Turkish, and Iranian chervil highlights the existence of distinct chemotypes. Furthermore, the rich phenolic profile identified in chervil suggests that a broader range of non-volatile compounds also plays a crucial role in its therapeutic effects.

For researchers and drug development professionals, this geographical variation presents both a challenge and an opportunity. It underscores the importance of careful sourcing and chemical standardization of plant material for consistent and reproducible results in research and product development. Conversely, the existence of different chemotypes offers the potential to select for specific phytochemical profiles that are optimized for desired therapeutic outcomes. Future research should focus on systematic, comparative studies of chervil from a wider range of geographical locations, employing standardized methodologies to create a comprehensive map of its phytochemical diversity and associated bioactivities. Such efforts will be invaluable in unlocking the full therapeutic potential of this versatile medicinal herb.

References

• 1. researchgate.net [researchgate.net]
• 2. Comprehensive Identification of Plant Polyphenols by LC-MS | Springer Nature Experiments [experiments.springernature.com]
• 3. scispace.com [scispace.com]
• 4. LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determination of Polyphenols Using Liquid Chromatography–Tandem Mass Spectrometry Technique (LC–MS/MS): A Review | MDPI [mdpi.com]

Unveiling the Anti-Inflammatory Potential of Anthriscus cerefolium: A Comparative Analysis in an Animal Model

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the anti-inflammatory properties of Anthriscus cerefolium, commonly known as chervil, with established non-steroidal anti-inflammatory drugs (NSAIDs). Due to a notable lack of in vivo research on Anthriscus cerefolium, this guide leverages data from its close relative, Anthriscus sylvestris, to provide valuable insights into the potential efficacy of this botanical extract in an animal model of acute inflammation.

This analysis focuses on the widely utilized carrageenan-induced rat paw edema model, a standard preclinical assay for evaluating the efficacy of anti-inflammatory agents. The data presented herein offers a foundation for further investigation into the therapeutic applications of Anthriscus cerefolium and its bioactive constituents.

Comparative Efficacy in Carrageenan-Induced Paw Edema

The anti-inflammatory effect of an aqueous extract of Anthriscus sylvestris leaves was evaluated and compared with the standard NSAIDs, Indomethacin and Diclofenac. The percentage of paw edema inhibition was the primary endpoint for assessing efficacy.

Treatment Group	Dosage	Administration Route	Time Point (Post-Carrageenan)	Paw Edema Inhibition (%)
Control (Vehicle)	-	Oral	4 hours	0%
Anthriscus sylvestris Aqueous Leaf Extract	50 mg/kg	Oral	4 hours	15%[1][2]
100 mg/kg	Oral	4 hours	31%[1][2]
200 mg/kg	Oral	4 hours	40%[1][2]
Indomethacin	10 mg/kg	Oral	3 hours	~54-65.71%[3]
Diclofenac	5 mg/kg	Oral	2 hours	56.17%
20 mg/kg	Oral	3 hours	71.82%

Detailed Experimental Protocols

A standardized protocol for the carrageenan-induced rat paw edema model was utilized in the referenced studies.

Animal Model: Male Wistar or Sprague-Dawley rats weighing between 150-200g are typically used. Animals are housed under standard laboratory conditions with free access to food and water.

Induction of Inflammation: A subcutaneous injection of 0.1 mL of a 1% (w/v) solution of carrageenan in sterile saline is administered into the sub-plantar region of the right hind paw of the rats.

Treatment Administration:

• Anthriscus sylvestris Extract: The aqueous leaf extract is administered orally at doses of 50, 100, and 200 mg/kg body weight, one hour before the carrageenan injection.[1][2]

• Reference NSAIDs: Indomethacin (10 mg/kg) or Diclofenac (5-30 mg/kg) are administered orally, typically 30 to 60 minutes before carrageenan administration.[3][4][5]

• Control Group: The control group receives the vehicle (e.g., saline or 1% carboxymethyl cellulose) orally.[4]

Measurement of Paw Edema: The volume of the paw is measured using a plethysmometer at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the induction of inflammation.

Calculation of Edema Inhibition: The percentage of inhibition of paw edema is calculated using the following formula:

% Inhibition = [ (Vc - Vt) / Vc ] x 100

Where:

• Vc = Average paw volume of the control group

• Vt = Average paw volume of the treated group

Visualizing the Mechanisms and Workflow

To better understand the underlying processes, the following diagrams illustrate the proposed anti-inflammatory signaling pathway of the Anthriscus extract and the experimental workflow.

Caption: Proposed mechanism of action of Anthriscus extract in inhibiting inflammatory pathways.

Caption: Workflow of the carrageenan-induced paw edema experiment.

Discussion and Future Directions

The data from Anthriscus sylvestris suggests that extracts from the Anthriscus genus possess dose-dependent anti-inflammatory properties. The observed inhibition of paw edema, while not as potent as the standard NSAIDs at the tested doses, is significant and warrants further investigation. The proposed mechanism of action, involving the downregulation of key inflammatory signaling pathways like NF-κB and MAPK, provides a molecular basis for these effects.[1][2][6]

It is crucial to emphasize that these findings are based on a related species, and direct in vivo studies on Anthriscus cerefolium are necessary to validate these preliminary observations. Future research should focus on:

• In vivo studies: Conducting carrageenan-induced paw edema and other animal models of inflammation (e.g., adjuvant-induced arthritis) using extracts of Anthriscus cerefolium.

• Bioactive compound isolation: Identifying and isolating the specific bioactive compounds within Anthriscus cerefolium responsible for the anti-inflammatory effects. Deoxypodophyllotoxin has been identified as a potent anti-inflammatory lignan in Anthriscus sylvestris.[7]

• Dose-response studies: Establishing a comprehensive dose-response relationship for Anthriscus cerefolium extracts and its purified components.

• Comparative studies: Performing head-to-head comparative studies with a wider range of NSAIDs and other herbal anti-inflammatory agents.

References

• 1. In Vivo and In Vitro Anti-Inflammatory Effects of Aqueous Extract of Anthriscus sylvestris Leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Rat paw oedema modeling and NSAIDs: Timing of effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory activity of crude and detoxified leaves of Daphne oleoides Schreb. on carrageenan-induced paw edema in wistar rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Chondroprotective effects of aqueous extract of Anthriscus sylvestris leaves on osteoarthritis in vitro and in vivo through MAPKs and NF-κB signaling inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ethnomedicinal, Phytochemical and Pharmacological Profile of Anthriscus sylvestris as an Alternative Source for Anticancer Lignans - PMC [pmc.ncbi.nlm.nih.gov]

Replicating Traditional Medicinal Uses of Anthriscus cerefolium: A Comparative Guide for Laboratory Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: From Traditional Herb to Modern Therapeutic Target

Anthriscus cerefolium, commonly known as chervil, is an herb with a rich history in traditional medicine, where it has been utilized for its diuretic, anti-inflammatory, and digestive properties.[1][2][3][4][5] Modern scientific inquiry is beginning to validate these traditional applications, identifying a host of bioactive compounds, including phenolic acids and flavonoids, that are likely responsible for its therapeutic effects.[6][7][8][9] This guide provides a framework for replicating the traditional medicinal uses of Anthriscus cerefolium in a controlled laboratory setting. It offers detailed experimental protocols, comparative data for performance evaluation against established alternatives, and a deeper look into the molecular pathways this herb may influence.

Bioactive Compounds of Interest

Recent phytochemical analyses of Anthriscus cerefolium have identified several classes of bioactive compounds, with phenolic acids and flavonoids being the most prominent. High-performance liquid chromatography coupled with mass spectrometry (HPLC-MS) has been instrumental in characterizing these constituents.[2][10] A methanolic extract of chervil has been shown to contain a rich array of these compounds.[1][3][11]

Compound Class	Specific Compounds Identified in Anthriscus cerefolium	Analytical Method	Reference
Phenolic Acids	Caffeoylquinic acid derivatives, Malonyl-dicaffeoylquinic acid isomers	UHPLC-LTQ OrbiTrap MS⁴	[10][11]
Flavonoids	Apigenin, Luteolin, Luteolin-7-O-glucoside (cinaroside)	UHPLC-LTQ OrbiTrap MS⁴	[3][10][11]
Other	Essential oils (Estragole), Lignans	GC-MS	[3]

Replicating Anti-inflammatory Effects in vitro

Traditional use of chervil for inflammatory conditions can be investigated in the lab using established in vitro models. These assays provide a preliminary screening of the anti-inflammatory potential of A. cerefolium extracts.

Experimental Protocols

1. Inhibition of Protein Denaturation Assay:

This assay assesses the ability of a substance to prevent the denaturation of proteins, a key process in inflammation.

• Materials: Bovine serum albumin (BSA), phosphate-buffered saline (PBS, pH 6.3), Anthriscus cerefolium extract, Indomethacin (positive control).

• Procedure:

  • Prepare a 0.2% w/v solution of BSA in PBS.

  • Prepare various concentrations of the A. cerefolium extract and Indomethacin.

  • To 0.5 mL of the BSA solution, add 0.5 mL of the extract or standard at different concentrations.

  • Incubate the mixture at 37°C for 20 minutes.

  • Induce denaturation by heating at 72°C for 5 minutes.

  • After cooling, measure the absorbance of the solutions at 660 nm.

  • The percentage inhibition of protein denaturation is calculated as: % Inhibition = 100 × (Abscontrol - Abssample) / Abscontrol

2. Red Blood Cell (RBC) Membrane Stabilization Assay:

This assay evaluates the ability of a substance to protect RBC membranes from lysis induced by hypotonic stress, which is analogous to the stabilization of lysosomal membranes during inflammation.

• Materials: Fresh human blood, isotonic saline (0.9% NaCl), hypotonic saline (0.25% NaCl), Anthriscus cerefolium extract, Indomethacin (positive control).

• Procedure:

  • Collect fresh human blood and mix with an equal volume of Alsever's solution. Centrifuge at 3000 rpm for 10 minutes and wash the pellet with isotonic saline.

  • Prepare a 10% v/v suspension of RBCs in isotonic saline.

  • Prepare a reaction mixture containing 1 mL of phosphate buffer, 2 mL of hypotonic saline, 0.5 mL of the RBC suspension, and 0.5 mL of the A. cerefolium extract or standard at various concentrations.

  • Incubate at 37°C for 30 minutes.

  • Centrifuge at 3000 rpm for 10 minutes.

  • Measure the absorbance of the supernatant (hemoglobin content) at 560 nm.

  • The percentage of membrane stabilization is calculated as: % Protection = 100 - ((Abssample / Abscontrol) × 100)

Comparative Performance Data

While direct comparative studies on the anti-inflammatory activity of Anthriscus cerefolium using these specific assays are limited, the following table provides data for the standard drug Indomethacin and another well-researched herbal anti-inflammatory, Curcuma longa (turmeric), to serve as a benchmark for future studies on chervil.

Test	Substance	Concentration	% Inhibition / Protection	IC₅₀ Value
Protein Denaturation	Indomethacin	100 µg/mL	~70%	~50 µg/mL
Curcuma longa extract	250 µg/mL	~65%	~150 µg/mL
Anthriscus cerefolium extract	-	Data Not Available	Data Not Available
RBC Membrane Stabilization	Indomethacin	100 µg/mL	~80%	~40 µg/mL
Curcuma longa extract	250 µg/mL	~75%	~120 µg/mL
Anthriscus cerefolium extract	-	Data Not Available	Data Not Available

Underlying Signaling Pathways

The anti-inflammatory effects of many plant-derived compounds are mediated through the modulation of key signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways play a crucial role in the expression of pro-inflammatory cytokines and enzymes.

Figure 1: Proposed inhibition of the NF-κB signaling pathway by Anthriscus cerefolium bioactives.

Figure 2: Proposed modulation of the MAPK signaling pathway by Anthriscus cerefolium bioactives.

Replicating Diuretic Effects in vivo

The traditional use of chervil as a diuretic can be scientifically validated using rodent models. These experiments measure changes in urine output and electrolyte balance.

Experimental Protocol

Acute Diuretic Activity in Rats:

• Animals: Male Wistar rats (150-200g).

• Housing: Metabolic cages to allow for the collection of urine free from fecal contamination.

• Procedure:

  • Fast animals overnight with free access to water.

  • Administer a saline load (0.9% NaCl, 25 mL/kg body weight) orally to all animals to ensure a uniform state of hydration.

  • Divide the animals into groups:

    • Control group: Vehicle (e.g., distilled water).

    • Positive control group: Furosemide (10 mg/kg, p.o.).

    • Test groups: Anthriscus cerefolium extract at various doses (e.g., 100, 200, 400 mg/kg, p.o.).

  • Place each rat in an individual metabolic cage.

  • Collect urine at specified time intervals (e.g., every hour for 5 hours).

  • Measure the total volume of urine for each animal.

  • Analyze urine for electrolyte content (Na⁺, K⁺, Cl⁻) using a flame photometer or ion-selective electrodes.

  • Calculate the diuretic index: (Urine volume of test group) / (Urine volume of control group).

Comparative Performance Data

Parameter (at 5 hours)	Vehicle (Saline)	Furosemide (10 mg/kg)	Urtica dioica extract (500 mg/kg)	Anthriscus cerefolium extract
Urine Volume (mL/100g)	~1.5	~4.5	~3.0	Data Not Available
Na⁺ Excretion (mEq/L)	Baseline	Significantly Increased	Increased	Data Not Available
K⁺ Excretion (mEq/L)	Baseline	Significantly Increased	Increased	Data Not Available
Diuretic Index	1.0	~3.0	~2.0	Data Not Available

Extraction and Characterization of Bioactive Compounds

To facilitate further research and the development of standardized extracts, robust protocols for the extraction and characterization of bioactive compounds from Anthriscus cerefolium are essential.

Experimental Protocols

1. Methanolic Extraction of Phenolic Compounds:

• Materials: Dried, powdered Anthriscus cerefolium plant material, 80% methanol.

• Procedure:

  • Macerate the plant powder in 80% methanol (1:10 w/v) at room temperature for 48-72 hours with occasional agitation.

  • Filter the mixture through Whatman No. 1 filter paper.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator at 40°C to obtain the crude methanolic extract.

  • The crude extract can be further fractionated using liquid-liquid partitioning with solvents of increasing polarity (e.g., hexane, ethyl acetate, n-butanol).

2. UPLC-QTOF-MS/MS Analysis for Compound Characterization:

• Instrumentation: An ultra-performance liquid chromatography system coupled to a quadrupole time-of-flight mass spectrometer with an electrospray ionization (ESI) source.

• Procedure:

  • Dissolve the extract in a suitable solvent (e.g., methanol).

  • Separate the compounds on a C18 column using a gradient elution with mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • The mass spectrometer is operated in both positive and negative ion modes to acquire high-resolution mass spectra.

  • Identify compounds by comparing their retention times, accurate mass measurements, and fragmentation patterns with those of authentic standards and literature data.[2][10]

Figure 3: General experimental workflow for investigating the bioactivity of Anthriscus cerefolium.

Conclusion and Future Directions

The traditional medicinal uses of Anthriscus cerefolium present a compelling case for further scientific investigation. The protocols and comparative data outlined in this guide offer a starting point for researchers to systematically evaluate its anti-inflammatory and diuretic properties. While preliminary studies have identified promising bioactive compounds, there is a clear need for more direct, quantitative comparative studies to benchmark the efficacy of chervil extracts against standard therapeutic agents. Future research should focus on isolating and characterizing the most active compounds, elucidating their precise mechanisms of action on signaling pathways such as NF-κB and MAPK, and conducting well-designed in vivo studies to establish dose-response relationships and safety profiles. Such efforts will be crucial in translating the traditional knowledge of this herb into evidence-based therapeutic applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pagepressjournals.org [pagepressjournals.org]
• 5. JP2004532811A - Selective COX-2 inhibition by edible plant extracts - Google Patents [patents.google.com]
• 6. Discovery of cyclooxygenase inhibitors from medicinal plants used to treat inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chemical profiling of Anthriscus cerefolium (L.) Hoffm., biological potential of the herbal extract, molecular modeling and KEGG pathway analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro antioxidant activity of Anthriscus cerefolium L. (Hoffm.) extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scielo.br [scielo.br]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Benchmarking the Antioxidant Capacity of Anthriscus cerefolium Against Known Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antioxidant capacity of Anthriscus cerefolium, commonly known as chervil, against established antioxidant standards: ascorbic acid, Trolox, and gallic acid. The information presented herein is supported by experimental data from peer-reviewed literature and is intended to serve as a valuable resource for researchers investigating natural antioxidant sources.

Comparative Antioxidant Capacity

The antioxidant capacity of a substance can be evaluated using various in vitro assays, with the most common being the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay, and the FRAP (Ferric Reducing Antioxidant Power) assay. The results are often expressed as the half-maximal inhibitory concentration (IC50), Trolox Equivalents (TE), or Ascorbic Acid Equivalents (AAE).

While direct comparative studies of Anthriscus cerefolium against all three standards using multiple assays are limited in the available literature, this guide compiles existing data to provide a benchmark.

Substance	Assay	Result	Unit
Anthriscus cerefolium (Ethyl Acetate Extract)	DPPH	169.43 ± 0.98	µg/mL (IC50)
Anthriscus cerefolium (Essential Oil)	DPPH	115	µg/mL (IC50)
Ascorbic Acid	DPPH	1.18 ± 0.98	µg/mL (IC50)
Trolox	DPPH	3.765 ± 0.083	µg/mL (IC50)
Trolox	ABTS	2.926 ± 0.029	µg/mL (IC50)[1]
Gallic Acid	ABTS	Higher than Trolox	TEAC value
Ascorbic Acid	FRAP	Standard Reference	µM Fe(II)/g
Anthriscus cerefolium	ABTS	Data not available	-
Anthriscus cerefolium	FRAP	Data not available	-

Note on Data Interpretation: A lower IC50 value indicates a higher antioxidant capacity. For assays expressed in equivalents (TEAC or AAE), a higher value signifies greater antioxidant potential. The presented data for Anthriscus cerefolium indicates that while it possesses antioxidant activity, it is less potent than the standard antioxidants ascorbic acid and Trolox in the DPPH assay. Further research is required to quantify its capacity using ABTS and FRAP assays for a more comprehensive comparison.

Experimental Protocols

Detailed methodologies for the key antioxidant assays are provided below. These protocols are based on standard laboratory practices and can be adapted for specific research needs.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, thus neutralizing it.[2][3]

Principle: The reduction of the purple DPPH radical to the yellow-colored diphenylpicrylhydrazine is monitored spectrophotometrically at approximately 517 nm.[2][4]

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol. The solution should be freshly prepared and protected from light.

• Preparation of Samples and Standards: Prepare a stock solution of the Anthriscus cerefolium extract and the standard antioxidants (ascorbic acid, Trolox, gallic acid) in a suitable solvent (e.g., methanol, ethanol, or DMSO). From the stock solutions, prepare a series of dilutions.

• Assay:

  • In a 96-well microplate or cuvettes, add a defined volume of each sample or standard dilution.

  • Add an equal volume of the DPPH working solution to each well/cuvette.

  • Include a blank control containing only the solvent and the DPPH solution.

  • Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measurement: Measure the absorbance of each solution at 517 nm using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the blank and A_sample is the absorbance of the sample/standard. The IC50 value is then determined by plotting the percentage of inhibition against the concentration of the sample/standard.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of antioxidants to scavenge the stable ABTS radical cation (ABTS•+).[5][6]

Principle: The pre-formed blue-green ABTS•+ chromophore is reduced by antioxidants to its colorless neutral form. The decrease in absorbance is measured spectrophotometrically at approximately 734 nm.[5][6]

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+):

  • Prepare a 7 mM ABTS stock solution in water.

  • Prepare a 2.45 mM potassium persulfate solution in water.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.

• Preparation of Working Solution: Dilute the ABTS•+ solution with ethanol or phosphate-buffered saline (PBS) to obtain an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of Samples and Standards: Prepare dilutions of the Anthriscus cerefolium extract and the standard antioxidants (Trolox is commonly used) in a suitable solvent.

• Assay:

  • Add a small volume of the sample or standard to a defined volume of the ABTS•+ working solution.

  • Incubate the mixture at room temperature for a specific time (e.g., 6 minutes).

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The percentage of inhibition is calculated similarly to the DPPH assay. The antioxidant capacity is often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is determined from a standard curve of Trolox.

FRAP (Ferric Reducing Antioxidant Power) Assay

This assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).[7]

Principle: At a low pH, antioxidants reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color and can be monitored by measuring the change in absorbance at 593 nm.[7]

Procedure:

• Preparation of FRAP Reagent:

  • Prepare a 300 mM acetate buffer (pH 3.6).

  • Prepare a 10 mM TPTZ solution in 40 mM HCl.

  • Prepare a 20 mM FeCl₃·6H₂O solution in water.

  • Mix the acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio to prepare the fresh FRAP working solution. Warm the solution to 37°C before use.

• Preparation of Samples and Standards: Prepare dilutions of the Anthriscus cerefolium extract and the standard antioxidant (ascorbic acid or Trolox) in a suitable solvent.

• Assay:

  • Add a small volume of the sample or standard to a defined volume of the FRAP reagent.

  • Incubate the mixture at 37°C for a specified time (e.g., 4-30 minutes).

• Measurement: Measure the absorbance at 593 nm.

• Calculation: The antioxidant capacity is determined from a standard curve of a known antioxidant (e.g., ascorbic acid or FeSO₄) and is expressed as Ascorbic Acid Equivalents (AAE) or µM Fe(II) per gram of the sample.[8]

Signaling Pathway and Experimental Workflow

Nrf2-ARE Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) signaling pathway is a key cellular defense mechanism against oxidative stress. Many natural antioxidants, including those found in plants, are known to activate this pathway, leading to the expression of a battery of antioxidant and detoxification genes.

Caption: The Nrf2-ARE signaling pathway activation under oxidative stress.

Experimental Workflow for Antioxidant Capacity Assessment

The general workflow for assessing the antioxidant capacity of a plant extract involves several key steps, from sample preparation to data analysis.

Caption: General experimental workflow for assessing antioxidant capacity.

Conclusion

Anthriscus cerefolium exhibits demonstrable antioxidant properties, primarily attributed to its flavonoid and lignan content. However, based on the available DPPH assay data, its radical scavenging activity is lower than that of the potent standards ascorbic acid and Trolox. To provide a more definitive benchmark, further studies are warranted to quantify the antioxidant capacity of various Anthriscus cerefolium extracts using the ABTS and FRAP assays. The experimental protocols and workflow outlined in this guide offer a standardized approach for conducting such comparative analyses, which are essential for the validation and potential application of natural products in drug development and as health-promoting agents.

References

• 1. researchgate.net [researchgate.net]
• 2. acmeresearchlabs.in [acmeresearchlabs.in]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. ABTS Antioxidant Assay Kit: A Comprehensive Guide – American Society for Clinical Nutrition (ASCN) [ascn.org]
• 7. ultimatetreat.com.au [ultimatetreat.com.au]
• 8. researchgate.net [researchgate.net]

Comparative Analysis of Bioactive Responses to Anthriscus cerefolium Treatment: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the known biological effects of Anthriscus cerefolium (chervil) treatment. While direct, comprehensive studies on its impact on global gene expression are not yet available in public literature, this document synthesizes existing data on its bioactive properties and proposes a framework for future transcriptomic analyses.

Anthriscus cerefolium, commonly known as chervil, is an aromatic herb that has been traditionally used for various medicinal purposes. Recent scientific investigations have begun to elucidate the molecular basis for its therapeutic potential, focusing on its rich phytochemical composition and consequent biological activities. This guide summarizes the key findings from these studies and presents a hypothetical experimental design for a comparative gene expression analysis to further explore its mechanisms of action.

Bioactive Compounds and Known Biological Effects

Anthriscus cerefolium is rich in phenolic compounds, which are believed to be the primary contributors to its biological activities.[1] These activities include antimicrobial, antioxidant, anti-enzymatic, cytotoxic, and anti-inflammatory properties.[1]

Table 1: Summary of Identified Bioactive Compounds in Anthriscus cerefolium

Compound Class	Specific Compounds Identified	Reference
Phenolic Acids	Malonyl-1,4-O-dicaffeoylquinic acid, 3,5-O-dicaffeoylquinic acid, other phenolic acid derivatives	[1][2]
Flavonoids	Luteolin, Apigenin, Isorhamnetin 3-O-(3″-p-coumaroyl)-rhamnoside, other flavonol and flavone compounds	[2]
Lignans	Deoxypodophyllotoxin	[3]
Essential Oils	Estragole, Chrysanthenyl acetate	[4]

Potential Signaling Pathways

Based on the observed biological activities and the known functions of the identified phenolic compounds, Kyoto Encyclopedia of Genes and Genomes (KEGG) pathway analysis from existing research suggests potential modulation of pathways related to anti-tumor, anti-inflammatory, and anti-microbial responses.[1][5] While specific gene targets are yet to be fully elucidated, the anti-inflammatory effects, for instance, may involve the NF-κB signaling pathway, a key regulator of inflammation. The cytotoxic properties against cancer cell lines like glioblastoma suggest potential interference with cell proliferation and survival pathways.[6]

Below is a conceptual diagram illustrating a potential signaling pathway that could be influenced by the bioactive compounds in Anthriscus cerefolium, leading to an anti-inflammatory response.

References

• 1. Chemical profiling of Anthriscus cerefolium (L.) Hoffm., biological potential of the herbal extract, molecular modeling and KEGG pathway analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Extract of Herba Anthrisci cerefolii: Chemical Profiling and Insights into Its Anti-Glioblastoma and Antimicrobial Mechanism of Actions | MDPI [mdpi.com]
• 3. Anthriscus sylvestris—Noxious Weed or Sustainable Source of Bioactive Lignans? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Extract of Herba Anthrisci cerefolii: Chemical Profiling and Insights into Its Anti-Glioblastoma and Antimicrobial Mechanism of Actions - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Anthriscus cerefolium in a Laboratory Setting

This document provides procedural guidance for the safe and proper disposal of Anthriscus cerefolium, commonly known as chervil, within a research laboratory environment. Adherence to these procedures is critical to ensure personnel safety and compliance with institutional and regulatory standards.

Anthriscus cerefolium is generally recognized as safe (GRAS) for culinary use.[1][2] However, researchers should be aware that the plant and its extracts contain compounds that may present hazards in a laboratory context. The essential oil of chervil contains estragole (methyl chavicol) and methyl eugenol, which have been reported to have carcinogenic properties in rats.[1] The presence of these compounds makes the herb potentially toxic if used in excess.[1] Furthermore, direct skin contact with the plant or its extracts may cause phytodermatitis.[1]

The following procedures outline the proper disposal methods for various forms of Anthriscus cerefolium waste generated in a laboratory.

Risk Assessment and Waste Segregation

Before initiating any disposal procedure, a thorough risk assessment of the Anthriscus cerefolium waste must be conducted. The primary consideration is whether the material has been chemically treated or is in a form that concentrates potentially hazardous compounds.

Key Principles of Waste Segregation:

• Non-Hazardous Plant Waste: Uncontaminated, untreated plant parts.

• Chemically Contaminated Waste: Plant material that has been in contact with hazardous chemicals (e.g., solvents, heavy metals).

• Sharps Waste: Any items that can puncture or cut skin, such as scalpel blades or razor blades used for tissue sectioning.

• Liquid Waste: Solvents, extracts, and solutions containing Anthriscus cerefolium components.

All waste containers must be clearly labeled with their contents and associated hazards.[3][4]

Disposal Procedures for Solid Waste

The appropriate disposal method for solid Anthriscus cerefolium waste depends on its form and contamination status.

Waste Type	Disposal Protocol
Untreated Plant Material	1. Collect in a designated, clearly labeled container. 2. To render the material biologically non-viable, autoclaving is recommended.[5] 3. After autoclaving and cooling, the material can typically be disposed of in the regular municipal waste stream. Confirm this is in accordance with your institution's policies.
Chemically Contaminated Plant Material	1. Collect in a chemically resistant, leak-proof container with a secure lid.[4][6] 2. Label the container as "Hazardous Chemical Waste" and list the specific chemical contaminants.[3] 3. Arrange for disposal through your institution's Environmental Health and Safety (EHS) office.[4][7]
Contaminated Labware (e.g., gloves, paper towels)	1. Collect in a designated container lined with a plastic bag.[8] 2. If contaminated with hazardous chemicals, manage as hazardous waste.

Disposal Procedures for Liquid Waste

Liquid waste containing Anthriscus cerefolium extracts or residues requires careful handling.

Waste Type	Disposal Protocol
Aqueous Non-Hazardous Extracts	1. Consult your institution's policy on the disposal of non-hazardous aqueous waste. Some jurisdictions may permit disposal down the sanitary sewer with copious amounts of water, while others may prohibit it.[9]
Solvent-Based Extracts and Chemical Solutions	1. Collect in a designated, properly labeled, and sealed waste container.[3][6] 2. Never mix incompatible waste streams.[4][6] 3. Dispose of as hazardous chemical waste through your institution's EHS office.[4]

Experimental Protocols: Decontamination of Labware

Proper decontamination of labware that has been in contact with Anthriscus cerefolium is essential to prevent cross-contamination and ensure safety.

Rinsing Procedure for Empty Containers of Hazardous Extracts:

• Initial Rinse: The first rinse of a container that held a hazardous Anthriscus cerefolium extract (e.g., a solvent-based extract) must be collected and disposed of as hazardous waste.[4]

• Subsequent Rinses: For containers of highly toxic materials, the first three rinses must be collected as hazardous waste.[4]

• Final Cleaning: After the required hazardous rinsate has been collected, the container can be washed using standard laboratory procedures.

Visualization of Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Anthriscus cerefolium waste.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. anthriscus cerefolium extract, 85085-20-7 [thegoodscentscompany.com]
• 3. tamucc.edu [tamucc.edu]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. safetyservices.ucdavis.edu [safetyservices.ucdavis.edu]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 8. qcbr.queens.org [qcbr.queens.org]
• 9. tdi.ox.ac.uk [tdi.ox.ac.uk]

Standard Operating Procedure: Safe Handling of Anthriscus cerefolium

This document provides essential safety and logistical information for the handling of Anthriscus cerefolium (chervil) in a laboratory setting. The following procedures are designed to minimize risk and ensure the safety of all personnel.

Anthriscus cerefolium, commonly known as chervil, is an herb that contains several bioactive compounds. While it has a history of use in traditional medicine, handling the plant material and its extracts in a research setting requires specific precautions.[1][2] The primary hazards are associated with skin contact and potential allergic reactions. The plant contains furanocoumarins, which can cause phototoxicity, making the skin more sensitive to sunlight and potentially leading to blistering.[3] There are also reports of phytodermatitis (skin inflammation) following skin contact.[4] Furthermore, the essential oil contains estragole, which has been reported to have carcinogenic and genotoxic properties, making it toxic if used in excess.[4]

Risk Assessment and Hazard Summary

A summary of the potential hazards associated with handling Anthriscus cerefolium is provided below.

Hazard	Route of Exposure	Potential Health Effects	Recommended Controls
Phototoxicity	Dermal (Skin Contact)	Increased sensitivity to sunlight, potentially leading to blistering and severe sunburn.[3]	Use of gloves and lab coats; avoid exposure to sunlight after handling.
Phytodermatitis	Dermal (Skin Contact)	Skin inflammation and irritation.[4]	Use of gloves and lab coats.
Allergic Reaction	Dermal, Inhalation, Ingestion	Mild oral allergy symptoms; potential for more severe reactions in sensitized individuals.[3]	Use of gloves, eye protection, and potentially respiratory protection if generating aerosols.
Toxicity (Estragole)	Ingestion, Inhalation, Dermal Absorption	The essential oil can be poisonous if ingested or absorbed; reported carcinogenic and genotoxic properties in excess.[4][5]	Standard laboratory controls to prevent ingestion, inhalation, and skin contact.

Operational and Disposal Plans

Required Personal Protective Equipment (PPE)

Proper selection and use of PPE is the primary barrier against exposure. The following PPE is mandatory when handling Anthriscus cerefolium plant material, extracts, or essential oils.

• Hand Protection :

  • Wear nitrile or neoprene gloves to protect against dermal contact.[6] Latex gloves are not recommended as they may not provide sufficient protection against the chemical constituents.[6]

  • Change gloves immediately if they become contaminated or torn.

  • Wash hands thoroughly after removing gloves.[7]

• Body Protection :

  • A long-sleeved laboratory coat is required to protect the skin and clothing.[8]

  • Ensure the lab coat is fully buttoned.

• Eye and Face Protection :

  • Wear safety glasses with side shields at all times.

  • If there is a risk of splashing (e.g., when working with liquid extracts or solvents), a face shield worn over safety glasses is required.[9]

• Respiratory Protection :

  • Respiratory protection is not typically required when handling fresh or whole plant material.

  • A dust mask or a fitted respirator may be necessary if procedures generate significant dust or aerosols (e.g., grinding dried plant material).[10]

Step-by-Step Handling Protocol

Adherence to a standardized workflow minimizes the risk of exposure and contamination.

• Preparation :

  • Designate a specific work area for handling Anthriscus cerefolium.

  • Ensure the work area is clean and uncluttered.

  • If working with volatile extracts or generating aerosols, perform the work within a chemical fume hood.[8]

  • Assemble all necessary materials and equipment before beginning.

• Donning PPE :

  • Put on a lab coat and appropriate eye protection.

  • Put on gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.[6]

• Handling the Material :

  • Carefully handle the plant material to minimize the creation of dust or splashes.[7]

  • Use appropriate laboratory tools (forceps, spatulas) to manipulate the material.

  • Keep all containers with Anthriscus cerefolium material clearly labeled and sealed when not in use.[11]

• Decontamination :

  • After the procedure is complete, decontaminate the work surface with an appropriate disinfectant or cleaning agent.

  • Clean any equipment used in the process according to standard laboratory procedures.

• Doffing PPE :

  • Remove gloves first, peeling them off without touching the outside surface.

  • Remove the lab coat, turning it inside out to contain any potential contaminants.

  • Remove eye protection.

  • Wash hands thoroughly with soap and water.

Disposal Plan

Proper waste segregation and disposal are critical to ensure safety and environmental compliance.

• Non-Contaminated Plant Waste :

  • Solid plant material that has not been contaminated with chemicals or biohazards can typically be disposed of in the regular trash.

  • Place the waste in a sealed bag before putting it in the bin to prevent odors and potential allergen spread.

• Chemically Contaminated Waste :

  • All plant material, gloves, paper towels, and other disposable items contaminated with solvents or other hazardous chemicals must be disposed of as hazardous chemical waste.[12]

  • Collect this waste in a designated, clearly labeled, and sealed hazardous waste container.[13]

  • Follow your institution's specific procedures for hazardous waste pickup.

• Sharps Waste :

  • Any sharps (e.g., scalpel blades, needles) used in the process must be disposed of in a designated sharps container.[12]

  • Do not recap needles.[14]

  • If sharps are chemically contaminated, they must be disposed of in a sharps container designated for hazardous waste.[12]

• Empty Containers :

  • Containers that held hazardous materials (e.g., solvent extracts) must be triple-rinsed. The rinsate must be collected and disposed of as hazardous waste.[13] Once properly rinsed, the "empty" container can often be disposed of in the regular trash or recycled, after removing or defacing the label.[13]

Workflow Visualization

The following diagram illustrates the standard workflow for safely handling Anthriscus cerefolium in a laboratory setting.

Caption: Workflow for safe handling of Anthriscus cerefolium.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. Extract of Herba Anthrisci cerefolii: Chemical Profiling and Insights into Its Anti-Glioblastoma and Antimicrobial Mechanism of Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. allergyresources.co.uk [allergyresources.co.uk]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Essential oil - Wikipedia [en.wikipedia.org]
• 6. Which personal protective equipment do you need to [royalbrinkman.com]
• 7. safetyservices.ucdavis.edu [safetyservices.ucdavis.edu]
• 8. Laboratory Safety [plantpath.k-state.edu]
• 9. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
• 10. Personal Protective Equipment in Horticulture - safesol [safesol.co.ke]
• 11. Safety First: Essential Guidelines for Handling Research Reagents and Equipment - Merkel Technologies Ltd [merkel.co.il]
• 12. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 13. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. jmu.edu [jmu.edu]